Thiophene-2-carboximidamide

• CAS: 54610-75-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Fundamental Properties of Thiophene-2-carboximidamide

This guide provides a comprehensive technical overview of Thiophene-2-carboximidamide, a heterocyclic compound of significant interest to researchers in medicinal chemistry and drug development. This document delves into its core chemical and physical properties, synthesis, and potential biological significance, offering field-proven insights for scientific professionals.

Introduction: The Thiophene Scaffold in Drug Discovery

Thiophene and its derivatives are cornerstone structures in medicinal chemistry, recognized for their wide range of pharmacological activities.[1] The thiophene ring is considered a bioisostere of the benzene ring, offering similar steric and electronic properties while introducing a heteroatom that can modulate a molecule's physicochemical properties and metabolic stability. The introduction of a carboximidamide (amidine) functional group at the 2-position of the thiophene ring creates a molecule with a distinct charge distribution and hydrogen bonding potential, making it an attractive scaffold for interacting with biological targets.

Thiophene-2-carboximidamide, also known as 2-amidinothiophene, is a member of this promising class of compounds. While extensive research exists for the related thiophene-2-carboxamide, this guide will focus on the fundamental properties of the carboximidamide moiety. This document serves as a foundational resource for scientists exploring the potential of Thiophene-2-carboximidamide and its derivatives in novel therapeutic applications.

Core Chemical and Physical Properties

Thiophene-2-carboximidamide is most commonly handled and studied as its hydrochloride salt to improve stability and solubility. The properties of Thiophene-2-carboximidamide hydrochloride are summarized in the table below.

Property	Value	Reference
Chemical Name	Thiophene-2-carboximidamide hydrochloride	[1]
Synonyms	2-Amidinothiophene hydrochloride, 2-Carbamimidoylthiophene hydrochloride	[1]
CAS Number	54610-70-7	[1][2]
Molecular Formula	C₅H₆N₂S·HCl	[1][2]
Molecular Weight	162.64 g/mol	[1][2]
Appearance	White crystalline solid	[1]
Melting Point	172-175 °C	[1]
Boiling Point (free base)	220.8 °C at 760 mmHg (estimated)	[1]
Flash Point (free base)	87.3 °C (estimated)	[1]
Purity	Typically available at ≥95%	[1]

Synthesis of Thiophene-2-carboximidamide Hydrochloride

The synthesis of Thiophene-2-carboximidamide hydrochloride is classically achieved via the Pinner reaction.[1] This well-established method provides a reliable route from the corresponding nitrile, 2-cyanothiophene. The reaction proceeds in two distinct steps: the formation of an imino ester hydrochloride (Pinner salt), followed by aminolysis to yield the target amidine hydrochloride.

Synthetic Workflow: The Pinner Reaction

Caption: Workflow for the synthesis of Thiophene-2-carboximidamide hydrochloride.

Detailed Experimental Protocol

Materials:

• 2-Cyanothiophene

• Anhydrous Ethanol

• Anhydrous Hydrogen Chloride (gas)

• Anhydrous Ammonia (gas or solution in anhydrous ethanol)

• Anhydrous Diethyl Ether

Step 1: Formation of Ethyl thiophene-2-carboximidate hydrochloride (Pinner Salt)

• Dissolve 2-cyanothiophene in a minimal amount of anhydrous ethanol in a flask equipped with a gas inlet tube and a drying tube.

• Cool the solution in an ice bath to 0 °C.

• Bubble anhydrous hydrogen chloride gas through the solution until saturation. The reaction is exothermic, so maintain the temperature at 0 °C.

• Seal the flask and allow it to stand at a low temperature (e.g., 4 °C) for 24-48 hours to facilitate the precipitation of the Pinner salt.

• Collect the resulting white crystalline solid by filtration under an inert atmosphere.

• Wash the collected solid with anhydrous diethyl ether to remove any unreacted starting materials.

• Dry the Pinner salt under vacuum.

Step 2: Conversion to Thiophene-2-carboximidamide hydrochloride

• Suspend the dried Pinner salt in anhydrous ethanol in a clean, dry flask.

• To this suspension, add a solution of anhydrous ammonia in ethanol.

• Stir the reaction mixture at room temperature. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Upon completion of the reaction, the product, Thiophene-2-carboximidamide hydrochloride, may precipitate from the solution.

• The product can be purified by recrystallization from a suitable solvent system, such as ethanol/ether.[1]

Spectroscopic and Analytical Characterization

The structural confirmation of the synthesized Thiophene-2-carboximidamide hydrochloride is crucial and can be achieved using standard analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum is expected to display characteristic signals for the three thiophene ring protons and the protons of the amidinium group (-C(=NH₂)NH₂⁺). The chemical shifts and coupling constants of the thiophene protons will be indicative of the 2-substitution pattern.

• Infrared (IR) Spectroscopy:

  • The IR spectrum should show characteristic absorption bands for the N-H stretching of the amidinium group and the C=N stretching vibration.

• Mass Spectrometry (MS):

  • For the hydrochloride salt, electrospray ionization (ESI) is a suitable technique to observe the protonated molecular ion of the free base.[1]

Potential Biological Significance and Applications

While specific biological data for Thiophene-2-carboximidamide hydrochloride is limited in publicly available literature, the broader class of thiophene-2-carboxamidines has been investigated for various therapeutic applications.[1] The amidine group is a strong base and is protonated at physiological pH, which can lead to strong interactions with negatively charged residues in enzyme active sites or receptors.

Derivatives of 2,5-bis(4-amidinophenyl)thiophene have been identified as inhibitors of the botulinum neurotoxin serotype A metalloprotease.[3] Additionally, 2-Amidinothiophene has been investigated for its potential as an anti-inflammatory agent, with proposed mechanisms involving the inhibition of cyclic nucleotide phosphodiesterase.[4] These findings suggest that the Thiophene-2-carboximidamide scaffold is a valuable starting point for the design of novel enzyme inhibitors and modulators of signaling pathways.

Caption: Potential biological interactions of Thiophene-2-carboximidamide.

Conclusion and Future Directions

Thiophene-2-carboximidamide is a heterocyclic compound with significant potential in the field of drug discovery. Its synthesis is achievable through established chemical methods like the Pinner reaction. The presence of the thiophene ring and the basic amidine group provides a unique structural and electronic profile for targeted interactions with biological macromolecules. Further investigation into the synthesis of novel derivatives and comprehensive screening for a broader range of biological activities are warranted to fully explore the therapeutic potential of this promising scaffold.

References

• THIOPHENE-2-CARBOXAMIDE | CAS 5813-89-8 - Matrix Fine Chemicals. [Link]

• Synthesis of 3-hydroxy thiophene-2-carboxamides 3a–c - ResearchGate. [Link]

• Thiophene-2-carboximidamide hydrochloride - LabSolutions | Lab Chemicals & Equipment. [Link]

• 2-Thiophenecarboxamide | C5H5NOS | CID 22063 - PubChem - NIH. [Link]

• Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives - PMC - NIH. [Link]

• Thiophene-2-Thiocarboxamide | Properties, Applications, Safety & Supplier China. [Link]

• Versatile thiophene 2-carboxamide derivatives - ResearchGate. [Link]

• Suggested mechanism for formation of thiophene‐2‐carboxylic acid (7),... - ResearchGate. [Link]

• A Novel Efficient Method for the Synthesis of 2-Thiophenecarbohydrazide. [Link]

• Design, Synthesis and Fungicidal Activity of N-(thiophen-2-yl) Nicotinamide Derivatives. [Link]

• IE61461B1 - Thiophene-2-carboxamide derivatives and their pharmaceutical use - Google P

• 2-(Thiophene-2-amido)thiophene-3-carboxamide | C10H8N2O2S2 | CID 2971411. [Link]

• THIOPHENE-2-CARBOXIMIDAMIDE HYDROCHLORIDE | CAS 54610-70-7. [Link]

• The synthesis of 2,5-bis(4-amidinophenyl)thiophene derivatives providing submicromolar-range inhibition of the botulinum neurotoxin serotype A metalloprotease - PubMed. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. scbt.com [scbt.com]
• 3. The synthesis of 2,5-bis(4-amidinophenyl)thiophene derivatives providing submicromolar-range inhibition of the botulinum neurotoxin serotype A metalloprotease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Thiophene-2-amidine hydrochloride | CymitQuimica [cymitquimica.com]

An In-depth Technical Guide to the Synthesis of Thiophene-2-carboximidamide Hydrochloride

Introduction

Thiophene-2-carboximidamide hydrochloride, a key heterocyclic compound, and its derivatives are of substantial interest within the field of medicinal chemistry.[1][2] The thiophene moiety is a versatile scaffold that imparts a range of pharmacological activities, including antibacterial, antifungal, anti-inflammatory, and anticancer properties.[1][2] This guide provides a comprehensive, in-depth technical overview of the synthesis of Thiophene-2-carboximidamide hydrochloride, tailored for researchers, scientists, and professionals engaged in drug discovery and development. The primary synthetic route detailed herein is the venerable Pinner reaction, a classic and reliable method for the conversion of nitriles to the corresponding amidines.[1][3]

Chemical Properties and Safety Overview

A summary of the key chemical and physical properties of the target compound is presented below.

Property	Value
Chemical Name	Thiophene-2-carboximidamide hydrochloride
Synonyms	2-Amidinothiophene hydrochloride
CAS Number	54610-70-7
Molecular Formula	C₅H₇ClN₂S
Molecular Weight	162.64 g/mol
Appearance	Off-white to white crystalline solid

Safety Precautions: Thiophene-2-carboximidamide hydrochloride is an irritant, causing serious eye irritation, skin irritation, and may cause respiratory irritation. Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times. All manipulations should be carried out in a well-ventilated fume hood. Avoid breathing dust, fume, gas, mist, vapors, or spray. In case of contact with skin or eyes, rinse immediately and thoroughly with water.

Synthetic Pathway: The Pinner Reaction

The synthesis of Thiophene-2-carboximidamide hydrochloride is efficiently achieved through the Pinner reaction. This acid-catalyzed reaction proceeds in two distinct stages:

• Formation of the Pinner Salt: Thiophene-2-carbonitrile reacts with an alcohol, typically ethanol, in the presence of anhydrous hydrogen chloride to form an imino ester salt, known as a Pinner salt (in this case, ethyl thiophene-2-carboximidate hydrochloride).[1][4][5]

• Aminolysis: The isolated Pinner salt is then treated with ammonia to yield the final amidine hydrochloride.[1][4]

Anhydrous conditions are crucial for the success of the Pinner reaction to prevent the hydrolysis of the intermediate imino ester to an ester.[4]

Reaction Mechanism

The mechanism of the Pinner reaction involves the initial protonation of the nitrile nitrogen by the strong acid (HCl), which significantly increases the electrophilicity of the nitrile carbon. The alcohol then acts as a nucleophile, attacking the activated nitrile carbon to form a protonated imino ester. Subsequent deprotonation yields the Pinner salt. In the second stage, ammonia, a potent nucleophile, attacks the imino ester carbon, leading to the displacement of the ethoxy group and formation of the amidine.

Experimental Protocol

This section provides a detailed, step-by-step methodology for the synthesis of Thiophene-2-carboximidamide hydrochloride.

Part 1: Synthesis of Ethyl Thiophene-2-carboximidate Hydrochloride (Pinner Salt)

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
Thiophene-2-carbonitrile	109.14	10.9 g	0.1
Anhydrous Ethanol	46.07	50 mL	-
Anhydrous Diethyl Ether	74.12	100 mL	-
Hydrogen Chloride (gas)	36.46	q.s.	-

Procedure:

• Set up a three-necked round-bottom flask equipped with a magnetic stirrer, a gas inlet tube extending below the surface of the reaction mixture, and a calcium chloride drying tube to protect from atmospheric moisture.

• In the flask, dissolve 10.9 g (0.1 mol) of thiophene-2-carbonitrile in 50 mL of anhydrous ethanol and 50 mL of anhydrous diethyl ether.

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly bubble dry hydrogen chloride gas through the stirred solution. The reaction is exothermic, so maintain the temperature at or below 5 °C.

• Continue the addition of HCl gas until the solution is saturated and a precipitate begins to form.

• Seal the flask and allow it to stand at a low temperature (e.g., in a refrigerator at 4 °C) for 24 hours to facilitate complete precipitation of the Pinner salt.

• Collect the white crystalline solid by vacuum filtration.

• Wash the collected solid with two portions of 25 mL of cold, anhydrous diethyl ether to remove any unreacted starting materials.

• Dry the resulting ethyl thiophene-2-carboximidate hydrochloride under vacuum to a constant weight.

Part 2: Synthesis of Thiophene-2-carboximidamide Hydrochloride

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
Ethyl thiophene-2-carboximidate hydrochloride	191.68	19.2 g	0.1
Anhydrous Ethanol	46.07	100 mL	-
Anhydrous Ammonia (gas)	17.03	q.s.	-

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a gas inlet tube, suspend the 19.2 g (0.1 mol) of dried ethyl thiophene-2-carboximidate hydrochloride in 100 mL of anhydrous ethanol.

• Cool the suspension in an ice bath to 0 °C.

• Slowly bubble anhydrous ammonia gas through the stirred suspension.

• Continue the addition of ammonia for approximately 2-3 hours, ensuring the mixture remains cool. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).[1]

• After the reaction is complete, remove the solvent under reduced pressure using a rotary evaporator.

• The resulting crude solid is the Thiophene-2-carboximidamide hydrochloride.

Purification

The crude product can be purified by recrystallization. A common solvent system for this is a mixture of ethanol and diethyl ether.[1]

• Dissolve the crude solid in a minimal amount of hot ethanol.

• Slowly add diethyl ether until the solution becomes cloudy.

• Gently warm the solution until it becomes clear again.

• Allow the solution to cool slowly to room temperature, and then place it in an ice bath to induce crystallization.

• Collect the purified crystals by vacuum filtration, wash with a small amount of cold diethyl ether, and dry under vacuum.

Visualizing the Workflow

The following diagram illustrates the key stages in the synthesis of Thiophene-2-carboximidamide hydrochloride.

Caption: Workflow for the synthesis of Thiophene-2-carboximidamide hydrochloride.

Characterization of the Final Product

The identity and purity of the synthesized Thiophene-2-carboximidamide hydrochloride should be confirmed using standard analytical techniques.

Technique	Expected Results
¹H NMR	The proton NMR spectrum is expected to show characteristic signals for the thiophene ring protons and the protons of the amidinium group. The thiophene protons should appear as multiplets in the aromatic region (δ 7.0-8.0 ppm). The protons of the NH₂ and NH groups of the amidinium salt will likely appear as broad singlets, and their chemical shifts can be concentration-dependent and may exchange with D₂O.
¹³C NMR	The carbon NMR spectrum will provide signals for the carbon atoms of the thiophene ring and the amidinium carbon. The amidinium carbon is expected to be in the range of δ 160-170 ppm.
Infrared (IR) Spectroscopy	The IR spectrum should show characteristic absorption bands for the N-H stretching of the amidinium group (around 3100-3400 cm⁻¹), C=N stretching (around 1650 cm⁻¹), and characteristic bands for the thiophene ring.
Mass Spectrometry (MS)	Electrospray ionization (ESI) mass spectrometry should show a molecular ion peak corresponding to the protonated free base [C₅H₆N₂S + H]⁺ at m/z 127.

Conclusion

This guide has detailed a robust and well-established method for the synthesis of Thiophene-2-carboximidamide hydrochloride via the Pinner reaction. By carefully controlling the reaction conditions, particularly the exclusion of moisture, researchers can reliably produce this valuable building block for drug discovery and development. The provided experimental protocol and characterization data serve as a comprehensive resource for the successful synthesis and validation of this important thiophene derivative.

References

• Pinner Reaction. (n.d.). In Wikipedia. Retrieved January 2, 2026, from [Link]

• An In-depth Technical Guide to 2-Amidinothiophene Hydrochloride (Thiophene-2-carboximidamide hydrochloride). (2025). BenchChem.
• Pinner Reaction. (n.d.). J&K Scientific.
• Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives. (2023).
• Pinner Reaction. (n.d.). Organic Chemistry Portal.
• Thiophene-2-carboximidamide hydrochloride | CAS 54610-70-7. (n.d.). Santa Cruz Biotechnology.
• Pinner Reaction. (n.d.). NROChemistry.

Sources

• 1. benchchem.com [benchchem.com]
• 2. Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pinner reaction - Wikipedia [en.wikipedia.org]
• 4. Pinner Reaction | NROChemistry [nrochemistry.com]
• 5. Pinner Reaction [organic-chemistry.org]

An In-depth Technical Guide to Thiophene-2-carboximidamide (CAS Number 54610-70-7)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thiophene-2-carboximidamide, and its hydrochloride salt (CAS 54610-70-7), is a pivotal heterocyclic compound. As a member of the thiophene family, it holds significant interest in medicinal chemistry due to the diverse pharmacological activities associated with this scaffold. Thiophene derivatives are integral to numerous therapeutic agents, exhibiting a wide range of biological effects, including anticancer, antibacterial, antifungal, and anti-inflammatory properties.[1] This guide provides a comprehensive overview of Thiophene-2-carboximidamide, from its fundamental physicochemical properties and synthesis to its potential applications in drug discovery, with a focus on its role as a promising scaffold for the development of novel therapeutics.

Physicochemical Properties

A thorough understanding of the physicochemical properties of Thiophene-2-carboximidamide is essential for its application in research and development. The hydrochloride salt is the most common commercially available form.

Property	Value	Reference
Chemical Name	Thiophene-2-carboximidamide hydrochloride	[1][2]
Synonyms	2-Amidinothiophene hydrochloride, 2-Carbamimidoylthiophene hydrochloride	[1]
CAS Number	54610-70-7	[1][2][3]
Molecular Formula	C₅H₇ClN₂S	[2][3]
Molecular Weight	162.64 g/mol	[2][3]
Appearance	White crystalline solid	[1]
Melting Point	172-175 °C	[1]
Boiling Point (for free base)	220.8 °C at 760 mmHg	[1]
Solubility	No data available	[1]
pKa	No data available	[1]

Synthesis of Thiophene-2-carboximidamide Hydrochloride

The most established method for the synthesis of Thiophene-2-carboximidamide hydrochloride is the Pinner reaction. This classic method involves the acid-catalyzed reaction of a nitrile with an alcohol to form an imino ester salt (a Pinner salt), which is then converted to the amidine.[1]

Pinner Reaction Workflow

Caption: General workflow for the synthesis of Thiophene-2-carboximidamide hydrochloride via the Pinner reaction.

Detailed Experimental Protocol

Step 1: Formation of Ethyl Thiophene-2-carboximidate hydrochloride (Pinner Salt)

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a gas inlet tube, and a calcium chloride drying tube, dissolve thiophene-2-carbonitrile in a mixture of anhydrous chloroform and anhydrous ethanol.[1]

• Cool the solution in an ice-salt bath to maintain a low temperature.

• Bubble anhydrous hydrogen chloride gas through the stirred solution. The reaction is exothermic, so the rate of gas addition should be controlled to maintain the temperature.

• Continue the reaction until the formation of a precipitate (the Pinner salt) is observed. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Allow the reaction mixture to stand at a low temperature to ensure complete precipitation.[1]

• Collect the solid Pinner salt by filtration under an inert atmosphere, wash with anhydrous diethyl ether, and dry under vacuum.[1]

Step 2: Conversion to Thiophene-2-carboximidamide hydrochloride

• Suspend the dried Pinner salt in anhydrous ethanol in a clean, dry flask.[1]

• To this suspension, add a solution of anhydrous ammonia in ethanol.[1]

• Stir the reaction mixture at room temperature.[1]

• Monitor the conversion of the Pinner salt to the amidine by TLC.[1]

• Upon completion, remove the solvent under reduced pressure to obtain the crude Thiophene-2-carboximidamide hydrochloride.[1]

• The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol/ether.[1]

Applications in Drug Development

While specific biological activity data for Thiophene-2-carboximidamide is limited in publicly available literature, the broader class of thiophene-2-carboxamides and carboxamidines has been extensively investigated for its therapeutic potential, particularly in oncology and infectious diseases.[1]

Anticancer Potential

Thiophene carboxamide derivatives have emerged as a promising class of anticancer agents.[4] Their mechanisms of action are often multifaceted and include:

• Enzyme Inhibition:

  • VEGFR-2 Inhibition: Certain thiophene carboxamides have been identified as potent inhibitors of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key player in tumor angiogenesis. Inhibition of VEGFR-2 can disrupt the formation of new blood vessels that supply tumors with nutrients and oxygen, thereby impeding tumor growth.[4]

  • PTP1B Inhibition: Some thiophene-2-carboxamides have demonstrated inhibitory activity against Protein Tyrosine Phosphatase 1B (PTP1B), an enzyme implicated in cancer and metabolic diseases.[4]

  • Urokinase Inhibition: The closely related benzo[b]thiophene-2-carboxamidines are potent and selective inhibitors of urokinase-type plasminogen activator (uPA).[5][6][7] uPA is a serine protease that plays a crucial role in cancer cell invasion and metastasis.[5][6] By inhibiting uPA, these compounds can potentially prevent the spread of cancer cells.[5][6] Studies have reported IC50 values in the nanomolar range for some derivatives against human uPA.[7] For instance, certain 4-substituted benzo[b]thiophene-2-carboxamidines inhibit human uPA with IC50 values as low as 0.07 µM.[5][6]

• Disruption of Cellular Processes:

  • Apoptosis Induction: Several thiophene carboxamide derivatives have been shown to induce programmed cell death (apoptosis) in cancer cells.[4]

  • Microtubule Disruption: Some derivatives act as biomimetics of Combretastatin A-4, a potent microtubule-destabilizing agent, leading to cell cycle arrest and apoptosis.[8]

Caption: Potential anticancer signaling pathways modulated by thiophene-2-carboxamidine derivatives.

Antimicrobial Activity

Thiophene derivatives are also recognized for their significant antimicrobial properties. Thiophene-2-carboxamide derivatives have shown activity against a range of bacterial and fungal pathogens.[9] Their efficacy against drug-resistant strains, such as methicillin-resistant Staphylococcus aureus (MRSA), makes them particularly interesting candidates for the development of new anti-infective agents. The antimicrobial activity of these compounds is often evaluated by determining the Minimum Inhibitory Concentration (MIC), with some derivatives showing activity at low microgram per milliliter concentrations.[9]

Analytical and Characterization Methods

Accurate analytical methods are crucial for the characterization and quality control of Thiophene-2-carboximidamide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of Thiophene-2-carboximidamide.

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the protons on the thiophene ring and the protons of the amidinium group.[1] The chemical shifts and coupling constants of the thiophene protons provide information about the substitution pattern.

• ¹³C NMR: The carbon NMR spectrum reveals the number and chemical environments of the carbon atoms in the molecule, including the carbons of the thiophene ring and the amidinium carbon.[1]

High-Performance Liquid Chromatography (HPLC)

HPLC is a standard technique for assessing the purity and quantifying Thiophene-2-carboximidamide. A reverse-phase HPLC (RP-HPLC) method is typically suitable.

• Instrumentation: A standard HPLC system with a pump, autosampler, column oven, and a UV-Vis or Diode Array Detector (DAD) is required.[10]

• Column: A C18 stationary phase column is commonly used for the separation of thiophene derivatives.

• Mobile Phase: A mixture of an organic solvent (e.g., acetonitrile or methanol) and an aqueous buffer (e.g., water with a small amount of formic acid or phosphoric acid for pH adjustment) is typically used.[11]

• Detection: Thiophene derivatives generally exhibit strong UV absorbance, and a detection wavelength in the range of 230-320 nm is often appropriate.

• Sample Preparation: Samples should be dissolved in a suitable solvent, preferably the mobile phase, and filtered through a 0.22 µm syringe filter before injection.

Sources

• 1. benchchem.com [benchchem.com]
• 2. THIOPHENE-2-CARBOXIMIDAMIDE HYDROCHLORIDE | CAS 54610-70-7 [matrix-fine-chemicals.com]
• 3. scbt.com [scbt.com]
• 4. mdpi.com [mdpi.com]
• 5. Inhibition of urokinase by 4-substituted benzo[b]thiophene-2-carboxamidines: an important new class of selective synthetic urokinase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. The synthesis of three 4-substituted benzo[b]thiophene-2-carboxamidines as potent and selective inhibitors of urokinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Anticancer Activity of Thiophene Carboxamide Derivatives as CA-4 Biomimetics: Synthesis, Biological Potency, 3D Spheroid Model, and Molecular Dynamics Simulation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. Separation of Thiophene-2-carboxylic acid hydrazide on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Chemical and physical properties of 2-Amidinothiophene hydrochloride

An In-depth Technical Guide to the Chemical and Physical Properties of 2-Amidinothiophene Hydrochloride

Abstract

This technical guide provides a comprehensive overview of the essential chemical and physical properties of 2-Amidinothiophene hydrochloride (CAS: 54610-70-7), a thiophene derivative of significant interest to researchers in medicinal chemistry and drug development. The thiophene scaffold is a recognized pharmacophore, and its derivatives are explored for a wide range of biological activities.[1][2] This document details the compound's structure, synthesis, and key physicochemical characteristics. It further provides field-proven, step-by-step protocols for essential analytical methodologies, including spectroscopy, chromatography, and thermal analysis, designed to serve as a practical resource for scientists and professionals in the field.

Chemical Identity and Molecular Structure

2-Amidinothiophene hydrochloride is the salt form of thiophene-2-carboxamidine. The presence of the hydrophilic amidinium group as a hydrochloride salt generally imparts favorable solubility in polar solvents, a critical attribute for biological testing and formulation development.[3]

Table 1: Core Chemical and Physical Properties

Property	Data	Source(s)
CAS Number	54610-70-7	[4]
Molecular Formula	C₅H₇ClN₂S	Calculated
Molecular Weight	178.64 g/mol	Calculated
IUPAC Name	Thiophene-2-carboximidamide hydrochloride	N/A
Appearance	Typically a solid, form may vary (e.g., crystalline powder)	[5]
Solubility	Expected to have good solubility in water and lower alcohols (methanol, ethanol); limited solubility in nonpolar organic solvents.	[3]

Synthesis via the Pinner Reaction

A common and reliable method for synthesizing 2-Amidinothiophene hydrochloride is the Pinner reaction.[6] This two-step process begins with the formation of an intermediate Pinner salt from a nitrile, which is then converted to the desired amidine.

Synthesis Workflow

Caption: General workflow for the synthesis via the Pinner reaction.[6]

Detailed Synthesis Protocol

Step 1: Preparation of Ethyl thiophene-2-carboximidate hydrochloride (Pinner Salt) [6]

• Prepare a solution of thiophene-2-carbonitrile in a mixture of anhydrous chloroform and anhydrous ethanol in a flask equipped for gas inlet.

• Cool the solution in an ice bath.

• Bubble dry hydrogen chloride (HCl) gas through the cooled solution until it is saturated.

• Allow the reaction mixture to stand at a low temperature to facilitate the precipitation of the Pinner salt.

• Collect the resulting solid by filtration, wash with anhydrous ether, and dry under a vacuum.

Step 2: Conversion to 2-Amidinothiophene hydrochloride [6]

• Suspend the dried Pinner salt in anhydrous ethanol.

• Add a solution of anhydrous ammonia in ethanol to the suspension.

• Stir the reaction mixture at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, remove the solvent under reduced pressure to yield the crude product.

• Purify the crude 2-Amidinothiophene hydrochloride by recrystallization from a suitable solvent system, such as ethanol/ether.

Analytical Methodologies for Quality Control

A multi-faceted analytical approach is essential to confirm the identity, purity, and stability of 2-Amidinothiophene hydrochloride. The following protocols are foundational for its characterization.

Sources

• 1. Green methodologies for the synthesis of 2-aminothiophene - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. 2-AMIDINOTHIOPHENE HYDROCHLORIDE CAS#: 54610-70-7 [m.chemicalbook.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Mechanism of Action of Thiophene-2-carboximidamide as a Neuronal Nitric Oxide Synthase Inhibitor

This guide provides a detailed exploration of the molecular mechanisms underpinning the function of thiophene-2-carboximidamide and its derivatives as potent and selective inhibitors of neuronal nitric oxide synthase (nNOS). We will delve into the structural basis for their inhibitory action, the key molecular interactions that govern their potency and isoform selectivity, and the experimental methodologies used to characterize these compounds.

Introduction: The Significance of Selective nNOS Inhibition

Nitric oxide (NO) is a critical signaling molecule produced by a family of three enzymes known as nitric oxide synthases (NOS): neuronal (nNOS or NOS-1), inducible (iNOS or NOS-2), and endothelial (eNOS or NOS-3).[1][2] While eNOS is crucial for maintaining vascular tone and iNOS is involved in the immune response, nNOS plays a key role in neural transmission.[1] However, the overproduction of NO by nNOS is implicated in the pathophysiology of various neurodegenerative diseases, such as Parkinson's disease, and other conditions like melanoma.[1][3][4]

Consequently, the development of selective nNOS inhibitors is a significant therapeutic goal.[3][4] The primary challenge lies in achieving selectivity for nNOS over the other isoforms, particularly eNOS, as its inhibition can lead to undesirable cardiovascular side effects.[1][3] The active sites of the three isoforms are highly similar, making the design of isoform-specific inhibitors a complex task.[5] Thiophene-2-carboximidamide-based compounds have emerged as a promising class of inhibitors, demonstrating both high potency and favorable pharmacokinetic profiles.[1][3][5]

The Molecular Mechanism of nNOS Inhibition

The inhibitory action of thiophene-2-carboximidamide derivatives is rooted in their ability to mimic the natural substrate of NOS, L-arginine, and engage in specific, high-affinity interactions within the nNOS active site.

Bioisosteric Mimicry of L-Arginine

The core of the mechanism lies in the thiophene-2-carboximidamide moiety itself. This chemical group acts as a bioisostere of the guanidinium group found on L-arginine.[5] Crystallographic studies have confirmed that this fragment engages in similar hydrogen-bonding interactions with a critical glutamate residue (Glu592 in rat nNOS) in the active site, effectively anchoring the inhibitor.[5][6] This fundamental interaction is the primary reason for the potent binding of these inhibitors.

Key Interactions within the nNOS Active Site

Crystal structures of nNOS co-crystallized with various thiophene-2-carboximidamide inhibitors have provided a detailed map of the crucial enzyme-inhibitor interactions.[5]

• Interaction with Glu592: The carboximidamide group forms a strong, bifurcated salt bridge with the carboxylate of Glu592, mirroring the interaction of L-arginine's guanidinium group.[5][6]

• Heme Proximity and Hydrophobic Pockets: The inhibitor positions itself over the heme group. Different parts of the inhibitor, often phenyl rings or other linkers, occupy a hydrophobic pocket surrounded by key residues such as Met336, Leu337, and Tyr706.[5]

• "Double-Headed" Inhibitor Strategy: Many advanced inhibitors utilize a "double-headed" design, featuring two thiophene-2-carboximidamide groups connected by a linker.[5] One head anchors the molecule to Glu592, while the second head can occupy other pockets near the active site entrance, further enhancing binding affinity and influencing selectivity.[5]

Caption: Binding of a double-headed inhibitor in the nNOS active site.

Structural Basis for Isoform Selectivity

The therapeutic utility of these inhibitors hinges on their selectivity for nNOS over eNOS and iNOS. This selectivity is achieved by exploiting subtle but critical differences in the amino acid composition of the active sites among the isoforms.

The Critical Asp vs. Asn Residue

A key determinant of selectivity is an amino acid residue located near the active site. In nNOS, this position is occupied by an aspartate (Asp597 in human nNOS), which is negatively charged. In contrast, eNOS has a neutral asparagine (Asn368) at the equivalent position.[1][3] This difference is a primary driver of selectivity. The negatively charged aspartate in nNOS provides enhanced electrostatic stabilization for the positively charged (protonated) inhibitor, leading to a tighter binding affinity compared to eNOS.[1][3][7]

Exploiting Structural Differences through Inhibitor Design

Researchers have leveraged this and other subtle structural differences to fine-tune inhibitor selectivity:

• Linker Modifications: The length and composition of the linker connecting the two heads of an inhibitor are critical. Increasing a linker by just one atom can result in a significant drop in potency.[5]

• Amine Basicity: Introducing an amine group into the linker can create new electrostatic interactions with the heme propionates, dramatically increasing potency.[5] However, this can also be a site for metabolic activity. Converting this secondary amine to a tertiary amine (e.g., by adding an ethyl group) can block this metabolic site, and has been shown to surprisingly increase selectivity for nNOS over eNOS, in some cases up to 845-fold.[5]

The following table summarizes the inhibitory potency (Kᵢ) and selectivity of several key thiophene-2-carboximidamide derivatives, illustrating the impact of structural modifications.

Compound No.	nNOS Kᵢ (μM)	iNOS Kᵢ (μM)	eNOS Kᵢ (μM)	Selectivity (nNOS/iNOS)	Selectivity (nNOS/eNOS)
13	0.005	1.3	2.2	260-fold	440-fold
14	0.005	1.7	2.7	340-fold	540-fold
15	0.049	14.2	41.4	290-fold	845-fold
Data adapted from Li et al. (2014).[5]

Experimental Protocols for Characterizing nNOS Inhibitors

The evaluation of nNOS inhibitors requires robust and reliable experimental assays. The most common methods measure the products of the NOS reaction, L-citrulline and NO. As NO is a transient gas, its stable degradation products, nitrite (NO₂⁻) and nitrate (NO₃⁻), are typically quantified.

In Vitro nNOS Inhibition Assay (Griess Assay)

This colorimetric assay is a widely used method to determine the in vitro efficacy of NOS inhibitors.[8][9] It measures the accumulation of nitrite in the reaction mixture.

Step-by-Step Methodology:

• Reagent Preparation: Prepare a reaction buffer containing all necessary cofactors for nNOS activity, including NADPH, FAD, FMN, (6R)-5,6,7,8-tetrahydrobiopterin (BH4), and calmodulin.

• Enzyme-Inhibitor Pre-incubation: In a 96-well plate, add the purified nNOS enzyme to wells containing various concentrations of the test inhibitor (e.g., thiophene-2-carboximidamide derivative). Include a positive control (no inhibitor) and a negative control (no enzyme). Allow a short pre-incubation period.

• Reaction Initiation: Initiate the enzymatic reaction by adding the substrate, L-arginine, to all wells.

• Incubation: Incubate the plate at 37°C for a defined period (e.g., 30-60 minutes) to allow for NO production.

• Reaction Termination: Stop the reaction, often by adding a reagent that precipitates the enzyme.

• Nitrate Reduction (Optional but Recommended): To measure total NO production, add nitrate reductase to the wells to convert any nitrate formed back into nitrite.[9]

• Color Development: Add Griess Reagent (a solution of sulfanilamide and N-(1-naphthyl)ethylenediamine) to each well. This reagent reacts with nitrite to form a magenta-colored azo dye.[8][9]

• Quantification: Measure the absorbance of the wells at ~540 nm using a microplate reader. The intensity of the color is directly proportional to the amount of nitrite produced.

• Data Analysis: Calculate the percentage of inhibition for each inhibitor concentration relative to the positive control. Plot the percent inhibition against the logarithm of the inhibitor concentration to determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Caption: Workflow for a typical in vitro nNOS inhibition assay.

Conclusion and Future Perspectives

Thiophene-2-carboximidamide-based inhibitors represent a highly successful application of structure-based drug design. Their mechanism of action is well-defined, centered on the bioisosteric mimicry of L-arginine's guanidinium group and the exploitation of subtle amino acid differences between NOS isoforms to achieve remarkable selectivity.[1][5] The development of "double-headed" inhibitors with optimized linkers has yielded compounds with low nanomolar potency and selectivities exceeding 500-fold for nNOS over eNOS.[4][5]

These potent and selective agents have shown excellent efficacy in preclinical models, not only for neurodegenerative conditions but also for diseases like melanoma.[4][5] Ongoing research continues to refine these structures to further improve pharmacokinetic properties and therapeutic potential, paving the way for new treatments for a range of debilitating diseases.

References

• Li, H., et al. (2014). Potent and Selective Double-Headed Thiophene-2-carboximidamide Inhibitors of Neuronal Nitric Oxide Synthase for the Treatment of Melanoma. Journal of Medicinal Chemistry. [Link]

• Li, H., et al. (2018). The Structural Basis for Isoform Selective Nitric Oxide Synthase Inhibition by Thiophene-2-Carboximidamides. Biochemistry. [Link]

• Poulos, T. L., & Li, H. (2018). Structural Basis for Isoform Selective Nitric Oxide Synthase Inhibition by Thiophene-2-carboximidamides. PubMed. [Link]

• Huang, H., et al. (2014). Potent and Selective Double-Headed Thiophene-2-carboximidamide Inhibitors of Neuronal Nitric Oxide Synthase for the Treatment of Melanoma. ResearchGate. [Link]

• Wang, Y., et al. (2007). A Cellular Model for Screening Neuronal Nitric Oxide Synthase Inhibitors. Nitric Oxide. [Link]

• Li, H., et al. (2014). Potent and selective double-headed thiophene-2-carboximidamide inhibitors of neuronal nitric oxide synthase for the treatment of melanoma. PubMed. [Link]

• Li, H., et al. (2018). Structural Basis for Isoform Selective Nitric Oxide Synthase Inhibition by Thiophene-2-carboximidamides. eScholarship, University of California. [Link]

• Abdel-Wahab, B. F., et al. (2023). Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives. Scientific Reports. [Link]

• Poulos, T. L. (2014). Nitric Oxide Synthase and Structure-Based Inhibitor Design. Journal of Medicinal Chemistry. [Link]

• BioAssay Systems. Nitric Oxide Synthase (NOS) Inhibitor Assay Screening Services. BioAssay Systems Website. [Link]

• Al-Hussain, S. A., et al. (2022). Screening of novel and selective inhibitors for neuronal nitric oxide synthase (nNOS) via structure-based drug design techniques. Journal of Biomolecular Structure and Dynamics. [Link]

• Delker, S. L., & Silverman, R. B. (2012). Development Of Nitric Oxide Synthase Inhibitors for Neurodegeneration and Neuropathic Pain. Medicinal Research Reviews. [Link]

• Oxford Biomedical Research. (n.d.). Ultra Sensitive Assay for Nitric Oxide Synthase. Oxford Biomedical Research Website. [Link]

• Furfine, E. S., et al. (1994). Potent and selective inhibition of human nitric oxide synthases. Selective inhibition of neuronal nitric oxide synthase by S-methyl-L-thiocitrulline and S-ethyl-L-thiocitrulline. Journal of Biological Chemistry. [Link]

• Förstermann, U., & Sessa, W. C. (2012). Nitric oxide synthases: regulation and function. European Heart Journal. [Link]

Sources

• 1. The Structural Basis for Isoform Selective Nitric Oxide Synthase Inhibition by Thiophene-2-Carboximidamides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. bioassaysys.com [bioassaysys.com]
• 3. Structural Basis for Isoform Selective Nitric Oxide Synthase Inhibition by Thiophene-2-carboximidamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Potent and selective double-headed thiophene-2-carboximidamide inhibitors of neuronal nitric oxide synthase for the treatment of melanoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Potent and Selective Double-Headed Thiophene-2-carboximidamide Inhibitors of Neuronal Nitric Oxide Synthase for the Treatment of Melanoma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Development Of Nitric Oxide Synthase Inhibitors for Neurodegeneration and Neuropathic Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Structural Basis for Isoform Selective Nitric Oxide Synthase Inhibition by Thiophene-2-carboximidamides [escholarship.org]
• 8. A Cellular Model for Screening Neuronal Nitric Oxide Synthase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Nitric Oxide Synthase | Nitric Oxide Assay | Oxford Biomedical Research [oxfordbiomed.com]

Biological significance of thiophene derivatives in medicinal chemistry

An In-depth Technical Guide on the Biological Significance of Thiophene Derivatives

Authored by a Senior Application Scientist

Executive Summary: The thiophene ring, a five-membered aromatic heterocycle containing a single sulfur atom, stands as a "privileged pharmacophore" in the landscape of medicinal chemistry.[1][2] Its unique physicochemical properties, including its electron-rich nature and ability to act as a bioisostere for the benzene ring, have rendered it an invaluable scaffold in the design of novel therapeutics.[1][3] This guide provides a comprehensive exploration of the biological significance of thiophene derivatives, delving into their mechanisms of action, structure-activity relationships, and therapeutic applications across a spectrum of diseases. We will examine key FDA-approved drugs, explore diverse biological activities, and present detailed experimental insights to provide researchers, scientists, and drug development professionals with a robust understanding of this versatile heterocyclic system.

The Thiophene Moiety: Physicochemical Properties and Bioisosteric Principles

Thiophene, with the chemical formula C₄H₄S, is an aromatic heterocycle that shares remarkable similarities with benzene in terms of its physicochemical properties, a concept known as bioisosterism.[4] This similarity allows for the substitution of a benzene ring with a thiophene ring in drug candidates, often leading to improved pharmacokinetic profiles, enhanced target binding, and reduced metabolic liabilities.[3] The sulfur atom in the thiophene ring imparts a unique electronic distribution, influencing its ability to engage in hydrogen bonding and other non-covalent interactions with biological targets.[1] These properties make the thiophene scaffold a versatile building block in drug discovery, with 26 drugs containing this nucleus having received US FDA approval across various pharmacological classes.[1]

Therapeutic Applications of Thiophene Derivatives: A Multi-Target Landscape

The structural versatility of the thiophene ring has led to the development of a wide array of derivatives with diverse pharmacological activities.[1][5] Thiophene-based compounds have demonstrated efficacy in numerous therapeutic areas, including inflammation, cancer, infectious diseases, and neurological disorders.[1][5][6][7][8]

Anti-inflammatory Agents

Thiophene derivatives are prominent in the development of anti-inflammatory drugs.[9][10][11] Several commercially available non-steroidal anti-inflammatory drugs (NSAIDs), such as Tiaprofenic acid and Tinoridine , feature a thiophene core.[4][9][10][11] The primary mechanism of action for many of these compounds involves the inhibition of cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are key players in the inflammatory cascade.[9][10][11]

Key Mechanistic Insight: COX/LOX Inhibition

The anti-inflammatory effects of many thiophene-based NSAIDs are attributed to their ability to block the active sites of COX-1 and COX-2 enzymes, thereby preventing the conversion of arachidonic acid into prostaglandins. Similarly, inhibition of LOX enzymes curtails the production of pro-inflammatory leukotrienes. The aromatic and hydrophobic nature of the thiophene ring is thought to enhance the binding of these drugs to the active sites of these enzymes.[1]

Anticancer Therapeutics

The thiophene scaffold is a crucial component in a number of anticancer agents.[6][12][13] These derivatives exert their cytotoxic effects through various mechanisms, including the inhibition of topoisomerases, tyrosine kinases, and tubulin polymerization.[6][12][13] For instance, the anticancer drug Raltitrexed incorporates a thiophene ring and functions as a thymidylate synthase inhibitor.[1]

Structure-Activity Relationship (SAR) in Anticancer Thiophenes

The anticancer activity of thiophene derivatives is highly dependent on the nature and position of substituents on the thiophene ring.[6][13] SAR studies have revealed that the introduction of specific functional groups can significantly enhance cytotoxicity and selectivity for cancer cells. For example, the presence of a hydroxy group on a phenyl ring attached to the thiophene core has been shown to be essential for activity in certain series of compounds.[1]

Antimicrobial Agents

Thiophene-containing compounds have demonstrated significant potential as antimicrobial agents, with activity against a broad spectrum of bacteria and fungi.[8][14][15][16] The antibacterial mechanism of some thiophene derivatives involves the disruption of bacterial cell membrane permeability.[14] For instance, certain thiophene derivatives have shown bactericidal effects against colistin-resistant Acinetobacter baumannii and Escherichia coli.[14][15]

Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC)

A standard method to evaluate the antibacterial activity of novel thiophene derivatives is the determination of their Minimum Inhibitory Concentration (MIC) using the broth microdilution method.

Step-by-Step Methodology:

• Preparation of Bacterial Inoculum: A standardized suspension of the target bacterial strain (e.g., Staphylococcus aureus, Pseudomonas aeruginosa) is prepared to a concentration of approximately 5 x 10⁵ CFU/mL in a suitable broth medium.

• Serial Dilution of Test Compounds: The thiophene derivatives are serially diluted in a 96-well microtiter plate to achieve a range of concentrations.

• Inoculation: Each well is inoculated with the standardized bacterial suspension.

• Incubation: The microtiter plate is incubated at 37°C for 18-24 hours.

• Determination of MIC: The MIC is recorded as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Central Nervous System (CNS) Disorders

The lipophilic nature of the thiophene ring facilitates its ability to cross the blood-brain barrier, making it a valuable scaffold for drugs targeting the central nervous system.[7][17] Thiophene derivatives have been developed as antipsychotics (e.g., Olanzapine ), anticonvulsants (e.g., Tiagabine ), and agents for the treatment of neurodegenerative disorders like Alzheimer's and Parkinson's disease.[1][7][17] Their mechanisms of action in the CNS are diverse, including modulation of neurotransmitter systems and inhibition of protein aggregation.[7][17]

Visualization of a Generic Drug Discovery Workflow for Thiophene Derivatives

Caption: A generalized workflow for the discovery and development of thiophene-based therapeutics.

Synthesis of Thiophene Derivatives

The synthesis of thiophene derivatives is a well-established field in organic chemistry, with several named reactions being instrumental in the construction of the thiophene ring. The Gewald reaction and the Paal-Knorr synthesis are two of the most common methods employed.[18][19]

The Gewald Reaction

The Gewald reaction is a versatile method for the synthesis of 2-aminothiophenes.[19][20] It involves the condensation of a ketone or aldehyde with a β-ketoester or β-ketonitrile in the presence of elemental sulfur and a base.[20]

Visualization of the Gewald Reaction Mechanism

Caption: A simplified representation of the key steps in the Gewald synthesis of 2-aminothiophenes.

Future Perspectives and Conclusion

The thiophene scaffold continues to be a focal point of research in medicinal chemistry.[2] Its proven track record in FDA-approved drugs and its adaptability for targeting a wide range of biological molecules ensure its continued relevance in the development of future therapeutics.[1] Future research will likely focus on the development of novel synthetic methodologies to access more complex thiophene derivatives and the exploration of their potential in emerging therapeutic areas such as personalized medicine and targeted drug delivery. The rich chemical diversity and biological activity of thiophene derivatives solidify their position as a cornerstone of modern drug discovery.[5]

References

• Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. National Institutes of Health. Available at: [Link]

• Thiophene-Based Compounds with Potential Anti-Inflammatory Activity. ResearchGate. Available at: [Link]

• Discovery of new antimicrobial thiophene derivatives with activity against drug-resistant Gram negative-bacteria. Frontiers. Available at: [Link]

• Structure-Activity Relationships of Thiophene Derivatives of Biological Interest. Taylor & Francis Online. Available at: [Link]

• A Review on Anticancer Activities of Thiophene and Its Analogs. PubMed. Available at: [Link]

• Synthesis of thiophene and Their Pharmacological Activity. International Journal of Pharmaceutical Research and Applications. Available at: [Link]

• Thiophene-Based Compounds with Potential Anti-Inflammatory Activity. PubMed. Available at: [Link]

• Exploring Thiophene-Based Pharmacophores as Emerging Therapeutics for Neurodegenerative Disorders. ResearchGate. Available at: [Link]

• The Crucial Role of Thiophene Intermediates in Drug Discovery. Available at: [Link]

• Synthesis and Structure-Activity Relationship of Some New Thiophene-Based Heterocycles as Potential Antimicrobial Agents. National Institutes of Health. Available at: [Link]

• A Review on Anticancer Activities of Thiophene and Its Analogs. ResearchGate. Available at: [Link]

• Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. RSC Publishing. Available at: [Link]

• A Review on Anticancer Activities of Thiophene and Its Analogs. Bentham Science. Available at: [Link]

• Thiophene-Based Compounds with Potential Anti-Inflammatory Activity. CoLab.

• Synthesis, properties and biological activity of thiophene: A review. Der Pharma Chemica. Available at: [Link]

• Thiophene-Based Compounds. Encyclopedia MDPI. Available at: [Link]

• Therapeutic importance of synthetic thiophene. PubMed Central. Available at: [Link]

• The Significance of Thiophene in Medicine: A Systematic Review of the Literature. Cognizance Journal of Multidisciplinary Studies. Available at: [Link]

• Full article: Exploring Thiophene-Based Pharmacophores as Emerging Therapeutics for Neurodegenerative Disorders. Taylor & Francis Online. Available at: [Link]

• Investigating the antibacterial potential of thiophene derivatives against wound infections: a combined DFT, molecular docking, and ADMET study targeting Staphylococcus aureus, Pseudomonas aeruginosa, and Escherichia coli resistant genes. National Institutes of Health. Available at: [Link]

• Biological Activities of Thiophenes. Encyclopedia.pub. Available at: [Link]

• A Mini Review on Thiophene-based derivatives as anticancer agents. K.T.H.M. College. Available at: [Link]

• Discovery of new antimicrobial thiophene derivatives with activity against drug-resistant Gram negative-bacteria. PubMed Central. Available at: [Link]

• Design, synthesis, and structure-activity relationship studies of thiophene-3-carboxamide derivatives as dual inhibitors of the c-Jun N-terminal kinase. PubMed. Available at: [Link]

• Biological and Pharmacological Activity of Thiophene and its Derivatives. ResearchGate. Available at: [Link]

• Heterocyclic compounds - Thiophene - Synthesis of Thiophene - Characteristic reactions of Thiophene - Medicinal uses of Thiophene. Slideshare. Available at: [Link]

• New Thiophene Derivatives as Antimicrobial Agents. ResearchGate. Available at: [Link]

• (PDF) Thiophene Scaffold as Prospective Antimicrobial Agent: A Review. ResearchGate. Available at: [Link]

• Structure–activity relationship (SAR) of thiophene‐thiazole and pyrimidine derivatives. ResearchGate. Available at: [Link]

• Thiophenes as Heterocyclic Organic Compounds for Academic Research and Industrial Manufacturing. Available at: [Link]

• Synthesis and Pharmacological Study of Thiophene Derivatives. Impactfactor. Available at: [Link]

• Synthesis, Characterization of thiophene derivatives and its biological applications. Available at: [Link]

• Therapeutic Role of Heterocyclic Compounds in Neurodegenerative Diseases: Insights from Alzheimer's and Parkinson's Diseases. MDPI. Available at: [Link]

• Thiophene-Based Compounds with Potential Anti-Inflammatory Activity. MDPI. Available at: [Link]

• Thiophene-Based Optical Ligands That Selectively Detect Aβ Pathology in Alzheimer's Disease. PubMed. Available at: [Link]

• Thiophene‐Based Optical Ligands That Selectively Detect Aβ Pathology in Alzheimer's Disease. PubMed Central. Available at: [Link]

Sources

• 1. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. nbinno.com [nbinno.com]
• 4. cognizancejournal.com [cognizancejournal.com]
• 5. Therapeutic importance of synthetic thiophene - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Review on Anticancer Activities of Thiophene and Its Analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis and Structure-Activity Relationship of Some New Thiophene-Based Heterocycles as Potential Antimicrobial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Thiophene-Based Compounds with Potential Anti-Inflammatory Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Thiophene-Based Compounds with Potential Anti-Inflammatory Activity | CoLab [colab.ws]
• 12. researchgate.net [researchgate.net]
• 13. benthamscience.com [benthamscience.com]
• 14. Frontiers | Discovery of new antimicrobial thiophene derivatives with activity against drug-resistant Gram negative-bacteria [frontiersin.org]
• 15. Discovery of new antimicrobial thiophene derivatives with activity against drug-resistant Gram negative-bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. tandfonline.com [tandfonline.com]
• 18. ijprajournal.com [ijprajournal.com]
• 19. derpharmachemica.com [derpharmachemica.com]
• 20. impactfactor.org [impactfactor.org]

An In-depth Technical Guide to the Spectral Data Analysis of Thiophene-2-carboximidamide

This guide provides a comprehensive analysis of the spectral data for Thiophene-2-carboximidamide, also known as 2-Amidinothiophene. Tailored for researchers, scientists, and professionals in drug development, this document synthesizes predictive data based on established spectroscopic principles and data from analogous compounds. We will delve into Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) to provide a robust characterization of this molecule.

Introduction: The Significance of Thiophene-2-carboximidamide

Thiophene-2-carboximidamide is a heterocyclic compound featuring a thiophene ring substituted with a carboximidamide (amidine) group. Thiophene derivatives are a cornerstone in medicinal chemistry, known for a wide array of pharmacological activities. The amidine functional group is a strong base and can form salts, which is often a desirable property in drug design to enhance solubility and bioavailability. A thorough spectral analysis is paramount for unequivocal structure confirmation, purity assessment, and understanding the physicochemical properties that influence its biological activity.

Molecular Structure and Analysis Workflow

The structural elucidation of Thiophene-2-carboximidamide relies on a synergistic approach, integrating data from multiple spectroscopic techniques. Each method provides a unique piece of the structural puzzle.

Caption: Workflow for the structural elucidation of Thiophene-2-carboximidamide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for determining the carbon-hydrogen framework of an organic molecule. For Thiophene-2-carboximidamide, we will predict the ¹H and ¹³C NMR spectra. These predictions are based on the known spectra of thiophene, 2-substituted thiophenes, and the electronic influence of the carboximidamide group.

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum is expected to show signals for the three protons on the thiophene ring and the protons of the amidine group. The chemical shifts are influenced by the electron-withdrawing nature of the C=N bond and the aromaticity of the thiophene ring.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constants (J, Hz)
H5	7.6 - 7.8	dd	J_H5-

Discovering novel biological activities of Thiophene-2-carboximidamide

An In-depth Technical Guide to the Discovery of Novel Biological Activities of Thiophene-2-carboximidamide

Foreword: The Unexplored Potential of a Privileged Scaffold

In the landscape of medicinal chemistry, certain molecular frameworks consistently emerge in successful therapeutic agents. The thiophene ring is one such "privileged scaffold," recognized for its versatile physicochemical properties and its presence in numerous FDA-approved drugs.[1][2] From antiplatelet agents like Clopidogrel to antipsychotics like Olanzapine, the thiophene moiety is a cornerstone of modern pharmacology.[1][3] This guide focuses on a specific, yet promising, member of this family: Thiophene-2-carboximidamide .

While the broader class of thiophene derivatives has been extensively studied, Thiophene-2-carboximidamide (and its amidine functional group) represents a frontier rich with potential. The amidine group, a strong base, can engage in unique hydrogen bonding interactions with biological targets, offering a distinct advantage in drug design. This document serves as a technical and strategic roadmap for researchers, scientists, and drug development professionals. It moves beyond a simple recitation of facts to provide a logical framework—from chemical synthesis to advanced biological screening—for unlocking the novel therapeutic activities of this compelling molecule.

The Thiophene-2-carboxamide/carboximidamide Scaffold: A Foundation of Diverse Bioactivity

The rationale for investigating Thiophene-2-carboximidamide is built upon the well-documented and diverse biological activities of its close chemical relatives. Thiophene derivatives have demonstrated a remarkable spectrum of pharmacological effects, suggesting that our core molecule is an excellent starting point for a discovery campaign.[4][5]

Biological Activity	Key Findings & Mechanisms	Representative Derivatives	References
Anticancer	Inhibition of tubulin polymerization, acting as biomimetics of Combretastatin A-4 (CA-4). Induction of cell cycle arrest.	Thiophene carboxamide derivatives	[6]
Anti-inflammatory	Inhibition of cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, key mediators in the inflammatory cascade.	Tinoridine, Tiaprofenic acid, Tenidap	[3][7]
Antibacterial	Activity against both Gram-positive (e.g., S. aureus) and Gram-negative (e.g., P. aeruginosa) bacteria.	3-Amino thiophene-2-carboxamide derivatives	[8]
Antioxidant	Potent radical scavenging activity, comparable to standards like ascorbic acid in assays such as the ABTS method.	3-Amino thiophene-2-carboxamide derivatives	[8]
Antifungal	Broad-spectrum activity against various fungal pathogens. Marketed drugs contain the thiophene moiety.	Sertaconazole, Tioconazol	[3][7]
Anticonvulsant	Demonstrated potent anticonvulsive effects in preclinical models.	Thiophene-2-carboxamide derivatives	[8]

Synthesis and Library Development: Forging the Tools for Discovery

The exploration of novel biological activities begins with robust chemical synthesis. The primary route to Thiophene-2-carboximidamide hydrochloride is the classic Pinner reaction, which converts a nitrile into an amidine.[9] This multi-step process is reliable and provides a clear path to the core molecule.

Protocol 1: Synthesis of Thiophene-2-carboximidamide Hydrochloride via Pinner Reaction

Causality: This protocol is chosen for its efficiency in converting nitriles to amidines. The two-step process ensures the formation of a stable intermediate (the Pinner salt), which can be cleanly converted to the final product. Anhydrous conditions are critical to prevent hydrolysis of the intermediate back to an ester or amide.

Step 1: Formation of Ethyl Thiophene-2-carboximidate Hydrochloride (Pinner Salt)

• Preparation: Equip a flame-dried, three-necked round-bottom flask with a magnetic stirrer, a gas inlet tube, and a drying tube (filled with CaCl₂).

• Reagents: Add Thiophene-2-carbonitrile (1 equivalent) and anhydrous ethanol (1.5 equivalents) to the flask. Cool the mixture to 0°C in an ice bath.

• Reaction: Bubble dry hydrogen chloride (HCl) gas through the stirred solution. The reaction is exothermic. Maintain the temperature at 0°C. Continue the HCl addition until the solution is saturated.

• Precipitation: Seal the flask and store it in a refrigerator (approx. 4°C) for 12-24 hours to allow the Pinner salt to precipitate.

• Isolation: Collect the white crystalline solid by filtration under an inert atmosphere. Wash the solid with two portions of cold, anhydrous diethyl ether to remove unreacted starting materials.

• Drying: Dry the isolated Pinner salt under a high vacuum to yield ethyl thiophene-2-carboximidate hydrochloride.

Step 2: Aminolysis to Thiophene-2-carboximidamide Hydrochloride

• Setup: Suspend the dried Pinner salt in anhydrous ethanol in a clean, dry flask.

• Ammonolysis: To this suspension, add a solution of anhydrous ammonia in ethanol (typically 15-20% w/v). The amount of ammonia should be in large excess (approx. 10 equivalents).

• Reaction: Stir the mixture at room temperature for 2-4 hours. Monitor the reaction's progress using Thin Layer Chromatography (TLC).[9]

• Workup: Upon completion, remove the solvent (ethanol) and excess ammonia under reduced pressure.

• Purification: The resulting crude solid is Thiophene-2-carboximidamide hydrochloride. It can be purified by recrystallization from a suitable solvent system, such as an ethanol/diethyl ether mixture, to yield the final product as a white crystalline solid.[9]

Self-Validation: The identity and purity of the final compound and intermediates must be confirmed using standard analytical techniques, including ¹H NMR, ¹³C NMR, and Mass Spectrometry, to validate the success of the synthesis.

A Strategic Framework for Novel Bioactivity Discovery

A successful discovery campaign requires a multi-pronged approach that combines computational prediction, broad phenotypic screening, and targeted assays. This strategy maximizes the probability of identifying novel, therapeutically relevant activities.

Caption: A strategic workflow for discovering novel biological activities.

Core Experimental Protocols for Primary Screening

The following protocols provide detailed methodologies for initiating a primary screening campaign. They are designed to be robust and adaptable for high-throughput formats.

Protocol 2: High-Throughput Cell Viability Assay (MTS/MTT) for Anticancer Screening

Causality: This assay is a cornerstone of anticancer drug discovery. It provides a quantitative measure of a compound's ability to inhibit cell proliferation or induce cell death. The MTS assay is chosen for its simplicity and scalability, as the colored formazan product is soluble and does not require a separate solubilization step, unlike the MTT assay.

• Cell Culture: Plate cancer cells (e.g., Hep3B hepatocellular carcinoma cells) in 96-well microtiter plates at a density of 5,000-10,000 cells/well.[6] Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cell attachment.

• Compound Preparation: Prepare a stock solution of Thiophene-2-carboximidamide (and its derivatives) in DMSO. Perform serial dilutions to create a range of concentrations (e.g., from 0.1 µM to 100 µM).

• Treatment: Add the diluted compounds to the respective wells. Include wells for:

  • Negative Control: Vehicle only (e.g., 0.1% DMSO).

  • Positive Control: A known cytotoxic agent (e.g., Doxorubicin).

• Incubation: Incubate the plates for 48-72 hours at 37°C in a 5% CO₂ atmosphere.

• MTS Reagent Addition: Add 20 µL of MTS reagent (e.g., CellTiter 96® AQueous One Solution) to each well.

• Incubation: Incubate for 1-4 hours at 37°C. During this time, viable cells will convert the MTS tetrazolium salt into a colored formazan product.

• Data Acquisition: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis:

  • Normalize the data to the negative control (100% viability).

  • Calculate the percentage of cell viability for each compound concentration.

  • Plot the dose-response curve and determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited).

Caption: Workflow for a high-throughput cell viability (MTS) assay.

Protocol 3: Antibacterial Susceptibility Testing (Broth Microdilution)

Causality: This method is the gold standard for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent. It provides a quantitative result that is essential for evaluating potency and comparing different compounds.

• Bacterial Culture: Grow a culture of the test bacterium (e.g., S. aureus) in a suitable broth (e.g., Mueller-Hinton Broth) to the early logarithmic phase of growth.

• Inoculum Preparation: Adjust the turbidity of the bacterial culture to match a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL. Dilute this suspension to achieve a final inoculum concentration of 5 x 10⁵ CFU/mL in the test wells.

• Compound Preparation: Perform a two-fold serial dilution of the test compound in a 96-well plate using broth as the diluent.

• Inoculation: Add the standardized bacterial inoculum to all wells. Include the following controls:

  • Sterility Control: Broth only (no bacteria, no compound).

  • Growth Control: Broth with bacteria (no compound).

  • Positive Control: A known antibiotic (e.g., Ampicillin).

• Incubation: Cover the plate and incubate at 37°C for 16-20 hours.

• Data Interpretation: The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth. This can be assessed visually or by measuring the optical density at 600 nm.

Elucidating Mechanism of Action: From 'What' to 'How'

Identifying a "hit" in a primary screen is only the beginning. The critical next step is to understand its mechanism of action (MoA). For thiophene derivatives, which have known anti-inflammatory properties, a logical step is to investigate their effect on the arachidonic acid pathway.[3][7]

Caption: Potential anti-inflammatory mechanism via COX/LOX inhibition.

To validate this hypothesis, one would perform direct enzymatic assays using purified COX-1, COX-2, and 5-LOX enzymes to determine if Thiophene-2-carboximidamide or its derivatives act as inhibitors. A positive result would provide a clear and potent MoA, paving the way for lead optimization.

Conclusion and Future Perspectives

Thiophene-2-carboximidamide is not merely another heterocyclic compound; it is a molecule positioned at the intersection of a privileged scaffold and a functionally unique chemical group. The established portfolio of activities for related thiophene structures—from anticancer to antimicrobial—provides a compelling scientific basis for a dedicated discovery program.[6][8] The synthetic accessibility via the Pinner reaction allows for the creation of diverse chemical libraries, which are essential for probing biological space and establishing structure-activity relationships.

The strategic framework outlined in this guide, which integrates in silico prediction, robust phenotypic screening, and targeted MoA studies, offers a clear and efficient path forward. By applying these methodologies, researchers can systematically uncover and validate novel biological activities, potentially leading to the development of next-generation therapeutics for a wide range of human diseases. The journey from scaffold to drug is challenging, but for Thiophene-2-carboximidamide, the path is illuminated by a wealth of chemical precedent and a clear strategic direction.

References

• Al-Ghorbani, M., et al. (2023). Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives. Chemistry Central Journal. Available at: [Link]

• de Oliveira, R. S., et al. (2021). Thiophene-Based Compounds. Encyclopedia MDPI. Available at: [Link]

• de Oliveira, R. S., et al. (2021). Thiophene-Based Compounds with Potential Anti-Inflammatory Activity. Molecules. Available at: [Link]

• Metwally, A. A., et al. (2024). Versatile thiophene 2-carboxamide derivatives. ResearchGate. Available at: [Link]

• Mishra, R., et al. (2011). Synthesis, properties and biological activity of thiophene: A review. Der Pharma Chemica. Available at: [Link]

• Dwivedy, A., et al. (2025). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. RSC Medicinal Chemistry. Available at: [Link]

• Al-Hourani, B. J. (2020). Suggested mechanism for formation of thiophene-2-carboxylic acid (7), 2,2′-thenil (8) and thiophene-2-carboxamide (9). ResearchGate. Available at: [Link]

• Unknown. (n.d.). Synthesis, Reactions and Medicinal Uses of Thiophene. Pharmaguideline. Available at: [Link]

• Eldehna, W. M., et al. (2022). Anticancer Activity of Thiophene Carboxamide Derivatives as CA-4 Biomimetics: Synthesis, Biological Potency, 3D Spheroid Model, and Molecular Dynamics Simulation. Molecules. Available at: [Link]

• Dwivedy, A., et al. (2024). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. RSC Medicinal Chemistry. Available at: [Link]

• Shashidhara, G.S., et al. (2025). Synthesis, Characterization of thiophene derivatives and its biological applications. World Journal of Advanced Research and Reviews. Available at: [Link]

• Al-Ostoot, F. H. (2024). Biological Applications of Thiourea Derivatives: Detailed Review. Chemistry. Available at: [Link]

• Le, V. Q. (2020). Comprehensive Review on Advances in Thiophene Derivative Synthesis and Their Biological Applications. ResearchGate. Available at: [Link]

• El-Demerdash, A. (2024). Biological Activities of Thiophenes. Encyclopedia.pub. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Thiophene synthesis. organic-chemistry.org. Available at: [Link]

Sources

• 1. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. encyclopedia.pub [encyclopedia.pub]
• 4. researchgate.net [researchgate.net]
• 5. encyclopedia.pub [encyclopedia.pub]
• 6. Anticancer Activity of Thiophene Carboxamide Derivatives as CA-4 Biomimetics: Synthesis, Biological Potency, 3D Spheroid Model, and Molecular Dynamics Simulation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Synthesis and Characterization of Thiophene-2-carboximidamide Derivatives

For Researchers, Scientists, and Drug Development Professionals

Abstract

Thiophene-2-carboximidamide and its derivatives represent a class of heterocyclic compounds with significant potential in medicinal chemistry and materials science. The thiophene core, a well-established pharmacophore, imparts unique electronic and structural properties, while the carboximidamide (amidine) functional group offers versatile hydrogen bonding capabilities and the ability to exist in a protonated state under physiological conditions. This dual functionality makes these derivatives attractive scaffolds for designing novel therapeutic agents and functional organic materials. This guide provides a comprehensive overview of the primary synthetic routes to thiophene-2-carboximidamide derivatives and details the key analytical techniques for their thorough characterization. By elucidating the causal relationships behind experimental choices and grounding protocols in established chemical principles, this document serves as an expert resource for researchers navigating the synthesis and analysis of this promising class of molecules.

Introduction: The Scientific Merit of Thiophene-2-carboximidamide Derivatives

The thiophene ring is a privileged structure in drug discovery, found in numerous FDA-approved drugs. Its bioisosteric relationship with the benzene ring, coupled with its distinct electronic properties and metabolic profile, makes it a valuable component in the design of bioactive molecules.[1][2] Thiophene derivatives exhibit a wide array of pharmacological activities, including anticancer, antibacterial, anti-inflammatory, and antioxidant properties.[3][4]

The introduction of a carboximidamide functional group at the 2-position of the thiophene ring further enhances the molecular diversity and potential for biological interactions. Amidines are strong bases that are typically protonated at physiological pH, allowing them to participate in strong electrostatic and hydrogen-bonding interactions with biological targets such as enzymes and receptors.[5] This feature has been exploited in the design of various enzyme inhibitors and other therapeutic agents. The synthesis of thiophene-2-carboxamidines containing 2-aminothiazoles, for instance, has yielded potent urokinase inhibitors, which have implications in cancer therapy.[5]

This guide will delve into the practical aspects of synthesizing and characterizing these valuable compounds, providing both theoretical understanding and actionable experimental protocols.

Synthetic Strategies for Thiophene-2-carboximidamide Derivatives

The synthesis of thiophene-2-carboximidamide derivatives can be approached through several strategic pathways. The choice of method often depends on the availability of starting materials, the desired substitution pattern on the amidine nitrogen, and the scale of the reaction.

The Pinner Reaction: A Classic and Versatile Approach

The Pinner reaction is a cornerstone method for the synthesis of amidines from nitriles.[6][7] It proceeds in two main stages: the formation of a Pinner salt (an imidate salt) followed by aminolysis to yield the amidine. This method is particularly well-suited for the synthesis of unsubstituted and N-substituted thiophene-2-carboximidamides starting from the readily available 2-thiophenecarbonitrile.

Causality Behind Experimental Choices: The reaction is acid-catalyzed, typically using anhydrous hydrogen chloride gas. Anhydrous conditions are crucial to prevent the hydrolysis of the intermediate Pinner salt to an ester, which is a common side reaction.[6] The alcohol used as the solvent and reactant in the first step should be anhydrous as well. The subsequent aminolysis is typically carried out with ammonia or a primary/secondary amine to furnish the corresponding amidine.

Caption: Synthesis of N-substituted thiophene-2-carboxamidines from thioamides.

Synthesis of N-Hydroxythiophene-2-carboximidamides

N-Hydroxycarboximidamides (amidoximes) are valuable intermediates and possess their own biological activities. They can be synthesized directly from the corresponding nitrile by reaction with hydroxylamine.

Materials:

• 2-Thiophenecarbonitrile

• Aqueous Hydroxylamine (50% w/w)

• Absolute Ethanol

Procedure:

• To a solution of 2-thiophenecarbonitrile (1 eq.) in absolute ethanol in a pressurized sealed vial, add aqueous hydroxylamine (50% w/w, 4 eq.).

• Heat the resulting mixture at 90 °C for 1 hour.

• Evaporate the solvent to dryness to obtain the desired N'-hydroxy-2-thiophenecarboximidamide. The product is often used without further purification.

Comprehensive Characterization of Thiophene-2-carboximidamide Derivatives

Thorough characterization is essential to confirm the identity, purity, and structure of the synthesized thiophene-2-carboximidamide derivatives. A combination of spectroscopic and physical methods should be employed.

Spectroscopic Characterization

Technique	Expected Observations for Thiophene-2-carboximidamide Derivatives
¹H NMR	- Thiophene Protons: Three distinct signals in the aromatic region (typically δ 7.0-8.0 ppm), exhibiting characteristic coupling patterns (doublet of doublets, doublet). The chemical shifts are influenced by the electronic nature of the carboximidamide group. [8][9] - Amidine Protons (NH/NH₂): Broad signals that may be exchangeable with D₂O. Their chemical shifts can vary significantly depending on the solvent, concentration, and whether the amidine is in its free base or salt form.
¹³C NMR	- Thiophene Carbons: Four signals in the aromatic region (typically δ 120-150 ppm). [9] - Carboximidamide Carbon (C=N): A characteristic signal in the range of δ 150-165 ppm.
FTIR	- N-H Stretching: Broad bands in the region of 3100-3500 cm⁻¹ for the NH₂/NH groups. [10][11] - C=N Stretching: A strong absorption band in the region of 1620-1680 cm⁻¹. [12] - Thiophene Ring Vibrations: Characteristic bands for C-H and C=C stretching and bending vibrations. [13]
Mass Spectrometry	- Molecular Ion Peak (M⁺): The mass spectrum will show the molecular ion peak corresponding to the calculated molecular weight of the compound. [14][15] - Fragmentation Pattern: Characteristic fragmentation patterns involving the loss of ammonia or an amine from the amidine group, and fragmentation of the thiophene ring.

Physical Characterization

• Melting Point: A sharp melting point range is indicative of a pure crystalline compound.

• Elemental Analysis: Provides the percentage composition of C, H, N, and S, which should be within ±0.4% of the theoretical values.

• X-ray Crystallography: For crystalline derivatives, single-crystal X-ray diffraction provides unambiguous structural confirmation, including bond lengths, bond angles, and intermolecular interactions. [16]

Applications and Future Perspectives

Thiophene-2-carboximidamide derivatives are emerging as a versatile class of compounds with significant potential in various fields:

• Drug Discovery: Their ability to act as hydrogen bond donors and acceptors, and to exist as charged species, makes them attractive for targeting enzymes and receptors implicated in a range of diseases, including cancer, infectious diseases, and inflammatory disorders. [5]* Materials Science: The conjugated thiophene system and the reactive amidine group can be utilized in the synthesis of novel polymers, dyes, and other functional organic materials.

• Catalysis: The basicity of the amidine moiety allows these compounds to be explored as organocatalysts in various chemical transformations.

Future research in this area is likely to focus on the development of more efficient and stereoselective synthetic methods, the expansion of the library of substituted derivatives, and the comprehensive evaluation of their biological and material properties.

Conclusion

This technical guide has provided a detailed overview of the synthesis and characterization of thiophene-2-carboximidamide derivatives. By understanding the underlying principles of the synthetic routes, particularly the Pinner reaction, and by employing a suite of modern analytical techniques, researchers can confidently prepare and validate these promising compounds. The unique combination of the thiophene nucleus and the carboximidamide functional group ensures that this class of molecules will continue to be a fertile ground for discovery in both academic and industrial research.

References

• NROChemistry. Pinner Reaction. [Link]

• MDPI. Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation. [Link]

• Wiley-VCH. Supporting Information. [Link]

• NIST WebBook. Thiophene-2-carboxamide, N-(1-naphthyl)-. [Link]

• OmicsDI. S-EPMC9940361 - Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives. [Link]

• ResearchGate. Versatile thiophene 2-carboxamide derivatives. [Link]

• ResearchGate. Suggested mechanism for formation of thiophene-2-carboxylic acid (7),... [Link]

• PubChem. 2-Thiophenecarboxamide. [Link]

• Wiley Online Library. Supplementary Information Direct Oxidative Esterification of Alcohols and Hydration of Nitriles Catalyzed By A Reusable Silver N. [Link]

• Organic Chemistry Portal. Thioamide synthesis by thionation. [Link]

• MDPI. Facile Synthesis of 5-Aryl-N-(pyrazin-2-yl)thiophene-2-carboxamides via Suzuki Cross-Coupling Reactions, Their Electronic and Nonlinear Optical Properties through DFT Calculations. [Link]

• ResearchGate. Figure S126. FTIR spectrum of N-(3-ethoxypropyl)thiophene-2-carboxamide (23). [Link]

• Organic Chemistry Portal. Thiophene synthesis. [Link]

• MDPI. Facile Synthesis of 5-Aryl-N-(pyrazin-2-yl)thiophene-2-carboxamides via Suzuki Cross-Coupling Reactions, Their Electronic and Nonlinear Optical Properties through DFT Calculations. [Link]

• NIH. Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives. [Link]

• ResearchGate. Facile-Synthesis-of-Amidines-from-Thioamides.pdf. [Link]

• ChemRxiv. Contemporary Applications of Thioamides and Methods for their Synthesis. [Link]

• ResearchGate. Figure S22. 1 H NMR (300 MHz, DMSO-d 6 ) of thiophene-2-carboxyladehyde oxime (24). [Link]

• SpectraBase. Thiophene-2-carboxamide, N,N-dihexyl- - Optional[FTIR] - Spectrum. [Link]

• PubMed. N-Glycosyl-thiophene-2-carboxamides: synthesis, structure and effects on the growth of diverse cell types. [Link]

• ResearchGate. (PDF) Facile Synthesis of Amidines from Thioamides. [Link]

• ResearchGate. FTIR spectra of thiophene-2-carboxaldehyde ethylene diamine-N-dione. [Link]

• ResearchGate. The observed and simulated FT-IR spectra of thiophene-2-carbohydrazide:... [Link]

• IOSR Journal of Applied Chemistry. Vibrational Spectra (FT-IR, FT-Raman), NBO and HOMO, LUMO Studies of 2-Thiophene Carboxylic Acid Based On Density Functional Method. [Link]

• Google Patents.

• Organic Chemistry Portal. Pinner Reaction. [Link]

• SpectraBase. Thiophene-2-carboxamide, N-benzyl-N-butyl- - Optional[13C NMR] - Chemical Shifts. [Link]

• ResearchGate. FT-IR spectra: (a) thiophene-2-carbaldehyde, (b) isonicotinohydrazide,... [Link]

• NIH. Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides. [Link]

• PubMed. Practical preparation of ethyl 2-methylthiophene-3-carboxylate. [Link]

• Google Patents.

• PubChem. 2-Thiophenecarboxylic acid. [Link]

• NIST WebBook. Thiophene. [Link]

• PubChem. N-[2-(thiophen-2-yl)ethyl]thiophene-2-carboxamide. [Link]

• Google Patents. CN101885720B - Method for synthesizing 2-thiophene ethylamine.

• PubMed. Synthesis of thiophene-2-carboxamidines containing 2-aminothiazoles and their biological evaluation as urokinase inhibitors. [Link]

• International Journal of Pharmacy and Biological Sciences. SYNTHESIS OF SOME NOVEL 2-AMINOTHIOPHENE DERIVATIVES AND EVALUATION FOR THEIR ANTIMICROBIAL ACTIVITY. [Link]

• Beilstein Journals. Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides. [Link]

• MDPI. Synthesis and Reactivity of 2-Acetylthiophenes Derivatives. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. S-EPMC9940361 - Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives. - OmicsDI [omicsdi.org]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of thiophene-2-carboxamidines containing 2-aminothiazoles and their biological evaluation as urokinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Pinner Reaction | NROChemistry [nrochemistry.com]
• 7. Pinner Reaction [organic-chemistry.org]
• 8. application.wiley-vch.de [application.wiley-vch.de]
• 9. rsc.org [rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. iosrjournals.org [iosrjournals.org]
• 14. Thiophene-2-carboxamide, N-(1-naphthyl)- [webbook.nist.gov]
• 15. 2-Thiophenecarboxamide | C5H5NOS | CID 22063 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. N-Glycosyl-thiophene-2-carboxamides: synthesis, structure and effects on the growth of diverse cell types - PubMed [pubmed.ncbi.nlm.nih.gov]

Structure-activity relationship (SAR) studies of thiophene compounds

An In-Depth Technical Guide to Structure-Activity Relationship (SAR) Studies of Thiophene Compounds

For Researchers, Scientists, and Drug Development Professionals

Abstract

The thiophene nucleus is a cornerstone in medicinal chemistry, recognized as a privileged scaffold due to its versatile biological activities.[1][2] This five-membered heterocyclic ring is a key component in numerous FDA-approved drugs, demonstrating its therapeutic importance across a wide range of diseases, including cancer, inflammation, and infectious diseases.[3][4] The aromatic and electron-rich nature of thiophene, coupled with the ability of its sulfur atom to engage in hydrogen bonding, allows for nuanced interactions with various biological targets.[1] This guide provides an in-depth exploration of the structure-activity relationships (SAR) of thiophene compounds, offering insights into the rational design of novel therapeutics. We will delve into the chemical properties of thiophene that underpin its pharmacological versatility, examine SAR trends in major therapeutic areas, and provide detailed experimental protocols for the synthesis and evaluation of thiophene derivatives.

The Thiophene Core: A Privileged Scaffold in Medicinal Chemistry

Thiophene, a five-membered aromatic ring containing a sulfur atom, is a bioisostere of the phenyl ring, meaning it has similar physicochemical properties that allow it to be substituted for a phenyl group in a drug molecule, often leading to improved potency, selectivity, or metabolic stability.[1] Its electron-rich nature and the polarizability of the sulfur atom contribute to its ability to interact with a diverse array of biological targets.[2] The thiophene moiety is present in a significant number of clinically used drugs, highlighting its importance in drug discovery.[5]

The versatility of the thiophene scaffold stems from several key characteristics:

• Aromaticity and Stability: The aromatic nature of the thiophene ring confers stability and a planar geometry, which can be advantageous for fitting into the binding sites of proteins.[2]

• Bioisosterism: As a bioisostere of benzene, the thiophene ring can be used to modulate a compound's properties, such as lipophilicity and metabolic profile, while maintaining or enhancing biological activity.[1]

• Hydrogen Bonding Capacity: The sulfur atom in the thiophene ring can act as a hydrogen bond acceptor, providing an additional point of interaction with biological targets.[1]

• Synthetic Tractability: The thiophene ring can be readily synthesized and functionalized, allowing for the systematic exploration of chemical space to optimize biological activity.[2][6]

Navigating Structure-Activity Relationships: Key Principles

The biological activity of thiophene derivatives is highly dependent on the nature, position, and orientation of substituents on the thiophene ring.[7][8] Understanding these structure-activity relationships is crucial for the rational design of potent and selective therapeutic agents.

Positional Isomerism: The Significance of 2- vs. 3-Substitution

The point of attachment of substituents to the thiophene ring can have a profound impact on biological activity. Generally, the 2- and 5-positions of the thiophene ring are more reactive towards electrophilic substitution, making them common sites for functionalization. However, the choice between 2- and 3-substitution is often critical for optimal target engagement. While no universal rule applies across all target classes, comparative studies have often revealed that one regioisomer exhibits superior activity over the other.[9]

The Role of Substituents: A Symphony of Electronic and Steric Effects

The interplay of electronic and steric effects of substituents on the thiophene ring governs the molecule's interaction with its biological target.

• Electron-Withdrawing Groups (EWGs) vs. Electron-Donating Groups (EDGs): The electronic nature of substituents can influence the electron density of the thiophene ring and its ability to participate in various non-covalent interactions. For instance, in some anticancer thiophene derivatives, the presence of EWGs like nitro or cyano groups has been shown to enhance activity.[1]

• Lipophilicity and Hydrophilicity: The balance between lipophilic and hydrophilic substituents is critical for determining a compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Modifying substituents to optimize this balance is a key aspect of lead optimization.

• Steric Bulk: The size and shape of substituents can influence how a molecule fits into a binding pocket. Bulky substituents may either enhance binding through increased van der Waals interactions or cause steric hindrance that prevents optimal binding.

The following diagram illustrates the logical workflow for a typical SAR study of thiophene compounds, from initial hit identification to lead optimization.

Caption: A generalized workflow for SAR studies of thiophene compounds.

Thiophene Derivatives in Major Therapeutic Areas: SAR Case Studies

The versatility of the thiophene scaffold has led to its exploration in a wide range of therapeutic areas.[10]

Anticancer Activity

Thiophene derivatives have emerged as a promising class of anticancer agents, targeting various hallmarks of cancer.[8][11] Their mechanisms of action often involve the inhibition of key enzymes in cancer-related signaling pathways, such as protein kinases.[12][13]

Case Study: Thiophene-Based Kinase Inhibitors

Many thiophene-containing compounds have been developed as inhibitors of protein kinases, which are crucial regulators of cell signaling and are often dysregulated in cancer.[14][15][16][17]

The following diagram depicts a simplified signaling pathway involving a receptor tyrosine kinase (RTK) and downstream effectors, a common target for thiophene-based inhibitors.

Sources

• 1. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC [pmc.ncbi.nlm.nih.gov]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. discovery.researcher.life [discovery.researcher.life]
• 5. mdpi.com [mdpi.com]
• 6. benchchem.com [benchchem.com]
• 7. benthamscience.com [benthamscience.com]
• 8. A Review on Anticancer Activities of Thiophene and Its Analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. cognizancejournal.com [cognizancejournal.com]
• 11. Thiophene-based derivatives as anticancer agents: An overview on decade's work - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. kthmcollege.ac.in [kthmcollege.ac.in]
• 13. researchgate.net [researchgate.net]
• 14. QSAR models for thiophene and imidazopyridine derivatives inhibitors of the Polo-Like Kinase 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Development of 5-hydroxybenzothiophene derivatives as multi-kinase inhibitors with potential anti-cancer activity - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. Thiophene derivative-loaded nanoparticles mediate anticancer activity through the inhibition of kinases and microtubule assembly - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Pinner Reaction for Thiophene-2-carboximidamide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of the Pinner Reaction in Heterocyclic Amidine Synthesis

The Pinner reaction, first described by Adolf Pinner in 1877, remains a cornerstone of synthetic organic chemistry for the conversion of nitriles into valuable amidine moieties.[1][2][3][4] This acid-catalyzed reaction proceeds through an alkyl imidate salt intermediate, often referred to as a Pinner salt, which can then be treated with ammonia or amines to yield the corresponding amidine.[3][5][6] The amidine functional group is a critical pharmacophore found in numerous biologically active compounds, making the Pinner reaction a highly relevant transformation in medicinal chemistry and drug development.

Thiophene-2-carboximidamide, also known as 2-amidinothiophene, is a heterocyclic compound of significant interest due to the diverse pharmacological activities associated with the thiophene nucleus, including antibacterial, antifungal, anti-inflammatory, and anticancer properties.[7] This guide provides a detailed protocol for the synthesis of Thiophene-2-carboximidamide hydrochloride via the Pinner reaction, offering insights into the reaction mechanism, experimental setup, and purification techniques.

Reaction Mechanism: A Stepwise Look at Amidine Formation

The Pinner reaction for the synthesis of Thiophene-2-carboximidamide is a two-step process.[3] The first step involves the reaction of thiophene-2-carbonitrile with an alcohol, typically ethanol, in the presence of a strong acid catalyst like hydrogen chloride (HCl) to form the ethyl thiophene-2-carboximidate hydrochloride (Pinner salt). The second step is the ammonolysis of the Pinner salt to yield the desired Thiophene-2-carboximidamide hydrochloride.

The mechanism can be broken down as follows:

• Protonation of the Nitrile: The reaction is initiated by the protonation of the nitrogen atom of the thiophene-2-carbonitrile by the strong acid (HCl), which significantly increases the electrophilicity of the nitrile carbon.[8]

• Nucleophilic Attack by Alcohol: The alcohol (ethanol) acts as a nucleophile and attacks the electrophilic carbon of the protonated nitrile.[8]

• Formation of the Pinner Salt: The resulting intermediate is then protonated on the nitrogen atom to form the stable ethyl thiophene-2-carboximidate hydrochloride, or Pinner salt.[6][8]

• Ammonolysis: The isolated Pinner salt is then treated with a source of ammonia. The ammonia acts as a nucleophile, attacking the imino carbon and displacing the ethoxy group to form the final Thiophene-2-carboximidamide hydrochloride product.

Caption: Pinner reaction mechanism for Thiophene-2-carboximidamide synthesis.

Experimental Protocol: Synthesis of Thiophene-2-carboximidamide Hydrochloride

This protocol details the synthesis of Thiophene-2-carboximidamide hydrochloride from thiophene-2-carbonitrile. Strict adherence to anhydrous conditions is crucial for the success of this reaction.[5][6]

Reagents and Materials

Reagent/Material	Formula	Molar Mass ( g/mol )	Purity	Notes
Thiophene-2-carbonitrile	C₅H₃NS	109.15	≥98%	Starting material.
Anhydrous Ethanol	C₂H₅OH	46.07	≥99.5%	Reagent and solvent.
Anhydrous Diethyl Ether	(C₂H₅)₂O	74.12	≥99%	For washing the product.
Hydrogen Chloride Gas	HCl	36.46	≥99%	Catalyst.
Anhydrous Ammonia Gas	NH₃	17.03	≥99%	Reagent for ammonolysis.
Round-bottom flask	-	-	-	Appropriately sized for the reaction scale.
Gas dispersion tube	-	-	-	For bubbling gases into the reaction mixture.
Magnetic stirrer and stir bar	-	-	-	For efficient mixing.
Ice bath	-	-	-	For temperature control.
Drying tube	-	-	-	Filled with a suitable desiccant (e.g., CaCl₂).
Filtration apparatus	-	-	-	(e.g., Büchner funnel and flask).

Step-by-Step Procedure

Part 1: Formation of Ethyl Thiophene-2-carboximidate Hydrochloride (Pinner Salt)

• Reaction Setup: Assemble a dry, two-necked round-bottom flask equipped with a magnetic stir bar, a gas dispersion tube extending below the surface of the future reaction mixture, and a drying tube on the second neck.

• Reagent Addition: In the flask, dissolve thiophene-2-carbonitrile (1.0 eq) in anhydrous ethanol (2.0-3.0 eq).

• Acidification: Cool the reaction mixture to 0 °C using an ice bath. Slowly bubble dry hydrogen chloride gas through the solution with vigorous stirring. The introduction of HCl is exothermic, so maintain the temperature at or below 5 °C. Continue bubbling HCl until the solution is saturated.

• Reaction: After saturation with HCl, seal the flask and allow the reaction mixture to stir at room temperature for 12-24 hours. The Pinner salt will precipitate out of the solution as a white solid.

• Isolation of Pinner Salt: Collect the precipitated Pinner salt by vacuum filtration. Wash the solid with two portions of cold, anhydrous diethyl ether to remove any unreacted starting materials. Dry the Pinner salt under vacuum.

Part 2: Conversion to Thiophene-2-carboximidamide Hydrochloride

• Reaction Setup: In a clean, dry round-bottom flask, suspend the dried Pinner salt in anhydrous ethanol.

• Ammonolysis: Cool the suspension to 0 °C in an ice bath. Bubble anhydrous ammonia gas through the suspension with stirring. The reaction is typically complete within 2-4 hours.

• Workup: After the reaction is complete, remove the solvent under reduced pressure. The resulting solid is the crude Thiophene-2-carboximidamide hydrochloride.

Purification

The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol/diethyl ether.[7] Dissolve the crude solid in a minimal amount of hot ethanol and then add diethyl ether until the solution becomes cloudy. Allow the solution to cool to room temperature and then place it in a refrigerator to induce crystallization. Collect the purified crystals by vacuum filtration and dry under vacuum.

Caption: Experimental workflow for the synthesis of Thiophene-2-carboximidamide.

Troubleshooting and Key Considerations

• Anhydrous Conditions: The Pinner reaction is highly sensitive to moisture.[5][6] The presence of water can lead to the hydrolysis of the nitrile or the Pinner salt to the corresponding amide or ester, respectively, significantly reducing the yield of the desired amidine.[8] Ensure all glassware is oven-dried and cooled under a stream of dry nitrogen or in a desiccator. Use anhydrous solvents and reagents.

• Temperature Control: The initial reaction with HCl is exothermic. Maintaining a low temperature (0-5 °C) is crucial to prevent side reactions and decomposition of the Pinner salt.[1][4]

• Purity of Reagents: The purity of the starting materials, especially the thiophene-2-carbonitrile and the anhydrous ethanol, will directly impact the yield and purity of the final product.

• Reaction Monitoring: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or by observing the precipitation of the Pinner salt.[7] For the ammonolysis step, the disappearance of the Pinner salt can be monitored.

Characterization

The final product, Thiophene-2-carboximidamide hydrochloride, should be characterized to confirm its identity and purity.

• Melting Point: The melting point of the purified product should be sharp and consistent with the literature value.

• Spectroscopic Analysis:

  • ¹H NMR: The proton NMR spectrum should show characteristic peaks for the thiophene ring protons and the amidinium protons.[7]

  • ¹³C NMR: The carbon NMR spectrum will confirm the presence of the carbon atoms in the thiophene ring and the amidine group.

  • FT-IR: The infrared spectrum should show characteristic absorption bands for the N-H and C=N bonds of the amidine and the C-S bond of the thiophene ring.

  • Mass Spectrometry: High-resolution mass spectrometry can be used to confirm the molecular weight and elemental composition of the product.

Conclusion

The Pinner reaction provides a reliable and efficient method for the synthesis of Thiophene-2-carboximidamide hydrochloride. By carefully controlling the reaction conditions, particularly by maintaining an anhydrous environment and appropriate temperatures, high yields of the desired product can be achieved. This protocol serves as a comprehensive guide for researchers in the field of medicinal chemistry and drug development for the synthesis of this important heterocyclic amidine.

References

• NROChemistry. Pinner Reaction. [Link]

• J&K Scientific. Pinner Reaction. (2025-06-04). [Link]

• Organic Chemistry Portal. Pinner Reaction. [Link]

• YouTube. Pinner Reaction. (2021-06-12). [Link]

• ResearchGate. Three-component, Pinner-like amidine syntheses. [Link]

• SynArchive. Pinner Reaction. [Link]

• Wikipedia. Pinner reaction. [Link]

Sources

• 1. jk-sci.com [jk-sci.com]
• 2. researchgate.net [researchgate.net]
• 3. synarchive.com [synarchive.com]
• 4. Pinner reaction - Wikipedia [en.wikipedia.org]
• 5. Pinner Reaction | NROChemistry [nrochemistry.com]
• 6. youtube.com [youtube.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Application Note: A Detailed Protocol for the Synthesis of Thiophene-2-carboximidamide via the Pinner Reaction

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract

This comprehensive application note provides a detailed, step-by-step protocol for the synthesis of Thiophene-2-carboximidamide hydrochloride from 2-cyanothiophene. Thiophene-based scaffolds are of significant interest in medicinal chemistry, appearing in numerous pharmacologically active compounds.[1][2] This guide is grounded in the principles of the Pinner reaction, a classic and reliable method for converting nitriles into amidines.[3][4] We will delve into the causality behind experimental choices, the underlying reaction mechanism, and critical safety protocols, offering a self-validating system for researchers. This document is designed to bridge theoretical knowledge with practical, field-proven insights for professionals engaged in synthetic chemistry and drug discovery.

Introduction and Significance

Thiophene and its derivatives are cornerstone heterocyclic compounds in drug development, valued for their wide range of pharmacological activities, including anticancer, antibacterial, and anti-inflammatory properties.[5][6][7] The amidine functional group, in particular, is a key pharmacophore that can participate in crucial hydrogen bonding interactions with biological targets. The synthesis of Thiophene-2-carboximidamide, therefore, represents a valuable step in the creation of novel therapeutic agents.

The Pinner reaction, first reported by Adolf Pinner in 1877, remains a highly effective and widely applied method for preparing amidines from nitriles.[3] The reaction proceeds through a two-step sequence: (1) the acid-catalyzed addition of an alcohol to a nitrile to form a stable imidate salt intermediate, known as a Pinner salt, and (2) the subsequent reaction of this salt with ammonia to yield the desired amidine.[4][8][9] This protocol will detail an anhydrous, acid-catalyzed approach, which is critical for preventing the hydrolysis of the Pinner salt intermediate to an undesired ester byproduct.[8][9]

Reaction Scheme:

Materials and Instrumentation

Reagents and Chemicals

Reagent	CAS No.	Molecular Formula	MW ( g/mol )	Key Hazards
2-Cyanothiophene	1003-31-2	C₅H₃NS	109.15	Toxic, Flammable, Irritant[10][11]
Anhydrous Ethanol	64-17-5	C₂H₆O	46.07	Highly Flammable, Irritant
Anhydrous Diethyl Ether	60-29-7	C₄H₁₀O	74.12	Extremely Flammable, CNS Depressant
Hydrogen Chloride (gas)	7647-01-0	HCl	36.46	Corrosive, Toxic by Inhalation
Ammonia (gas)	7664-41-7	NH₃	17.03	Corrosive, Toxic by Inhalation

Required Instrumentation

• Three-neck round-bottom flask (250 mL)

• Magnetic stirrer and stir bars

• Ice bath

• Gas dispersion tube (sparging tube)

• Drying tube (filled with CaCl₂ or Drierite)

• Schlenk line or nitrogen/argon manifold for inert atmosphere

• Büchner funnel and filtration flask

• Rotary evaporator

• Standard laboratory glassware (beakers, graduated cylinders, etc.)

• NMR Spectrometer, IR Spectrometer, and Mass Spectrometer for product characterization.

Detailed Experimental Protocol

This synthesis is performed in two primary stages. It is imperative that all glassware is oven-dried and the reaction is conducted under anhydrous conditions to prevent unwanted side reactions.

Part A: Synthesis of Ethyl Thiophene-2-carboximidate Hydrochloride (Pinner Salt)

The first stage involves the formation of the Pinner salt intermediate. The reaction must be kept at a low temperature to prevent the thermal decomposition of this salt.[3]

• Setup: Assemble a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, a gas dispersion tube connected to an HCl gas cylinder, and a drying tube to protect from atmospheric moisture. Place the flask in an ice bath on a magnetic stirrer.

• Reagent Addition: To the flask, add 2-cyanothiophene (5.46 g, 50 mmol) and anhydrous ethanol (50 mL).

• HCl Gas Introduction: Begin stirring the solution and cool it to 0°C in the ice bath. Slowly bubble anhydrous hydrogen chloride (HCl) gas through the solution via the gas dispersion tube.

  • Causality Note: The anhydrous HCl acts as a catalyst, protonating the nitrile nitrogen to form a highly reactive nitrilium ion, which is then susceptible to nucleophilic attack by the ethanol.[8][9] Anhydrous conditions are critical, as any water present would hydrolyze the Pinner salt to form ethyl thiophene-2-carboxylate.

• Reaction: Continue bubbling HCl gas for approximately 1-2 hours, ensuring the solution remains saturated. After saturation, seal the flask and let it stand in the cold (e.g., at 4°C in a refrigerator) for 24-48 hours. A white crystalline precipitate of the Pinner salt will form.[5]

• Isolation: Collect the precipitated Pinner salt by vacuum filtration using a Büchner funnel. Wash the solid with two portions of cold, anhydrous diethyl ether (2x 25 mL) to remove any unreacted starting materials.

  • Causality Note: Diethyl ether is used for washing as the Pinner salt is insoluble in it, while the starting materials are soluble. This provides an initial purification of the intermediate.

• Drying: Dry the collected white crystalline solid under vacuum to yield ethyl thiophene-2-carboximidate hydrochloride.

Part B: Synthesis of Thiophene-2-carboximidamide Hydrochloride

The isolated Pinner salt is converted to the final amidine hydrochloride through reaction with ammonia.

• Setup: Suspend the dried Pinner salt from Part A in a 250 mL round-bottom flask containing anhydrous ethanol (100 mL) and a magnetic stir bar.

• Ammonolysis: Cool the suspension in an ice bath. Slowly bubble anhydrous ammonia gas through the stirred suspension for approximately 2-3 hours.

  • Causality Note: Ammonia acts as the nucleophile, attacking the imidate carbon and displacing the ethoxy group to form the more stable amidine.[5][8][9]

• Reaction Monitoring: After saturation with ammonia, allow the mixture to warm to room temperature and stir for an additional 12-24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Workup: Upon completion, remove the solvent under reduced pressure using a rotary evaporator. The resulting solid is the crude Thiophene-2-carboximidamide hydrochloride.

• Purification: The crude product can be purified by recrystallization. A common solvent system is a mixture of ethanol and diethyl ether.[5] Dissolve the crude solid in a minimal amount of hot ethanol and then slowly add diethyl ether until the solution becomes turbid. Allow the solution to cool slowly to room temperature and then in an ice bath to induce crystallization.

• Final Product: Collect the purified white crystalline product by vacuum filtration, wash with a small amount of cold diethyl ether, and dry under vacuum.

Synthesis Workflow Diagram

The following diagram illustrates the complete workflow from starting materials to the purified final product.

Caption: Workflow for Thiophene-2-carboximidamide Synthesis.

Reaction Mechanism

The Pinner reaction proceeds via a well-established two-part mechanism:

• Formation of the Pinner Salt: The reaction is initiated by the protonation of the nitrogen atom of the 2-cyanothiophene by HCl. This creates a highly electrophilic nitrilium ion. The oxygen of the ethanol molecule then performs a nucleophilic attack on this activated carbon. Subsequent proton transfer steps lead to the formation of the stable ethyl thiophene-2-carboximidate hydrochloride (Pinner salt).[8][9][12]

• Ammonolysis to the Amidine: The Pinner salt is a reactive intermediate. The lone pair of electrons on the ammonia molecule attacks the electrophilic carbon of the C=N double bond. This is followed by the elimination of a molecule of ethanol, leading to the formation of the final protonated amidine, Thiophene-2-carboximidamide hydrochloride.[5][8][9]

Product Characterization

The identity and purity of the synthesized Thiophene-2-carboximidamide hydrochloride should be confirmed using standard analytical techniques.[5]

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals corresponding to the protons on the thiophene ring. Additional broad signals will be present for the protons of the amidinium group (-C(NH₂)₂⁺). The specific chemical shifts and coupling constants of the thiophene protons will confirm the 2-substitution pattern.[5]

• ¹³C NMR: The carbon spectrum will show characteristic peaks for the carbons of the thiophene ring and a key signal for the quaternary amidinium carbon.

• IR Spectroscopy: The IR spectrum should display characteristic absorption bands for N-H stretching (typically broad, in the 3100-3400 cm⁻¹ region) and C=N stretching (around 1650-1680 cm⁻¹).

• Mass Spectrometry (MS): ESI-MS analysis should show a parent ion peak corresponding to the molecular weight of the free base [C₅H₆N₂S]⁺.

Safety Precautions and Handling

Safe laboratory practice is paramount when performing this synthesis due to the hazardous nature of the reagents involved.

• General: All operations should be conducted inside a certified chemical fume hood. Personal Protective Equipment (PPE), including chemical-resistant gloves, a lab coat, and safety goggles, must be worn at all times.[13] An eyewash station and safety shower should be readily accessible.[10]

• 2-Cyanothiophene: This compound is toxic if swallowed and is a skin and eye irritant.[10][11] It is also a flammable liquid. Avoid inhalation and skin contact. Store away from heat and ignition sources.

• Hydrogen Chloride and Ammonia: Both are toxic, corrosive gases that can cause severe respiratory tract damage.[14] They must be handled in a well-ventilated fume hood with appropriate gas scrubbing traps.

• Anhydrous Solvents: Diethyl ether and ethanol are highly flammable.[15] Ensure there are no open flames or spark sources in the vicinity. Use explosion-proof equipment where necessary.[10]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Yield of Pinner Salt	1. Incomplete reaction due to insufficient HCl. 2. Presence of moisture in reagents or glassware. 3. Reaction temperature was too high.	1. Ensure the solution is fully saturated with HCl gas. 2. Rigorously dry all glassware and use anhydrous grade reagents and solvents. 3. Maintain the reaction temperature at 0°C or below during HCl addition.
Formation of Oily Product Instead of Crystalline Solid	1. Impurities in the starting material. 2. Presence of water leading to hydrolysis and formation of ester byproducts.	1. Purify the 2-cyanothiophene (e.g., by distillation) before use. 2. Repeat the reaction under strictly anhydrous conditions.
Low Yield of Final Amidine	1. Incomplete ammonolysis of the Pinner salt. 2. Loss of product during recrystallization.	1. Ensure the Pinner salt suspension is saturated with ammonia and allow for sufficient reaction time (monitor by TLC). 2. Use a minimal amount of hot solvent for dissolution and cool slowly to maximize crystal recovery.
Final Product is Contaminated with Ammonium Chloride	The workup did not sufficiently remove the byproduct of the reaction.	Wash the crude product with a solvent in which the desired amidine salt has low solubility but ammonium chloride is soluble (e.g., cold isopropanol), or perform careful recrystallization.

References

• NROChemistry. (n.d.). Pinner Reaction. Retrieved from [Link]

• J&K Scientific. (2025). Pinner Reaction. Retrieved from [Link]

• Chemistry LibreTexts. (2021). Pinner Reaction. Retrieved from [Link] [Note: A representative, stable link would be used in a final document; this is a placeholder as the original link may not be stable.]

• University of Georgia. (n.d.). Standard Operating Procedure: Sodium Methoxide. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Pinner Reaction. Retrieved from [Link]

• SynArchive. (n.d.). Pinner Reaction. Retrieved from [Link]

• Aly, A. A., et al. (2018). Amidines: their synthesis, reactivity, and applications in heterocycle synthesis. Arkivoc, 2018(6), 85-138.
• Kumar, S., & Kumar, V. (2021). Synthesis of Amidines and Its Application to Pyrimidouracil Synthesis. Molbank, 2021(4), M1295.

• Gelest, Inc. (2015). Safety Data Sheet: Sodium Methoxide, 95%. Retrieved from [Link]

• Kumar, S., & Kumar, V. (2021). Synthesis of Amidines and its application to pyrimidouracil synthesis. SciForum.

• Loba Chemie. (2019). SODIUM METHOXIDE 0.5M SOLUTION IN METHANOL ACS MSDS. Retrieved from [Link]

• Judkins, B. D., et al. (1996). A Versatile Synthesis of Amidines from Nitriles Via Amidoximes.
• Stoicescu, M., et al. (2024).
• Schaefer, F. C., & Krapcho, A. P. (1962). Preparation of Amidine Salts by Reaction of Nitriles with Ammonium Salts in the Presence of Ammonia. The Journal of Organic Chemistry, 27(4), 1255–1258.

• ResearchGate. (n.d.). Versatile thiophene 2-carboxamide derivatives. Retrieved from [Link]

• Metwally, A. M., et al. (2023).

• ResearchGate. (n.d.). Suggested mechanism for formation of thiophene-2-carboxylic acid (7), 2,2′-thenil (8) and thiophene-2-carboxamide (9). Retrieved from [Link]

• Stenutz. (n.d.). thiophene-2-carboxamide. Retrieved from [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Thiophene. Retrieved from [Link]

• ResearchGate. (2023). Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives. Retrieved from [Link]

• International Journal of Pharmaceutical Research and Applications. (2025). Synthesis of thiophene and Their Pharmacological Activity. Retrieved from [Link]

• Impactfactor. (2021). Synthesis and Pharmacological Study of Thiophene Derivatives. Retrieved from [Link]

• Google Patents. (n.d.). Thiophene-2-carboxamide derivatives, preparation thereof and therapeutic use thereof.

• Organic Chemistry Portal. (n.d.). Synthesis of thiophenes. Retrieved from [Link]

• Google Patents. (n.d.). Preparation method of 2-thiophenecarboxylic acid.

• ScienceDirect. (n.d.). Simultaneous removal of hydrogen sulfide and ammonia in the gas phase: a review. Retrieved from [Link]

• Frontiers. (n.d.). Phosphonothioate-Based Hydrogen Sulfide Releasing Reagents: Chemistry and Biological Applications. Retrieved from [Link]

• NIH National Center for Biotechnology Information. (2012). Potential Biological Chemistry of Hydrogen Sulfide (H2S) with the Nitrogen Oxides. Retrieved from [Link]

• YouTube. (2022). Ammonia & Hydrogen Sulphide » 120 Days To Jamb Chemistry - Ep 47. Retrieved from [Link]

• Google Patents. (n.d.). Method of treating ammonia and hydrogen sulfide gases to produce ammonium thiosulfate and sulfur therefrom.

Sources

• 1. mdpi.com [mdpi.com]
• 2. ijprajournal.com [ijprajournal.com]
• 3. jk-sci.com [jk-sci.com]
• 4. synarchive.com [synarchive.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pinner Reaction | NROChemistry [nrochemistry.com]
• 9. youtube.com [youtube.com]
• 10. fishersci.com [fishersci.com]
• 11. 2-Cyanothiophene | 1003-31-2 | Tokyo Chemical Industry UK Ltd. [tcichemicals.com]
• 12. Pinner Reaction [organic-chemistry.org]
• 13. nbinno.com [nbinno.com]
• 14. research.uga.edu [research.uga.edu]
• 15. sigmaaldrich.com [sigmaaldrich.com]

Application Notes and Protocols: Neuronal Nitric Oxide Synthase (nNOS) Inhibition Assay Using Thiophene-2-carboximidamide

Introduction: The Critical Role of nNOS in Neuromodulation and Disease

Nitric oxide (NO) is a pleiotropic signaling molecule integral to a vast array of physiological processes, including neurotransmission, vascular tone regulation, and immune responses.[1][2] In the central nervous system, the majority of NO is synthesized by neuronal nitric oxide synthase (nNOS), an enzyme that catalyzes the conversion of L-arginine to L-citrulline and NO.[3][4][5] While essential for normal neuronal function, the overproduction of NO by nNOS is implicated in the pathophysiology of numerous neurological and neuropsychiatric disorders, such as neurodegenerative diseases and chronic pain.[2][3][6][7] This makes selective inhibition of nNOS a compelling therapeutic strategy.[2][8]

Thiophene-2-carboximidamides represent a promising class of nNOS inhibitors.[9][10] These compounds act as bioisosteres of the natural substrate L-arginine's guanidinium group, interacting with key residues in the enzyme's active site.[9] Notably, certain thiophene-2-carboximidamide derivatives have demonstrated high potency and selectivity for nNOS over the endothelial (eNOS) and inducible (iNOS) isoforms, which is a critical attribute for minimizing off-target effects.[8][9][10]

This guide provides a comprehensive, in-depth protocol for conducting an in vitro nNOS inhibition assay using Thiophene-2-carboximidamide. The described methodology is based on the widely used Griess assay, which quantifies nitrite (NO₂⁻), a stable breakdown product of NO.[11] This protocol is designed for researchers, scientists, and drug development professionals seeking to evaluate the inhibitory potential of novel compounds targeting nNOS.

Principle of the Assay

The nNOS inhibition assay is a multi-step process that begins with the enzymatic reaction where nNOS produces NO from its substrate, L-arginine. The inhibitor, Thiophene-2-carboximidamide, is introduced at varying concentrations to compete with L-arginine and reduce NO production. The amount of NO produced is then indirectly measured. Due to the short half-life of NO, its stable and quantifiable breakdown products, nitrite (NO₂⁻) and nitrate (NO₃⁻), are measured.[11][12] This protocol employs a nitrate reductase step to convert all nitrate into nitrite, ensuring the accurate determination of total NO production.[11][12] Finally, the total nitrite is quantified using the Griess reagent, a colorimetric method that forms a magenta-colored azo dye proportional to the nitrite concentration, which is measured spectrophotometrically at 540 nm.[11][13][14]

Visualizing the nNOS Catalytic Pathway and Inhibition

The following diagram illustrates the catalytic conversion of L-arginine to L-citrulline and NO by nNOS, and the point of intervention for inhibitors like Thiophene-2-carboximidamide.

Caption: nNOS Catalytic Pathway and Inhibition

Materials and Reagents

Enzyme and Substrates

• Recombinant human neuronal nitric oxide synthase (nNOS)

• L-Arginine

• Thiophene-2-carboximidamide hydrochloride (or other specified analog)

• NADPH (β-Nicotinamide adenine dinucleotide phosphate, reduced form)

Cofactors and Buffers

• Calmodulin

• Calcium Chloride (CaCl₂)

• (6R)-5,6,7,8-Tetrahydro-L-biopterin (BH4)

• HEPES buffer (pH 7.4)

• Bovine Serum Albumin (BSA)

• DL-Dithiothreitol (DTT)

Griess Assay Components

• Nitrate Reductase

• Griess Reagent I (Sulfanilamide in acidic solution)

• Griess Reagent II (N-(1-naphthyl)ethylenediamine dihydrochloride in water)

• Sodium Nitrite (for standard curve)

Equipment

• Microplate reader capable of measuring absorbance at 540 nm

• 96-well microplates

• Incubator

• Pipettes and tips

• Reagent reservoirs

Experimental Workflow

The following diagram outlines the key steps of the nNOS inhibition assay.

Caption: Experimental Workflow

Detailed Experimental Protocols

Reagent Preparation

Note: Prepare all solutions fresh on the day of the assay.

• nNOS Assay Buffer: 50 mM HEPES, pH 7.4, containing 1 mM DTT and 0.1% BSA.

• nNOS Enzyme Mix: In nNOS Assay Buffer, prepare a solution containing nNOS enzyme, Calmodulin, CaCl₂, and BH4. The final concentrations in the reaction well should be optimized, but a starting point is provided in the table below. Keep this mix on ice.

• Thiophene-2-carboximidamide Stock Solution: Prepare a high-concentration stock solution (e.g., 10 mM) in a suitable solvent (e.g., DMSO or water).

• Inhibitor Dilutions: Perform serial dilutions of the Thiophene-2-carboximidamide stock solution in nNOS Assay Buffer to achieve a range of concentrations for testing.

• Substrate Solution: In nNOS Assay Buffer, prepare a solution containing L-Arginine and NADPH.

• Nitrite Standard Curve: Prepare a series of dilutions of Sodium Nitrite in nNOS Assay Buffer ranging from 0 to 100 µM.

Reagent	Stock Concentration	Final Concentration in Reaction
nNOS Enzyme	Varies	~1-5 U/mL
L-Arginine	10 mM	100 µM
NADPH	10 mM	1 mM
Calmodulin	1 mg/mL	10 µg/mL
CaCl₂	100 mM	2 mM
BH4	1 mM	10 µM
Thiophene-2-carboximidamide	10 mM	0.1 nM - 100 µM (example range)

Assay Procedure

• Plate Setup:

  • Add 20 µL of nNOS Assay Buffer to the blank wells.

  • Add 20 µL of each Nitrite Standard dilution to their respective wells.

  • Add 20 µL of each Thiophene-2-carboximidamide dilution to the inhibitor test wells.

  • Add 20 µL of nNOS Assay Buffer to the positive control (100% activity) wells.

• Enzyme Addition:

  • Add 40 µL of the nNOS Enzyme Mix to all wells except the blanks and standards.

• Pre-incubation:

  • Gently tap the plate to mix and pre-incubate at 37°C for 5 minutes.

• Reaction Initiation:

  • Add 40 µL of the Substrate Solution to all wells except the blanks and standards. The total reaction volume is now 100 µL.

• Incubation:

  • Incubate the plate at 37°C for 30 minutes.

• Nitrate Reduction:

  • Add 10 µL of Nitrate Reductase and 10 µL of its required cofactor (e.g., NADPH) to all wells.

  • Incubate at room temperature for 20 minutes.

• Griess Reaction:

  • Add 50 µL of Griess Reagent I to all wells.

  • Incubate for 5-10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent II to all wells.

  • Incubate for 10 minutes at room temperature, protected from light. A pink/magenta color will develop.

• Measurement:

  • Measure the absorbance at 540 nm using a microplate reader.

Data Analysis

• Standard Curve:

  • Subtract the absorbance of the blank from all standard readings.

  • Plot the corrected absorbance values of the Nitrite Standards against their known concentrations (µM).

  • Perform a linear regression to obtain the equation of the line (y = mx + c) and the R² value.

• Calculation of Nitrite Concentration in Samples:

  • Use the standard curve equation to calculate the concentration of nitrite produced in each sample well.

• Percentage of Inhibition:

  • Calculate the percentage of nNOS inhibition for each concentration of Thiophene-2-carboximidamide using the following formula:

  % Inhibition = [1 - (Nitrite concentration in inhibitor well / Nitrite concentration in positive control well)] * 100

• IC₅₀ Determination:

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Use a non-linear regression analysis (e.g., sigmoidal dose-response curve) to determine the IC₅₀ value, which is the concentration of the inhibitor that causes 50% inhibition of nNOS activity.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low or no signal in positive control	Inactive enzyme or degraded cofactors.	Use a fresh batch of enzyme and cofactors. Ensure proper storage conditions.
Incorrect buffer pH.	Verify the pH of all buffers.
High background in blank wells	Contamination of reagents or plate.	Use fresh, high-purity reagents and new microplates.
Nitrite contamination in water or buffers.	Use high-purity, nitrite-free water for all solutions.
Poor standard curve linearity	Inaccurate standard dilutions.	Carefully prepare fresh standard dilutions.
Pipetting errors.	Use calibrated pipettes and proper pipetting technique.
High variability between replicates	Inconsistent mixing or temperature control.	Ensure thorough mixing at each step and maintain a consistent temperature during incubations.
Edge effects in the microplate.	Avoid using the outermost wells of the plate for critical samples.

Conclusion

This application note provides a robust and detailed protocol for the in vitro assessment of nNOS inhibition by Thiophene-2-carboximidamide. By carefully following these procedures, researchers can obtain reliable and reproducible data on the inhibitory potency of test compounds. This information is crucial for the structure-activity relationship studies and lead optimization in drug discovery programs targeting nNOS for the treatment of various neurological disorders.

References

• Li, H., et al. (2018). Potent and Selective Double-Headed Thiophene-2-carboximidamide Inhibitors of Neuronal Nitric Oxide Synthase for the Treatment of Melanoma. Journal of Medicinal Chemistry, 61(21), 9551-9563. [Link]

• Zhou, L., & Zhu, D. Y. (2023). nNOS and Neurological, Neuropsychiatric Disorders: A 20-Year Story. Neuroscience Bulletin, 39(4), 599-613. [Link]

• Teh, D., & Tarmizi, N. A. (2021). Functional Roles of Neuronal Nitric Oxide Synthase in Neurodegenerative Diseases and Mood Disorders. Current Alzheimer Research, 18(10), 831-840. [Link]

• Zhang, M., et al. (2013). A Cellular Model for Screening Neuronal Nitric Oxide Synthase Inhibitors. PLoS ONE, 8(1), e55243. [Link]

• Oxford Biomedical Research. (n.d.). Ultra Sensitive Assay for Nitric Oxide Synthase. Oxford Biomedical Research. [Link]

• Li, H., et al. (2018). Request PDF: Potent and Selective Double-Headed Thiophene-2-carboximidamide Inhibitors of Neuronal Nitric Oxide Synthase for the Treatment of Melanoma. ResearchGate. [Link]

• Poulos, T. L., & Li, H. (2018). The Structural Basis for Isoform Selective Nitric Oxide Synthase Inhibition by Thiophene-2-Carboximidamides. Biochemistry, 57(45), 6427-6435. [Link]

• Poulos, T. L., & Li, H. (2018). Structural Basis for Isoform Selective Nitric Oxide Synthase Inhibition by Thiophene-2-carboximidamides. ACS Publications. [Link]

• ResearchGate. (2014). Griess reagent is used to measure NO released by cells. How can I use this to assess the function of endothelial nitric oxide synthase (eNOS)? ResearchGate. [Link]

• Cinelli, M. A., et al. (2019). Development Of Nitric Oxide Synthase Inhibitors for Neurodegeneration and Neuropathic Pain. Journal of Medicinal Chemistry, 62(15), 6937-6966. [Link]

• Olah, G., et al. (2022). Nitric Oxide/Nitric Oxide Synthase System in the Pathogenesis of Neurodegenerative Disorders—An Overview. International Journal of Molecular Sciences, 23(19), 11195. [Link]

• R Discovery. (2023). NNOS and Neurological, Neuropsychiatric Disorders: A 20-Year Story. R Discovery. [Link]

• Zhou, L., & Zhu, D. Y. (2023). nNOS and Neurological, Neuropsychiatric Disorders: A 20-Year Story. PubMed Central. [Link]

• Kumar, S., & Singh, R. (2018). Nitric oxide detection methods in vitro and in vivo. Medical Gas Research, 8(4), 143-150. [Link]

• Digital Showcase @ University of Lynchburg. (2018). Quantifying Nitric Oxide Production in Platelets using a Griess Reagent System. Digital Showcase @ University of Lynchburg. [Link]

• Förstermann, U., & Sessa, W. C. (2012). Nitric oxide synthases: regulation and function. European Heart Journal, 33(7), 829-837. [Link]

• Lippard, S. J., & Chang, C. J. (2010). Fluorescent probes for nitric oxide and hydrogen peroxide in cell signaling. Current Opinion in Chemical Biology, 14(1), 46-53. [Link]

• Tsikas, D. (2017). Measurement of Nitric Oxide Production in Biological Systems by Using Griess Reaction Assay. Methods in Molecular Biology, 1572, 1-13. [Link]

• ResearchGate. (2013). NO synthase: Structures and mechanisms. ResearchGate. [Link]

• CCS Chemistry. (2021). Bioinspired Design of Reversible Fluorescent Probes for Tracking Nitric Oxide Dynamics in Live Cells. CCS Chemistry. [Link]

• NIH. (n.d.). Mechanism of Inactivation of Neuronal Nitric Oxide Synthase by (S)-2-Amino-5-(2-(methylthio)acetimidamido)pentanoic acid. NIH. [Link]

• BioAssay Systems. (n.d.). Nitric Oxide Synthase (NOS) Inhibitor Assay Screening Services. BioAssay Systems. [Link]

• Wikipedia. (n.d.). Nitric oxide synthase. Wikipedia. [Link]

• Metwally, M. A., et al. (2023). Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives. Journal of the Iranian Chemical Society, 20(2), 481-497. [Link]

• ResearchGate. (n.d.). Versatile thiophene 2-carboxamide derivatives. ResearchGate. [Link]

• PubMed. (2022). Benzo[b]thiophene-2-carboxamides as novel opioid receptor agonists with potent analgesic effect and reduced constipation. PubMed. [Link]

• BioAssay Systems. (n.d.). EnzyChrom™ Nitric Oxide Synthase Assay Kit. BioAssay Systems. [Link]

• PubMed. (2014). Thiophene carboxamide inhibitors of JAK2 as potential treatments for myleoproliferative neoplasms. PubMed. [Link]

• Circulation Research. (2022). The Effect of a Neuronal Nitric Oxide Synthase Inhibitor on Neurovascular Regulation in Humans. Circulation Research. [Link]

• Frontiers. (2016). Neuronal Nitric Oxide Synthase in Vascular Physiology and Diseases. Frontiers in Physiology. [Link]

Sources

• 1. A Cellular Model for Screening Neuronal Nitric Oxide Synthase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development Of Nitric Oxide Synthase Inhibitors for Neurodegeneration and Neuropathic Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 3. nNOS and Neurological, Neuropsychiatric Disorders: A 20-Year Story - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. discovery.researcher.life [discovery.researcher.life]
• 5. nNOS and Neurological, Neuropsychiatric Disorders: A 20-Year Story - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Functional Roles of Neuronal Nitric Oxide Synthase in Neurodegenerative Diseases and Mood Disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. The Structural Basis for Isoform Selective Nitric Oxide Synthase Inhibition by Thiophene-2-Carboximidamides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Potent and Selective Double-Headed Thiophene-2-carboximidamide Inhibitors of Neuronal Nitric Oxide Synthase for the Treatment of Melanoma - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. Nitric Oxide Synthase | Nitric Oxide Assay | Oxford Biomedical Research [oxfordbiomed.com]
• 13. digitalshowcase.lynchburg.edu [digitalshowcase.lynchburg.edu]
• 14. mdpi.com [mdpi.com]

Application of Thiophene-2-carboximidamide in Neurodegenerative Disease Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Emerging Role of Thiophene-Based Scaffolds in Neurotherapeutics

Neurodegenerative diseases, including Alzheimer's disease, Parkinson's disease, and amyotrophic lateral sclerosis, represent a significant and growing global health challenge. A common thread weaving through the complex pathologies of these disorders is the multifactorial nature of their progression, involving protein misfolding and aggregation, oxidative stress, neuroinflammation, and neuronal loss.[1] The thiophene ring, a five-membered sulfur-containing heterocycle, has emerged as a "privileged scaffold" in medicinal chemistry due to its versatile structure, favorable physicochemical properties for blood-brain barrier penetration, and its ability to be readily functionalized to interact with multiple biological targets.[1] Thiophene derivatives have demonstrated a wide spectrum of biological activities, including the inhibition of protein aggregation (amyloid-beta, tau, and alpha-synuclein), modulation of key enzymes, and antioxidant and anti-inflammatory effects.[1]

This document provides detailed application notes and protocols for the use of a specific thiophene derivative, Thiophene-2-carboximidamide , in neurodegenerative disease research. While many studies focus on more complex derivatives, understanding the properties and potential applications of this core structure is fundamental for the rational design of novel neuroprotective agents. Here, we explore its putative mechanisms of action and provide detailed protocols for its evaluation in relevant in vitro models.

Putative Mechanism of Action: A Multi-Targeting Approach

Thiophene-2-carboximidamide and its derivatives are hypothesized to exert their neuroprotective effects through a multi-pronged approach, targeting key pathological pathways in neurodegeneration. The primary proposed mechanisms include:

• Inhibition of Neuronal Nitric Oxide Synthase (nNOS): Overproduction of nitric oxide (NO) by nNOS is a significant contributor to neuronal damage in neurodegenerative conditions.[1][2] The thiophene-2-carboximidamide moiety has been identified as a crucial pharmacophore in the design of potent and selective nNOS inhibitors.[2][3][4][5] By selectively inhibiting nNOS over other isoforms like endothelial NOS (eNOS), these compounds can mitigate NO-mediated neurotoxicity without compromising essential physiological functions such as vasodilation.[1]

• Modulation of Protein Aggregation: The aggregation of proteins such as amyloid-beta (Aβ) and tau is a hallmark of Alzheimer's disease. Thiophene-based compounds have been shown to interfere with the aggregation cascade of these proteins.[6][7] It is postulated that the planar thiophene ring can interact with the beta-sheet structures of amyloid fibrils, thereby inhibiting their formation and reducing their neurotoxic effects.

• Antioxidant Activity: Oxidative stress, resulting from an imbalance between the production of reactive oxygen species (ROS) and the cellular antioxidant defense system, is a major contributor to neuronal cell death. Thiophene-2-carboxamide derivatives have been shown to possess antioxidant properties, capable of scavenging free radicals.[8][9] This activity is likely attributed to the electron-rich nature of the thiophene ring.

• Anti-inflammatory Effects: Chronic neuroinflammation, mediated by activated microglia and astrocytes, exacerbates neuronal damage. Thiophene derivatives have demonstrated anti-inflammatory potential by modulating the production of pro-inflammatory cytokines in microglial cells.

The interconnectedness of these pathways suggests that a single compound with multi-targeting capabilities, such as a Thiophene-2-carboximidamide-based molecule, could offer a more effective therapeutic strategy than agents directed at a single target.

Signaling Pathway of nNOS-Mediated Neurotoxicity and a Putative Inhibition Point for Thiophene-2-carboximidamide

Caption: Proposed mechanism of nNOS inhibition by Thiophene-2-carboximidamide.

Experimental Protocols

This section provides detailed, step-by-step methodologies for evaluating the potential of Thiophene-2-carboximidamide in key in vitro assays relevant to neurodegenerative disease research.

Protocol 1: In Vitro Neuronal Nitric Oxide Synthase (nNOS) Inhibition Assay

This protocol details a cell-free enzymatic assay to determine the inhibitory potential of Thiophene-2-carboximidamide on nNOS activity.

Principle: The assay measures the conversion of L-arginine to L-citrulline by recombinant nNOS, with the amount of L-citrulline produced being quantified.

Materials:

• Recombinant human nNOS enzyme

• L-[¹⁴C]Arginine

• NADPH

• Calmodulin

• Calcium Chloride (CaCl₂)

• EGTA

• HEPES buffer (pH 7.4)

• Thiophene-2-carboximidamide

• Dowex AG 50W-X8 resin

• Scintillation cocktail and counter

Procedure:

• Preparation of Reaction Mixture:

  • Prepare a reaction buffer containing 50 mM HEPES (pH 7.4), 1 mM NADPH, 10 µg/mL calmodulin, and 2 mM CaCl₂.

  • Prepare a stock solution of L-[¹⁴C]Arginine in the reaction buffer.

  • Prepare serial dilutions of Thiophene-2-carboximidamide in the reaction buffer.

• Enzyme Reaction:

  • In a microcentrifuge tube, add 25 µL of the reaction buffer.

  • Add 10 µL of the Thiophene-2-carboximidamide solution at various concentrations (or vehicle control).

  • Add 10 µL of the L-[¹⁴C]Arginine solution.

  • Initiate the reaction by adding 5 µL of recombinant nNOS enzyme.

  • Incubate the reaction mixture at 37°C for 15 minutes.

• Termination of Reaction:

  • Stop the reaction by adding 400 µL of stop buffer (100 mM HEPES, pH 5.5, containing 10 mM EGTA).

• Separation of L-Citrulline:

  • Prepare a column with Dowex AG 50W-X8 resin.

  • Apply the reaction mixture to the column. L-[¹⁴C]Arginine will bind to the resin, while L-[¹⁴C]Citrulline will flow through.

  • Elute the L-[¹⁴C]Citrulline with 2 mL of water.

• Quantification:

  • Collect the eluate in a scintillation vial.

  • Add 10 mL of scintillation cocktail.

  • Measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the percentage of nNOS inhibition for each concentration of Thiophene-2-carboximidamide compared to the vehicle control.

  • Determine the IC₅₀ value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Data Presentation:

Thiophene-2-carboximidamide (µM)	nNOS Activity (% of Control)	% Inhibition
0 (Vehicle)	100	0
0.1	85	15
1	60	40
10	25	75
100	5	95

Protocol 2: Amyloid-Beta (Aβ₁₋₄₂) Aggregation Inhibition Assay

This protocol describes a Thioflavin T (ThT) fluorescence-based assay to assess the ability of Thiophene-2-carboximidamide to inhibit the aggregation of Aβ₁₋₄₂ peptides.

Principle: ThT is a fluorescent dye that exhibits enhanced fluorescence upon binding to the β-sheet structures of amyloid fibrils. A reduction in fluorescence intensity in the presence of the test compound indicates inhibition of aggregation.

Materials:

• Synthetic Aβ₁₋₄₂ peptide

• Hexafluoroisopropanol (HFIP)

• Phosphate-buffered saline (PBS), pH 7.4

• Thioflavin T (ThT)

• Thiophene-2-carboximidamide

• 96-well black, clear-bottom microplates

• Fluorometric microplate reader

Procedure:

• Preparation of Aβ₁₋₄₂ Monomers:

  • Dissolve synthetic Aβ₁₋₄₂ peptide in HFIP to a concentration of 1 mg/mL.

  • Aliquot and evaporate the HFIP to form a peptide film.

  • Store the peptide film at -80°C.

  • Prior to use, dissolve the peptide film in PBS to a final concentration of 100 µM.

• Aggregation Assay:

  • In a 96-well plate, add 10 µL of Thiophene-2-carboximidamide at various concentrations (or vehicle control).

  • Add 80 µL of the Aβ₁₋₄₂ monomer solution (final concentration 20 µM).

  • Add 10 µL of 200 µM ThT solution in PBS.

  • Incubate the plate at 37°C with continuous shaking.

• Fluorescence Measurement:

  • Measure the fluorescence intensity at an excitation wavelength of 450 nm and an emission wavelength of 485 nm at regular intervals (e.g., every 30 minutes) for up to 48 hours.

• Data Analysis:

  • Plot the fluorescence intensity against time for each concentration of Thiophene-2-carboximidamide.

  • Calculate the percentage of aggregation inhibition at a specific time point (e.g., 24 hours) compared to the vehicle control.

  • Determine the IC₅₀ value for aggregation inhibition.

Experimental Workflow for Aβ Aggregation Inhibition Assay

Caption: Workflow for the Thioflavin T-based Aβ aggregation inhibition assay.

Protocol 3: Neuroprotection Assay in SH-SY5Y Cells

This protocol outlines a method to evaluate the neuroprotective effects of Thiophene-2-carboximidamide against oxidative stress-induced cell death in the human neuroblastoma cell line SH-SY5Y.

Principle: The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Materials:

• SH-SY5Y human neuroblastoma cells

• DMEM/F12 medium supplemented with 10% FBS and 1% penicillin/streptomycin

• Hydrogen peroxide (H₂O₂) or 6-hydroxydopamine (6-OHDA) as a neurotoxin

• Thiophene-2-carboximidamide

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well cell culture plates

Procedure:

• Cell Culture and Seeding:

  • Culture SH-SY5Y cells in DMEM/F12 medium at 37°C in a humidified atmosphere of 5% CO₂.

  • Seed the cells into a 96-well plate at a density of 1 x 10⁴ cells per well and allow them to adhere for 24 hours.

• Treatment:

  • Pre-treat the cells with various concentrations of Thiophene-2-carboximidamide for 2 hours.

  • Induce neurotoxicity by adding H₂O₂ (e.g., 100 µM) or 6-OHDA (e.g., 50 µM) to the wells (except for the control group) and incubate for another 24 hours.

• MTT Assay:

  • Remove the medium and add 100 µL of fresh medium containing 10 µL of MTT solution to each well.

  • Incubate the plate at 37°C for 4 hours.

  • Remove the MTT solution and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the cell viability as a percentage of the control (untreated) cells.

  • Determine the protective effect of Thiophene-2-carboximidamide by comparing the viability of cells treated with the neurotoxin alone to those pre-treated with the compound.

Expected Results:

Treatment	Cell Viability (%)
Control	100
H₂O₂ (100 µM)	50
H₂O₂ + T2C (1 µM)	65
H₂O₂ + T2C (10 µM)	80
H₂O₂ + T2C (100 µM)	95

Protocol 4: Anti-inflammatory Assay in Microglial Cells

This protocol describes a method to assess the anti-inflammatory properties of Thiophene-2-carboximidamide by measuring the production of nitric oxide in lipopolysaccharide (LPS)-stimulated microglial cells.

Principle: The Griess assay is a colorimetric method for the detection of nitrite (NO₂⁻), a stable and nonvolatile breakdown product of NO.

Materials:

• BV-2 microglial cell line or primary microglia

• DMEM supplemented with 10% FBS and 1% penicillin/streptomycin

• Lipopolysaccharide (LPS)

• Thiophene-2-carboximidamide

• Griess reagent (Sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride)

• Sodium nitrite (NaNO₂) standard solution

• 96-well cell culture plates

Procedure:

• Cell Culture and Seeding:

  • Culture BV-2 cells in DMEM at 37°C in a humidified atmosphere of 5% CO₂.

  • Seed the cells into a 96-well plate at a density of 5 x 10⁴ cells per well and allow them to adhere for 24 hours.

• Treatment:

  • Pre-treat the cells with various concentrations of Thiophene-2-carboximidamide for 1 hour.

  • Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours.

• Griess Assay:

  • Collect 50 µL of the cell culture supernatant from each well.

  • Add 50 µL of Griess reagent A (sulfanilamide solution) to each supernatant sample and incubate for 10 minutes at room temperature in the dark.

  • Add 50 µL of Griess reagent B (N-(1-naphthyl)ethylenediamine dihydrochloride solution) and incubate for another 10 minutes at room temperature in the dark.

  • Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis:

  • Generate a standard curve using the NaNO₂ standard solution.

  • Calculate the concentration of nitrite in each sample from the standard curve.

  • Determine the percentage of inhibition of NO production by Thiophene-2-carboximidamide compared to the LPS-stimulated control.

Conclusion and Future Directions

Thiophene-2-carboximidamide represents a valuable starting point for the exploration of novel therapeutic agents for neurodegenerative diseases. Its potential to engage in a multi-target therapeutic strategy, including the inhibition of nNOS, modulation of protein aggregation, and exertion of antioxidant and anti-inflammatory effects, makes it a compelling scaffold for further drug development. The protocols outlined in this document provide a robust framework for the initial in vitro characterization of Thiophene-2-carboximidamide and its derivatives.

Future research should focus on structure-activity relationship (SAR) studies to optimize the potency and selectivity of Thiophene-2-carboximidamide derivatives for their respective targets. Furthermore, in vivo studies in animal models of neurodegenerative diseases will be crucial to validate the therapeutic potential of these compounds and to assess their pharmacokinetic and pharmacodynamic properties. The continued investigation of thiophene-based compounds holds significant promise for the development of effective disease-modifying therapies for these devastating disorders.

References

• Exploring Thiophene-Based Pharmacophores as Emerging Therapeutics for Neurodegenerative Disorders. Taylor & Francis Online. [Link]

• Potent and selective double-headed thiophene-2-carboximidamide inhibitors of neuronal nitric oxide synthase for the treatment of melanoma. PubMed. [Link]

• Potent and Selective Double-Headed Thiophene-2-carboximidamide Inhibitors of Neuronal Nitric Oxide Synthase for the Treatment of Melanoma. Scilit. [Link]

• Potent and Selective Double-Headed Thiophene-2-carboximidamide Inhibitors of Neuronal Nitric Oxide Synthase for the Treatment of Melanoma. PMC - PubMed Central. [Link]

• Potent and Selective Double-Headed Thiophene-2-carboximidamide Inhibitors of Neuronal Nitric Oxide Synthase for the Treatment of Melanoma. Request PDF - ResearchGate. [Link]

• Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives. PMC - NIH. [Link]

• (PDF) Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives. ResearchGate. [Link]

• The Structural Basis for Isoform Selective Nitric Oxide Synthase Inhibition by Thiophene-2-Carboximidamides. PubMed Central. [Link]

• Thiophene-Based Dual Modulators of Aβ and Tau Aggregation. ResearchGate. [Link]

• Thiophene-based Ligands: Design, Synthesis and Their Utilization for Optical Assignment of Polymorphic Disease Associated Protein Aggregates. PubMed Central. [Link]

• Distinct Heterocyclic Moieties Govern the Selectivity of Thiophene-Vinylene-Based Ligands Towards Aβ or Tau Pathology in Alzheime's Disease. PubMed Central. [Link]

• Thiophene-Based Dual Modulators of Aβ and Tau Aggregation. PubMed. [Link]

• Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives. PubMed. [Link]

• Differentiated SH-SY5Y neuroblastoma cells as a model for evaluation of nerve agent-associated neurotoxicity. PubMed. [Link]

• In vitro differentiation modifies the neurotoxic response of SH-SY5Y cells. PubMed. [Link]

• Antioxidant Properties of Camphene-Based Thiosemicarbazones: Experimental and Theoretical Evaluation. MDPI. [Link]

• Toxicologic evidence of developmental neurotoxicity of Type II pyrethroids cyfluthrin and alpha-cypermethrin in SH-SY5Y cells. PubMed. [Link]

• Proposed practical protocol for flow cytometry analysis of microglia from the healthy adult mouse brain: Systematic review and isolation methods' evaluation. Frontiers. [Link]

• Assaying Microglia Functions In Vitro. PMC - PubMed Central. [Link]

• Aggregation, Transmission, and Toxicity of the Microtubule-Associated Protein Tau: A Complex Comprehension. MDPI. [Link]

• Spectrophotometric Methods for Measurement of Antioxidant Activity in Food and Pharmaceuticals. MDPI. [Link]

• Microglial Phagocytosis Assay. PMC - PubMed Central - NIH. [Link]

• The SH-SY5Y human neuroblastoma cell line, a relevant in vitro cell model for investigating neurotoxicology in human: Focus on organic pollutants. PubMed. [Link]

• Characterizing Microglial Signaling Dynamics During Inflammation Using Single‐Cell Mass Cytometry. PMC - PubMed Central. [Link]

• Synthesis and Anti‐Inflammatory Activity of 2‐Amino‐4,5,6,7‐tetrahydrobenzo[b]thiophene‐Derived NRF2 Activators. ResearchGate. [Link]

Sources

• 1. The Structural Basis for Isoform Selective Nitric Oxide Synthase Inhibition by Thiophene-2-Carboximidamides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Potent and selective double-headed thiophene-2-carboximidamide inhibitors of neuronal nitric oxide synthase for the treatment of melanoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scilit.com [scilit.com]
• 4. Potent and Selective Double-Headed Thiophene-2-carboximidamide Inhibitors of Neuronal Nitric Oxide Synthase for the Treatment of Melanoma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Thiophene-Based Dual Modulators of Aβ and Tau Aggregation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Application Note & Protocol: A Hierarchical Approach to Screening Thiophene-2-carboximidamide for Anticancer Activity

Audience: Researchers, scientists, and drug development professionals.

Abstract: The thiophene ring is a privileged scaffold in medicinal chemistry, with numerous derivatives demonstrating a wide array of biological activities, including potent anticancer effects.[1][2][3][4] Thiophene-2-carboximidamide and its analogs represent a promising, yet underexplored, chemical space for the development of novel oncology therapeutics. This guide provides a comprehensive, technically detailed framework for the systematic evaluation of these compounds, progressing from broad cytotoxicity screening to elucidating mechanisms of action. We emphasize the causality behind experimental choices and provide robust, step-by-step protocols to ensure data integrity and reproducibility.

Introduction: The Rationale for Screening Thiophene-based Compounds

Thiophene and its derivatives have emerged as influential scaffolds in the search for more effective and less toxic cancer therapies.[1][2] Their chemical versatility allows for structural modifications that can significantly impact biological activity.[1][2] The anticancer mechanisms of thiophene derivatives are diverse and include the inhibition of key enzymes like topoisomerases and protein kinases, disruption of tubulin polymerization, and the induction of apoptosis.[1][2][4] Specifically, thiophene carboxamide scaffolds have been identified as potent inhibitors of critical oncology targets like VEGFR-2 kinase and have been shown to induce apoptosis and disrupt mitochondrial function in cancer cells.[5]

Given this precedent, a systematic screening cascade for novel compounds like thiophene-2-carboximidamide is a logical and necessary step in modern drug discovery. The goal is not merely to identify cytotoxic compounds but to select candidates with potent, selective, and mechanistically defined anticancer activity. This guide outlines a three-phase screening approach designed to achieve this.

---

Phase 1: Primary Screening - Quantifying Cytotoxicity

The Directive: The first essential question is whether the compound has a cytotoxic or cytostatic effect on cancer cells. A primary screen must be robust, scalable, and quantitative to determine the concentration-dependent effect of the compound on cell viability. The MTT/MTS assay is a gold-standard, colorimetric method for this purpose, measuring the metabolic activity of a cell population, which correlates with the number of viable cells.[6][7][8]

Causality of Choice: We select the MTT assay for its reliability, high throughput, and its ability to generate a quantitative endpoint: the half-maximal inhibitory concentration (IC50).[9] The IC50 value is a critical parameter for ranking compound potency and making go/no-go decisions.[9]

Workflow for Primary Cytotoxicity Screening

Caption: High-throughput cytotoxicity screening workflow.

Protocol 1: MTT Cell Viability Assay

This protocol is adapted from standard methodologies for assessing cell viability.

Materials:

• Thiophene-2-carboximidamide (Test Compound)

• Vehicle (e.g., sterile DMSO)

• Selected cancer cell line (e.g., MCF-7 for breast, HT-29 for colon)

• Complete culture medium (e.g., DMEM with 10% FBS)

• Phosphate-Buffered Saline (PBS), sterile

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01M HCl, or pure DMSO)

• 96-well flat-bottom plates

• Multichannel pipette, microplate reader

Procedure:

• Cell Seeding: Harvest and count cells. Seed 5,000-10,000 cells per well in 100 µL of complete medium into a 96-well plate. Incubate for 24 hours at 37°C, 5% CO2 to allow for cell attachment.

• Compound Preparation: Prepare a 10 mM stock solution of the test compound in DMSO. Create a serial dilution series (e.g., 100 µM to 0.1 µM) in culture medium. Ensure the final DMSO concentration in all wells is ≤0.5% to avoid vehicle-induced toxicity.

• Cell Treatment: Remove the seeding medium from the wells and add 100 µL of the medium containing the various concentrations of the test compound. Include "vehicle control" wells (medium with DMSO only) and "untreated control" wells (medium only).

• Incubation: Incubate the plate for a predetermined time, typically 48 or 72 hours.

• MTT Addition: Add 10 µL of the 5 mg/mL MTT solution to each well. Incubate for 2-4 hours at 37°C. During this time, metabolically active cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background noise.

Data Analysis & Interpretation:

• Calculate the percentage of cell viability for each concentration relative to the vehicle control: (% Viability) = (Abs_treated / Abs_vehicle) * 100.

• Plot % Viability against the logarithm of the compound concentration.

• Use non-linear regression (sigmoidal dose-response curve) to calculate the IC50 value.

Parameter	Description	Example Hit Criteria
IC50 Value	Concentration of the compound that inhibits 50% of cell viability.	< 10 µM
Selectivity Index (SI)	Ratio of IC50 in a normal cell line (e.g., HEK293) to the IC50 in a cancer cell line.	SI > 3

---

Phase 2: Secondary Screening - Unveiling the Mechanism of Cell Death

The Directive: Once a compound is confirmed to be cytotoxic (a "hit"), the next critical step is to determine how it kills the cells. The primary distinction is between apoptosis (programmed cell death) and necrosis (uncontrolled cell death). A compound that induces apoptosis is generally considered a more promising therapeutic candidate.

Causality of Choice: We utilize Annexin V and Propidium Iodide (PI) staining followed by flow cytometry. This is a robust and widely accepted method to differentiate between healthy, early apoptotic, late apoptotic, and necrotic cells.[10] During early apoptosis, phosphatidylserine (PS) translocates to the outer leaflet of the plasma membrane, where it can be bound by fluorescently-labeled Annexin V. PI is a DNA-binding dye that is excluded by live and early apoptotic cells but can enter late apoptotic and necrotic cells with compromised membrane integrity.[10]

Decision Logic for Secondary Screening

Caption: Decision tree for mechanistic secondary screening.

Protocol 2: Apoptosis Detection via Annexin V/PI Staining

This protocol is based on standard methods for flow cytometric analysis of apoptosis.[11][12][13]

Materials:

• Cells treated with the test compound at its IC50 and 2x IC50 concentration for 24-48 hours.

• Untreated and vehicle-treated control cells.

• FITC-conjugated Annexin V

• Propidium Iodide (PI) staining solution

• 1X Annexin V Binding Buffer (calcium-rich buffer)

• Flow cytometer

Procedure:

• Cell Preparation: Collect both adherent and floating cells from the culture plates. It is crucial to collect floating cells as they are often apoptotic.[12]

• Washing: Wash the collected cells twice with cold PBS by centrifuging at ~300 x g for 5 minutes.

• Resuspension: Resuspend the cell pellet in 1X Annexin V Binding Buffer at a concentration of 1-5 x 10^6 cells/mL.

• Staining: Add 5 µL of FITC-Annexin V and 5 µL of PI solution to 100 µL of the cell suspension.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube. Analyze the samples by flow cytometry within one hour.[13]

Data Analysis & Interpretation:

• Quadrant 1 (Q1, Annexin V-/PI+): Necrotic cells.

• Quadrant 2 (Q2, Annexin V+/PI+): Late apoptotic cells.

• Quadrant 3 (Q3, Annexin V-/PI-): Live, healthy cells.

• Quadrant 4 (Q4, Annexin V+/PI-): Early apoptotic cells.

• A promising compound will show a significant increase in the percentage of cells in Q4 and Q2 compared to the vehicle control.

---

Phase 3: Advanced Characterization - Cell Cycle and Target Engagement

The Directive: For compounds that induce apoptosis, further investigation is warranted to determine if the cell death is linked to cell cycle arrest. Many effective anticancer agents function by halting cell cycle progression at specific checkpoints (e.g., G2/M), which can subsequently trigger apoptosis.[14][15]

Causality of Choice: PI staining for cell cycle analysis is a straightforward and effective method.[16][17][18] PI is a stoichiometric dye that binds to DNA, meaning the amount of fluorescence emitted is directly proportional to the amount of DNA in the cell.[16] This allows for the quantification of cells in the G0/G1, S, and G2/M phases of the cell cycle.[16] Since PI also binds to RNA, treatment with RNase is essential for accurate DNA content analysis.[17][18]

Protocol 3: Cell Cycle Analysis via Propidium Iodide Staining

This protocol is a standard procedure for analyzing DNA content by flow cytometry.[16][19]

Materials:

• Treated and control cells.

• Cold 70% ethanol.

• PBS.

• PI staining solution (e.g., 50 µg/mL PI in PBS).

• RNase A solution (e.g., 100 µg/mL in PBS).

Procedure:

• Cell Harvesting: Harvest approximately 1 x 10^6 cells per sample.

• Washing: Wash cells once with cold PBS.

• Fixation: Resuspend the cell pellet and add 1 mL of ice-cold 70% ethanol dropwise while gently vortexing to prevent clumping. Fix for at least 30 minutes on ice (cells can be stored at -20°C for weeks at this stage).[17][18]

• Rehydration: Pellet the fixed cells (note: a higher centrifugal force may be needed) and wash twice with PBS to remove the ethanol.[18]

• RNase Treatment: Resuspend the pellet in 50 µL of RNase A solution and incubate for 5-10 minutes at room temperature to degrade RNA.[17]

• PI Staining: Add 400 µL of PI staining solution and mix well. Incubate for 10-30 minutes at room temperature, protected from light.[17][20]

• Analysis: Analyze by flow cytometry. Use a dot plot of fluorescence area vs. height to gate out doublets and clumps.[17]

Data Analysis & Interpretation:

• Generate a histogram of PI fluorescence intensity.

• The first peak represents cells in the G0/G1 phase (2n DNA content).

• The second peak represents cells in the G2/M phase (4n DNA content).

• The region between the peaks represents cells in the S phase (DNA synthesis).

• A compound causing cell cycle arrest will lead to an accumulation of cells in a specific phase (e.g., an increased G2/M peak) compared to the control.

Potential Signaling Pathways for Thiophene Derivatives

Thiophene-based compounds are known to interact with several key oncogenic signaling pathways.[3] A primary mechanism involves the inhibition of protein kinases, which are central regulators of cell growth, proliferation, and survival.[21][22]

Caption: Potential mechanisms of thiophene derivatives.

---

Conclusion and Future Directions

This guide outlines a hierarchical screening cascade to rigorously evaluate thiophene-2-carboximidamide for anticancer activity. By progressing from broad cytotoxicity assessment to specific mechanistic assays like apoptosis and cell cycle analysis, researchers can efficiently identify and prioritize promising lead compounds. Positive results from this cascade—specifically, a compound with a low micromolar IC50 that induces apoptosis via cell cycle arrest—provide a strong rationale for advancing the candidate to more complex studies. These include kinase inhibition profiling to identify specific molecular targets, in vivo efficacy studies in animal models, and further structure-activity relationship (SAR) studies to optimize potency and selectivity.[6][14][23]

---

References

• Bio-Techne. Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. [Link]

• Bentham Science. A Review on Anticancer Activities of Thiophene and Its Analogs. [Link]

• PubMed. A Review on Anticancer Activities of Thiophene and Its Analogs. [Link]

• Flow Cytometry Core Facility - University of Cambridge. Cell Cycle Analysis by Propidium Iodide Staining. [Link]

• University of Rochester Medical Center. DNA Cell Cycle Analysis with PI. [Link]

• University of Virginia School of Medicine. DNA Content for Cell Cycle Analysis of Fixed Cells With Propidium Iodide. [Link]

• Flow Cytometry Facility - University of Chicago. DNA Staining with Propidium Iodide for Cell Cycle Analysis. [Link]

• SciSpace. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. [Link]

• PubMed Central (PMC). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. [Link]

• PubMed. Development of 5-hydroxybenzothiophene derivatives as multi-kinase inhibitors with potential anti-cancer activity. [Link]

• PubMed. Thiophene-based derivatives as anticancer agents: An overview on decade's work. [Link]

• PubMed. Bioassays for anticancer activities. [Link]

• Iowa Flintbox. New Fused Thiophenes as Anticancer Agents. [Link]

• PubMed Central (PMC). Design and Synthesis of New Thiophene/Thieno[2,3-d]pyrimidines along with Their Cytotoxic Biological Evaluation as Tyrosine Kinase Inhibitors in Addition to Their Apoptotic and Autophagic Induction. [Link]

• ResearchGate. Anticancer properties of thiophene derivatives in breast cancer MCF-7 cells. [Link]

• ACS Omega. Thiophene Derivatives as New Anticancer Agents and Their Therapeutic Delivery Using Folate Receptor-Targeting Nanocarriers. [Link]

• Springer Nature Experiments. Cytotoxicity MTT Assay Protocols and Methods. [Link]

• MDPI. Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation. [Link]

• Kosheeka. In Vitro Cytotoxicity Assays: Applications in Drug Discovery. [Link]

• National Institutes of Health (NIH). Anticancer Activity of Thiophene Carboxamide Derivatives as CA-4 Biomimetics: Synthesis, Biological Potency, 3D Spheroid Model, and Molecular Dynamics Simulation. [Link]

• International Journal of Pharmaceutical Research and Applications (IJPRA). In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. [Link]

• ResearchGate. Synthesis and Anticancer Activity of Thiophene-2-carboxamide Derivatives and In Silico Docking Studies. [Link]

• ResearchGate. A Review on Anticancer Activities of Thiophene and Its Analogs. [Link]

• PubMed Central (PMC). Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives. [Link]

Sources

• 1. benthamscience.com [benthamscience.com]
• 2. A Review on Anticancer Activities of Thiophene and Its Analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Thiophene-based derivatives as anticancer agents: An overview on decade's work - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Bioassays for anticancer activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 8. kosheeka.com [kosheeka.com]
• 9. ijprajournal.com [ijprajournal.com]
• 10. scispace.com [scispace.com]
• 11. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]
• 12. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 13. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - HK [thermofisher.com]
• 14. uiowa.flintbox.com [uiowa.flintbox.com]
• 15. researchgate.net [researchgate.net]
• 16. Flow cytometry with PI staining | Abcam [abcam.com]
• 17. ucl.ac.uk [ucl.ac.uk]
• 18. vet.cornell.edu [vet.cornell.edu]
• 19. DNA Content for Cell Cycle Analysis of Fixed Cells With Propidium Iodide - Flow Cytometry Core Facility [med.virginia.edu]
• 20. flowcytometry.utoronto.ca [flowcytometry.utoronto.ca]
• 21. benchchem.com [benchchem.com]
• 22. benchchem.com [benchchem.com]
• 23. Development of 5-hydroxybenzothiophene derivatives as multi-kinase inhibitors with potential anti-cancer activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Antibacterial Screening of Novel Thiophene Compounds

Introduction: Navigating the Challenges of Novel Antibiotic Discovery

The relentless rise of antimicrobial resistance necessitates the urgent discovery of new chemical entities with potent antibacterial activity. Thiophene and its derivatives have emerged as a promising class of heterocyclic compounds, demonstrating a wide spectrum of biological activities.[1] This document serves as a comprehensive guide for researchers, scientists, and drug development professionals, providing detailed protocols and field-proven insights for the systematic antibacterial screening of novel thiophene compounds. Our approach is designed to be a self-validating cascade, ensuring that resources are focused on the most promising candidates, from initial activity assessment to preliminary safety and mechanism of action studies.

A critical, yet often underestimated, challenge in screening novel synthetic compounds like many thiophene derivatives is their inherent hydrophobicity and limited aqueous solubility. This can lead to compound precipitation in aqueous assay media, resulting in inaccurate measurements of antibacterial activity.[2] Throughout these protocols, we will address this challenge by incorporating practical steps for solubilization and emphasizing the importance of appropriate controls to avoid misleading results.

Phase 1: Primary Screening for Antibacterial Activity

The initial phase of the screening cascade is designed to identify "hit" compounds that exhibit antibacterial activity against a panel of clinically relevant bacterial strains. We will employ two complementary, well-established methods: Broth Microdilution to determine the Minimum Inhibitory Concentration (MIC) and Agar Well Diffusion to assess the compound's ability to diffuse through a solid matrix and inhibit bacterial growth.

Special Considerations for Thiophene Compounds: Solubility and Formulation

Many thiophene derivatives are poorly soluble in water.[3] To ensure accurate and reproducible results, it is crucial to achieve a stable solution of the test compound.

• Solvent Selection: Dimethyl sulfoxide (DMSO) is a commonly used solvent for dissolving hydrophobic compounds for in vitro assays.[4] Prepare a high-concentration stock solution (e.g., 10-20 mg/mL) of the thiophene compound in 100% DMSO.

• Working Concentrations: When diluting the stock solution in the aqueous culture medium, it is critical to ensure that the final concentration of DMSO does not inhibit bacterial growth. Typically, a final DMSO concentration of 1-2% (v/v) is well-tolerated by most bacterial species.[4] Always include a solvent control (broth with the same final concentration of DMSO but without the test compound) to confirm that the solvent has no effect on bacterial growth.

• Observation for Precipitation: Visually inspect the wells of the microtiter plate after adding the compound dilutions. The presence of a precipitate can lead to an overestimation of the MIC.[2] If precipitation is observed, the experiment should be repeated with a lower starting concentration of the compound or by exploring other solubilization strategies.

Protocol 1.1: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

This method quantitatively determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[3] We will follow the guidelines established by the Clinical and Laboratory Standards Institute (CLSI).[5]

Principle: A standardized suspension of bacteria is exposed to serial dilutions of the thiophene compound in a liquid growth medium in a 96-well microtiter plate. Following incubation, the wells are visually inspected for turbidity, and the MIC is determined as the lowest concentration of the compound that inhibits bacterial growth.

Materials:

• Novel thiophene compounds

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Bacterial strains (e.g., Staphylococcus aureus ATCC 29213, Escherichia coli ATCC 25922)

• Sterile 96-well microtiter plates

• 0.5 McFarland turbidity standard

• Spectrophotometer

• Sterile DMSO

Procedure:

• Preparation of Bacterial Inoculum:

  • From a fresh agar plate (18-24 hours growth), select 3-5 isolated colonies of the test bacterium.

  • Suspend the colonies in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Dilute this suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Preparation of Compound Dilutions:

  • Prepare a stock solution of the thiophene compound in 100% DMSO.

  • Perform serial two-fold dilutions of the compound in CAMHB in the 96-well plate. The final volume in each well should be 100 µL. Ensure the final DMSO concentration does not exceed 2%.

• Inoculation and Incubation:

  • Add 100 µL of the prepared bacterial inoculum to each well, bringing the final volume to 200 µL.

  • Include the following controls:

    • Growth Control: CAMHB with inoculum, no compound.

    • Sterility Control: CAMHB only, no inoculum.

    • Solvent Control: CAMHB with inoculum and the highest concentration of DMSO used in the dilutions.

  • Incubate the plates at 35-37°C for 18-24 hours in ambient air.

• Determination of MIC:

  • Following incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth.

Data Presentation: Hypothetical MIC Values for Novel Thiophene Compounds

Compound ID	S. aureus ATCC 29213 MIC (µg/mL)	E. coli ATCC 25922 MIC (µg/mL)
Thio-001	4	32
Thio-002	>128	>128
Thio-003	8	8
Ciprofloxacin	0.25	0.015

Protocol 1.2: Agar Well Diffusion Assay

This qualitative assay provides a visual confirmation of antibacterial activity and assesses the compound's ability to diffuse through an agar matrix.[6]

Principle: A standardized bacterial inoculum is spread over the surface of an agar plate. Wells are then created in the agar, and the test compound is added to the wells. During incubation, the compound diffuses into the agar, and if it is effective, it will inhibit bacterial growth, creating a clear zone of inhibition around the well.

Materials:

• Mueller-Hinton Agar (MHA) plates

• Bacterial strains

• Sterile cork borer or pipette tip

• Sterile swabs

Procedure:

• Preparation of Inoculum:

  • Prepare a bacterial suspension equivalent to a 0.5 McFarland standard as described in the broth microdilution protocol.

  • Using a sterile swab, evenly inoculate the entire surface of an MHA plate.

• Well Creation and Compound Addition:

  • Aseptically create wells (6-8 mm in diameter) in the agar using a sterile cork borer.

  • Add a defined volume (e.g., 50-100 µL) of the thiophene compound solution (dissolved in DMSO) into each well.

  • Include a solvent control (DMSO only) and a positive control (a known antibiotic).

• Incubation and Measurement:

  • Incubate the plates at 35-37°C for 18-24 hours.

  • Measure the diameter of the zone of inhibition (in mm) around each well.

Phase 2: Cytotoxicity Screening - A Crucial Step for Therapeutic Viability

A potent antibacterial compound is of little therapeutic value if it is toxic to mammalian cells. Therefore, early assessment of cytotoxicity is a critical step in the screening cascade.[2] We will employ two standard colorimetric assays to assess cell viability and membrane integrity.

Protocol 2.1: MTT Assay for Cell Viability

The MTT assay is a widely used method to assess cell viability by measuring the metabolic activity of mitochondria.[7]

Principle: Viable cells with active metabolism convert the yellow tetrazolium salt (MTT) into a purple formazan product. The amount of formazan produced is proportional to the number of viable cells and can be quantified spectrophotometrically.

Materials:

• Mammalian cell line (e.g., HEK293, HepG2)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• MTT solution (5 mg/mL in PBS)

• DMSO

• Sterile 96-well cell culture plates

Procedure:

• Cell Seeding:

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.

• Compound Treatment:

  • Prepare serial dilutions of the thiophene compounds in the cell culture medium.

  • Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells.

  • Include a vehicle control (medium with the same concentration of DMSO as the test wells).

  • Incubate for 24-48 hours.

• MTT Addition and Formazan Solubilization:

  • Add 20 µL of MTT solution to each well and incubate for 4 hours.

  • Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement and Data Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration of compound that inhibits cell growth by 50%).

Protocol 2.2: Lactate Dehydrogenase (LDH) Assay for Membrane Integrity

This assay quantifies cytotoxicity by measuring the activity of LDH released from damaged cells into the culture medium.[8]

Principle: LDH is a stable cytosolic enzyme that is released upon cell membrane lysis. The amount of LDH in the supernatant is proportional to the number of damaged cells.

Materials:

• Commercially available LDH cytotoxicity assay kit

• Mammalian cell line and culture reagents (as for MTT assay)

Procedure:

• Cell Seeding and Treatment:

  • Follow steps 1 and 2 of the MTT assay protocol.

• Sample Collection and LDH Reaction:

  • After the incubation period, carefully collect a portion of the supernatant from each well.

  • Follow the manufacturer's instructions for the LDH assay kit to measure the LDH activity in the supernatant.

• Absorbance Measurement and Data Analysis:

  • Measure the absorbance at the recommended wavelength (typically 490 nm).

  • Determine cytotoxicity by comparing the LDH activity in the treated wells to the maximum LDH release control (cells lysed with a lysis buffer provided in the kit).

Data Presentation: Hypothetical Cytotoxicity Data

Compound ID	MIC vs. S. aureus (µg/mL)	IC₅₀ vs. HEK293 (µg/mL)	Selectivity Index (SI = IC₅₀/MIC)
Thio-001	4	100	25
Thio-003	8	10	1.25

A higher selectivity index is desirable, indicating that the compound is more toxic to bacteria than to mammalian cells.

Phase 3: Preliminary Mechanism of Action (MoA) Studies

For the most promising, non-cytotoxic compounds, preliminary MoA studies can provide valuable insights into their cellular targets and guide further optimization efforts. The following assays are designed to investigate common antibiotic targets.

Protocol 3.1: Cell Membrane Integrity Assay

This assay determines if a compound disrupts the bacterial cell membrane, leading to the leakage of intracellular components.[9]

Principle: Damage to the cell membrane results in the release of nucleic acids, which can be quantified by measuring the absorbance of the culture supernatant at 260 nm.

Materials:

• Bacterial culture in exponential growth phase

• Phosphate-buffered saline (PBS)

• Spectrophotometer

Procedure:

• Bacterial Culture Preparation:

  • Grow the test bacterium to the mid-logarithmic phase.

  • Harvest the cells by centrifugation, wash with PBS, and resuspend in PBS to a defined optical density.

• Compound Treatment:

  • Add the thiophene compound at a concentration of 5-10x its MIC.

  • Include a positive control (a membrane-active agent like melittin) and a negative control (no compound).

  • Incubate at 37°C for a defined period (e.g., 1-2 hours).

• Measurement of Nucleic Acid Release:

  • Centrifuge the samples to pellet the bacteria.

  • Measure the absorbance of the supernatant at 260 nm. An increase in absorbance compared to the negative control indicates membrane damage.

Protocol 3.2: DNA Gyrase Inhibition Assay

This assay assesses the ability of a compound to inhibit the activity of DNA gyrase, a type II topoisomerase essential for bacterial DNA replication.[10]

Principle: DNA gyrase introduces negative supercoils into relaxed circular DNA in an ATP-dependent manner. The supercoiled and relaxed forms of DNA can be separated by agarose gel electrophoresis. An inhibitor of DNA gyrase will prevent the conversion of relaxed DNA to its supercoiled form.

Materials:

• Purified E. coli DNA gyrase

• Relaxed pBR322 plasmid DNA

• Assay buffer containing ATP

• Agarose gel electrophoresis system

Procedure:

• Reaction Setup:

  • In a microfuge tube, combine the assay buffer, relaxed pBR322 DNA, and the thiophene compound at various concentrations.

  • Add the DNA gyrase to initiate the reaction.

  • Include a positive control (e.g., ciprofloxacin) and a no-enzyme control.

• Incubation and Reaction Termination:

  • Incubate the reaction at 37°C for 30-60 minutes.

  • Stop the reaction by adding a stop buffer containing a loading dye.

• Agarose Gel Electrophoresis:

  • Load the samples onto a 1% agarose gel and run the electrophoresis.

  • Stain the gel with an appropriate DNA stain (e.g., ethidium bromide) and visualize under UV light.

  • Inhibition is observed as a decrease in the amount of supercoiled DNA and an increase in the amount of relaxed DNA compared to the no-compound control.

Protocol 3.3: In Vitro Protein Synthesis Inhibition Assay

This assay determines if a compound interferes with bacterial protein synthesis.[11]

Principle: A cell-free translation system, composed of bacterial ribosomes, tRNAs, amino acids, and other necessary factors, is used to synthesize a reporter protein (e.g., luciferase or β-galactosidase). The activity of the reporter protein is measured, and a decrease in activity in the presence of the test compound indicates inhibition of protein synthesis.

Materials:

• Commercially available bacterial cell-free translation system (e.g., E. coli S30 extract)

• Plasmid DNA encoding a reporter protein

• Amino acid mixture

• Detection reagents for the reporter protein

Procedure:

• Reaction Setup:

  • Combine the components of the cell-free translation system according to the manufacturer's instructions.

  • Add the thiophene compound at various concentrations.

  • Include a positive control (e.g., tetracycline) and a no-compound control.

• Incubation:

  • Incubate the reactions at 37°C for 1-2 hours.

• Detection of Reporter Protein Activity:

  • Measure the activity of the synthesized reporter protein using the appropriate detection reagents and a plate reader.

  • A decrease in signal compared to the no-compound control indicates inhibition of protein synthesis.

Visualization of the Screening Workflow

The following diagrams illustrate the logical flow of the antibacterial screening cascade.

Caption: High-level overview of the antibacterial screening cascade.

Caption: A simplified decision tree for compound progression.

Conclusion

This application note provides a robust and logical framework for the initial antibacterial screening of novel thiophene compounds. By integrating primary activity assays with essential cytotoxicity testing and preliminary mechanism of action studies, this workflow enables the efficient identification of promising lead candidates for further development. The emphasis on addressing the practical challenges associated with compound solubility ensures the generation of reliable and reproducible data, which is fundamental to the integrity of any drug discovery program.

References

• Balouiri, M., Sadiki, M., & Ibnsouda, S. K. (2016). Methods for in vitro evaluating antimicrobial activity: A review. Journal of Pharmaceutical Analysis, 6(2), 71-79.
• Mishra, R., Kumar, N., & Sachan, N. (2021). Synthesis and Pharmacological Study of Thiophene Derivatives. International Journal of Pharmaceutical Quality Assurance, 12(3), 282-291.
• Inspiralis. (n.d.). Escherichia coli Gyrase Supercoiling Inhibition Assay.
• BenchChem. (2025). Application Notes and Protocols for In-Vitro Cytotoxicity Assays of Novel Bioactive Compounds.
• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 8037, Thiophene.
• Eloff, J. N. (1998). Which extractant should be used for the screening and isolation of antimicrobial components from plants?. Journal of Ethnopharmacology, 60(1), 1–8.
• Tadesse, S., G/Silassie, A., & G/Michael, T. (2015). In-vitro antibacterial activity of some selected medicinal plants against methicillin-resistant Staphylococcus aureus (MRSA). BMC Research Notes, 8, 596.
• CLSI. (2018). M100: Performance Standards for Antimicrobial Susceptibility Testing. 28th ed.
• Weyermann, J., Lochmann, D., & Zimmer, A. (2005). A practical note on the use of cytotoxicity assays. International journal of pharmaceutics, 288(2), 369-376.
• Saito, K., et al. (2019). Antibacterial activity of lysozyme-chitosan oligosaccharide conjugates (LYZOX) against Pseudomonas aeruginosa, Acinetobacter baumannii and Methicillin-resistant Staphylococcus aureus. PLoS ONE 14(5): e0217504.
• van Tonder, A., & Joubert, J. (2019). Avoiding pitfalls in determining antimicrobial activity of plant extracts and publishing the results.
• CLSI. (2020). M07: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. 11th ed.
• MDPI. (2018).
• National Committee for Clinical Laboratory Standards. (2003). M26-A: Methods for Determining Bactericidal Activity of Antimicrobial Agents. NCCLS.
• BenchChem. (2025). Technical Guide: Elucidating the Mechanism of Action of Novel Antibacterial Agents.
• BMG LABTECH. (n.d.). Cytotoxicity Assays.
• Kosheeka. (2025).
• TopoGEN, Inc. (n.d.). DNA Gyrase Assay Kit User Manual.
• CLSI. (n.d.).
• Frontiers. (2020).
• ASM Journals. (2001). Resolution of Viable and Membrane-Compromised Bacteria in Freshwater and Marine Waters Based on Analytical Flow Cytometry and Nucleic Acid Double Staining.
• ACS Publications. (2014). Bioactivation Potential of Thiophene-Containing Drugs.
• ResearchGate. (2015). How do I measure MIC of a compound which is insoluble in broth dilution?
• PubMed Central. (2021).

Sources

• 1. Synthesis, Pharmacological Evaluation, and In-Silico Studies of Thiophene Derivatives [techscience.com]
• 2. Avoiding pitfalls in determining antimicrobial activity of plant extracts and publishing the results - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. ijpsjournal.com [ijpsjournal.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. irep.iium.edu.my [irep.iium.edu.my]
• 10. Thiophene-Based Dual Modulators of Aβ and Tau Aggregation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]

Application Notes & Protocols: Utilizing Thiophene-2-carboximidamide as a Scaffold for Drug Design

Introduction: The Thiophene Moiety as a Privileged Scaffold

In the landscape of medicinal chemistry, certain molecular frameworks consistently appear in a multitude of therapeutic agents, earning them the designation of "privileged scaffolds." The thiophene ring, a five-membered aromatic heterocycle containing a sulfur atom, is a quintessential example of such a structure.[1] Its utility is rooted in its unique physicochemical properties and its role as a bioisostere for the phenyl ring, a substitution that can enhance potency, selectivity, and pharmacokinetic profiles.[1][2][3] The sulfur atom in the thiophene ring not only increases electron density, facilitating chemical modifications, but can also act as a hydrogen bond acceptor, a critical interaction for drug-receptor binding.[1]

This guide focuses on a specific and highly valuable derivative: thiophene-2-carboximidamide . The carboximidamide (or amidine) functional group is a potent hydrogen bonding motif and can act as a bioisosteric replacement for other functionalities, enabling strong and specific interactions with biological targets. This combination makes the thiophene-2-carboximidamide scaffold a powerful starting point for designing novel inhibitors for a range of enzyme families and receptors. We will explore its application in the design of Poly (ADP-ribose) polymerase (PARP) inhibitors, a clinically significant class of anticancer drugs.[4][5][6]

Part 1: Synthesis of Thiophene-2-carboximidamide Derivatives

The reliable synthesis of a scaffold and its derivatives is the foundation of any scaffold-based drug discovery program. The Pinner reaction is a classic and robust method for converting nitriles into imidates, which can then be readily converted to the desired carboximidamides.

Protocol 1: Two-Step Synthesis via Pinner Reaction

This protocol outlines the synthesis of thiophene-2-carboximidamide hydrochloride from thiophene-2-carbonitrile.

Step 1: Formation of Ethyl Thiophene-2-carbimidate Hydrochloride

• Rationale: This step converts the nitrile into a more reactive ethyl imidate intermediate. The reaction is acid-catalyzed and requires strictly anhydrous conditions to prevent hydrolysis of the nitrile or the imidate product back to an amide or carboxylic acid. Anhydrous ethanol serves as both the solvent and the reactant.

• Materials:

  • Thiophene-2-carbonitrile

  • Anhydrous Ethanol (EtOH)

  • Hydrogen Chloride (HCl) gas or a solution of HCl in anhydrous dioxane

  • Anhydrous Diethyl Ether

  • Round-bottom flask with a magnetic stirrer, drying tube (CaCl₂), and gas inlet adapter

• Procedure:

  • Dissolve thiophene-2-carbonitrile (1.0 eq) in anhydrous ethanol (5-10 mL per gram of nitrile) in a flame-dried, three-neck round-bottom flask under an inert atmosphere (N₂ or Ar).

  • Cool the solution to 0°C in an ice bath.

  • Bubble anhydrous HCl gas through the solution for 1-2 hours, or add a stoichiometric amount (1.1 eq) of HCl in anhydrous dioxane dropwise.

  • Seal the flask and allow the reaction mixture to stir at room temperature for 12-24 hours. The progress can be monitored by TLC or GC-MS.

  • Upon completion, the product often precipitates. Add anhydrous diethyl ether to facilitate further precipitation of the ethyl thiophene-2-carbimidate hydrochloride salt.

  • Collect the solid product by vacuum filtration, wash with cold anhydrous diethyl ether, and dry under vacuum.

Step 2: Ammonolysis to Thiophene-2-carboximidamide Hydrochloride

• Rationale: The imidate ester is converted to the final amidine by reaction with ammonia. Using a solution of ammonia in an alcohol prevents unwanted side reactions and allows the reaction to proceed cleanly.

• Materials:

  • Ethyl thiophene-2-carbimidate hydrochloride (from Step 1)

  • Ammonia solution in ethanol (e.g., 7N in Methanol or ~2M in Ethanol)

  • Round-bottom flask with a magnetic stirrer

• Procedure:

  • Suspend the ethyl thiophene-2-carbimidate hydrochloride (1.0 eq) in a minimal amount of anhydrous ethanol.

  • Add an excess (2.0-3.0 eq) of a saturated solution of ammonia in ethanol.

  • Stir the mixture at room temperature for 4-8 hours. Monitor the reaction by TLC, observing the disappearance of the starting imidate.

  • Concentrate the reaction mixture under reduced pressure to remove the solvent and excess ammonia.

  • The resulting solid is the crude thiophene-2-carboximidamide hydrochloride. It can be purified by recrystallization from a suitable solvent system (e.g., ethanol/ether).

Part 2: Characterization and Validation

Ensuring the identity and purity of the synthesized scaffold is paramount. Standard analytical techniques should be employed.

• ¹H and ¹³C NMR Spectroscopy: To confirm the chemical structure. The characteristic shifts for the thiophene ring protons and the amidine protons/carbons should be observed.

• Mass Spectrometry (MS): To confirm the molecular weight of the synthesized compound. High-resolution mass spectrometry (HRMS) is recommended for unambiguous elemental composition confirmation.

• Purity Analysis (HPLC): To determine the purity of the compound, which should typically be >95% for use in biological assays.

Part 3: Application in Drug Design - A Case Study on PARP Inhibitors

Background: PARP and Synthetic Lethality in Cancer Therapy

Poly (ADP-ribose) polymerases (PARP) are a family of enzymes crucial for DNA repair, particularly in the base excision repair (BER) pathway that mends single-strand breaks (SSBs).[5] PARP inhibitors are a class of targeted therapy drugs that block this repair mechanism.[6][7]

In cancers with mutations in the BRCA1 or BRCA2 genes, the primary pathway for repairing double-strand breaks (DSBs)—homologous recombination (HR)—is already deficient.[6] When PARP is inhibited in these cells, unrepaired SSBs accumulate and degenerate into toxic DSBs during DNA replication.[5] With both major repair pathways compromised, the cell cannot survive, leading to a powerful therapeutic strategy known as synthetic lethality .[5][7]

The Thiophene-2-carboximidamide Scaffold in PARP Inhibition

The catalytic domain of PARP enzymes contains a nicotinamide-binding pocket. Many potent PARP inhibitors feature a carboxamide moiety that mimics the nicotinamide of the natural substrate, NAD+, forming key hydrogen bonds with the protein backbone. The thiophene-2-carboximidamide scaffold is an excellent bioisostere for this interaction. The amidine group can form robust hydrogen bonds, while the thiophene ring can engage in favorable pi-stacking or hydrophobic interactions within the active site.

Structure-Activity Relationship (SAR) Studies

Once the core scaffold is established, SAR studies are conducted by synthesizing and testing a library of derivatives to optimize potency and selectivity.

Table 1: Hypothetical SAR Data for Thiophene-2-carboximidamide PARP1 Inhibitors

Compound ID	R¹ Substitution (at C5)	R² Substitution (on Amidine)	PARP1 IC₅₀ (nM)	Rationale for Modification
SCAFF-01	-H	-H	850	Core scaffold, baseline activity.
SAR-02	-Br	-H	320	Introduces halogen bond potential and increases lipophilicity.
SAR-03	-Phenyl	-H	150	Explores additional hydrophobic pocket; potential for π-π stacking.
SAR-04	-4-Fluorophenyl	-H	45	Fluorine can improve metabolic stability and binding affinity.
SAR-05	-H	-Methyl	>1000	N-substitution on amidine disrupts key H-bonds with the protein.
SAR-06	-4-Fluorophenyl	-OH (Hydroxyamidine)	25	Hydroxyamidine can alter pKa and form different H-bond networks.[8][9]

Scientist's Note: The data in Table 1 illustrates a common optimization path. Initial modifications focus on the thiophene ring (R¹) to probe for additional binding pockets. The dramatic loss of activity in SAR-05 highlights the critical role of the unsubstituted amidine's NH₂ group in binding, likely through hydrogen bonding to backbone residues like Gly and Ser in the PARP active site. Further optimization (SAR-04 , SAR-06 ) fine-tunes electronic and steric properties for enhanced potency.

Part 4: Visualization of Workflows and Pathways

Visual aids are indispensable for conceptualizing complex biological processes and experimental strategies.

Workflow for Scaffold-Based Drug Discovery

This diagram outlines the logical progression from selecting a core scaffold to identifying an optimized drug candidate.

Caption: A generalized workflow for scaffold-based drug discovery.

Signaling Pathway: PARP Inhibition and Synthetic Lethality

This diagram illustrates the mechanism of action for a PARP inhibitor in a BRCA-deficient cancer cell.

Caption: Mechanism of synthetic lethality via PARP inhibition.

References

• National Cancer Institute at the National Institutes of Health. PARP Inhibitors: Clinical Relevance, Mechanisms of Action and Tumor Resistance. Available from: [Link]

• Drug Target Review. The mechanism of PARP inhibitor action is identified. Available from: [Link]

• Patsnap. What are PARP inhibitors and how do they work?. Available from: [Link]

• Cancer Research UK. PARP Inhibitors. Available from: [Link]

• MD Anderson Cancer Center. What are PARP inhibitors?. Available from: [Link]

• Metwally, A. A., et al. (2023). Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives. Chemistry Central Journal. Available from: [Link]

• ResearchGate. Versatile thiophene 2-carboxamide derivatives. Available from: [Link]

• MDPI. Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation. Available from: [Link]

• PubMed. Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation. Available from: [Link]

• Scilit. Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation. Available from: [Link]

• ResearchGate. Structure-activity relationship studies on 2-thienylidene substituted 3-oxo-2,3-dihydrobenzofuran-7-carboxamides as poly (ADP-ribose) polymerase inhibitors. Available from: [Link]

• PubMed. Discovery of novel IDO1 inhibitors targeting the protein's apo form through scaffold hopping from holo-IDO1 inhibitor. Available from: [Link]

• EMBL-EBI. Discovery of potent IDO1 inhibitors derived from tryptophan using scaffold-hopping and structure-based design approaches. Available from: [Link]

• MDPI. Straightforward Synthesis of Thiophene Bioisosteres of the Pyrrolo[3,2-c]quinoline Framework from Martinelline Alkaloids. Available from: [Link]

• OAText. Interaction of Thiophene and Their Derivatives with BRCA-1 Using a Theoretical Model. Available from: [Link]

• Nature. Discovery of cyanopyridine scaffold as novel indoleamine-2,3-dioxygenase 1 (IDO1) inhibitors through virtual screening and preliminary hit optimisation. Available from: [Link]

• PubMed. Thiophene carboxamide inhibitors of JAK2 as potential treatments for myleoproliferative neoplasms. Available from: [Link]

• ResearchGate. Discovery of novel IDO1 inhibitors targeting the protein's apo form through scaffold hopping from holo-IDO1 inhibitor. Available from: [Link]

• Google Patents. EP0109381B1 - Thiophene-2-carboxylic-acid derivatives and process for their preparation.

• PubMed. Structure-Activity Relationships of Thiophene Carboxamide Annonaceous Acetogenin Analogs: Shortening the Alkyl Chain in the Tail Part Significantly Affects Their Growth Inhibitory Activity against Human Cancer Cell Lines. Available from: [Link]

• PubMed Central. Synthesis and receptor binding of thiophene bioisosteres of potent GluN2B ligands with a benzo[10]annulene-scaffold. Available from: [Link]

• International Journal of Pharmaceutical Research and Applications. Synthesis of thiophene and Their Pharmacological Activity. Available from: [Link]

• Royal Society of Chemistry. Synthesis and receptor binding of thiophene bioisosteres of potent GluN2B ligands with a benzo[10]annulene-scaffold. Available from: [Link]

• International Journal of Research and Analytical Reviews. Synthesis, Characterization of thiophene derivatives and its biological applications. Available from: [Link]

• ResearchGate. Synthesis and structure-activity relationship of 4-(1,3-benzothiazol-2-yl)thiophene-2-sulfonamides as cyclin-dependent kinase 5 (cdk5)/p25 inhibitors. Available from: [Link]

• PubMed Central. Design, Synthesis, and Structure-Activity Relationship Studies of Thiophene-3-carboxamide Derivatives as Dual Inhibitors of the c-Jun N-Terminal Kinase. Available from: [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Synthesis and receptor binding of thiophene bioisosteres of potent GluN2B ligands with a benzo[7]annulene-scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and receptor binding of thiophene bioisosteres of potent GluN2B ligands with a benzo[7]annulene-scaffold - MedChemComm (RSC Publishing) [pubs.rsc.org]
• 4. PARP Inhibitors: Clinical Relevance, Mechanisms of Action and Tumor Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. What are PARP inhibitors and how do they work? [synapse.patsnap.com]
• 6. cancerresearchuk.org [cancerresearchuk.org]
• 7. What are PARP inhibitors? | MD Anderson Cancer Center [mdanderson.org]
• 8. Discovery of novel IDO1 inhibitors targeting the protein's apo form through scaffold hopping from holo-IDO1 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for In Vitro Cytotoxicity Assays of Thiophene-2-carboximidamide Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: Thiophene Derivatives in Drug Discovery

Thiophene and its derivatives are a significant class of heterocyclic compounds with a wide range of biological activities, making them attractive scaffolds in drug discovery.[1][2] Thiophene-2-carboximidamide derivatives, in particular, have shown promise in various therapeutic areas, including as anticancer agents.[3][4] The evaluation of the cytotoxic potential of these novel compounds is a critical initial step in the drug development process to determine their efficacy and safety.[5]

This guide provides a detailed overview and step-by-step protocols for assessing the in vitro cytotoxicity of thiophene-2-carboximidamide derivatives. We will focus on two robust and widely used methods: the MTT assay, which measures metabolic activity, and the Lactate Dehydrogenase (LDH) assay, which quantifies membrane integrity.

Scientific Principles of Key Cytotoxicity Assays

Understanding the underlying principles of each assay is crucial for experimental design and data interpretation.

MTT Assay: A Measure of Metabolic Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[6][7] The core principle of this assay lies in the enzymatic reduction of the yellow tetrazolium salt, MTT, into insoluble purple formazan crystals.[8] This conversion is carried out by NAD(P)H-dependent cellular oxidoreductase enzymes, located primarily in the mitochondria of living, metabolically active cells.[7] The amount of formazan produced is directly proportional to the number of viable cells.[7] The insoluble formazan crystals are then solubilized, and the resulting colored solution is quantified by measuring its absorbance using a spectrophotometer.[7]

LDH Assay: An Indicator of Cell Membrane Damage

The Lactate Dehydrogenase (LDH) assay is a cytotoxicity assay that quantitatively measures LDH, a stable cytosolic enzyme that is released into the cell culture medium upon cell lysis or damage to the plasma membrane.[9][10] LDH is present in many cell types and its release is a hallmark of cytotoxicity.[9] The assay involves a coupled enzymatic reaction where LDH catalyzes the conversion of lactate to pyruvate, which in turn reduces NAD+ to NADH. The NADH is then used by a diaphorase to reduce a tetrazolium salt to a colored formazan product, which can be measured colorimetrically. The amount of formazan is directly proportional to the amount of LDH released from damaged cells.[9]

Experimental Design and Considerations

Cell Line Selection

The choice of cell line is critical and should be guided by the therapeutic target of the thiophene derivatives. For anticancer drug screening, a panel of cancer cell lines is often used. The NCI-60 panel, for instance, is a well-established resource for screening potential anticancer compounds against 60 different human cancer cell lines.[11][12] It is also crucial to include a normal, non-cancerous cell line to assess the selectivity and potential toxicity of the compounds to healthy cells.[13] Commonly used normal cell lines include human fibroblasts and immortalized cell lines like HaCaT.[13][14]

Some relevant cancer cell lines for initial screening include:

• MCF-7: Breast adenocarcinoma[15]

• NCI-H460: Non-small cell lung cancer[15]

• SF-268: CNS cancer[15]

• HepG2: Hepatocellular carcinoma[14]

• A375, HT-29, MCF-7: Melanoma, colon, and breast cancer cell lines, respectively.[16]

Compound Preparation and Dosing

Thiophene-2-carboximidamide derivatives should be dissolved in a suitable solvent, typically dimethyl sulfoxide (DMSO), to create a high-concentration stock solution.[5] Serial dilutions are then prepared in culture medium to achieve the desired final concentrations for treating the cells. It is imperative to include a vehicle control (cells treated with the same concentration of DMSO as the highest compound concentration) to account for any solvent-induced cytotoxicity.[15] A dose-response curve should be generated using a range of compound concentrations to determine the half-maximal inhibitory concentration (IC50), which is the concentration of the drug that inhibits cell growth by 50%.[5]

Detailed Protocols

Protocol 1: MTT Cytotoxicity Assay

This protocol is a standard method for assessing cell viability through metabolic activity.

Materials:

• Thiophene-2-carboximidamide derivatives

• Selected cancer and normal cell lines

• Complete cell culture medium (e.g., RPMI-1640 or DMEM with 10% FBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[17]

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)[18]

• 96-well flat-bottom sterile microplates

• Humidified incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest cells in their logarithmic growth phase.

  • Determine cell concentration and viability using a hemocytometer or automated cell counter.

  • Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium.[5]

  • Incubate the plate for 24 hours to allow for cell attachment.[5]

• Compound Treatment:

  • Prepare serial dilutions of the thiophene derivatives in complete culture medium from a stock solution.

  • Remove the old medium from the wells and add 100 µL of medium containing the various concentrations of the test compounds.

  • Include vehicle control wells (medium with DMSO) and untreated control wells (medium only).

  • Incubate the plate for a predetermined exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of MTT solution (final concentration 0.5 mg/mL) to each well.[6]

  • Incubate the plate for an additional 2-4 hours at 37°C.[19]

• Formazan Solubilization:

  • Carefully aspirate the medium containing MTT.

  • Add 100 µL of solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[7]

  • Mix thoroughly by gentle shaking or pipetting.

• Absorbance Measurement:

  • Measure the absorbance of the samples at a wavelength between 550 and 600 nm using a microplate reader.[6] A reference wavelength of 650 nm or higher can be used to subtract background absorbance.[6]

Data Analysis: The percentage of cell viability is calculated using the following formula:``` % Cell Viability = (Absorbance of treated cells / Absorbance of untreated control cells) x 100

Caption: Workflow of the MTT cytotoxicity assay.

Protocol 2: LDH Cytotoxicity Assay

This protocol provides a method for quantifying cell death by measuring the release of lactate dehydrogenase.

Materials:

• Thiophene-2-carboximidamide derivatives

• Selected cancer and normal cell lines

• Complete cell culture medium

• LDH cytotoxicity assay kit (commercially available kits are recommended)

• 96-well flat-bottom sterile microplates

• Humidified incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Cell Seeding and Treatment:

  • Follow the same procedure for cell seeding and compound treatment as described in the MTT assay protocol (Steps 1 and 2).

  • It is essential to set up control wells for determining spontaneous LDH release (untreated cells) and maximum LDH release (cells treated with a lysis buffer provided in the kit).

[20]2. Sample Collection:

• After the incubation period, centrifuge the 96-well plate at a low speed (e.g., 250 x g) for 5 minutes to pellet any detached cells. [20] * Carefully transfer a specific volume of the cell culture supernatant (typically 50 µL) to a new 96-well plate.

[21]3. LDH Reaction:

• Prepare the LDH reaction mixture according to the manufacturer's instructions.
• Add the reaction mixture to each well containing the supernatant.
• Incubate the plate at room temperature for the time specified in the kit protocol (usually 10-30 minutes), protected from light.

[21]4. Stop Reaction and Measure Absorbance:

• Add the stop solution provided in the kit to each well.
• Gently shake the plate to ensure thorough mixing.
• Measure the absorbance at the recommended wavelength (e.g., 490 nm) with a reference wavelength (e.g., 680 nm) using a microplate reader.

[21]Data Analysis: The percentage of cytotoxicity is calculated using the following formula:

Workflow for LDH Assay

Caption: Workflow of the LDH cytotoxicity assay.

Data Presentation and Interpretation

The results of the cytotoxicity assays should be presented clearly and concisely. A table summarizing the IC50 values of the different thiophene derivatives against the tested cell lines is an effective way to compare their potency and selectivity.

Table 1: Hypothetical IC50 Values (µM) of Thiophene-2-carboximidamide Derivatives

Compound	MCF-7 (Breast Cancer)	NCI-H460 (Lung Cancer)	HepG2 (Liver Cancer)	HaCaT (Normal Keratinocyte)	Selectivity Index (HaCaT IC50 / Cancer Cell IC50)
Derivative A	5.2	8.1	12.5	> 100	> 19.2 (for MCF-7)
Derivative B	15.8	22.4	35.1	> 100	> 6.3 (for MCF-7)
Doxorubicin (Control)	0.8	1.2	2.5	5.0	6.25

The selectivity index is a crucial parameter for evaluating the therapeutic potential of a compound. A higher selectivity index indicates that the compound is more toxic to cancer cells than to normal cells, which is a desirable characteristic for an anticancer drug.

Potential Mechanisms of Cytotoxicity

Thiophene derivatives have been reported to induce cytotoxicity through various mechanisms, including the induction of apoptosis. A[22]poptosis, or programmed cell death, is a tightly regulated process that is often dysregulated in cancer. Key events in apoptosis include the activation of caspases, which are a family of proteases that execute the cell death program. S[22]pecifically, the activation of executioner caspases-3 and -7 is a hallmark of apoptosis. F[22]urther investigation into the mechanism of action of novel thiophene-2-carboximidamide derivatives could involve assays to measure caspase activation, DNA fragmentation, and changes in mitochondrial membrane potential.

Potential Signaling Pathway for Thiophene-Induced Apoptosis

Caption: A potential intrinsic apoptotic pathway.

Conclusion

The MTT and LDH assays are reliable and straightforward methods for the initial in vitro screening of the cytotoxic activity of novel thiophene-2-carboximidamide derivatives. By following these detailed protocols and considering the key experimental factors, researchers can obtain robust and reproducible data to guide the further development of these promising compounds as potential therapeutic agents. Subsequent mechanistic studies will be essential to elucidate the precise molecular pathways through which these derivatives exert their cytotoxic effects.

References

• Springer Nature Experiments. Cytotoxicity MTT Assay Protocols and Methods. [Link]

• Roche. MTT Assay Protocol for Cell Viability and Proliferation. [Link]

• CLYTE Technologies. MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. [Link]

• Protocols.io. LDH cytotoxicity assay. [Link]

• National Center for Biotechnology Information. Cell Viability Assays - Assay Guidance Manual. [Link]

• National Center for Biotechnology Information. A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time. [Link]

• Cell Biologics Inc. LDH Assay. [Link]

• ResearchGate. Versatile thiophene 2-carboxamide derivatives. [Link]

• MDPI. Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation. [Link]

• ResearchGate. What cell line should I choose for citotoxicity assays?. [Link]

• ResearchGate. What are few normal cell lines to test toxicity on normal cells of designed anti cancer drug?. [Link]

• National Center for Biotechnology Information. In vitro human cell line models to predict clinical response to anticancer drugs. [Link]

• National Center for Biotechnology Information. Cell Culture Based in vitro Test Systems for Anticancer Drug Screening. [Link]

• National Center for Biotechnology Information. Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation. [Link]

• PubMed. Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives. [Link]

• National Center for Biotechnology Information. Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives. [Link]

• Scientific Research Publishing. The Synthesis and Cytotoxicity of Novel Thiophene Derivatives Derived from 2-(4-Oxo-4,4-Dihydrothiazol-2-yl) Acetonitrile. [Link]

• National Center for Biotechnology Information. Thiophene derivative inflicts cytotoxicity via an intrinsic apoptotic pathway on human acute lymphoblastic leukemia cells. [Link]

• MDPI. Anticancer Activity of Thiophene Carboxamide Derivatives as CA-4 Biomimetics: Synthesis, Biological Potency, 3D Spheroid Model, and Molecular Dynamics Simulation. [Link]

• Royal Society of Chemistry. Synthesis, computational chemical study, antiproliferative activity screening, and molecular docking of some thiophene-based oxadiazole, triazole, and thiazolidinone derivatives. [Link]

• Semantic Scholar. synthesis of some new thiophene-based compounds and evaluations of their cytotoxic activities. [Link]

• Bulletin of the Chemical Society of Ethiopia. Synthesis of some new thiophene-based compounds and evaluations of their cytotoxic activities. [Link]

• Scilit. Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Anticancer Activity of Thiophene Carboxamide Derivatives as CA-4 Biomimetics: Synthesis, Biological Potency, 3D Spheroid Model, and Molecular Dynamics Simulation [mdpi.com]
• 4. scilit.com [scilit.com]
• 5. benchchem.com [benchchem.com]
• 6. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 7. clyte.tech [clyte.tech]
• 8. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 9. LDH-Glo™ Cytotoxicity Assay Technical Manual [worldwide.promega.com]
• 10. LDH cytotoxicity assay [protocols.io]
• 11. In vitro human cell line models to predict clinical response to anticancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Cell Culture Based in vitro Test Systems for Anticancer Drug Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. The Synthesis and Cytotoxicity of Novel Thiophene Derivatives Derived from 2-(4-Oxo-4,4-Dihydrothiazol-2-yl) Acetonitrile [scirp.org]
• 16. Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 17. MTT assay protocol | Abcam [abcam.com]
• 18. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 19. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 20. A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time - PMC [pmc.ncbi.nlm.nih.gov]
• 21. cellbiologics.com [cellbiologics.com]
• 22. Thiophene derivative inflicts cytotoxicity via an intrinsic apoptotic pathway on human acute lymphoblastic leukemia cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Molecular Docking Studies of Thiophene-2-carboximidamide with Target Proteins

Abstract: Molecular docking is an indispensable computational technique in modern drug discovery, providing critical insights into the interactions between small molecules and their protein targets.[1][2] This guide offers a comprehensive, step-by-step protocol for conducting molecular docking studies on Thiophene-2-carboximidamide, a heterocyclic compound of interest, with a selected protein target. Tailored for researchers and drug development professionals, this document elucidates the scientific rationale behind each procedural step, from ligand and protein preparation to the analysis and validation of docking results, ensuring a robust and reproducible workflow.

Introduction: The Role of Molecular Docking in Drug Discovery

The primary objective of molecular docking is to predict the preferred orientation and binding affinity of a ligand when it forms a complex with a receptor, typically a protein.[1][2] This process is foundational to structure-based drug design (SBDD), enabling the rapid screening of virtual compound libraries and the optimization of lead candidates by understanding their interactions at an atomic level.[3] Thiophene-2-carboximidamide, a derivative of thiophene, belongs to a class of compounds known for diverse biological activities. By simulating its interaction with a relevant biological target, we can hypothesize its mechanism of action and guide further experimental validation.

This protocol will utilize widely accessible and validated software tools, including AutoDock Vina for the docking simulation, PyMOL for visualization, and online databases for molecule retrieval and analysis.[4] The workflow is designed to be self-validating, incorporating essential checks and balances to ensure the scientific integrity of the results.

Conceptual Workflow Overview

The molecular docking process can be systematically broken down into four principal stages: Preparation, Simulation, Analysis, and Validation. Each stage is critical for obtaining meaningful and reliable predictions.

Caption: High-level workflow for molecular docking studies.

Materials and Software

A successful docking study relies on the appropriate selection of computational tools. This protocol standardizes the workflow using the following freely available and widely cited software.

Software/Resource	Purpose	Source
RCSB Protein Data Bank (PDB)	Repository for 3D structures of proteins and nucleic acids.
PubChem	Database of chemical molecules and their activities.
AutoDock Suite (MGLTools & Vina)	Tools for preparing molecules and performing the docking simulation.
PyMOL	Molecular visualization system for viewing and analyzing 3D structures.
PDBsum	Generates schematic diagrams of protein-ligand interactions.

Detailed Experimental Protocols

Part 1: Ligand Preparation

The ligand, Thiophene-2-carboximidamide, must be converted into a suitable 3D format with correct stereochemistry and charge distribution.

Protocol 4.1.1: Ligand Structure Retrieval and Format Conversion

• Obtain Structure: Search for "Thiophene-2-carboximidamide" on PubChem (CID 22063).[5] Download the 3D conformer in SDF format.[1]

• Format Conversion: Use a tool like OpenBabel or PyMOL to convert the downloaded SDF file into the PDB format (ligand.pdb). This is a necessary intermediate step for processing in AutoDockTools.[4]

• Rationale: The initial 2D or 3D structure from a database serves as a starting point. Conversion to PDB format makes it compatible with a wide range of molecular modeling tools.

Protocol 4.1.2: Preparation for Docking using AutoDockTools (ADT)

• Load Ligand: Open ADT and load the ligand.pdb file (Ligand -> Input -> Open).

• Add Charges: Assign Gasteiger charges, which are crucial for calculating electrostatic interactions (Ligand -> Torsion Tree -> Detect Root). Then compute charges (Edit -> Charges -> Compute Gasteiger).[6]

• Define Rotatable Bonds: ADT automatically detects rotatable bonds. The number of active torsions can be adjusted to control ligand flexibility (Ligand -> Torsion Tree -> Set Number of Torsions).[6]

• Save as PDBQT: Save the prepared ligand in the PDBQT format (Ligand -> Output -> Save as PDBQT).[4] This format includes atomic coordinates, partial charges (Q), and atom types (T).[7]

• Rationale: Proper charge assignment and definition of rotatable bonds are essential for the scoring function to accurately estimate binding energy and for the docking algorithm to explore conformational space effectively.[3][8]

Caption: Ligand preparation workflow.

Part 2: Target Protein Preparation

The raw PDB structure of the target protein must be cleaned and prepared to be suitable for docking. For this protocol, we will use Human Cyclooxygenase-2 (COX-2) (PDB ID: 5KIR) as an exemplary target, a common target for anti-inflammatory drugs.

Protocol 4.2.1: Protein Structure Preparation using AutoDockTools

• Download PDB File: Fetch the protein structure 5KIR directly from the RCSB PDB database.

• Load into ADT: Open the downloaded PDB file in AutoDockTools (File -> Read Molecule).

• Clean the Structure:

  • Remove Water Molecules: These are typically not involved in the core binding interactions and can interfere with the docking algorithm (Edit -> Delete Water).[1]

  • Remove Heteroatoms/Co-crystallized Ligands: Delete any existing ligands or ions from the binding site to make it available for the new ligand.[9]

• Add Hydrogens: Add polar hydrogens, which are essential for correct hydrogen bond calculations (Edit -> Hydrogens -> Add -> Polar Only).[1][4]

• Assign Charges: Add Kollman charges, a standard charge set for proteins in docking simulations (Edit -> Charges -> Add Kollman Charges).[1][4]

• Save as PDBQT: Save the processed protein as protein.pdbqt (Grid -> Macromolecule -> Choose, then select the protein and save).[4]

• Rationale: This cleaning process ensures that the simulation focuses only on the interaction between the ligand and the protein. Adding hydrogens and charges is critical for the accurate calculation of the electrostatic and hydrogen-bonding components of the scoring function.[3]

Part 3: Docking Simulation with AutoDock Vina

This stage involves defining the search space and running the docking algorithm.

Protocol 4.3.1: Grid Box Definition

• Identify Binding Site: The binding site can be identified from the location of a co-crystallized ligand in the original PDB file or through literature review. Alternatively, tools like CASTp can predict binding pockets.[9]

• Set Grid Box in ADT:

  • Load the prepared protein.pdbqt file.

  • Go to Grid -> Grid Box. A box will appear around the protein.

  • Adjust the center and dimensions of the box to encompass the entire binding site. A buffer of 4-5 Å around the key residues is recommended.

  • Record the coordinates for the grid center (center_x, center_y, center_z) and dimensions (size_x, size_y, size_z).[4][7]

• Rationale: The grid box defines the three-dimensional space where the docking algorithm will search for favorable ligand conformations. Its size and location are critical; a box that is too small may miss the correct binding pose, while one that is too large will needlessly increase computation time.

Protocol 4.3.2: Configuration and Execution

• Create Configuration File: Create a text file named conf.txt. This file tells Vina where to find the input files and how to perform the docking.[7]

• Run Vina: Execute the docking from the command line:[10] vina --config conf.txt --log log.txt

• Rationale: The exhaustiveness parameter controls the thoroughness of the conformational search. Higher values increase the probability of finding the global energy minimum but also increase computation time. A value of 8 is a reasonable starting point.

Analysis and Interpretation of Results

The output of a Vina run is a PDBQT file containing multiple predicted binding poses, ranked by their binding affinity.

Data Presentation

Pose	Binding Affinity (kcal/mol)	RMSD from Best Pose (Å)
1	-8.5	0.000
2	-8.2	1.345
3	-8.1	1.876
4	-7.9	2.103
5	-7.7	2.541
Note: This is exemplary data.

Protocol 5.1: Analyzing Docking Output

• Binding Affinity (ΔG): The primary metric is the binding affinity, reported in kcal/mol.[11] More negative values indicate stronger, more favorable binding.[11][12] The top-ranked pose is the one with the lowest binding energy.

• Root Mean Square Deviation (RMSD): RMSD measures the spatial distance between atoms of different poses.[11] Low RMSD values (< 2.0 Å) among the top poses suggest a well-defined and stable binding mode.[11][13]

• Visual Inspection with PyMOL:

  • Load the protein.pdbqt and the output all_poses.pdbqt files into PyMOL.[14]

  • Visualize the different poses within the binding pocket.

  • Analyze the interactions for the best-scoring pose. Identify hydrogen bonds, hydrophobic interactions, and pi-stacking with nearby amino acid residues.[14]

• Interaction Analysis with PDBsum:

  • Upload the PDB file of the best protein-ligand complex to the PDBsum Generate service.[15]

  • PDBsum will generate 2D diagrams that clearly illustrate all the molecular interactions, including bond distances.[15][16][17]

Caption: Post-docking analysis and interpretation workflow.

Protocol Validation

The trustworthiness of a docking protocol must be established.[3]

• Re-docking: If the protein structure was determined with a co-crystallized ligand, a key validation step is to remove this ligand and then dock it back into the binding site.[13] The protocol is considered reliable if it can reproduce the experimental binding pose with an RMSD value below 2.0 Å.[11][13]

• Decoy Sets: For large-scale virtual screening, the protocol's accuracy can be assessed by its ability to distinguish known active compounds from a set of decoy molecules (compounds with similar physical properties but different topology).[3]

Conclusion

This guide provides a detailed, scientifically grounded protocol for performing molecular docking studies with Thiophene-2-carboximidamide. By following these steps, researchers can generate reliable hypotheses about ligand-protein interactions, paving the way for informed decisions in the drug design and development pipeline. The emphasis on understanding the causality behind each step, from molecule preparation to result validation, ensures that the computational predictions are both robust and meaningful.

References

• AutoDock Vina Tutorial . (2025). YouTube. Retrieved from [Link]

• Tutorial – AutoDock Vina . (2020). The Scripps Research Institute. Retrieved from [Link]

• Step-by-Step Tutorial on Molecular Docking . (2024). Omics tutorials. Retrieved from [Link]

• Molecular Docking Tutorial: AUTODOCK VINA - PART 1 . (2020). YouTube. Retrieved from [Link]

• How to interprete and analyze molecular docking results? . (2024). ResearchGate. Retrieved from [Link]

• Visualizing protein-protein docking using PyMOL . (2021). The Bioinformatics Manual, Medium. Retrieved from [Link]

• Helpful tool for generating protein topology & domain diagrams & investigating interfaces: PDBSum . (2025). YouTube. Retrieved from [Link]

• Basic docking — Autodock Vina 1.2.0 documentation . (n.d.). Read the Docs. Retrieved from [Link]

• Vina Docking Tutorial . (n.d.). Eagon Research Group, California Polytechnic State University. Retrieved from [Link]

• Practical Guide to DOT Language (Graphviz) for Developers and Analysts . (2025). Daniele Teti. Retrieved from [Link]

• Video Tutorial: Autodock Vina Result Analysis with PyMol . (2024). Bioinformatics Review. Retrieved from [Link]

• Ten quick tips to perform meaningful and reproducible molecular docking calculations . (2025). PLOS Computational Biology. Retrieved from [Link]

• Session 4: Introduction to in silico docking . (n.d.). University of Nottingham. Retrieved from [Link]

• AutoDock Tutorial- Part 4. Preparing Ligand for Docking . (2021). YouTube. Retrieved from [Link]

• HADDOCK2.4 shape-restrained protein-small molecule tutorial . (n.d.). Bonvin Lab. Retrieved from [Link]

• [MD-2] Protein Preparation for Molecular Docking . (2022). YouTube. Retrieved from [Link]

• [Tutorial] Performing docking using DockingPie plugin in PyMOL . (2023). Bioinformatics Review. Retrieved from [Link]

• How to Interpret Docking Scores with Precision | Molecular Docking Tutorial . (2025). YouTube. Retrieved from [Link]

• 6. Preparing the protein and ligand for docking . (n.d.). University of Manchester. Retrieved from [Link]

• PDBsum: Structural summaries of PDB entries . (n.d.). PubMed Central, NIH. Retrieved from [Link]

• Molecular Docking Tutorial: A Step-by-Step Guide for Beginners . (2025). ChemCopilot. Retrieved from [Link]

• Molecular Docking: A powerful approach for structure-based drug discovery . (n.d.). PubMed Central, NIH. Retrieved from [Link]

• How to validate the molecular docking results? . (2022). ResearchGate. Retrieved from [Link]

• Learn Maestro: Preparing protein structures . (2024). YouTube. Retrieved from [Link]

• Thiophene-2-Thiocarboxamide | Properties, Applications, Safety & Supplier China . (n.d.). Bouling Chemical Co., Limited. Retrieved from [Link]

• thiophene-2-carboxamide . (n.d.). Stenutz. Retrieved from [Link]

• Molecular docking for Beginners | Autodock Full Tutorial | Bioinformatics . (2020). YouTube. Retrieved from [Link]

• 2-Thiophenecarboxamide . (n.d.). PubChem, NIH. Retrieved from [Link]

• THIOPHENE-2-CARBOXAMIDE | CAS 5813-89-8 . (n.d.). Matrix Fine Chemicals. Retrieved from [Link]

• Molecular Docking: A structure-based drug designing approach . (2017). JSciMed Central. Retrieved from [Link]

• PDBsum — Chemogenomix . (n.d.). Chemogenomix. Retrieved from [Link]

• How to generate and analyse ligplot using PDBSUM . (2023). YouTube. Retrieved from [Link]

• PDBsum1 : A standalone program for generating PDBsum analyses . (n.d.). PubMed Central, NIH. Retrieved from [Link]

• Ligand docking and binding site analysis with PyMOL and Autodock/Vina . (2010). PubMed Central, NIH. Retrieved from [Link]

• Lessons from Docking Validation . (n.d.). Protein Structural Analysis Laboratory, Michigan State University. Retrieved from [Link]

• User Guide — graphviz 0.21 documentation . (n.d.). Graphviz. Retrieved from [Link]

• Protein-Protein Docking Tutorial . (n.d.). Meiler Lab, Vanderbilt University. Retrieved from [Link]

• Create a Flowchart using Graphviz Dot . (2022). Prashant Mhatre, Medium. Retrieved from [Link]

• What is the importance of the RMSD value in molecular docking? . (2015). ResearchGate. Retrieved from [Link]

• Best Practices for Docking-Based Virtual Screening . (2021). ScienceDirect. Retrieved from [Link]

• DOT Language . (2024). Graphviz. Retrieved from [Link]

• Drawing graphs with dot . (2015). Graphviz. Retrieved from [Link]

• Autodock Results Analysis | Protein Ligand Int | Pymol | LigPlot Etc . (2020). YouTube. Retrieved from [Link]

Sources

• 1. Step-by-Step Tutorial on Molecular Docking - Omics tutorials [omicstutorials.com]
• 2. Molecular Docking: A powerful approach for structure-based drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ten quick tips to perform meaningful and reproducible molecular docking calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. youtube.com [youtube.com]
• 5. 2-Thiophenecarboxamide | C5H5NOS | CID 22063 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. m.youtube.com [m.youtube.com]
• 7. eagonlab.github.io [eagonlab.github.io]
• 8. Introduction to in silico docking [sbcb.bioch.ox.ac.uk]
• 9. m.youtube.com [m.youtube.com]
• 10. youtube.com [youtube.com]
• 11. researchgate.net [researchgate.net]
• 12. Molecular Docking Results Analysis and Accuracy Improvement - Creative Proteomics [iaanalysis.com]
• 13. researchgate.net [researchgate.net]
• 14. medium.com [medium.com]
• 15. youtube.com [youtube.com]
• 16. PDBsum: Structural summaries of PDB entries - PMC [pmc.ncbi.nlm.nih.gov]
• 17. PDBsum — Chemogenomix [chemogenomix.com]

Technical Notes & Optimization

Technical Support Center: Pinner Reaction Troubleshooting for Amidine Synthesis

Welcome to the technical support center for the Pinner reaction. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of amidine synthesis. Here, we address common challenges and provide in-depth, field-proven solutions to optimize your reaction yields.

Core Principles: Understanding the "Why"

The Pinner reaction is a two-step process for converting nitriles into amidines.[1] The first step involves the acid-catalyzed reaction of a nitrile with an alcohol to form an alkyl imidate hydrochloride, also known as a Pinner salt.[2][3][4] In the second step, this intermediate salt reacts with ammonia or an amine to yield the desired amidine.[1][4][5][6]

Understanding the mechanism is crucial for troubleshooting. The reaction is initiated by the protonation of the nitrile's nitrogen atom by a strong acid, which significantly increases the electrophilicity of the nitrile carbon.[3][7][8] The alcohol then acts as a nucleophile, attacking this activated carbon to form the Pinner salt.[7][8]

Caption: General workflow of the Pinner reaction for amidine synthesis.

Troubleshooting Guide & FAQs

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Issue 1: Low or No Yield of the Pinner Salt (Alkyl Imidate)

Q: My initial reaction of the nitrile and alcohol isn't producing the expected Pinner salt. What are the most likely causes?

A: This is a common issue often rooted in reaction conditions and reagent quality. Here’s a breakdown of potential causes and solutions:

• Presence of Water: The Pinner reaction is highly sensitive to moisture.[5][6] Water can hydrolyze the Pinner salt intermediate to form an ester, which is a common byproduct that reduces your yield.[3][4][5][6]

  • Solution: Ensure all glassware is oven-dried before use. Use anhydrous solvents and reagents. The reaction should be run under an inert atmosphere (e.g., nitrogen or argon).[2]

• Insufficient Acid Catalyst: The reaction requires a strong acid, typically anhydrous hydrogen chloride (HCl) gas, to protonate the nitrile and initiate the reaction.[3][9] Milder acids are generally not effective.

  • Solution: Ensure a steady stream of dry HCl gas is bubbled through the reaction mixture at a controlled rate.[6][7] Alternatively, solutions of HCl in an anhydrous solvent like dioxane or cyclopentyl methyl ether (CPME) can be used for better control.[8]

• Incorrect Temperature: Pinner salts are often thermodynamically unstable at higher temperatures.[2][4] Elevated temperatures can lead to decomposition into an amide and an alkyl halide.[4]

  • Solution: The first step of the reaction is typically carried out at low temperatures, often between -10°C and 5°C, to ensure the stability of the Pinner salt.[6][7]

• Steric Hindrance: Highly sterically hindered nitriles or alcohols can significantly slow down or prevent the reaction.[5][6]

  • Solution: If you suspect steric hindrance is an issue, you may need to increase the reaction time or consider alternative synthetic routes to the desired amidine.[10]

Issue 2: Formation of Byproducts (Esters and Orthoesters)

Q: I've successfully formed the Pinner salt, but my final product is contaminated with significant amounts of esters or orthoesters. How can I avoid this?

A: The formation of these byproducts is a classic problem related to the reactivity of the Pinner salt.

• Ester Formation: As mentioned, this is due to hydrolysis. Even trace amounts of water present during the aminolysis step or workup can lead to ester formation.[3][4][5][6]

  • Solution: After forming the Pinner salt, ensure the aminolysis step is also conducted under strictly anhydrous conditions. Use anhydrous ammonia or a solution of ammonia in an anhydrous solvent.

• Orthoester Formation: This occurs when the Pinner salt reacts with an excess of the alcohol used in the first step.[3][4][5][6]

  • Solution: It is often best to remove the excess alcohol after the Pinner salt formation is complete. This can be done by evaporation under reduced pressure before proceeding to the aminolysis step.

Issue 3: Low Yield in the Aminolysis Step

Q: The Pinner salt forms cleanly, but the subsequent reaction with ammonia/amine to form the amidine gives a poor yield. What could be wrong?

A: The aminolysis step is critical and its efficiency depends on several factors.

• Insufficient Nucleophile: The concentration of ammonia or amine may be too low to effectively compete with other potential side reactions.

  • Solution: Use a sufficient excess of ammonia or the desired amine. For gaseous ammonia, ensure it is bubbled through the solution until the reaction is complete. For liquid amines, use a molar excess.

• Reaction Temperature: While the Pinner salt formation requires low temperatures, the aminolysis step may require slightly elevated temperatures to proceed at a reasonable rate.

  • Solution: After the Pinner salt is formed, you may need to warm the reaction mixture to room temperature or slightly above (e.g., 30-40°C) during the addition of the amine.[5] Monitor the reaction by TLC or LC-MS to determine the optimal temperature.

• Poor Solubility of the Pinner Salt: The Pinner salt often precipitates from the reaction mixture. If it is not sufficiently soluble during the aminolysis step, the reaction can be slow and incomplete.

  • Solution: Consider using a co-solvent that can help dissolve the Pinner salt without interfering with the reaction.

Issue 4: Difficulty in Isolating and Purifying the Amidinium Salt

Q: My amidine product is difficult to isolate and purify. What are the best practices?

A: Amidinium salts can be challenging to handle due to their hygroscopicity and solubility.[11]

• Isolation: The amidinium salt often precipitates from the reaction mixture upon completion.

  • Solution: The product can typically be isolated by filtration. Washing the solid with a cold, non-polar solvent (like diethyl ether or ethyl acetate) can help remove unreacted starting materials and byproducts.[5]

• Purification: If the isolated product is not pure, recrystallization is often the best method.

  • Solution: A common solvent system for recrystallization is a mixture of an alcohol (like ethanol or isopropanol) and an ether (like diethyl ether or MTBE). The product is dissolved in a minimal amount of the alcohol, and the ether is added until the product begins to precipitate.

Key Parameter Optimization

Optimizing the following parameters is crucial for maximizing the yield and purity of your amidine product.

Parameter	Recommendation	Rationale
Solvent	Anhydrous, non-protic solvents like diethyl ether, dioxane, or chloroform are preferred for the first step.[2][9]	Prevents unwanted side reactions, particularly hydrolysis of the Pinner salt.
Temperature	-10°C to 5°C for Pinner salt formation. Room temperature to 40°C for aminolysis.	Pinner salts are thermally unstable and require low temperatures for formation.[2][4] Aminolysis may require mild heating to proceed efficiently.[5]
Acid Catalyst	Anhydrous HCl gas is the classic and most effective catalyst.	A strong acid is required to activate the nitrile for nucleophilic attack.[3][8]
Reagent Stoichiometry	Use a slight excess of the alcohol in the first step. Use a significant excess of ammonia/amine in the second step.	Ensures complete conversion of the nitrile to the Pinner salt. Drives the aminolysis reaction to completion.
Reaction Time	Monitor by TLC or LC-MS. Pinner salt formation can take several hours.[7] Aminolysis is often faster.	Reaction times can vary significantly depending on the substrate.

Detailed Experimental Protocol (General Example)

This protocol provides a general framework. You may need to modify it based on your specific substrates.

Caption: A generalized experimental workflow for amidine synthesis via the Pinner reaction.

Step-by-Step Methodology:

• Preparation: Ensure all glassware is thoroughly oven-dried. All solvents and reagents should be anhydrous.

• Pinner Salt Formation:

  • In a flame-dried, three-necked flask equipped with a magnetic stirrer, gas inlet, and thermometer, dissolve the nitrile (1.0 equivalent) and the alcohol (1.1-1.5 equivalents) in an anhydrous solvent (e.g., diethyl ether or dioxane).

  • Cool the reaction mixture to 0°C using an ice bath and purge the system with an inert gas like nitrogen or argon.

  • Slowly bubble dry hydrogen chloride gas through the solution for several hours while maintaining the low temperature.[7] The Pinner salt will often precipitate as a white solid.

  • Monitor the reaction's progress by TLC or LC-MS until the starting nitrile is consumed.

• Aminolysis to Amidine:

  • Once the Pinner salt formation is complete, stop the flow of HCl gas.

  • Introduce anhydrous ammonia gas into the reaction mixture, or add a solution of the desired amine in an anhydrous solvent. A significant excess (3-5 equivalents) is recommended.

  • Allow the reaction to warm to room temperature and stir for an additional 2-12 hours.

  • Monitor the disappearance of the Pinner salt intermediate.

• Isolation and Purification:

  • Once the reaction is complete, the resulting amidinium salt can be collected by filtration.

  • Wash the collected solid with a cold, anhydrous, non-polar solvent (e.g., diethyl ether) to remove impurities.

  • Dry the purified amidinium salt under vacuum. If necessary, further purification can be achieved by recrystallization.

References

• NROChemistry. (n.d.). Pinner Reaction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Pinner Reaction. Retrieved from [Link]

• Chemistry Channel. (2021, June 12). Pinner Reaction [Video]. YouTube. Retrieved from [Link]

• Grokipedia. (n.d.). Pinner reaction. Retrieved from [Link]

• SynArchive. (n.d.). Pinner Reaction. Retrieved from [Link]

• Wikipedia. (n.d.). Pinner reaction. Retrieved from [Link]

• Neufeind, G., et al. (2013). A Lewis acid-promoted Pinner reaction. Beilstein Journal of Organic Chemistry, 9, 1572–1580. Retrieved from [Link]

• ResearchGate. (n.d.). Variation of nitriles and alcohols. [Table]. Retrieved from [Link]

• Neufeind, G., et al. (2013). A Lewis acid-promoted Pinner reaction. Beilstein Journal of Organic Chemistry. Retrieved from [Link]

• All 'Bout Chemistry. (2019, November 18). Pinner Reaction: Nitrile to amidine, ester, ortho-ester & thio-ester via Pinner salt as intermediate [Video]. YouTube. Retrieved from [Link]

• Lavallo, V., et al. (2008). A Facile Preparation of Imidazolinium Chlorides. Organic Letters, 10(11), 2199–2201. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of amidines. Retrieved from [Link]

• Tafi, A., et al. (2013). Green Chemistry. RSC Advances, 3, 13673-13680. Retrieved from [Link]

• Shriner, R. L., & Neumann, F. W. (1944). The Chemistry of the Amidines. Chemical Reviews, 35(3), 351-425. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amidine synthesis by imidoylation. Retrieved from [Link]

• Research and Reviews. (n.d.). An Overview of Some Imidates Derivatives with Anti-microbial Activity. Open Access Journals. Retrieved from [Link]

• ResearchGate. (n.d.). Improved Pinner Reaction with CPME as a Solvent. Retrieved from [Link]

• ResearchGate. (n.d.). The chemistry of amidines and imidates. Retrieved from [Link]

• Google Patents. (2005). US20050043403A1 - N-unsubstituted amidinium salts.
• Google Patents. (1964). US3148214A - Isolation and purification of quaternary ammonium salts.

• ResearchGate. (n.d.). a) Isolation of iminium salts 12 and 13. b, c) Thermal ellipsoid... [Image]. Retrieved from [Link]

• Google Patents. (2007). US7268256B2 - Method of purifying quaternary alkyl ammonium salt and quaternary alkyl ammonium salt.

Sources

• 1. synarchive.com [synarchive.com]
• 2. jk-sci.com [jk-sci.com]
• 3. grokipedia.com [grokipedia.com]
• 4. Pinner reaction - Wikipedia [en.wikipedia.org]
• 5. Pinner Reaction | NROChemistry [nrochemistry.com]
• 6. youtube.com [youtube.com]
• 7. benchchem.com [benchchem.com]
• 8. A Lewis acid-promoted Pinner reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Pinner Reaction [organic-chemistry.org]
• 10. Amidine synthesis [organic-chemistry.org]
• 11. US20050043403A1 - N-unsubstituted amidinium salts - Google Patents [patents.google.com]

Technical Support Center: Troubleshooting Low Yield in Thiophene-2-carboximidamide Synthesis

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for the synthesis of Thiophene-2-carboximidamide. This guide is designed for researchers, medicinal chemists, and drug development professionals who encounter challenges in achieving high yields for this valuable heterocyclic compound. Thiophene and its derivatives are of significant interest in medicinal chemistry for their diverse pharmacological activities[1]. However, its synthesis, most commonly achieved via the Pinner reaction, is sensitive to several experimental variables that can drastically impact yield and purity.

This document provides in-depth, field-proven insights in a direct question-and-answer format to help you troubleshoot specific issues, optimize your reaction conditions, and understand the causality behind each experimental choice.

Section 1: Understanding the Core Synthesis: The Pinner Reaction

The synthesis of Thiophene-2-carboximidamide hydrochloride is typically a two-step process known as the Pinner reaction[1][2]. This classic method transforms a nitrile (Thiophene-2-carbonitrile) into the desired amidine hydrochloride[2].

• Step 1: Pinner Salt Formation: Thiophene-2-carbonitrile reacts with an anhydrous alcohol (e.g., ethanol) in the presence of dry hydrogen chloride (HCl) gas. This acid-catalyzed nucleophilic addition forms an imino ester hydrochloride, commonly known as a Pinner salt[2][3].

• Step 2: Aminolysis: The isolated Pinner salt is then treated with ammonia to form the final Thiophene-2-carboximidamide hydrochloride product[1][3].

Understanding the delicate nature of the intermediates and the stringent requirements of this pathway is the first step toward successful troubleshooting.

Caption: General workflow for Thiophene-2-carboximidamide synthesis.

Section 2: Troubleshooting Guide

This section addresses the most common issues encountered during the synthesis. Each answer provides a causal explanation and actionable steps for resolution.

Q1: My overall yield is consistently below 30%. What are the most critical parameters I should check first?

A1: Consistently low yields in a Pinner reaction almost always point to two fundamental issues: the presence of moisture and improper temperature control.

• Causality (Moisture): The Pinner reaction is notoriously moisture-sensitive at every stage. Water can hydrolyze the starting nitrile to the corresponding amide (Thiophene-2-carboxamide) or carboxylic acid, especially under the harsh acidic conditions[4][5]. Furthermore, the intermediate Pinner salt is highly susceptible to hydrolysis, which will yield an ester instead of the desired amidine[2][3].

• Causality (Temperature): The Pinner salt intermediate is thermodynamically unstable. At elevated temperatures, it can decompose or rearrange into an amide and an alkyl chloride, effectively removing it from the desired reaction pathway[3][6].

Troubleshooting Steps:

• Ensure Rigorous Anhydrous Conditions:

  • Oven-dry all glassware (≥120°C) overnight and cool under a stream of dry nitrogen or in a desiccator immediately before use.

  • Use anhydrous solvents. Commercial anhydrous ethanol is acceptable, but for best results, consider drying it over molecular sieves.

  • Ensure both the hydrogen chloride and ammonia gas are passed through a drying tube (e.g., filled with CaCl₂) before being introduced to the reaction mixture.

• Implement Strict Temperature Control:

  • The formation of the Pinner salt (Step 1) should be conducted at low temperatures, typically 0°C, to facilitate precipitation and prevent decomposition[1][7]. Maintain this temperature throughout the HCl gas addition.

  • Allow the mixture to stand at a low temperature (e.g., 0-4°C) to maximize the precipitation of the Pinner salt[1].

Q2: My final product is contaminated with significant amounts of Thiophene-2-carboxamide. What is the specific cause and how do I prevent it?

A2: The presence of Thiophene-2-carboxamide is a direct result of premature hydrolysis of your starting material, Thiophene-2-carbonitrile.

• Causality: Under the strongly acidic conditions created by bubbling HCl gas, any trace amount of water present can act as a nucleophile. Protonation of the nitrile nitrogen by HCl makes the carbon atom highly electrophilic and susceptible to attack by water, leading to the formation of the amide[8]. This side reaction competes directly with the desired attack by the alcohol.

Troubleshooting Steps:

• Verify Reagent Purity: Ensure your starting Thiophene-2-carbonitrile is of high purity and has been stored under anhydrous conditions.

• Solvent Preparation: Use freshly opened anhydrous solvents or solvents that have been properly dried and stored. For instance, prepare anhydrous ethanolic HCl immediately before use.

• Reaction Setup: Assemble your reaction apparatus while flushing with a dry, inert gas like nitrogen or argon to purge any atmospheric moisture. Use septa and gas-tight syringes for any liquid transfers.

Q3: The aminolysis step (conversion of Pinner salt to amidine) seems inefficient, leaving behind unreacted intermediate. How can I optimize it?

A3: Incomplete conversion during the aminolysis step is often due to the quality of the ammonia source, insufficient reaction time, or poor solubility of the Pinner salt.

• Causality: The reaction requires a sufficient concentration of ammonia to act as a nucleophile and displace the ethoxy group from the Pinner salt. If the ammonia concentration is too low or if it escapes the reaction mixture too quickly, the reaction will be slow and incomplete. The Pinner salt must also be adequately suspended in the solvent to react.

Troubleshooting Steps:

• Optimize Ammonia Addition:

  • Use a saturated solution of anhydrous ammonia in ethanol. This ensures a high concentration of the nucleophile is present.

  • Alternatively, bubble dry ammonia gas through the suspension of the Pinner salt in anhydrous ethanol at a controlled rate.

• Monitor the Reaction: Use Thin Layer Chromatography (TLC) to monitor the disappearance of the Pinner salt and the appearance of the amidine product[1]. The reaction is typically stirred at room temperature until completion is confirmed by TLC.

• Improve Suspension: Ensure vigorous stirring to keep the Pinner salt well-suspended in the anhydrous ethanol, maximizing the surface area available for reaction.

Q4: My final product is an oily substance that is difficult to crystallize. What are the likely impurities and how can I improve purification?

A4: An oily product suggests the presence of multiple impurities that are depressing the melting point and interfering with lattice formation. Common culprits include unreacted starting material, the corresponding ester from hydrolysis, or orthoesters from a reaction with excess alcohol[2][3].

• Causality: The Pinner reaction can generate several byproducts with similar polarities, making purification challenging[9]. An orthoester, for example, can form if the Pinner salt reacts with another molecule of alcohol instead of ammonia[3].

Troubleshooting Steps:

• Isolate the Intermediate: Ensure the Pinner salt is thoroughly filtered and washed with an anhydrous, non-polar solvent like diethyl ether to remove any residual alcohol or unreacted nitrile before proceeding to the aminolysis step[1].

• Optimize Recrystallization:

  • The recommended solvent system for Thiophene-2-carboximidamide hydrochloride is typically ethanol/ether[1].

  • Dissolve the crude product in a minimal amount of hot ethanol.

  • Slowly add cold anhydrous diethyl ether until the solution becomes cloudy.

  • Allow the solution to cool slowly to room temperature, then place it in a freezer to maximize crystal formation.

• Consider Column Chromatography (with caution): If recrystallization fails, silica gel chromatography can be used. However, amidines can be basic and may interact strongly with acidic silica.

  • Deactivate the silica gel by using an eluent containing a small amount of a basic modifier, such as 1-2% triethylamine[9].

  • Run the column quickly to minimize on-column degradation[9].

Section 3: Frequently Asked Questions (FAQs)

• Q1: What is the ideal stoichiometry for the Pinner reaction?

  • A1: Typically, the nitrile is treated as the limiting reagent (1 equivalent). A slight excess of the alcohol is used as it also functions as the solvent. The key is to ensure complete saturation with dry HCl gas to drive the formation of the nitrilium ion intermediate, which is the rate-limiting step. For the aminolysis step, a significant excess of ammonia is used to ensure the reaction goes to completion.

• Q2: How can I best prepare and handle anhydrous ethanolic HCl?

  • A2: This reagent should be prepared fresh. In a fume hood, place a flask of anhydrous ethanol in an ice bath. Bubble dry HCl gas (from a cylinder, passed through a sulfuric acid trap to ensure dryness) through the ethanol until the desired concentration is reached (this can be monitored by weight gain). The solution is highly corrosive and hygroscopic; it should be sealed and used promptly.

• Q3: Are there alternative, milder methods to synthesize Thiophene-2-carboximidamide?

  • A3: Yes, while the Pinner reaction is classic, modern methods are being developed. Some approaches involve the use of different catalysts or reactive intermediates. For example, one reported method involves a BOC-protected imidazolyl thiophene-2-carboxamidine intermediate that reacts with amines under mild conditions[10]. Other methods may use metal-catalyzed additions of amines to nitriles[11][12]. These routes can offer better functional group tolerance but may require more specialized reagents.

Section 4: Data Summary & Key Parameters

The table below summarizes the critical experimental parameters, the potential negative outcomes if not controlled, and the recommended optimization strategy.

Parameter	Potential Issue if Uncontrolled	Recommended Action & Target Value
Water Content	Hydrolysis of nitrile to amide; Hydrolysis of Pinner salt to ester.	Use oven-dried glassware and anhydrous reagents. Keep system under inert gas. Target: <50 ppm H₂O.
Temperature (Step 1)	Decomposition of Pinner salt; Formation of amide byproduct.	Maintain reaction at 0°C during HCl addition and subsequent precipitation.
HCl Addition	Incomplete conversion of nitrile.	Bubble dry HCl gas until the solution is saturated and Pinner salt precipitates.
Ammonia Source	Incomplete aminolysis.	Use a saturated solution of anhydrous NH₃ in ethanol or bubble dry NH₃ gas through the reaction mixture.
Pinner Salt Washing	Contamination of final product with unreacted alcohol or nitrile.	Wash the filtered Pinner salt thoroughly with anhydrous diethyl ether before aminolysis.

Section 5: Visualizing the Chemistry

Pinner Reaction Mechanism

The mechanism involves the activation of the nitrile by acid, followed by nucleophilic attack and subsequent conversion to the amidine.

Caption: Mechanism of the Pinner reaction for amidine synthesis.

Troubleshooting Decision Tree

This flowchart provides a logical path for diagnosing low-yield issues.

Sources

• 1. benchchem.com [benchchem.com]
• 2. grokipedia.com [grokipedia.com]
• 3. Pinner reaction - Wikipedia [en.wikipedia.org]
• 4. Nitrile to Amide - Common Conditions [commonorganicchemistry.com]
• 5. Converting Nitriles to Amides - Chemistry Steps [chemistrysteps.com]
• 6. jk-sci.com [jk-sci.com]
• 7. Pinner Reaction | NROChemistry [nrochemistry.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. benchchem.com [benchchem.com]
• 10. library.ncl.res.in [library.ncl.res.in]
• 11. Amidine synthesis [organic-chemistry.org]
• 12. mdpi.com [mdpi.com]

Technical Support Center: Optimizing Thiophene-2-carboximidamide Solubility for Biological Assays

Welcome to the technical support center for Thiophene-2-carboximidamide. This guide, designed for researchers, scientists, and drug development professionals, provides in-depth troubleshooting and frequently asked questions to help you overcome solubility challenges in your biological assays. As Senior Application Scientists, we understand that achieving reliable and reproducible data starts with proper compound handling and preparation.

Understanding the Challenge: The Chemistry of Thiophene-2-carboximidamide

Thiophene-2-carboximidamide, and its common hydrochloride salt form, possesses a basic amidine group. This chemical feature is central to its solubility characteristics. While the hydrochloride salt may suggest some aqueous solubility, the overall molecule can still present challenges, especially when transitioning from a high-concentration organic stock solution to an aqueous biological medium. The basic nature of the amidine means its charge state, and therefore its solubility, is highly dependent on pH.[1][2][3][4]

Frequently Asked Questions (FAQs)

Here we address the most common questions our users encounter when working with Thiophene-2-carboximidamide.

Q1: What is the recommended starting solvent for Thiophene-2-carboximidamide?

For most biological applications, the recommended starting solvent is high-purity, anhydrous Dimethyl Sulfoxide (DMSO).[5][6] DMSO is a powerful aprotic solvent capable of dissolving a wide range of organic molecules.[7][8]

Expert Insight: Always start by preparing a high-concentration stock solution in 100% DMSO, for example, 10-50 mM. This concentrated stock can then be serially diluted to your working concentrations. It is crucial to use anhydrous DMSO as absorbed water can decrease the solubility of some compounds over time.[8]

Q2: My Thiophene-2-carboximidamide (hydrochloride salt) shows poor solubility in neutral water or PBS. Why?

While the hydrochloride salt form is intended to improve aqueous solubility, the free base form of the amidine is likely less soluble. In a neutral pH buffer (like PBS, pH ~7.4), a significant portion of the compound may exist in its less soluble, neutral form.

Causality: The amidine group is basic and will be protonated (positively charged) in an acidic environment. This charged state enhances its interaction with polar water molecules, thereby increasing solubility.[1][2][9] As the pH increases towards neutral and basic, the compound becomes deprotonated, more lipophilic, and thus less soluble in aqueous solutions.[4][10]

Q3: My compound dissolves perfectly in DMSO, but precipitates immediately when I add it to my cell culture medium. What's happening and how do I fix it?

This is the most common solubility issue, often termed "solvent shock" or precipitation upon dilution.[11][12] A clear stock solution in 100% DMSO does not guarantee solubility in a final aqueous buffer.[11] The drastic change in solvent polarity from DMSO to your aqueous medium can cause the compound's solubility limit to be exceeded, leading to precipitation.[11]

Troubleshooting Workflow:

• Reduce Final Concentration: The simplest solution is to lower the final concentration of your compound in the assay. You may be exceeding its maximum aqueous solubility.[7][13]

• Optimize Dilution Technique: Instead of a large, single dilution, perform a serial dilution in 100% DMSO first to get closer to your final concentration.[5][14] Then, add this intermediate DMSO solution to your pre-warmed (e.g., 37°C) assay medium while vortexing gently.[12] This gradual addition can prevent localized high concentrations that trigger precipitation.[12]

• Lower the pH of the Assay Buffer: If your assay can tolerate it, lowering the pH of your final buffer (e.g., to pH 6.0-6.5) will increase the protonation of the amidine group and enhance solubility.[1][2][9]

• Increase Final DMSO Concentration: While not ideal, slightly increasing the final DMSO concentration (e.g., from 0.1% to 0.5%) might keep the compound in solution. Always determine the maximum DMSO tolerance for your specific cell line or assay system.[15]

Q4: What is the maximum concentration of DMSO my cells can tolerate?

This is cell-line dependent, but a general guideline is to keep the final DMSO concentration at or below 0.5% to avoid cytotoxicity or other off-target effects.[5][15][16] Some robust cell lines may tolerate up to 1%, but primary cells are often more sensitive.[15]

Best Practice: Always run a "vehicle control" in your experiments. This control should contain the same final concentration of DMSO as your test wells to account for any effects of the solvent itself.[5]

Final DMSO Concentration	General Cellular Effects	Recommendation
< 0.1%	Generally considered safe for almost all cell types, including sensitive primary cells.[15]	Ideal Target
0.1% - 0.5%	Tolerated by most established cell lines without significant toxicity.[15][16]	Acceptable Range for most in vitro assays.
0.5% - 1.0%	May cause stress or toxicity in some cell lines; potential for off-target effects increases.[5][15]	Use with Caution: Requires validation of cell health and assay performance.
> 1.0%	High risk of cytotoxicity and interference with assay components.[5]	Not Recommended for most cell-based assays.

Q5: Can I use sonication or heat to help dissolve the compound?

Yes, both can be effective but must be used with caution.

• Sonication: A brief sonication in a water bath can help break up solid aggregates and facilitate dissolution, especially during the preparation of the initial DMSO stock.[5]

• Gentle Warming: Warming the solution in a 37°C water bath can also aid dissolution.[5] However, be mindful of compound stability, as prolonged exposure to heat can degrade some molecules.

In-Depth Troubleshooting Guides & Protocols

Protocol 1: Preparation of a 10 mM DMSO Stock Solution

This protocol provides a self-validating system for preparing a reliable stock solution.

• Pre-Experiment Check: Ensure you have high-purity, anhydrous DMSO (stored in a desiccator if possible) and a calibrated balance.

• Weigh Compound: Accurately weigh out the required amount of Thiophene-2-carboximidamide hydrochloride (MW: 162.64 g/mol )[17][18] in a sterile microcentrifuge tube. For 1 mL of a 10 mM stock, you would need 1.626 mg.

• Add Solvent: Add the calculated volume of 100% DMSO to the tube.

• Dissolution: Vortex the tube gently for 1-2 minutes.[5] Visually inspect for any undissolved particulate matter against a bright light.

• Troubleshooting Dissolution: If the compound is not fully dissolved:

  • Sonicate the tube in a room temperature water bath for 5-10 minutes.[5]

  • If necessary, gently warm the tube in a 37°C water bath for 5-10 minutes.[5]

  • Re-vortex and inspect again.

• Storage: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to prevent repeated freeze-thaw cycles, which can degrade the compound or introduce moisture into the DMSO.[5][16] Store at -20°C or -80°C.[5]

Protocol 2: Step-Wise Dilution into Aqueous Assay Buffer

This method is designed to minimize precipitation when preparing your final working solution.

• Pre-warm Medium: Equilibrate your final assay buffer or cell culture medium to the temperature of your experiment (e.g., 37°C for cell-based assays).[12] This increases the solubility limit of the compound.

• Calculate Dilutions: Determine the volume of your DMSO stock needed. Aim for a final DMSO concentration of ≤ 0.5%. For a 1:200 dilution to get a 0.5% final DMSO concentration, you would add 5 µL of stock to 995 µL of medium.

• Slow Addition: While gently vortexing or swirling the tube of pre-warmed medium, add the DMSO stock solution drop-wise or in small increments.[12] This avoids "solvent shock."

• Final Mix & Use: Cap the tube and mix gently. Use the prepared working solution immediately, as some compounds may precipitate over time even if they are initially soluble.[12]

Visual Troubleshooting Guide

The following workflow provides a logical path to diagnose and solve solubility issues.

Caption: A decision tree for troubleshooting compound precipitation.

Experimental Workflow Visualization

This diagram illustrates the recommended workflow for preparing test concentrations for a biological assay.

Caption: Workflow for preparing assay-ready compound plates.

References

• Khan Academy. (n.d.). pH and solubility. [Link]

• Solubility of Things. (n.d.). Amidine. [Link]

• askIITians. (2025, March 11). How does pH affect solubility?[Link]

• Moss, M. (2013, November 28). Answer to "Any suggestions for treating DMSO soluble compound in cell culture?". ResearchGate. [Link]

• LifeTein. (2023, February 1). DMSO usage in cell culture. [Link]

• Chemistry Steps. (n.d.). The Effect of pH on Solubility. [Link]

• Chad's Prep. (n.d.). 17.6 pH Effects on Solubility. [Link]

• Papaneophytou, C. P., et al. (2012). Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study. ACS Medicinal Chemistry Letters, 3(10), 832–836. [Link]

• Davis, J. M., et al. (2006). Biological assay challenges from compound solubility: strategies for bioassay optimization. Drug Discovery Today, 11(9-10), 438–444. [Link]

• National Center for Biotechnology Information. (n.d.). 2-Thiophenecarboxamide. PubChem Compound Database. [Link]

• BioAssay Systems. (n.d.). Troubleshooting. [Link]

• Chemistry Stack Exchange. (2020, July 10). Solubility of Amides. [Link]

• Stefansson, S. (2013, September 10). Answer to "How to dissolve small inhibitor molecules for binding assay?". ResearchGate. [Link]

• Stenutz, R. (n.d.). thiophene-2-carboxamide. [Link]

• LabSolutions. (n.d.). Thiophene-2-carboximidamide hydrochloride. [Link]

• Semantic Scholar. (n.d.). Aqueous Solubility Enhancement for Bioassays of Insoluble Inhibitors and QSPR Analysis: A TNF-α Study. [Link]

• Shapiro, A. B. (2015, February 5). Answer to "How do I avoid precipitation of DMSO soluble compounds in water based culture media?". ResearchGate. [Link]

• Dardenne, F. (2014, January 16). Answer to "DMSO wont dilute my pure compound. How to solve this?". ResearchGate. [Link]

• Shriner, R. L., & Neumann, F. W. (1944). The Chemistry of the Amidines. Chemical Reviews, 35(3), 351–425. [Link]

• Metwally, A. M., et al. (2023). Versatile thiophene 2-carboxamide derivatives. ResearchGate. [Link]

• Krawczyk, P., et al. (2022). Amidines from cyclic amines and nitriles in the presence of zinc(II). RSC Advances, 12(50), 32415–32424. [Link]

• Ohta, M., et al. (2007). Improvement in Aqueous Solubility in Small Molecule Drug Discovery Programs by Disruption of Molecular Planarity and Symmetry. Journal of Medicinal Chemistry, 50(16), 3715–3729. [Link]

• ResearchGate. (2025, August 5). Discovery solubility measurement and assessment of small molecules with drug development in mind. [Link]

• El-Metwaly, A. M., et al. (2023). Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives. Scientific Reports, 13(1), 2883. [Link]

• National Center for Biotechnology Information. (n.d.). 2-(Thiophene-2-amido)thiophene-3-carboxamide. PubChem Compound Database. [Link]

• MDPI. (n.d.). Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation. [Link]

• National Center for Biotechnology Information. (n.d.). 4-methyl-5-phenyl-N-(pyridin-3-yl)thiophene-2-carboxamide. PubChem Compound Database. [Link]

• National Center for Biotechnology Information. (n.d.). Thiophene-3-carboximidamide. PubChem Compound Database. [Link]

• Wikipedia. (n.d.). Thiophene-2-carboxylic acid. [Link]

• National Center for Biotechnology Information. (n.d.). 2-Thiophenecarboxylic acid. PubChem Compound Database. [Link]

Sources

• 1. Khan Academy [khanacademy.org]
• 2. Does pH affect solubility? | AAT Bioquest [aatbio.com]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. 17.6 pH Effects on Solubility - Chad's Prep® [chadsprep.com]
• 5. benchchem.com [benchchem.com]
• 6. Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. The Effect of pH on Solubility - Chemistry Steps [general.chemistrysteps.com]
• 10. How does pH affect solubility? - askIITians [askiitians.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. lifetein.com [lifetein.com]
• 16. medchemexpress.cn [medchemexpress.cn]
• 17. fishersci.ie [fishersci.ie]
• 18. scbt.com [scbt.com]

Stability issues and degradation of Thiophene-2-carboximidamide in solution

Technical Support Center: Thiophene-2-carboximidamide

Welcome to the dedicated support center for Thiophene-2-carboximidamide and its salts. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this compound's stability in solution. We will address common challenges, provide in-depth troubleshooting protocols, and explain the underlying chemical mechanisms to ensure the integrity of your experiments.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding the handling, storage, and general stability of Thiophene-2-carboximidamide.

Q1: What are the ideal storage conditions for solid Thiophene-2-carboximidamide hydrochloride?

A: To ensure long-term stability, the solid hydrochloride salt should be stored in a tightly sealed container in a cool, dry, and well-ventilated place.[1][2] Based on its material safety data sheet (MSDS), it is stable under normal storage conditions, but should be kept away from incompatible materials such as strong bases and reducing agents.[1][2]

Q2: What are the primary degradation pathways for Thiophene-2-carboximidamide in solution?

A: The primary and most well-documented degradation pathway is the hydrolysis of the carboximidamide (amidine) functional group.[3] This reaction is highly dependent on the pH of the solution and can be catalyzed by both acids and bases.[4][5] The hydrolysis initially yields thiophene-2-carboxamide and ammonia, which can be further hydrolyzed under more stringent conditions to thiophene-2-carboxylic acid.[3][6] Additionally, the thiophene ring itself can be susceptible to oxidative or photolytic degradation, though this is often a slower process.[7][8][9]

Q3: How does pH affect the stability of Thiophene-2-carboximidamide in aqueous solutions?

A: The pH is the most critical factor governing its stability. Amidines are generally most stable in the neutral to slightly alkaline pH range and show accelerated degradation under both strongly acidic and basic conditions.[4][10]

• Acidic Conditions (pH < 4): The amidine group (pKa ≈ 12) is protonated, forming an amidinium ion.[11] This protonated form can undergo acid-catalyzed hydrolysis.[4]

• Neutral Conditions (pH ≈ 7): This is often the pH of maximum stability for amidine derivatives.[10]

• Basic Conditions (pH > 9): Base-catalyzed hydrolysis occurs via nucleophilic attack of a hydroxide ion on the carbonyl carbon, leading to degradation.[6][12]

Q4: Is Thiophene-2-carboximidamide sensitive to light or temperature?

A: Yes, both factors can contribute to degradation.

• Temperature: Like most chemical reactions, degradation rates increase with temperature.[13] Therefore, solutions should be stored at refrigerated or frozen temperatures to minimize hydrolysis, unless otherwise specified for solubility reasons. Thermal degradation studies often involve heating solutions to accelerate the identification of potential degradants.[14][15]

• Light (Photostability): Thiophene-containing compounds can be susceptible to photodegradation through reaction with singlet oxygen.[7][9] It is a standard practice in pharmaceutical stability testing to evaluate photostability.[16] We recommend protecting solutions from light by using amber vials or covering containers with aluminum foil.

Q5: What solvents are recommended for preparing stock solutions?

A: The choice of solvent is critical. For the hydrochloride salt, polar protic solvents like water or ethanol are often used. However, given the susceptibility to hydrolysis in aqueous media, preparing high-concentration stock solutions in anhydrous aprotic solvents like DMSO or DMF and diluting them into aqueous buffers immediately before use is a common and recommended strategy to prolong shelf life. Always verify the compound's solubility in your chosen solvent system. The solvent environment can influence the photophysical properties and potentially the stability of thiophene derivatives.[17][18]

Section 2: Troubleshooting Guide: Investigating Degradation

This section provides practical, step-by-step guidance for identifying and quantifying the degradation of Thiophene-2-carboximidamide in your experiments.

Issue: I am observing a loss of biological activity or inconsistent results over time with my Thiophene-2-carboximidamide solution. How can I confirm if degradation is the cause?

A: The most direct way to confirm degradation is to perform a stability-indicating analytical study using High-Performance Liquid Chromatography (HPLC). This involves monitoring the concentration of the parent compound and detecting the appearance of new peaks corresponding to degradation products over time.

Protocol 1: Basic Stability Assessment using HPLC

This protocol establishes a baseline for assessing the stability of your compound in a specific buffer or formulation.

• Preparation of Standards:

  • Prepare a high-concentration stock solution (e.g., 10 mg/mL) of Thiophene-2-carboximidamide hydrochloride in an appropriate anhydrous solvent (e.g., DMSO).

  • Create a working standard at your typical experimental concentration (e.g., 10 µg/mL) by diluting the stock into your experimental buffer.

• Time-Zero (T=0) Analysis:

  • Immediately after preparing the working standard, inject it into a validated HPLC system. High-performance liquid chromatography is a highly sensitive and accurate technique for this purpose.[19]

  • Record the peak area of the parent compound. This will serve as your 100% reference point.

• Incubation:

  • Store the remaining working standard solution under your typical experimental conditions (e.g., 37°C, room temperature, protected from light).

• Time-Point Analysis:

  • At predetermined intervals (e.g., 1, 4, 8, 24, and 48 hours), inject an aliquot of the stored solution into the HPLC.

  • Record the peak area of the parent compound and note any new peaks that appear in the chromatogram.

• Data Analysis:

  • Calculate the percentage of the parent compound remaining at each time point relative to the T=0 sample.

  • A decrease in the parent peak area and a corresponding increase in new peaks is direct evidence of degradation.

Data Presentation: Example Stability Data

Time Point (Hours)	Parent Compound Remaining (%)	Degradant 1 Peak Area (AU)	Degradant 2 Peak Area (AU)
0	100.0	0	0
4	95.2	15,430	0
8	89.8	32,110	2,500
24	70.1	95,600	8,900

Visualization: Experimental Workflow for Stability Testing

Below is a diagram illustrating the logical flow for investigating compound stability.

Caption: Workflow for assessing the stability of Thiophene-2-carboximidamide.

Section 3: Mechanistic Insights & Mitigation Strategies

Understanding the chemical mechanisms of degradation is key to developing strategies to prevent it.

The Mechanism of Amidine Hydrolysis

Amidines are susceptible to hydrolysis, a reaction where water cleaves the C=N bond.[3][20] This process is catalyzed by either acid or base.[5]

• Acid-Catalyzed Hydrolysis: In acidic solution, the amidine is protonated. A water molecule then acts as a nucleophile, attacking the carbon atom of the C=N bond. A series of proton transfers results in the elimination of ammonia (or an amine) and the formation of an amide, which can be further hydrolyzed to a carboxylic acid.[12]

• Base-Catalyzed Hydrolysis: Under basic conditions, a hydroxide ion (OH⁻) directly attacks the carbon of the C=N bond. This forms a tetrahedral intermediate which then collapses, eliminating the amine group to form the corresponding amide.[6]

Visualization: Primary Hydrolysis Pathway

The following diagram illustrates the primary hydrolytic degradation of Thiophene-2-carboximidamide to Thiophene-2-carboxamide and subsequently to Thiophene-2-carboxylic acid.

Caption: Hydrolytic degradation of Thiophene-2-carboximidamide.

Mitigation Strategies

• pH Control: The most effective strategy is to control the pH. Conduct a pH-rate profile study to determine the pH of maximum stability for your specific application. Typically, this will be near neutral pH.[10] Use well-characterized buffers to maintain this pH throughout your experiment.

• Use of Aprotic Solvents: For long-term storage, prepare stock solutions in high-purity, anhydrous aprotic solvents like DMSO or DMF and store them at -20°C or -80°C. Add the stock solution to your aqueous experimental medium immediately before use to minimize the time the compound spends in a hydrolytic environment.

• Temperature Control: Perform experiments at the lowest practical temperature. If incubations at 37°C are required, limit the duration as much as possible. Store all solutions on ice when not in immediate use.

• Protection from Light: Always store solutions in amber vials or wrap containers in foil to prevent potential photodegradation of the thiophene ring.[7]

• Forced Degradation Studies: For comprehensive characterization, especially in drug development, performing forced degradation studies is essential.[16][21] This involves intentionally stressing the compound under various conditions to rapidly identify potential degradation products and pathways.

Protocol 2: Forced Degradation Study Outline

Forced degradation studies are a cornerstone of pharmaceutical stability assessment.[21]

• Objective: To identify the likely degradation products of Thiophene-2-carboximidamide under hydrolytic (acidic, basic), oxidative, photolytic, and thermal stress.

• Procedure:

  • Acid Hydrolysis: Incubate the compound in 0.1 M HCl at 60°C.

  • Base Hydrolysis: Incubate the compound in 0.1 M NaOH at room temperature.

  • Oxidative Degradation: Treat the compound with 3% H₂O₂ at room temperature.

  • Thermal Degradation: Heat a solid sample at 80°C and a solution at 60°C.[13]

  • Photolytic Degradation: Expose a solution to UV/Vis light according to ICH Q1B guidelines.

• Analysis: Analyze samples at various time points using a stability-indicating HPLC method, often coupled with mass spectrometry (LC-MS) to identify the mass of the degradation products and elucidate their structures. The goal is typically to achieve 5-20% degradation to ensure primary degradants are formed.[16]

Section 4: References

• Konderski, L., et al. (2022). The Influence of pH and Temperature on the Stability of N-[(Piperidine)methylene]daunorubicin Hydrochloride and a Comparison of the Stability of Daunorubicin and Its Four New Amidine Derivatives in Aqueous Solutions. Pharmaceuticals, 15(11), 1362. [Link]

• Shriner, R. L., & Neumann, F. W. (1944). The Chemistry of the Amidines. Chemical Reviews, 35(3), 351–425. [Link]

• Chemistry Stack Exchange. (2019). Hydrolysis of an amidine derivative under acidic conditions. [Link]

• Allen, S. (n.d.). Amide Hydrolysis: Mechanism, Conditions and Applications. Toppr. [Link]

• Cortés-Arriagada, D., et al. (2024). Thiophene Stability in Photodynamic Therapy: A Mathematical Model Approach. International Journal of Molecular Sciences, 25(5), 2528. [Link]

• MDPI. (2024). Thiophene Stability in Photodynamic Therapy: A Mathematical Model Approach. [Link]

• Stella, V. J., & Himmelstein, K. J. (1980). Stability of alkoxycarbonylamidine prodrugs. Journal of Pharmaceutical Sciences, 69(9), 1082-1084. [Link]

• Cortés-Arriagada, D., et al. (2024). Thiophene Stability in Photodynamic Therapy: A Mathematical Model Approach. PubMed. [Link]

• Chemistry Steps. (n.d.). Amide Hydrolysis: Acid and Base-Catalyzed Mechanism. [Link]

• Swift-Ramirez, W. R., et al. (2024). Hydrogen-bonding behavior of amidines in helical structure. RSC Chemical Biology, 5(1), 88-93. [Link]

• El-Gaby, M. S. A., et al. (2015). Synthesis of New Thiophene Derivatives and Their Use as Photostabilizers for Rigid Poly(vinyl chloride). Molecules, 20(9), 15847-15863. [Link]

• ResearchGate. (n.d.). Effects of pH on amidase activity (a) and stability (b). [Link]

• Fiveable. (n.d.). Hydrolysis of Amides Definition. [Link]

• Scilit. (n.d.). Synthesis of New Thiophene Derivatives and Their Use as Photostabilizers for Rigid Poly(vinyl chloride). [Link]

• ResearchGate. (n.d.). Results of forced degradation studies. [Link]

• Greenberg, A. D., et al. (2012). Stability of Medium-Bridged Twisted Amides in Aqueous Solutions. The Journal of Organic Chemistry, 77(23), 10767–10775. [Link]

• Evans, J. S., & Venables, W. A. (1990). Degradation of thiophene-2-carboxylate, furan-2-carboxylate, pyrrole-2-carboxylate and other thiophene derivatives by the bacterium Vibrio YC1. Applied Microbiology and Biotechnology, 32(6), 715-720. [Link]

• SciSpace. (2013). Solvent Effect on the Fluorescence Properties of Two Biologically Active Thiophene Carboxamido Molecules. [Link]

• Eawag-BBD. (n.d.). Thiophene-2-Carboxylate (an/aerobic) Pathway Map. [Link]

• ACS Publications. (1944). The Chemistry of the Amidines. Chemical Reviews. [Link]

• Kanagawa, T., & Kelly, D. P. (1987). Degradation of substituted thiophenes by bacteria isolated from activated sludge. Microbial Ecology, 13(1), 47-57. [Link]

• Sule, S. (2023). Forced Degradation in Pharmaceuticals – A Regulatory Update. International Journal of Pharmaceutical Sciences Review and Research, 79(2), 1-8. [Link]

• ResearchGate. (n.d.). Request PDF: "Solvent Effect on the Fluorescence Properties of Two Biologically Active Thiophene Carboxamido Molecules". [Link]

• ResearchGate. (n.d.). Request PDF: 7. “Solvent Effect on the Fluorescence Properties of Two Biologically Active Thiophene Carboxamido Molecules”. [Link]

• CHRIST (Deemed to be University) Journals. (2013). Solvent Effect on the Fluorescence Properties of Two Biologically Active Thiophene Carboxamido Molecules. [Link]

• ResearchGate. (n.d.). A mechanistic pathway to thiophene derivatives 5. [Link]

• Al-Ghorbani, M., et al. (2023). Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives. Scientific Reports, 13(1), 2955. [Link]

• Rawat, T., & Pandey, I. P. (2015). Forced degradation studies for Drug Substances and Drug Products- Scientific and Regulatory Considerations. Journal of Pharmaceutical Sciences and Research, 7(5), 238-241. [Link]

• Cornish, L. (2023). Analytical Techniques In Stability Testing. Separation Science. [Link]

• Barupal, D. K., & Fiehn, O. (2017). Thermal Degradation of Small Molecules: A Global Metabolomic Investigation. Analytical Chemistry, 89(14), 7600–7607. [Link]

• Jeffreys, K. D., & Gauntlett, C. (1970). The thermal degradation of aromatic polyimides in nitrogen at 700 degrees C. Journal of Applied Polymer Science, 14(7), 1715-1725. [Link]

• Pifferi, G., et al. (2012). Forced degradation study of thiocolchicoside: Characterization of its degradation products. Journal of Pharmaceutical and Biomedical Analysis, 61, 215-223. [Link]

• ResearchGate. (n.d.). The chemistry of amidines and imidates. [Link]

• Barupal, D. K., & Fiehn, O. (2015). Thermal Degradation of Small Molecules: A Global Metabolomic Investigation. Analytical Chemistry, 87(14), 7600-7607. [Link]

• ResearchGate. (n.d.). Suggested mechanism for formation of thiophene-2-carboxylic acid (7), 2,2'-thenil (8) and thiophene-2-carboxamide (9). [Link]

• Guidotti, G., et al. (2021). Unveiling the Enzymatic Degradation Process of Biobased Thiophene Polyesters. Frontiers in Bioengineering and Biotechnology, 9, 764619. [Link]

• ScienceDirect. (n.d.). Thermal degradation: Significance and symbolism. [Link]

• ResearchGate. (n.d.). Thermal stabilities and the thermal degradation kinetics of polyimides. [Link]

• MDPI. (2022). Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation. [Link]

Sources

• 1. fishersci.ie [fishersci.ie]
• 2. fishersci.com [fishersci.com]
• 3. researchgate.net [researchgate.net]
• 4. The Influence of pH and Temperature on the Stability of N-[(Piperidine)methylene]daunorubicin Hydrochloride and a Comparison of the Stability of Daunorubicin and Its Four New Amidine Derivatives in Aqueous Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. fiveable.me [fiveable.me]
• 6. Amide Hydrolysis: Mechanism, Conditions and Applications [allen.in]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Thiophene Stability in Photodynamic Therapy: A Mathematical Model Approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Stability of alkoxycarbonylamidine prodrugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Hydrogen-bonding behavior of amidines in helical structure - Chemical Science (RSC Publishing) DOI:10.1039/D4SC06108J [pubs.rsc.org]
• 12. Amide Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps [chemistrysteps.com]
• 13. Thermal degradation: Significance and symbolism [wisdomlib.org]
• 14. researchgate.net [researchgate.net]
• 15. Thermal Degradation of Small Molecules: A Global Metabolomic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Forced Degradation in Pharmaceuticals – A Regulatory Update [article.sapub.org]
• 17. scispace.com [scispace.com]
• 18. researchgate.net [researchgate.net]
• 19. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]
• 20. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 21. Forced degradation studies for Drug Substances and Drug Products- Scientific and Regulatory Considerations | Semantic Scholar [semanticscholar.org]

Technical Support Center: Strategies for Preventing Thiophene Derivative Decomposition During Column Chromatography

Introduction

Welcome to the Technical Support Center for researchers, scientists, and professionals in drug development. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) to address the common challenge of thiophene derivative decomposition during column chromatography. Thiophene-containing compounds are crucial scaffolds in medicinal chemistry, but their purification can be hampered by their sensitivity to the stationary phase, particularly the acidic nature of standard silica gel.[1][2][3] This resource offers practical, field-proven solutions to enhance the stability and recovery of your valuable compounds.

Frequently Asked Questions (FAQs)

Q1: My thiophene derivative is decomposing on the silica gel column. What is the likely cause?

A1: The most probable cause is the acidic nature of standard silica gel.[1][4] The silica surface contains acidic silanol groups (Si-OH) that can catalyze the degradation of sensitive molecules. Thiophene derivatives, especially those with electron-donating groups or acid-labile functionalities, can be susceptible to protonation, which may lead to subsequent reactions like hydrolysis, rearrangement, or polymerization.[5][6] For instance, 2-acetylthiophene can undergo hydrolysis of the acetyl group in strongly acidic conditions.[5]

Troubleshooting Flowchart: Diagnosing On-Column Decomposition

Caption: Initial diagnosis of thiophene decomposition during chromatography.

Q2: How can I neutralize the acidity of my silica gel to protect my acid-sensitive thiophene derivative?

A2: Deactivating the silica gel is a highly effective strategy. This involves neutralizing the acidic silanol sites. The most common method is to add a small amount of a volatile amine base, such as triethylamine (TEA), to the mobile phase.[7][8][9]

Detailed Protocol: Deactivation of Silica Gel with Triethylamine

• Solvent System Preparation:

  • Determine your optimal eluent system using Thin Layer Chromatography (TLC).

  • To this solvent system, add 1-2% triethylamine (v/v).[7][9] For example, for a 100 mL mobile phase, add 1-2 mL of TEA.

  • Note: The addition of TEA will likely increase the Rf of your compound, so you may need to adjust the polarity of your eluent (i.e., use a less polar solvent mixture) to achieve the desired separation.[10]

• Column Packing:

  • Prepare a slurry of your silica gel in the TEA-containing mobile phase.

  • Pack your column as you normally would with this slurry.

• Equilibration:

  • Before loading your sample, flush the packed column with at least one to two column volumes of the TEA-containing eluent.[7] This ensures that all the acidic sites on the silica are thoroughly neutralized.

• Sample Loading and Elution:

  • Dissolve your crude sample in a minimal amount of the TEA-containing eluent.

  • Load the sample onto the column and elute with the TEA-containing mobile phase, collecting fractions as usual.

Data Summary: Recommended Additives for Silica Gel Deactivation

Additive	Typical Concentration	Notes
Triethylamine (TEA)	1-2% (v/v)	Most common; volatile and easily removed during solvent evaporation.[7][9]
Pyridine	0.5-1% (v/v)	Less volatile than TEA; may require higher temperatures for removal.
Ammonia Solution	~1% in Methanol	Can be effective, but introduces water to the system.

Q3: Are there alternative stationary phases I can use instead of silica gel for purifying sensitive thiophene compounds?

A3: Yes, switching to a more inert stationary phase is an excellent alternative if your compound is particularly sensitive.

• Neutral Alumina: Alumina is a good choice for acid-sensitive compounds.[1][10] It is available in acidic, neutral, and basic grades. For most sensitive thiophenes, neutral or basic alumina is recommended. It's important to screen your separation on alumina TLC plates first to determine the appropriate solvent system, as the elution order and selectivity can differ from silica.

• Florisil®: This is a mild, neutral magnesium silicate adsorbent that can be effective for some separations.[1]

• C2 Deactivated Silica Gel: This is a specially prepared silica gel where the surface has been modified to be less acidic. It is particularly useful for compounds prone to rearrangement.[1]

• Reverse-Phase Silica (C18 or C8): In reverse-phase chromatography, the stationary phase is non-polar, and a polar mobile phase (like acetonitrile/water or methanol/water) is used. This technique is fundamentally different from normal-phase chromatography and can be very effective for purifying polar thiophene derivatives. The most polar compounds will elute first.[1]

Workflow for Selecting an Alternative Stationary Phase

Caption: Decision tree for choosing a suitable purification method.

Q4: My compound streaks badly on the TLC plate and column, leading to poor separation. What can I do?

A4: Tailing or streaking is often a sign of strong, undesirable interactions between your compound and the stationary phase, which can be a precursor to decomposition.[11]

• Check for Acidic or Basic Groups: If your thiophene derivative has a basic nitrogen atom, it can interact strongly with acidic silanol groups, causing tailing. Conversely, an acidic proton on your molecule can lead to similar issues.

  • For Basic Compounds: Add a small amount of triethylamine (1-2%) or ammonia to your eluent to suppress this interaction.[9][12]

  • For Acidic Compounds: Adding a small amount of a volatile acid like acetic acid or formic acid (0.1-1%) to the eluent can improve peak shape. However, be cautious, as this may exacerbate decomposition for some thiophenes.

• Sample Overload: Applying too much sample can saturate the stationary phase, leading to tailing.[11] Try loading less material onto your column.

• Minimize Contact Time: Run the column as quickly as possible without sacrificing separation. The longer your compound is in contact with the silica, the greater the chance for decomposition or strong binding.[9] A slightly more polar solvent system can help to speed up the elution.

Troubleshooting Guide: Common Scenarios and Solutions

Observed Problem	Potential Cause	Recommended Solution(s)
Yellow/Brown band at the top of the column that doesn't move.	Polymerization or strong adsorption of impurities or the product itself.	1. Deactivate the silica with triethylamine. 2. Switch to a less acidic stationary phase like neutral alumina.[1] 3. Consider a pre-purification step, like filtering through a short plug of Celite or basic alumina to remove highly polar impurities.
Product elutes with a much lower yield than expected.	On-column decomposition.	1. Add 1-2% triethylamine to the eluent and pre-treat the silica.[7][9] 2. Run the column quickly to minimize contact time.[9] 3. Consider purification at a lower temperature (cold-room chromatography) if the compound is thermally labile.
Multiple new spots appear on TLC of collected fractions.	Decomposition is occurring during the chromatography process.	1. Immediately implement silica deactivation protocols.[8][13] 2. If decomposition is rapid, consider alternative purification methods like recrystallization or preparative HPLC with a shorter run time.[14]
Separation of regioisomers is unsuccessful.	Isomers have very similar polarities.	1. Use a long, narrow column to increase theoretical plates.[9] 2. Employ a shallow solvent gradient, slowly increasing the eluent polarity over the course of the separation.[9] 3. Systematically screen different solvent systems (e.g., hexane/ethyl acetate vs. dichloromethane/methanol vs. toluene/acetone) to find one that offers better selectivity.[9][12]

References

• Tips for Flash Column Chromatography. Department of Chemistry, University of Rochester. [Link]

• Chromatography: The Solid Phase. Department of Chemistry, University of Rochester. [Link]

• Advice on neutralising silica gel for column chromatography of sensitive compounds?. Reddit r/Chempros. [Link]

• How To Neutralize Silica Gel?. Chemistry For Everyone - YouTube. [Link]

• Deactivating Silica Gel with Triethylamine. Reddit r/chemhelp. [Link]

• Why is thiophene stable to acid?. Reddit r/OrganicChemistry. [Link]

• Column chromatography of acid-sensitive compounds. Sciencemadness Discussion Board. [Link]

• Column chromatography. Unknown Source. [Link]

• Alternatives to silica gel or alternative method of purification?. Reddit r/chemistry. [Link]

• Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. National Institutes of Health (NIH). [Link]

• Differential Oxidation of Two Thiophene-Containing Regioisomers to Reactive Metabolites by Cytochrome P450 2C9. National Institutes of Health (NIH). [Link]

• Suzuki purification problem. Reddit r/OrganicChemistry. [Link]

• Thiophene-based derivatives as anticancer agents: An overview on decade's work. ScienceDirect. [Link]

Sources

• 1. Chromatography [chem.rochester.edu]
• 2. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thiophene-based derivatives as anticancer agents: An overview on decade's work - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. web.uvic.ca [web.uvic.ca]
• 5. benchchem.com [benchchem.com]
• 6. Differential Oxidation of Two Thiophene-Containing Regioisomers to Reactive Metabolites by Cytochrome P450 2C9 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Chromatography [chem.rochester.edu]
• 8. reddit.com [reddit.com]
• 9. benchchem.com [benchchem.com]
• 10. reddit.com [reddit.com]
• 11. benchchem.com [benchchem.com]
• 12. reddit.com [reddit.com]
• 13. reddit.com [reddit.com]
• 14. benchchem.com [benchchem.com]

Side product formation in the synthesis of Thiophene-2-carboximidamide

Welcome to the technical support center for the synthesis of Thiophene-2-carboximidamide. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common side product formation and answer frequently asked questions encountered during the synthesis of this important chemical intermediate. As Senior Application Scientists, we provide not only solutions but also the underlying scientific principles to empower your experimental success.

Troubleshooting Guide: Side Product Formation

The synthesis of Thiophene-2-carboximidamide, most commonly achieved via the Pinner reaction from Thiophene-2-carbonitrile, is sensitive to reaction conditions. Deviation from optimal parameters can lead to the formation of several undesired side products. This section provides a detailed guide to identifying, understanding, and mitigating these impurities.

Issue 1: Formation of Thiophene-2-carboxamide

Q: My final product is contaminated with a significant amount of Thiophene-2-carboxamide. What is the cause and how can I prevent it?

A: The presence of Thiophene-2-carboxamide is the most common impurity issue in this synthesis. Its formation is primarily due to the presence of water in the reaction mixture.

Root Cause Analysis:

The Pinner reaction proceeds through an intermediate imidate salt (a Pinner salt).[1][2][3] This intermediate is highly susceptible to hydrolysis. If water is present, it will readily attack the imidate, leading to the formation of the corresponding amide, Thiophene-2-carboxamide. The final Thiophene-2-carboximidamide product is also susceptible to hydrolysis, albeit at a slower rate.

Mitigation Strategy & Protocol:

Strict anhydrous conditions are paramount to prevent the formation of Thiophene-2-carboxamide.[4]

Protocol for Minimizing Thiophene-2-carboxamide Formation:

• Solvent and Reagent Preparation:

  • Use freshly distilled, anhydrous solvents (e.g., diethyl ether, dioxane, or chloroform).[2]

  • Ensure all glassware is oven-dried or flame-dried under an inert atmosphere (Nitrogen or Argon) before use.

  • Use a freshly opened bottle of Thiophene-2-carbonitrile or distill it prior to use.

• Reaction Setup:

  • Assemble the reaction under a positive pressure of an inert gas.

  • Use septa and syringes for the transfer of all liquid reagents.

• Gaseous HCl Introduction:

  • Use anhydrous Hydrogen Chloride gas. This can be generated in-situ or obtained from a cylinder. Pass the gas through a drying tube containing a suitable desiccant (e.g., calcium chloride) before introducing it into the reaction mixture.

• Work-up Procedure:

  • Perform the work-up at low temperatures to minimize hydrolysis of the product.

  • Use anhydrous solvents for extraction.

  • Minimize the exposure of the product to atmospheric moisture.

Visualizing the Side Reaction:

Caption: Formation of Thiophene-2-carboxamide via hydrolysis of the Pinner salt intermediate.

Issue 2: Formation of Alkyl Thiophene-2-carboxylate

Q: I am detecting an ester, such as Methyl Thiophene-2-carboxylate, in my reaction mixture. Why is this happening?

A: The formation of an alkyl thiophene-2-carboxylate is another consequence of water contamination during the Pinner reaction, specifically during the initial stages.

Root Cause Analysis:

The Pinner reaction involves the acid-catalyzed addition of an alcohol to the nitrile to form the Pinner salt.[1][5] If water is present, it can compete with the alcohol in attacking the protonated nitrile, or more commonly, hydrolyze the formed Pinner salt to generate the ester.[4]

Mitigation Strategy & Protocol:

The same rigorous anhydrous conditions recommended for preventing amide formation will also prevent ester formation.

Protocol for Preventing Ester Formation:

• Strict Anhydrous Conditions: Follow the protocol outlined in "Issue 1" for maintaining a water-free environment.

• Control of Stoichiometry: Use a slight excess of the alcohol relative to the nitrile to favor the formation of the imidate over the ester. However, a large excess of alcohol can lead to the formation of orthoesters (see Issue 4).

• Temperature Control: Keep the reaction temperature low (typically 0 °C) during the addition of HCl and the alcohol.[2] This helps to control the reaction rate and minimize side reactions.

Visualizing the Side Reaction:

Caption: Formation of alkyl thiophene-2-carboxylate from the Pinner salt.

Issue 3: Dimerization and Polymerization Products

Q: My product is a complex mixture containing high molecular weight species. What could be causing this?

A: The formation of dimers or polymers can occur under certain conditions, particularly with thiophene derivatives which can be prone to oxidative coupling or acid-catalyzed polymerization.

Root Cause Analysis:

• Oxidative Dimerization: Thiophene rings can undergo oxidative dimerization, especially in the presence of strong oxidizing agents or certain metal catalysts.[6][7] While less common in a typical Pinner reaction, exposure to air for prolonged periods, especially in the presence of trace metal impurities, could potentially lead to such side products.

• Acid-Catalyzed Polymerization: Strong acidic conditions, if not properly controlled, can lead to polymerization of the thiophene ring.

Mitigation Strategy & Protocol:

• Inert Atmosphere: Maintain a strict inert atmosphere (Nitrogen or Argon) throughout the reaction and work-up to prevent oxidation.

• Controlled Acid Addition: Add the anhydrous HCl gas slowly and with efficient stirring to avoid localized high concentrations of acid.

• Temperature Management: Maintain the recommended low temperature to control the reactivity of the system.

• Purified Starting Materials: Use purified Thiophene-2-carbonitrile to remove any potential catalysts for polymerization.

Frequently Asked Questions (FAQs)

Q: What is the most reliable method for the synthesis of Thiophene-2-carboximidamide?

A: The Pinner reaction is the most widely used and reliable method for the synthesis of Thiophene-2-carboximidamide from Thiophene-2-carbonitrile.[1][8] It involves the reaction of the nitrile with an alcohol in the presence of anhydrous hydrogen chloride to form an intermediate imidate hydrochloride (Pinner salt), which is then treated with ammonia to yield the final amidine.[3]

Q: Why is the choice of alcohol important in the Pinner reaction?

A: The choice of alcohol (ROH) can influence the reaction rate and the stability of the intermediate Pinner salt. Lower molecular weight primary alcohols like methanol or ethanol are commonly used. The resulting imidate is generally more reactive and easier to convert to the amidine.

Q: What are the key safety precautions for this synthesis?

A:

• Anhydrous Hydrogen Chloride: HCl gas is highly corrosive and toxic. It should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including acid-resistant gloves, safety goggles, and a lab coat.

• Flammable Solvents: The solvents used (e.g., diethyl ether, dioxane) are often flammable. Ensure there are no ignition sources nearby.

• Exothermic Reaction: The reaction can be exothermic, especially during the introduction of HCl gas. Proper temperature control with an ice bath is crucial.

• Inert Atmosphere: While primarily for chemical reasons, maintaining an inert atmosphere also helps to prevent the formation of potentially explosive peroxides if using ether as a solvent.

Quantitative Data Summary

Parameter	Condition	Effect on Yield/Purity	Reference
Water Content	> 0.1%	Significant increase in Thiophene-2-carboxamide and ester side products.	[4]
Temperature	> 10 °C	Increased rate of side reactions, potential for polymerization.	[2]
HCl Stoichiometry	< 1 equivalent	Incomplete reaction, unreacted nitrile remains.	[5]
Excess Alcohol	> 5 equivalents	Potential for orthoester formation.	[1]

Experimental Workflow

Caption: General experimental workflow for the synthesis of Thiophene-2-carboximidamide.

References

• Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives - PMC. (2023-02-20). Retrieved from [Link]

• Suggested mechanism for formation of thiophene‐2‐carboxylic acid (7), 2,2′‐thenil (8) and thiophene‐2‐carboxamide (9). - ResearchGate. Retrieved from [Link]

• Versatile thiophene 2-carboxamide derivatives - ResearchGate. Retrieved from [Link]

• Unusual Oxidative Dimerization in the 3-Aminothieno[2,3-b]pyridine-2-carboxamide Series. (2021-05-18). Retrieved from [Link]

• Plausible reaction mechanism for synthesis of thiophene 2-carboxylic acid derivatives. Retrieved from [Link]

• Pinner reaction - Wikipedia. Retrieved from [Link]

• Synthesis of Amidines and Its Application to Pyrimidouracil Synthesis - MDPI. Retrieved from [Link]

• Synthesis of amidines - Organic Chemistry Portal. Retrieved from [Link]

• (PDF) Unusual Oxidative Dimerization in the 3-Aminothieno[2,3- b ]pyridine-2-carboxamide Series - ResearchGate. Retrieved from [Link]

• A Lewis acid-promoted Pinner reaction - PMC. (2013-08-02). Retrieved from [Link]

• Pinner Reaction - YouTube. (2021-06-12). Retrieved from [Link]

• Pinner Reaction - Organic Chemistry Portal. Retrieved from [Link]

• Synthesis of some new thiophene-based compounds and evaluations of their cytotoxic activities - Semantic Scholar. Retrieved from [Link]

• Amidines: their synthesis, reactivity, and applications in heterocycle synthesis - Semantic Scholar. Retrieved from [Link]

• Thiophene synthesis - Organic Chemistry Portal. Retrieved from [Link]

• Synthesis and Pharmacological Study of Thiophene Derivatives - Impactfactor. Retrieved from [Link]

• Anyone who has done amidine synthesis using nitriles and secondary amines? (2023-06-06). Retrieved from [Link]

• Dimerization reactions with oxidized brominated thiophenes - RSC Publishing. Retrieved from [Link]

• Sequential Nitrile Amidination–Reduction as a Straightforward Procedure to Selective Linear Polyamine Preparation - NIH. (2023-11-25). Retrieved from [Link]

• Amidine - Wikipedia. Retrieved from [Link]

• Thiophene - Wikipedia. Retrieved from [Link]

• Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation - MDPI. Retrieved from [Link]

• Amidine synthesis by imidoylation - Organic Chemistry Portal. Retrieved from [Link]

Sources

• 1. Pinner reaction - Wikipedia [en.wikipedia.org]
• 2. jk-sci.com [jk-sci.com]
• 3. Pinner Reaction [organic-chemistry.org]
• 4. m.youtube.com [m.youtube.com]
• 5. A Lewis acid-promoted Pinner reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Unusual Oxidative Dimerization in the 3-Aminothieno[2,3-b]pyridine-2-carboxamide Series - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Dimerization reactions with oxidized brominated thiophenes - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. Amidine - Wikipedia [en.wikipedia.org]

Temperature control in the Pinner reaction to prevent byproduct formation

Welcome to the technical support center for the Pinner reaction. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into managing one of the most critical parameters for success: temperature. Precise temperature control is paramount to maximizing the yield of the desired imidate salt (Pinner salt) while minimizing the formation of deleterious byproducts. This document will explain the causality behind experimental choices, offer self-validating protocols, and troubleshoot common issues encountered during this versatile reaction.

Frequently Asked Questions (FAQs)

Q1: What is the Pinner reaction and why is it used?

The Pinner reaction is an acid-catalyzed process that converts a nitrile and an alcohol into an imino ester salt, also known as an alkyl imidate salt or a Pinner salt.[1] This reaction, first described by Adolf Pinner in 1877, is a foundational method in organic synthesis.[1] The resulting Pinner salts are highly valuable, reactive intermediates that can be readily converted into a variety of important functional groups, including esters, amidines, and orthoesters, which are essential building blocks in pharmaceuticals and agrochemicals.[1][2][3][4][5]

Q2: Why is temperature control so critical in the Pinner reaction?

Temperature control is arguably the most crucial parameter in a successful Pinner reaction. The desired product, the imidate hydrochloride salt, is often thermodynamically unstable.[1][3][6] Low temperatures are essential to prevent its decomposition or rearrangement into unwanted byproducts.[1][3][6] Deviations from the optimal temperature range can lead to significantly reduced yields and complex purification challenges.

Q3: What are the primary byproducts that form due to poor temperature control?

Elevated temperatures can promote several side reactions. The most common byproducts include:

• Amides: The Pinner salt can rearrange or eliminate an alkyl chloride to form a stable N-substituted amide.[1][3][6] This is often the major byproduct at higher temperatures.

• Esters: While esters can be the desired product via subsequent hydrolysis of the Pinner salt, premature hydrolysis due to trace amounts of water at elevated temperatures can reduce the yield of the isolated imidate.[1][7]

• Orthoesters: In the presence of excess alcohol, the Pinner salt can react further to form an orthoester.[1][3][4] This reaction is also accelerated by heat.

The following diagram illustrates the kinetic and thermodynamic landscape of the Pinner reaction, highlighting how temperature influences the product distribution.

Caption: Temperature dictates the fate of the Pinner salt intermediate.

Troubleshooting Guide: Byproduct Formation

This section addresses specific issues related to byproduct formation with a focus on temperature as the root cause.

Scenario 1: My primary product is an amide, not the expected imidate or ester.

Question: I performed a Pinner reaction overnight, and my NMR analysis shows the major product is the corresponding amide. What went wrong?

Answer: This is a classic symptom of excessive temperature during the reaction. The imidate salt intermediate is prone to thermal rearrangement to the more thermodynamically stable amide.[6] This can happen if the cooling bath failed, was insufficient for the scale of the reaction, or if the reaction was allowed to warm to room temperature for an extended period.

Causality Explained: The Pinner salt is a kinetically favored product at low temperatures. However, as the temperature rises, the activation energy barrier for rearrangement to the amide is overcome. This rearrangement is often irreversible, leading to the accumulation of the amide byproduct.

Troubleshooting Protocol:

• Verify Cooling System: Ensure your cooling bath (e.g., ice-salt, dry ice/acetone) is maintained at the target temperature (typically -10 °C to 0 °C) throughout the entire reaction period.[7] For larger-scale reactions, consider using a cryocooler for more reliable temperature control.

• Monitor Internal Temperature: For reactions larger than a few millimoles, place a low-temperature thermometer or thermocouple directly in the reaction mixture (if feasible) to monitor the internal temperature, as the exotherm from bubbling HCl gas can raise it above the bath temperature.

• Controlled HCl Addition: The addition of anhydrous HCl gas is exothermic. Bubble the gas through the solution at a slow, controlled rate to prevent localized heating.

• Reaction Time Optimization: While some Pinner reactions require long reaction times, it's crucial to monitor the reaction progress. Extended reaction times, even at low temperatures, can sometimes lead to byproduct formation.

The following workflow provides a logical approach to diagnosing and solving the amide formation issue.

Caption: A step-by-step guide to troubleshooting amide formation.

Scenario 2: I'm getting a mixture of my desired product and a significant amount of orthoester.

Question: My goal was to synthesize an imidate, but I have a substantial orthoester byproduct. How can I prevent this?

Answer: The formation of an orthoester indicates that the Pinner salt has reacted with a second molecule of the alcohol solvent.[3][4] This side reaction is promoted by two main factors: an excess of alcohol and/or elevated temperatures.

Causality Explained: The Pinner salt is an electrophile. While the reaction of the nitrile with the first molecule of alcohol is the desired pathway, the resulting imidate can be attacked by another alcohol molecule, especially if the alcohol is used as the solvent and is present in large excess. Higher temperatures increase the rate of this second nucleophilic attack.

Troubleshooting Protocol:

• Control Stoichiometry: If possible, avoid using the alcohol as the solvent. Instead, use a co-solvent like anhydrous dioxane or cyclopentyl methyl ether (CPME) and add a controlled amount of the alcohol (typically 1.0 to 1.5 equivalents).[3][8]

• Strict Temperature Adherence: Maintain the reaction temperature at or below 0 °C. The activation energy for orthoester formation is higher than that for Pinner salt formation, so low temperatures will heavily favor the desired product.

• Isolate the Pinner Salt Promptly: Once the reaction is complete, work up the reaction mixture without delay. Allowing the crude product to sit, especially if it warms up, can promote further reaction with any remaining alcohol.

Data Summary: Temperature and Stoichiometry Effects

Parameter	Condition 1 (Problematic)	Condition 2 (Optimized)	Expected Outcome
Temperature	> 10 °C or Room Temp	-10 °C to 0 °C	Minimize orthoester & amide formation
Alcohol (ROH)	Used as solvent (>10 eq.)	1.1 eq. in co-solvent	Suppress orthoester formation
Reaction Time	Unmonitored (e.g., > 24h)	Monitored (TLC/GC/LCMS)	Prevent byproduct accumulation

Scenario 3: My reaction is sluggish at low temperatures. Can I just warm it up?

Question: My nitrile is sterically hindered, and the reaction is very slow at 0 °C. I'm tempted to increase the temperature to speed it up. Is this advisable?

Answer: Increasing the temperature is a high-risk strategy that will likely lead to the byproducts discussed above.[3][6] While some sterically hindered or electron-poor nitriles exhibit lower reactivity, there are better approaches than simply increasing the temperature.[1][4]

Causality Explained: The Pinner reaction's temperature sensitivity is a fundamental aspect of the intermediate's stability.[6] Even for slow reactions, the decomposition and rearrangement pathways of the Pinner salt are also accelerated by heat, often more so than the desired formation reaction. The net result is a lower yield of a less pure product.

Alternative Strategies for Sluggish Reactions:

• Extended Reaction Time at Low Temperature: The most reliable method is patience. Allow the reaction to proceed for a longer duration (24-72 hours) while rigorously maintaining the low temperature.

• Catalyst Choice: While gaseous HCl is traditional, some sluggish reactions may benefit from alternative acid catalysts or promoters. Lewis acid-promoted Pinner reactions, for example using trimethylsilyl triflate, have been shown to be effective, although they may also promote different side reactions like the Ritter reaction.[9]

• Solvent Effects: Ensure your solvent is completely anhydrous. Water is detrimental to the reaction.[7][9] Using a solvent like CPME has been shown to improve the reaction and simplify workup, which can be beneficial for sensitive products.[8]

• Base-Catalyzed Conditions: For certain electron-poor nitriles that are unreactive under acidic conditions, a base-catalyzed approach (e.g., using sodium alkoxide) can be a complementary and more effective method.[1][10]

Experimental Protocols

Protocol 1: General Low-Temperature Pinner Reaction for Imidate Synthesis

This protocol is designed to minimize byproduct formation by maintaining strict temperature control.

Materials:

• Nitrile (1.0 eq)

• Anhydrous Alcohol (1.1 - 1.5 eq)

• Anhydrous Solvent (e.g., Diethyl Ether, Dioxane, or CPME)

• Anhydrous Hydrogen Chloride (gas)

Equipment:

• Three-neck round-bottom flask equipped with a magnetic stirrer, gas inlet tube, and a drying tube.

• Low-temperature cooling bath (cryocooler or dry ice/acetone).

• Low-temperature thermometer.

Procedure:

• Set up the reaction vessel under an inert atmosphere (e.g., nitrogen or argon).

• Charge the flask with the nitrile and the anhydrous solvent.

• Cool the mixture to the target temperature (e.g., -10 °C) using the cooling bath.

• Add the anhydrous alcohol dropwise, ensuring the internal temperature does not rise significantly.

• Begin slowly bubbling dry hydrogen chloride gas through the stirred solution. Monitor the internal temperature closely to ensure it remains within the desired range.

• Continue the HCl addition until the reaction is saturated or for the predetermined time. The Pinner salt will often precipitate from the solution as a crystalline solid.

• Maintain the reaction at low temperature, stirring for the required duration (monitor by TLC or other appropriate methods if possible).

• Upon completion, stop the reaction by filtering the solid product quickly under an inert atmosphere. Wash the solid with cold, anhydrous solvent and dry under vacuum.

Protocol 2: Monitoring Reaction Progress by Thin-Layer Chromatography (TLC)

Procedure:

• Carefully and quickly take a small aliquot from the cold reaction mixture using a pre-chilled pipette.

• Immediately quench the aliquot in a vial containing a small amount of cold saturated sodium bicarbonate solution to neutralize the acid.

• Extract the quenched sample with a suitable organic solvent (e.g., ethyl acetate).

• Spot the organic layer on a TLC plate against a standard of your starting nitrile.

• Elute the plate with an appropriate solvent system.

• Visualize the spots. Since imidates may not be UV-active, use a visualizing stain such as potassium permanganate or vanillin.[11] A successful reaction will show the disappearance of the starting nitrile spot and the appearance of a new spot for the product.

References

• J&K Scientific. (2025). Pinner Reaction.
• Wikipedia. (n.d.). Pinner reaction.
• NROChemistry. (n.d.). Pinner Reaction.
• Organic Chemistry Portal. (n.d.). Pinner Reaction.
• BenchChem. (2025). The Pinner Reaction: A Technical Guide to the Synthesis and Mechanism of Methyl Pentanimidate.
• SynArchive. (2024). Pinner Reaction.
• YouTube. (2021). Pinner Reaction.
• BenchChem. (n.d.). Stability and reactivity of alkyl imidates.
• Scribd. (n.d.). Chemistry of Imidates.
• Research and Reviews. (2017). An Overview of Some Imidates Derivatives with Anti-microbial Activity.
• Research and Reviews. (n.d.). An Overview of Some Imidates Derivatives with Anti-microbial Activity.
• Beilstein Journal of Organic Chemistry. (2013). A Lewis acid-promoted Pinner reaction.
• ACS Publications. (n.d.). Base-Catalyzed Reaction of Nitriles with Alcohols. A Convenient Route to Imidates and Amidine Salts. The Journal of Organic Chemistry.
• ResearchGate. (2025). Thermal Degradation Studies of Alkyl-Imidazolium Salts and Their Application in Nanocomposites.
• National Institute of Standards and Technology. (2017). Thermal Degradation Studies of Alkyl-Imidazolium Salts and Their Application in Nanocomposites.
• Grokipedia. (n.d.). Pinner reaction.
• ResearchGate. (n.d.). Carboxamide formation in a Pinner-type reaction.
• YouTube. (2019). Pinner Reaction: Nitrile to amidine, ester, ortho-ester & thio-ester via Pinner salt as intermediate.
• Chemistry Steps. (n.d.). Nitriles to Esters.
• ResearchGate. (n.d.). Improved Pinner Reaction with CPME as a Solvent.
• ResearchGate. (n.d.). Melting Point and Thermal Decomposition Temperatures of Several 1-alkyl....
• YouTube. (2022). Organic Chemistry - Pinner Reaction Mechanism.
• Chemistry Stack Exchange. (2016). Monitoring reaction progress? [closed].
• Sciforum. (2022). Сu-catalyzed Pinner reaction of acetonitrile with alcohols.
• ACS Publications. (n.d.).

Sources

• 1. Pinner reaction - Wikipedia [en.wikipedia.org]
• 2. grokipedia.com [grokipedia.com]
• 3. jk-sci.com [jk-sci.com]
• 4. Pinner Reaction | NROChemistry [nrochemistry.com]
• 5. synarchive.com [synarchive.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. A Lewis acid-promoted Pinner reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. chemistry.stackexchange.com [chemistry.stackexchange.com]

Anhydrous conditions for successful Thiophene-2-carboximidamide synthesis

Technical Support Center: Thiophene-2-carboximidamide Synthesis

Welcome to the technical support resource for the successful synthesis of Thiophene-2-carboximidamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into this synthesis, with a core focus on the critical requirement of maintaining anhydrous conditions. Here, we move beyond simple protocols to explain the causality behind each experimental choice, ensuring a robust and reproducible synthesis.

Foundational Principles: Why Anhydrous Conditions are Non-Negotiable

The primary route to Thiophene-2-carboximidamide is the Pinner reaction, a classic and reliable method for converting nitriles to amidines.[1][2] This two-step process begins with the acid-catalyzed reaction of thiophene-2-carbonitrile with an alcohol (typically ethanol) to form an intermediate imino ester hydrochloride, known as a Pinner salt.[3][4][5] This salt is then treated with ammonia to yield the final amidine product.[2]

The success of this entire sequence hinges on the exclusion of water. The Pinner salt intermediate is highly susceptible to hydrolysis. Even trace amounts of moisture in the reaction mixture will lead to the formation of an ester (e.g., ethyl thiophene-2-carboxylate) as a significant byproduct, directly competing with the desired aminolysis step and severely reducing the yield of Thiophene-2-carboximidamide.[3][4][5]

Visualizing the Reaction Pathway and the Pitfall of Hydrolysis

The following diagram illustrates the Pinner reaction for Thiophene-2-carboximidamide synthesis and the competing hydrolysis pathway that must be avoided.

Sources

• 1. jk-sci.com [jk-sci.com]
• 2. benchchem.com [benchchem.com]
• 3. Pinner Reaction | NROChemistry [nrochemistry.com]
• 4. youtube.com [youtube.com]
• 5. Pinner reaction - Wikipedia [en.wikipedia.org]

Technical Support Center: Thiophene Compound Stability &amp; Storage

Welcome to the Technical Support Center for thiophene-containing compounds. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, actionable advice on preventing the degradation of these valuable molecules. Thiophene's unique electronic structure, while synthetically versatile, also makes it susceptible to specific degradation pathways. Understanding and mitigating these is critical for experimental success and data integrity.

Part 1: Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments, providing a logical workflow from problem identification to resolution and prevention.

Issue 1: You observe a significant color change in your stored thiophene compound, from colorless/white to yellow, green, or brown.

• Immediate Action & Diagnosis:

  • Isolate the Material: Immediately protect the compound from further light exposure by transferring it to an amber vial.[1]

  • Inert Atmosphere: Purge the vial with an inert gas like argon or nitrogen before sealing to displace any oxygen.[1]

  • Cold Storage: Store the vial in a refrigerated environment (2-8°C) to slow down any ongoing reactions.[1][2]

  • Purity Analysis: The color change strongly indicates impurity formation or degradation.[2] Perform a purity analysis using techniques like HPLC, GC-MS, or NMR to identify and quantify the impurities.

• Root Cause Analysis & Corrective Action:

  • Photo-oxidation: The most likely cause is exposure to light and air, leading to the formation of colored byproducts through oxidative processes.[1][2] The sulfur atom in the thiophene ring can be oxidized to form S-oxides (sulfoxides) and S,S-dioxides (sulfones).[2]

  • Polymerization: Exposure to heat, light, or contaminants can initiate polymerization, resulting in a change in color and physical state (e.g., becoming gummy).[1]

  • Decision: Based on the purity analysis, determine if the material is still suitable for your experiment. If the purity is compromised, purification (e.g., recrystallization) may be necessary. For future prevention, always store thiophene compounds in the dark, under an inert atmosphere, and at reduced temperatures.

• Preventative Workflow for Discolored Thiophene:

  Caption: Troubleshooting workflow for discolored thiophene compounds.

Issue 2: You observe the formation of an insoluble precipitate or gummy material in your reaction mixture containing a thiophene derivative.

• Immediate Action & Diagnosis:

  • Stop the Reaction (if possible): If the reaction is ongoing, cool it down to slow the process.

  • Solubility Test: Attempt to dissolve a small sample of the precipitate in various common organic solvents. If it remains insoluble in solvents where the starting material is normally soluble, polymerization is highly likely.[1]

  • Review Reaction Conditions: Analyze your experimental setup. Was a strong acid or base used? Was the reaction heated to a high temperature?

• Root Cause Analysis & Corrective Action:

  • Acid-Catalyzed Polymerization: Strong acids can catalyze the electrophilic polymerization of the thiophene ring.[1][3] This is particularly problematic for thiophenes with electron-donating groups or reactive functional groups like hydroxymethyl.[3]

    • Solution: Lower the reaction temperature, use a milder acid or a lower concentration, or consider protecting reactive functional groups.[3]

  • Oxidative Polymerization: The presence of oxygen or other oxidizing agents can induce polymerization.[1]

    • Solution: Ensure your reaction is performed under a strictly inert atmosphere (nitrogen or argon) and use deoxygenated solvents.[3]

  • Thermal Decomposition: Some thiophene derivatives are thermally unstable and can decompose or polymerize at elevated temperatures.[1]

    • Solution: Conduct the reaction at the lowest effective temperature.

• Experimental Protocol: Monitoring for Onset of Polymerization

  • Reaction Setup: Set up your reaction under a confirmed inert atmosphere.

  • Regular Sampling: At regular intervals (e.g., every 30-60 minutes), withdraw a small aliquot of the reaction mixture.

  • TLC Analysis: Spot the aliquot on a TLC plate and develop it using an appropriate solvent system. The formation of a streak from the baseline or new, low-Rf spots can indicate the formation of oligomers or polymers.

  • LC-MS Analysis: For a more quantitative assessment, quench the aliquot and analyze it by LC-MS. The appearance of peaks with repeating mass units is a strong indicator of oligomerization.

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the ideal long-term storage conditions for thiophene compounds?

A1: To maximize shelf-life and maintain purity, thiophene derivatives should be stored with the following considerations:

Storage Parameter	Recommendation	Rationale
Temperature	2-8°C (Refrigerated)[1][2]	Slows down the rate of all potential degradation reactions, including oxidation and polymerization.[1]
Atmosphere	Inert Gas (Argon or Nitrogen)[1][4]	Prevents oxidative degradation of the electron-rich thiophene ring and the sulfur atom by atmospheric oxygen.[1][2]
Light	Amber Glass Vial / Darkness[1][5]	Protects against photo-oxidation and photodegradation initiated by UV and visible light.[1][2]
Container	Tightly Sealed Container[2][6]	Prevents ingress of moisture and atmospheric oxygen.[4] For highly sensitive materials, consider using a container with a PTFE-lined cap.

Q2: My thiophene derivative is a liquid. Are there any special handling considerations?

A2: Yes. Many liquid thiophenes are volatile and flammable.[7] Always handle them in a well-ventilated fume hood, away from sources of ignition.[6] Grounding equipment is also recommended to prevent static discharge.[6] For air-sensitive liquids, use proper air-free techniques, such as cannulation or syringes, to transfer the material.[8]

Q3: What are the primary degradation pathways I should be aware of?

A3: The main degradation pathways for thiophenes stem from the reactivity of the aromatic ring and the sulfur heteroatom:

• Oxidation: The sulfur atom can be oxidized to form thiophene S-oxides and subsequently S,S-dioxides (sulfones).[2][9][10] The ring itself can also undergo oxidation, leading to ring-opened products.

• Polymerization/Oligomerization: The electron-rich thiophene ring is susceptible to polymerization, which can be initiated by acids, oxidizing agents, light, or heat.[1][3][11] This is a common failure mode, leading to insoluble or discolored materials.

• Electrophilic Attack: While a fundamental reaction for synthesis, unwanted electrophilic substitution can occur if the compound is exposed to acidic contaminants.

• Degradation Pathways of the Thiophene Ring:

  Caption: Major degradation pathways for the thiophene ring.

Q4: Can I use a polymerization inhibitor for long-term storage?

A4: Yes, for certain applications, adding a free-radical inhibitor like Butylated Hydroxytoluene (BHT) can be beneficial for extended storage.[1] BHT acts as an antioxidant and can prevent the initiation of polymerization. A low concentration, typically 100-500 ppm, is often sufficient. However, you must verify that the inhibitor will not interfere with your downstream applications.

Q5: How do substituents on the thiophene ring affect its stability?

A5: Substituents have a significant impact on the electronic properties and, therefore, the stability of the thiophene ring.

• Electron-Donating Groups (EDGs) (e.g., alkyl, alkoxy): These groups increase the electron density of the ring, making it more susceptible to oxidation and electrophilic attack. However, they can also stabilize the molecule in other ways.[12]

• Electron-Withdrawing Groups (EWGs) (e.g., nitro, cyano, acyl): These groups decrease the electron density of the ring, making it less reactive towards oxidation and electrophilic attack.[13] This generally increases the stability of the compound.[14]

References

• He, H., Wang, S., & Wang, J. (n.d.). Radiolytic degradation of thiophene: Performance, pathway and toxicity evaluation. ScienceDirect.
• BenchChem. (n.d.). Preventing polymerization of 3-Acetylthiophene during storage.
• The University of Queensland. (n.d.). Chemical Storage Safety Guideline. UQ Policy and Procedure Library.
• Valj, E., et al. (2014). Bioactivation Potential of Thiophene-Containing Drugs. Chemical Research in Toxicology.
• He, H., et al. (n.d.). Radiolytic degradation of thiophene: Performance, pathway and toxicity evaluation. ResearchGate.
• Santa Cruz Biotechnology. (n.d.). Thiophene Safety Data Sheet.
• Ossila. (n.d.). Air Sensitive Compounds.
• BenchChem. (n.d.). Stability of 2-Thiophenemethanol under acidic and basic conditions.
• BenchChem. (n.d.). Long-term storage and stability issues with 3-Acetylthiophene.
• National Institutes of Health. (n.d.). Substituent Effect on the Nucleophilic Aromatic Substitution of Thiophenes With Pyrrolidine: Theoretical Mechanistic and Reactivity Study.
• Sigma-Aldrich. (2024). Thiophene Safety Data Sheet.
• Arotec. (2024). Guide to Safe Chemical Storage: Best Practices for the Industry.
• National Center for Biotechnology Information. (n.d.). Thiophene. PubChem.
• Fisher Scientific. (n.d.). Air-Sensitive Chemistry: Practical and Safety Considerations.
• Thomas, J., et al. (2015). Thiophene-Based Microporous Polymer Networks via Chemical or Electrochemical Oxidative Coupling. Macromolecules.
• Oxford Lab Fine Chem LLP. (n.d.). Material Safety Data Sheet Thiophene.
• BenchChem. (n.d.). Electrophilic Substitution on the Thiophene Ring: A Technical Guide.
• Wikipedia. (n.d.). Thiophene.
• Marino, G. (1971). Electrophilic Substitutions of Five-Membered Rings. Advances in Heterocyclic Chemistry.
• Butler, A. R., & Eaborn, C. (1968). Electrophilic substitution on the thiophen ring. Part II. Halogenation of substituted thiophens. Journal of the Chemical Society B: Physical Organic.
• National Institutes of Health. (n.d.). Thiophene Stability in Photodynamic Therapy: A Mathematical Model Approach.
• Google Patents. (n.d.). Decomposition method of thiophene.
• Google Patents. (n.d.). Polymerization of thiophene and its derivatives.

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. ossila.com [ossila.com]
• 5. rawsource.com [rawsource.com]
• 6. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 7. Thiophene | C4H4S | CID 8030 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Air-Sensitive Chemistry: Practical and Safety Considerations [fishersci.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Thiophene - Wikipedia [en.wikipedia.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. benchchem.com [benchchem.com]
• 13. Substituent Effect on the Nucleophilic Aromatic Substitution of Thiophenes With Pyrrolidine: Theoretical Mechanistic and Reactivity Study - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Validating Thiophene-2-carboximidamide as a Selective nNOS Inhibitor

In the landscape of neuropharmacology, the selective inhibition of neuronal nitric oxide synthase (nNOS) represents a significant therapeutic goal for treating neurodegenerative diseases, stroke, and even certain cancers like melanoma.[1][2][3] The overproduction of nitric oxide (NO) by nNOS is implicated in pathological processes, making targeted inhibition crucial.[3] However, the challenge lies in achieving selectivity. The three NOS isoforms—neuronal (nNOS), endothelial (eNOS), and inducible (iNOS)—share high structural homology, and off-target inhibition, particularly of eNOS, can lead to serious cardiovascular side effects.[3][4]

Thiophene-2-carboximidamides (T2Cs) have emerged as a promising class of nNOS inhibitors, offering a balance of high potency, good isoform selectivity, and favorable drug-like properties compared to other scaffolds like aminopyridines.[2][4] This guide provides a comprehensive framework for researchers to rigorously validate the selective inhibition of nNOS by a T2C candidate. We will move beyond simple protocols to explain the causality behind experimental choices, ensuring a robust and self-validating approach.

The Foundational Principle: Nitric Oxide Synthesis

All three NOS isoforms catalyze the conversion of L-arginine to L-citrulline, producing NO in the process.[5] This reaction serves as the basis for most activity assays. Understanding this central pathway is key to designing and interpreting validation experiments.

Caption: The core enzymatic reaction catalyzed by nNOS.

Part 1: In Vitro Validation: Quantifying Potency and Selectivity

The first critical step is to determine a compound's direct inhibitory effect on purified enzymes. This allows for the calculation of key metrics like IC₅₀ (the concentration of inhibitor required to reduce enzyme activity by 50%) and the selectivity ratio.

Experimental Approach: The Griess Assay for Total NO Production

The most common method for measuring NOS activity is to quantify the stable end-products of NO, nitrite (NO₂⁻) and nitrate (NO₃⁻). The Griess assay is a colorimetric method that detects nitrite. For an accurate measurement of total NOS activity, nitrate must first be enzymatically converted to nitrite using nitrate reductase.[6]

Caption: Experimental workflow for the in vitro nNOS inhibition assay.

Detailed Protocol: In Vitro nNOS Inhibition Assay

This protocol is designed to be a self-validating system by including essential controls.

Materials:

• Purified recombinant human nNOS, eNOS, and iNOS enzymes

• Thiophene-2-carboximidamide test compound

• L-arginine (substrate)[7]

• NADPH, Calmodulin, (6R)-5,6,7,8-tetrahydrobiopterin (BH₄) (cofactors)[7]

• Nitrate Reductase[8]

• Griess Reagent[8]

• Assay Buffer (e.g., 50 mM HEPES, pH 7.4)

• 96-well microplate

Procedure:

• Reaction Mixture Preparation: Prepare a master mix for each NOS isoform in separate tubes. For each reaction well, the mix should contain assay buffer, L-arginine, and all necessary cofactors (NADPH, Calmodulin for nNOS/eNOS, BH₄). The causality here is to provide the enzyme with everything it needs to function optimally.

• Inhibitor Addition: Create a serial dilution of your Thiophene-2-carboximidamide compound. Add the inhibitor at various concentrations to the wells of the 96-well plate.

  • Trustworthiness Check: Include a "no inhibitor" positive control (100% activity) and a "no enzyme" negative control (background signal).

• Enzyme Addition & Incubation: Add the purified nNOS, eNOS, or iNOS enzyme to the appropriate wells to initiate the reaction. Incubate the plate at 37°C for a set period (e.g., 60 minutes).

• Nitrate Reduction: Stop the initial reaction. Add Nitrate Reductase and its cofactor (NADPH) to each well. Incubate at room temperature to ensure all nitrate produced is converted to nitrite.[8] This step is critical for accuracy, as the ratio of nitrite to nitrate can vary.[6]

• Griess Reaction: Add the Griess reagent to all wells. This reagent reacts with nitrite to produce a magenta-colored azo dye.[8] Allow the color to develop for 10-15 minutes.

• Data Acquisition: Measure the absorbance of each well at 540 nm using a microplate reader.

• Data Analysis:

  • Subtract the absorbance of the "no enzyme" control from all other readings.

  • Calculate the percentage of inhibition for each inhibitor concentration relative to the "no inhibitor" control.

  • Plot the percent inhibition against the log of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Part 2: Cellular Validation: Assessing Bioavailability and Efficacy

In vitro results are essential but do not provide information on a compound's ability to cross cell membranes or its stability in a cellular environment.[9] A cell-based assay is the logical next step to bridge the gap between enzymatic assays and in vivo studies.[10]

Experimental Approach: nNOS-Overexpressing Cell Line

A robust model involves using a cell line, such as HEK 293T, that has been stably transfected to overexpress nNOS.[9] Since nNOS is a calcium/calmodulin-dependent enzyme, its activity can be triggered by introducing a calcium ionophore like A23187, which increases intracellular calcium levels.[9]

Detailed Protocol: Cell-Based nNOS Inhibition Assay

Materials:

• HEK 293T cells stably overexpressing rat or human nNOS (e.g., 293T/nNOS)[9]

• Wild-type (WT) HEK 293T cells (for control)

• Cell culture medium (e.g., DMEM)

• Thiophene-2-carboximidamide test compound

• Calcium Ionophore A23187[9]

• Griess Reagent

Procedure:

• Cell Plating: Plate the 293T/nNOS cells in a 96-well plate and allow them to adhere and reach ~80% confluence. Plate WT 293T cells as a negative control.

• Inhibitor Pre-treatment: Treat the cells with varying concentrations of the Thiophene-2-carboximidamide compound for a defined period (e.g., 1-2 hours). This allows the compound to enter the cells.

• nNOS Activation: Add a calcium ionophore (e.g., 5 µM A23187) to the wells to activate nNOS.[9]

  • Trustworthiness Check: Include control wells with 293T/nNOS cells that receive the inhibitor but no A23187 (to measure basal activity) and cells that receive A23187 but no inhibitor (to measure maximal stimulated activity).

• Incubation: Incubate the cells for a longer period (e.g., 8 hours) to allow for the accumulation of nitrite in the culture medium.[9]

• Sample Collection: Carefully collect a known volume of the culture medium from each well.

• Griess Reaction and Data Analysis: Perform the Griess assay on the collected medium as described in the in vitro protocol (the nitrate reductase step can also be included for greater accuracy). Calculate the cellular IC₅₀ value. The expected result is a dose-dependent decrease in nitrite production in the A23187-stimulated cells treated with the inhibitor.[9]

Part 3: The Competitive Landscape: Performance Benchmarking

Validating an inhibitor requires understanding its performance relative to established alternatives. Thiophene-2-carboximidamide should be compared against non-selective inhibitors and other selective nNOS inhibitors. The key metric for comparison is the selectivity ratio, calculated by dividing the IC₅₀ or Kᵢ for the off-target isoform (e.g., eNOS) by the IC₅₀ or Kᵢ for the target isoform (nNOS). A higher ratio indicates greater selectivity.

Caption: Calculating selectivity ratios is key to validation.

Comparative Performance Data

The table below summarizes representative data for T2C compounds and other common NOS inhibitors, compiled from authoritative sources.

Inhibitor Class	Example Compound	Target Isoform	Kᵢ or IC₅₀ (nM)	Selectivity (nNOS/eNOS)	Selectivity (nNOS/iNOS)	Source(s)
Thiophene-2-carboximidamide	Compound 14	human nNOS	5	540-fold	340-fold	[1][11]
human eNOS	2700
mouse iNOS	1700
Aminopyridine (Selective nNOS)	Compound 26	rat nNOS	~20	~49-fold	~7-fold	[12]
Dipeptide Mimetic (Selective nNOS)	d-Phe-d-Arg-NO₂-OMe	rat nNOS	2000	~1800-fold	High	[12]
Non-Selective	L-NAME	bovine nNOS	15	~2.6-fold	~293-fold	[13]
human eNOS	39
murine iNOS	4400
iNOS-Selective	1400W	human nNOS	2000	25-fold	0.0035-fold (iNOS is target)	[14]
human eNOS	50000
human iNOS	7

Note: Data is compiled from various studies and conditions may differ slightly. Values are for illustrative comparison.

As the data illustrates, advanced Thiophene-2-carboximidamide inhibitors exhibit both low nanomolar potency against nNOS and significantly higher selectivity over eNOS and iNOS compared to non-selective agents and even some earlier selective inhibitors.[1][11]

Conclusion

The validation of a selective nNOS inhibitor is a multi-step process that requires rigorous and well-controlled experimentation. By progressing from in vitro enzymatic assays to more physiologically relevant cell-based models, researchers can build a comprehensive data package. Thiophene-2-carboximidamides represent a highly promising class of inhibitors, demonstrating excellent potency and selectivity in these validation assays.[1][2] The protocols and comparative framework provided in this guide offer a robust pathway for scientists to confirm the efficacy and selectivity of their own T2C candidates, paving the way for the development of next-generation therapeutics for nNOS-mediated pathologies.

References

• Li, H., et al. (2017). Potent and Selective Double-Headed Thiophene-2-carboximidamide Inhibitors of Neuronal Nitric Oxide Synthase for the Treatment of Melanoma. Journal of Medicinal Chemistry. [Link]

• Wang, Y., et al. (2009). A Cellular Model for Screening Neuronal Nitric Oxide Synthase Inhibitors. PLoS ONE. [Link]

• Cinelli, M. A., et al. (2014). Development Of Nitric Oxide Synthase Inhibitors for Neurodegeneration and Neuropathic Pain. Future Medicinal Chemistry. [Link]

• Wang, Y., et al. (2009). A cellular model for screening neuronal nitric oxide synthase inhibitors. PubMed. [Link]

• Li, H., et al. (2017). Potent and Selective Double-Headed Thiophene-2-carboximidamide Inhibitors of Neuronal Nitric Oxide Synthase for the Treatment of Melanoma. ResearchGate. [Link]

• Holden, J. K., et al. (2018). The Structural Basis for Isoform Selective Nitric Oxide Synthase Inhibition by Thiophene-2-Carboximidamides. Biochemistry. [Link]

• Holden, J. K., et al. (2018). Structural Basis for Isoform Selective Nitric Oxide Synthase Inhibition by Thiophene-2-carboximidamides. ACS Publications. [Link]

• Southan, G. J., & Szabó, C. (1996). On the selectivity of neuronal NOS inhibitors. British Journal of Pharmacology. [Link]

• Furfine, E. S., et al. (1994). Potent and selective inhibition of human nitric oxide synthases. Selective inhibition of neuronal nitric oxide synthase by S-methyl-L-thiocitrulline and S-ethyl-L-thiocitrulline. Journal of Biological Chemistry. [Link]

• Various Authors. (2014). How can I assay nitric oxide synthase activity in human RBCs? ResearchGate. [Link]

• BioAssay Systems. Nitric Oxide Synthase (NOS) Inhibitor Assay Screening Services. BioAssay Systems. [Link]

• Oxford Biomedical Research. Ultra Sensitive Assay for Nitric Oxide Synthase. Oxford Biomedical Research. [Link]

• Yoshizumi, M., et al. (2001). 28 Nitric oxide synthase (NOS) activity assay: determination of produced NADP+. Oxford Academic. [Link]

• Li, H., et al. (2012). In search of potent and selective inhibitors of neuronal nitric oxide synthase with more simple structures. Bioorganic & Medicinal Chemistry Letters. [Link]

• Al-Hiyari, Y., et al. (2022). Screening of novel and selective inhibitors for neuronal nitric oxide synthase (nNOS) via structure-based drug design techniques. Journal of Biomolecular Structure & Dynamics. [Link]

Sources

• 1. Potent and Selective Double-Headed Thiophene-2-carboximidamide Inhibitors of Neuronal Nitric Oxide Synthase for the Treatment of Melanoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Structural Basis for Isoform Selective Nitric Oxide Synthase Inhibition by Thiophene-2-Carboximidamides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In search of potent and selective inhibitors of neuronal nitric oxide synthase with more simple structures - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. bioassaysys.com [bioassaysys.com]
• 6. Nitric Oxide Synthase | Nitric Oxide Assay | Oxford Biomedical Research [oxfordbiomed.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. A Cellular Model for Screening Neuronal Nitric Oxide Synthase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A cellular model for screening neuronal nitric oxide synthase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Development Of Nitric Oxide Synthase Inhibitors for Neurodegeneration and Neuropathic Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 13. selleckchem.com [selleckchem.com]
• 14. On the selectivity of neuronal NOS inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Potency of Thiophene-2-carboximidamide and Other nNOS Inhibitors

In the intricate landscape of neuropharmacology, the selective inhibition of neuronal nitric oxide synthase (nNOS) presents a significant therapeutic avenue for a host of neurological disorders. Overproduction of nitric oxide (NO) by nNOS is implicated in the pathophysiology of neurodegenerative diseases, stroke, and chronic pain.[1][2] This guide provides an in-depth comparison of Thiophene-2-carboximidamide-based inhibitors against other classes of nNOS inhibitors, supported by experimental data to inform researchers, scientists, and drug development professionals in their pursuit of novel therapeutics.

The Critical Role of Neuronal Nitric Oxide Synthase (nNOS)

Neuronal nitric oxide synthase is a key enzyme responsible for the production of nitric oxide, a versatile signaling molecule in the nervous system.[3] nNOS-derived NO is crucial for various physiological processes, including synaptic plasticity, learning, and memory.[4][5] However, its excessive production can lead to neuronal damage, making selective nNOS inhibition a desirable therapeutic strategy.[1] The challenge lies in achieving selectivity for nNOS over the other two isoforms: endothelial NOS (eNOS), which is vital for cardiovascular homeostasis, and inducible NOS (iNOS), which is involved in the immune response.[6][7]

Thiophene-2-carboximidamide: A Promising Scaffold for nNOS Inhibition

The thiophene-2-carboximidamide scaffold has emerged as a particularly promising pharmacophore for the development of potent and selective nNOS inhibitors.[6][8] These compounds act as arginine mimetics, competitively binding to the active site of the enzyme and preventing the conversion of L-arginine to L-citrulline and NO.[2] The structural features of thiophene-2-carboximidamides allow for specific interactions within the nNOS active site that are not as favorable in eNOS or iNOS, forming the basis for their isoform selectivity.[6]

Mechanism of Action: Competitive Inhibition

The primary mechanism by which thiophene-2-carboximidamide and many other nNOS inhibitors function is through competitive inhibition. The inhibitor molecule, resembling the natural substrate L-arginine, vies for the same binding site on the enzyme. This binding event precludes the substrate from accessing the catalytic site, thereby halting the synthesis of nitric oxide.

Caption: Competitive inhibition of nNOS by Thiophene-2-carboximidamide.

Quantitative Comparison of nNOS Inhibitor Potency

The efficacy of an inhibitor is quantitatively defined by its inhibition constant (Kᵢ) or its half-maximal inhibitory concentration (IC₅₀). A lower value for these parameters signifies greater potency. Selectivity is determined by comparing the Kᵢ or IC₅₀ values across the different NOS isoforms. The following table summarizes the potency and selectivity of representative nNOS inhibitors.

Inhibitor Class	Compound	Target Isoform	Kᵢ (nM)	IC₅₀ (nM)	Selectivity (nNOS vs eNOS)	Selectivity (nNOS vs iNOS)	Reference
Thiophene-2-carboximidamide	Compound 14	human nNOS	5	-	540-fold	340-fold	[8][9]
Thiophene-2-carboximidamide	Compound 13	human nNOS	5	-	440-fold	260-fold	[8][9]
Thiophene-2-carboximidamide	AR-R17477	rat nNOS	-	35	100-fold	143-fold	[1]
Aminopyridine	Compound 12	rat nNOS	388	-	>1000-fold	150-fold	[1]
Arginine-Based	Nω-propyl-l-arginine (NPA)	bovine nNOS	60	-	~142-fold	~3000-fold	[10]
Non-Selective	L-NAME	bovine nNOS	15	-	~2.6-fold	~293-fold	[11]

Data compiled from multiple sources. Kᵢ and IC₅₀ values can vary based on experimental conditions and the species of the enzyme used.

The data clearly indicates that recently developed "double-headed" thiophene-2-carboximidamide inhibitors, such as compounds 13 and 14, exhibit exceptional potency in the low nanomolar range, coupled with high selectivity for nNOS over both eNOS and iNOS.[8][9] This represents a significant advancement compared to earlier thiophene-based inhibitors like AR-R17477 and even some highly selective aminopyridine-based inhibitors.[1] The non-selective inhibitors, such as L-NAME, demonstrate high potency for nNOS but lack the crucial isoform selectivity, which can lead to undesirable off-target effects.[11][12]

Experimental Protocol for Determining nNOS Inhibitory Activity

To ensure the trustworthiness and reproducibility of inhibitor potency data, a standardized and self-validating experimental protocol is essential. The following is a detailed methodology for assessing nNOS inhibition using a colorimetric assay that measures the production of nitrite, a stable oxidation product of NO.

Experimental Workflow

Caption: Workflow for nNOS activity and inhibition assay.

Step-by-Step Methodology

1. Preparation of Reagents and Samples:

• NOS Assay Buffer: Prepare a buffer containing components such as HEPES, EDTA, and DTT at a physiological pH.

• Cofactor Solution: A fresh solution containing NADPH, FAD, FMN, and (6R)-5,6,7,8-tetrahydrobiopterin (BH₄) is critical as these are required for nNOS activity.[4]

• Enzyme Source: Use purified recombinant nNOS or a tissue homogenate/cell lysate known to express nNOS (e.g., from brain tissue).[13][14]

• Inhibitor Solutions: Prepare serial dilutions of the thiophene-2-carboximidamide compounds and other inhibitors to be tested.

2. Assay Procedure:

• In a 96-well microplate, add the NOS assay buffer, cofactor solution, and the enzyme source to each well.

• Add the various concentrations of the inhibitor to the respective wells. Include a positive control (no inhibitor) and a negative control (no enzyme or a known potent inhibitor like L-NAME).

• Initiate the enzymatic reaction by adding L-arginine to all wells.

• Incubate the plate at 37°C for a predetermined time (e.g., 30-60 minutes).[15]

3. Nitrite/Nitrate Quantification (Griess Assay):

• Stop the enzymatic reaction.

• To measure total NO production, first convert any nitrate (NO₃⁻) in the samples to nitrite (NO₂⁻) by adding nitrate reductase.[15]

• Add Griess Reagent (a solution containing sulfanilamide and N-(1-naphthyl)ethylenediamine) to each well. This reagent reacts with nitrite to form a colored azo compound.[16]

• Incubate at room temperature for 10-15 minutes, protected from light.

4. Data Acquisition and Analysis:

• Measure the absorbance of each well at approximately 540 nm using a microplate reader.

• Generate a standard curve using known concentrations of sodium nitrite.

• Calculate the concentration of nitrite in each sample from the standard curve.

• Determine the percentage of nNOS inhibition for each inhibitor concentration relative to the positive control.

• Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to calculate the IC₅₀ value.[15]

Causality Behind Experimental Choices: The use of the Griess assay provides a robust and cost-effective method for indirectly measuring NO production.[15] The inclusion of nitrate reductase is crucial as NO is rapidly oxidized to both nitrite and nitrate. Ensuring the presence of all necessary cofactors is paramount for optimal enzyme activity. Running a full dose-response curve allows for the accurate determination of the IC₅₀, providing a reliable measure of inhibitor potency.

Conclusion

The development of potent and highly selective nNOS inhibitors is a critical step toward creating effective therapies for a range of neurological disorders. Thiophene-2-carboximidamide-based inhibitors have demonstrated exceptional promise, with several compounds exhibiting low nanomolar potency and excellent selectivity against other NOS isoforms.[8][9] The rigorous and standardized evaluation of these and other novel inhibitors, using well-validated experimental protocols, will be instrumental in advancing the most promising candidates through the drug development pipeline. The comparative data presented in this guide serves as a valuable resource for researchers in the field, highlighting the superior profile of next-generation thiophene-2-carboximidamides.

References

• Alderton, W. K., Cooper, C. E., & Knowles, R. G. (2001). Nitric oxide synthases: structure, function and inhibition. Biochemical Journal, 357(Pt 3), 593–615. [Link]

• Zhou, L., & Zhu, D. Y. (2009). Neuronal nitric oxide synthase: structure, subcellular localization, regulation, and clinical implications. Nitric Oxide, 20(4), 223–230. [Link]

• Jaffrey, S. R., & Snyder, S. H. (1996). Regulation of neuronal nitric oxide synthase and identification of novel nitric oxide signaling pathways. Neuroscience, 75(2), 323–333. [Link]

• Huang, H., Li, H., Yang, S., Chreifi, G., Martásek, P., Roman, L. J., ... & Silverman, R. B. (2014). Potent and Selective Double-Headed Thiophene-2-carboximidamide Inhibitors of Neuronal Nitric Oxide Synthase for the Treatment of Melanoma. Journal of Medicinal Chemistry, 57(4), 1343–1352. [Link]

• Ji, H., Tan, S., Igarashi, J., Li, H., & Silverman, R. B. (2012). Development Of Nitric Oxide Synthase Inhibitors for Neurodegeneration and Neuropathic Pain. Future Medicinal Chemistry, 4(13), 1685–1710. [Link]

• Huang, H., Li, H., Yang, S., Chreifi, G., Martásek, P., Roman, L. J., ... & Silverman, R. B. (2014). Potent and Selective Double-Headed Thiophene-2-carboximidamide Inhibitors of Neuronal Nitric Oxide Synthase for the Treatment of Melanoma. Journal of Medicinal Chemistry, 57(4), 1343–1352. [Link]

• Chreifi, G., Li, H., Li, H., Silverman, R. B., & Poulos, T. L. (2018). The Structural Basis for Isoform Selective Nitric Oxide Synthase Inhibition by Thiophene-2-Carboximidamides. Biochemistry, 57(44), 6339–6346. [Link]

• Chreifi, G., Li, H., Li, H., Silverman, R. B., & Poulos, T. L. (2018). Structural Basis for Isoform Selective Nitric Oxide Synthase Inhibition by Thiophene-2-carboximidamides. Biochemistry, 57(44), 6339–6346. [Link]

• Matrix Fine Chemicals. (n.d.). Thiophene-2-carboxamide. Retrieved from [Link]

• Coccurello, R., & Tiso, M. (2023). Neuronal Nitric Oxide Synthase and Post-Translational Modifications in the Development of Central Nervous System Diseases: Implications and Regulation. International Journal of Molecular Sciences, 24(18), 14337. [Link]

• Wikipedia. (2024). Nitric oxide synthase. In Wikipedia. Retrieved from [Link]

• Singh, N., & Sharma, A. (2020). Nitric Oxide Synthases and Their Inhibitors: A Review. Current Pharmaceutical Design, 26(23), 2736–2749. [Link]

• LabSolutions. (n.d.). Thiophene-2-carboximidamide hydrochloride. Retrieved from [Link]

• Sunway Pharm Ltd. (n.d.). Thiophene-2-carboxamide. Retrieved from [Link]

• Huang, H., et al. (2014). Potent and Selective Double-Headed Thiophene-2-carboximidamide Inhibitors of Neuronal Nitric Oxide Synthase for the Treatment of Melanoma. Journal of Medicinal Chemistry. [Link]

• Synapse. (2024). What are nNOS inhibitors and how do they work?. Retrieved from [Link]

• Southan, G. J., & Szabó, C. (1996). On the selectivity of neuronal NOS inhibitors. British Journal of Pharmacology, 117(4), 651–652. [Link]

• Furfine, E. S., et al. (1994). Potent and selective inhibition of human nitric oxide synthases. Selective inhibition of neuronal nitric oxide synthase by S-methyl-L-thiocitrulline and S-ethyl-L-thiocitrulline. Journal of Biological Chemistry, 269(42), 26677-26683. [Link]

• Huang, H., et al. (2014). Potent and selective double-headed thiophene-2-carboximidamide inhibitors of neuronal nitric oxide synthase for the treatment of melanoma. Journal of Medicinal Chemistry, 57(4), 1343-52. [Link]

• Wang, Y., et al. (2005). A Cellular Model for Screening Neuronal Nitric Oxide Synthase Inhibitors. Journal of Pharmacological and Toxicological Methods, 52(2), 273-277. [Link]

• Huang, H., et al. (2014). Potent and Selective Double-Headed Thiophene-2-carboximidamide Inhibitors of Neuronal Nitric Oxide Synthase for the Treatment of Melanoma. eScholarship. [Link]

• Li, H., et al. (2011). In search of potent and selective inhibitors of neuronal nitric oxide synthase with more simple structures. Bioorganic & Medicinal Chemistry Letters, 21(16), 4834-4838. [Link]

• BioAssay Systems. (n.d.). Nitric Oxide Synthase (NOS) Inhibitor Assay Screening Services. Retrieved from [Link]

• Khan, I., et al. (2023). Antibacterial Efficacy of N-(4-methylpyridin-2-yl) Thiophene-2-Carboxamide Analogues against Extended-Spectrum-β-Lactamase Producing Clinical Strain of Escherichia coli ST 131. Molecules, 28(7), 3075. [Link]

Sources

• 1. Development Of Nitric Oxide Synthase Inhibitors for Neurodegeneration and Neuropathic Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 2. What are nNOS inhibitors and how do they work? [synapse.patsnap.com]
• 3. mdpi.com [mdpi.com]
• 4. Nitric oxide synthases: regulation and function - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Neuronal nitric oxide synthase: structure, subcellular localization, regulation, and clinical implications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The Structural Basis for Isoform Selective Nitric Oxide Synthase Inhibition by Thiophene-2-Carboximidamides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Structural Basis for Isoform Selective Nitric Oxide Synthase Inhibition by Thiophene-2-carboximidamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Potent and Selective Double-Headed Thiophene-2-carboximidamide Inhibitors of Neuronal Nitric Oxide Synthase for the Treatment of Melanoma - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. On the selectivity of neuronal NOS inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. selleckchem.com [selleckchem.com]
• 12. benchchem.com [benchchem.com]
• 13. cdn.caymanchem.com [cdn.caymanchem.com]
• 14. sigmaaldrich.com [sigmaaldrich.com]
• 15. benchchem.com [benchchem.com]
• 16. A Cellular Model for Screening Neuronal Nitric Oxide Synthase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Cross-Reactivity of Thiophene-2-carboximidamide with eNOS and iNOS

This guide provides an in-depth comparison of the inhibitory activity of Thiophene-2-carboximidamide derivatives against endothelial nitric oxide synthase (eNOS) and inducible nitric oxide synthase (iNOS). Understanding the isoform selectivity of nitric oxide synthase (NOS) inhibitors is paramount for researchers and drug development professionals aiming to modulate specific physiological or pathological pathways without incurring off-target effects. This document synthesizes experimental data, explains the biochemical rationale for selectivity, and provides a validated protocol for assessing inhibitor potency.

The Critical Role of NOS Isoform Selectivity

Nitric oxide (NO) is a pivotal signaling molecule involved in a vast array of physiological processes, from vasodilation to neurotransmission and immune responses.[1][2] Its production is catalyzed by a family of three distinct nitric oxide synthase (NOS) isoforms:

• Neuronal NOS (nNOS or NOS1): Primarily found in the nervous system, it plays a key role in neuronal signaling.[3]

• Inducible NOS (iNOS or NOS2): Typically expressed in immune cells like macrophages following stimulation by cytokines.[2][4] It can produce large, sustained amounts of NO as a defense mechanism against pathogens.[5][6] However, its over-activity is implicated in the pathophysiology of inflammatory diseases, sepsis, and certain cancers.[2][3]

• Endothelial NOS (eNOS or NOS3): Predominantly located in the vascular endothelium, where its production of NO is essential for maintaining vascular tone, controlling blood pressure, and preventing atherosclerosis.[3][5][6][7]

Given these divergent roles, the therapeutic goal is often to inhibit the pathological overproduction of NO by iNOS (or nNOS in neurodegenerative contexts) while preserving the vital homeostatic functions of eNOS.[2][8] Non-selective inhibition can lead to serious adverse effects, such as hypertension, by disrupting eNOS activity. Therefore, developing inhibitors with high selectivity for iNOS over eNOS is a critical objective in drug discovery.[9][10] Thiophene-2-carboximidamides have emerged as a promising class of NOS inhibitors with the potential for such selectivity.[9][10][11][12]

Biochemical and Functional Distinctions: eNOS vs. iNOS

The ability to selectively target NOS isoforms stems from fundamental differences in their structure, regulation, and expression.

Feature	Endothelial NOS (eNOS)	Inducible NOS (iNOS)
Expression	Constitutive; continuously expressed in endothelial cells.[1][2]	Inducible; expression is triggered by inflammatory stimuli (e.g., cytokines, LPS).[1][2][4]
Regulation	Calcium/Calmodulin-dependent; activity is tightly regulated by intracellular Ca²⁺ fluctuations.[7][13]	Calcium/Calmodulin-independent; calmodulin is so tightly bound that the enzyme is active even at basal Ca²⁺ levels.[3][7]
NO Output	Low, transient bursts of NO for signaling.	High, sustained output of NO for cytotoxic/cytostatic effects.[5][6]
Physiological Role	Vasodilation, anti-platelet aggregation, anti-atherosclerosis.[5][6][7]	Immune defense, inflammation, host response to pathogens.[4][5][6]
Pathological Role	Dysfunction contributes to cardiovascular diseases.	Overexpression contributes to septic shock, chronic inflammation, and tissue damage.[2][3][6]

These differences, particularly in regulation and active site architecture, provide a foundation for the rational design of isoform-selective inhibitors.

Figure 1. Regulatory differences between eNOS and iNOS pathways.

Comparative Inhibitor Potency and Selectivity

The efficacy of a NOS inhibitor is defined by its potency (IC50 or Kᵢ value) and its selectivity ratio (e.g., Kᵢ for eNOS / Kᵢ for iNOS). A higher ratio indicates greater selectivity for iNOS. Below is a comparison of various Thiophene-2-carboximidamide (T2C) derivatives and established NOS inhibitors.

Inhibitor	Target Isoform	Potency (Kᵢ or IC₅₀)	Selectivity (vs. iNOS)	Reference
Thiophene-2-carboximidamide Derivative 14	nNOS	5 nM	340-fold (iNOS)	[14][15]
eNOS	2.7 µM	540-fold (eNOS)	[14][15]
iNOS	1.7 µM	-	[14][15]
Thiophene-2-carboximidamide Derivative (S)-9b	nNOS	14.7 nM	322-fold (iNOS)	[16]
eNOS	16.7 µM	1134-fold (eNOS)	[16]
iNOS	4.7 µM	-	[16]
1400W	Human iNOS	≤ 7 nM (Kd)	-	[17]
Human eNOS	50 µM (Kᵢ)	>5000-fold	[17]
Human nNOS	2 µM (Kᵢ)	~285-fold	[17]
L-NIL (N⁶-(1-Iminoethyl)-lysine)	Mouse iNOS	3.3 µM (IC₅₀)	-	[18][19][20][21]
Rat nNOS	92 µM (IC₅₀)	28-fold	[18][19][21]
Aminoguanidine	Mouse iNOS	2.1 µM (IC₅₀)	-	[22]
eNOS/nNOS	-	>50-fold	[23]

Note: While many Thiophene-2-carboximidamide derivatives have been optimized for nNOS selectivity, the data clearly demonstrates their potential for high selectivity against iNOS relative to eNOS.

Structural Basis for Isoform Selectivity

The selectivity of inhibitors like the Thiophene-2-carboximidamides is not accidental; it is rooted in subtle but critical differences in the amino acid composition of the NOS active sites. While the overall architecture is highly conserved, specific residues create unique chemical environments that can be exploited.

For instance, studies on T2C and other inhibitor classes have revealed that isoform-specific interactions are key. One such determinant is a pocket near the active site. In nNOS, this pocket is defined by residues like Serine-602, which is replaced by a bulkier Histidine (His373) in eNOS.[16] This substitution makes the pocket in eNOS shallower, preventing some inhibitor structures from fitting optimally, thereby conferring selectivity for the nNOS isoform.[16] Similar principles apply to iNOS vs. eNOS selectivity, where differences in charge and space within the L-arginine binding site allow for the design of inhibitors that preferentially bind to one isoform over the other. The thiophenecarboximidamide moiety itself acts as a mimic of the guanidinium group of the natural substrate, L-arginine, enhancing its interaction with the active site.[14]

Experimental Protocol: In Vitro NOS Inhibition Assay (Hemoglobin Capture Method)

To empirically determine the IC50 of a compound like Thiophene-2-carboximidamide, a robust in vitro enzyme assay is required. The following protocol describes a widely used method that measures the conversion of oxyhemoglobin to methemoglobin by NO.

Objective: To determine the concentration of an inhibitor required to reduce the activity of purified eNOS or iNOS by 50% (IC50).

Principle: NOS oxidizes L-arginine to produce NO and L-citrulline. The generated NO rapidly oxidizes oxyhemoglobin (HbO₂) to methemoglobin (metHb), which can be monitored spectrophotometrically by the change in absorbance at 401 nm.

Materials and Reagents:

• Purified recombinant human eNOS or iNOS

• Reaction Buffer: 50 mM HEPES, pH 7.4

• Cofactors: NADPH, FAD, FMN, (6R)-5,6,7,8-tetrahydrobiopterin (BH4)

• Substrate: L-arginine

• Calmodulin (for eNOS assay)

• Calcium Chloride (CaCl₂) (for eNOS assay)

• Oxyhemoglobin (HbO₂)

• Test Inhibitor (e.g., Thiophene-2-carboximidamide) dissolved in a suitable solvent (e.g., DMSO)

• 96-well UV-transparent microplate

• Microplate spectrophotometer

Step-by-Step Methodology:

• Preparation of Oxyhemoglobin (HbO₂):

  • Dissolve bovine hemoglobin in reaction buffer.

  • Reduce any existing metHb by adding a slight molar excess of sodium dithionite.

  • Remove the dithionite by passing the solution through a desalting column (e.g., Sephadex G-25) equilibrated with reaction buffer.

  • Determine the concentration of HbO₂ spectrophotometrically.

• Assay Setup:

  • In a 96-well plate, add the following to each well (final volume of 200 µL):

    • 140 µL Reaction Buffer

    • 10 µL of various concentrations of the test inhibitor (or vehicle control).

    • 10 µL of Cofactor Mix (containing NADPH, FAD, FMN, BH4, CaCl₂, and Calmodulin for eNOS; without CaCl₂/Calmodulin for iNOS).

    • 10 µL of HbO₂ solution.

• Enzyme Initiation and Measurement:

  • Pre-incubate the plate at 37°C for 5 minutes to allow the inhibitor to bind to the enzyme.

  • Initiate the reaction by adding 20 µL of L-arginine solution.

  • Immediately place the plate in the spectrophotometer (pre-warmed to 37°C).

  • Monitor the increase in absorbance at 401 nm over 10 minutes, taking readings every 30 seconds.

• Data Analysis:

  • Calculate the rate of reaction (V) for each inhibitor concentration by determining the slope of the linear portion of the absorbance vs. time curve.

  • Normalize the rates relative to the vehicle control (defined as 100% activity).

  • Plot the percent inhibition [(1 - V/V₀) * 100] against the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value.

Figure 2. Experimental workflow for determining NOS inhibitor IC50 values.

Conclusion and Future Outlook

The available data indicates that the Thiophene-2-carboximidamide scaffold is a highly promising platform for developing potent and, crucially, isoform-selective NOS inhibitors. While many derivatives have been optimized for nNOS, their structural features can be adapted to achieve high selectivity for iNOS over eNOS, a profile highly desirable for treating inflammatory conditions. The significant selectivity ratios observed are a direct result of exploiting subtle but definitive structural differences within the active sites of the NOS isoforms.

For researchers in the field, Thiophene-2-carboximidamides represent valuable chemical tools to dissect the specific roles of NOS isoforms in complex biological systems. For drug development professionals, they offer a validated starting point for creating next-generation therapeutics that can effectively target pathological NO production while minimizing the cardiovascular risks associated with eNOS inhibition. Continued structure-activity relationship (SAR) studies, guided by crystallographic and computational data, will undoubtedly lead to the discovery of even more potent and selective compounds based on this versatile chemical scaffold.

References

• Selective pharmacological inhibition of distinct nitric oxide synthase isoforms. PubMed. [Link]

• The biosynthesis and biological functions of NO. eNOS, nNOS, and iNOS... ResearchGate. [Link]

• Inducible Nitric Oxide Synthase: Regulation, Structure, and Inhibition. PMC. [Link]

• Discovery of novel inhibitors of inducible nitric oxide synthase. PubMed. [Link]

• Potent and selective inhibition of human nitric oxide synthases. Selective inhibition of neuronal nitric oxide synthase by S-methyl-L-thiocitrulline and S-ethyl-L-thiocitrulline. PubMed. [Link]

• Selective Inhibitors of the Inducible Nitric Oxide Synthase as Modulators of Cell Responses in LPS-Stimulated Human Monocytes. MDPI. [Link]

• L-N6-(1-iminoethyl)lysine: a selective inhibitor of inducible nitric oxide synthase. PubMed. [Link]

• What are NOS inhibitors and how do they work? Patsnap Synapse. [Link]

• Nitric oxide synthase. Wikipedia. [Link]

• 1400W is a slow, tight binding, and highly selective inhibitor of inducible nitric-oxide synthase in vitro and in vivo. PubMed. [Link]

• Nitric oxide synthases: regulation and function. PMC - PubMed Central. [Link]

• eNOS activation and NO function: Structural motifs responsible for the posttranslational control of endothelial nitric oxide synthase activity. ResearchGate. [Link]

• ENDOTHELIAL NITRIC OXIDE (NO) AND ITS PATHOPHYSIOLOGIC REGULATION. NIH. [Link]

• Structural Basis for Isoform Selective Nitric Oxide Synthase Inhibition by Thiophene-2-carboximidamides. PubMed. [Link]

• Potent and Selective Double-Headed Thiophene-2-carboximidamide Inhibitors of Neuronal Nitric Oxide Synthase for the Treatment of Melanoma. PMC - PubMed Central. [Link]

• Potent and Selective Double-Headed Thiophene-2-carboximidamide Inhibitors of Neuronal Nitric Oxide Synthase for the Treatment of Melanoma | Request PDF. ResearchGate. [Link]

• IC 50 values and physico-chemical parameters of selected iNOS inhibitors. ResearchGate. [Link]

• Potent and selective double-headed thiophene-2-carboximidamide inhibitors of neuronal nitric oxide synthase for the treatment of melanoma. PubMed. [Link]

• Endothelial Nitric-oxide Synthase Activation Generates an Inducible Nitric-oxide Synthase-like Output of Nitric Oxide in Inflamed Endothelium. PMC - NIH. [Link]

• The Use of Aminoguanidine, a Selective iNOS Inhibitor, to Evaluate the Role of Nitric Oxide in the Development of Autoimmune Diabetes. PubMed. [Link]

• Combination of Chiral Linkers with Thiophenecarboximidamide Heads to Improve the Selectivity of Inhibitors of Neuronal Nitric Oxide Synthase. PMC - NIH. [Link]

• Inducible nitric oxide synthase blockade with aminoguanidine, protects mice infected with Nocardia brasiliensis from actinomycetoma development. PLOS Neglected Tropical Diseases. [Link]

• Efficient and convenient route for the synthesis of thiophene-2-carboxamidines as potential inhibitors of nitric oxide synthase (NOS). CSIR-NCL Library, Pune. [Link]

• Nitric Oxide Synthase Inhibitors 1400W and L-NIO Inhibit Angiogenesis Pathway of Colorectal Cancer. PMC - NIH. [Link]

• The Structural Basis for Isoform Selective Nitric Oxide Synthase Inhibition by Thiophene-2-Carboximidamides. PubMed Central. [Link]

• Aminoguanidine Prevents the Oxidative Stress, Inhibiting Elements of Inflammation, Endothelial Activation, Mesenchymal Markers, and Confers a Renoprotective Effect in Renal Ischemia and Reperfusion Injury. MDPI. [Link]

• Aminoguanidine reduces glomerular inducible nitric oxide synthase (iNOS) and transforming growth factor-beta 1 (TGF-beta1) mRNA expression and diminishes glomerulosclerosis in NZB/W F1 mice. PubMed. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. What are NOS inhibitors and how do they work? [synapse.patsnap.com]
• 3. Inducible Nitric Oxide Synthase: Regulation, Structure, and Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inducible nitric oxide synthase blockade with aminoguanidine, protects mice infected with Nocardia brasiliensis from actinomycetoma development | PLOS Neglected Tropical Diseases [journals.plos.org]
• 5. researchgate.net [researchgate.net]
• 6. Nitric oxide synthase - Wikipedia [en.wikipedia.org]
• 7. Nitric oxide synthases: regulation and function - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Selective pharmacological inhibition of distinct nitric oxide synthase isoforms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Structural Basis for Isoform Selective Nitric Oxide Synthase Inhibition by Thiophene-2-carboximidamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The Structural Basis for Isoform Selective Nitric Oxide Synthase Inhibition by Thiophene-2-Carboximidamides - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Potent and Selective Double-Headed Thiophene-2-carboximidamide Inhibitors of Neuronal Nitric Oxide Synthase for the Treatment of Melanoma - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Efficient and convenient route for the synthesis of thiophene-2-carboxamidines as potential inhibitors of nitric oxide synthase (NOS) | CSIR-NCL Library, Pune [library.ncl.res.in]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Potent and selective double-headed thiophene-2-carboximidamide inhibitors of neuronal nitric oxide synthase for the treatment of melanoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Combination of Chiral Linkers with Thiophenecarboximidamide Heads to Improve the Selectivity of Inhibitors of Neuronal Nitric Oxide Synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 17. 1400W is a slow, tight binding, and highly selective inhibitor of inducible nitric-oxide synthase in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. medchemexpress.com [medchemexpress.com]
• 19. biotium.com [biotium.com]
• 20. rndsystems.com [rndsystems.com]
• 21. L-N6-(1-iminoethyl)lysine: a selective inhibitor of inducible nitric oxide synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Discovery of novel inhibitors of inducible nitric oxide synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. The Use of Aminoguanidine, a Selective iNOS Inhibitor, to Evaluate the Role of Nitric Oxide in the Development of Autoimmune Diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Biological Activity of Thiophene-2-Carboxamide Analogs: From Synthesis to Cellular Effects

The thiophene ring is a privileged scaffold in medicinal chemistry, serving as a cornerstone for a multitude of pharmacologically active compounds.[1][2] Its unique electronic properties and ability to act as a bioisostere for a phenyl ring make it a versatile building block in drug design.[1] Among its many derivatives, the thiophene-2-carboxamide framework has emerged as a particularly fruitful area of investigation, yielding analogs with a broad spectrum of biological activities, including antimicrobial, anticancer, and antioxidant properties.[3][4] Marketed drugs such as the anticancer agent OSI-390 and the antithrombotic Rivaroxaban feature this core structure, underscoring its therapeutic relevance.[3]

This guide provides a comparative analysis of the biological activities of various thiophene-2-carboxamide analogs. We will delve into their synthesis, compare their efficacy across different biological assays based on published experimental data, and provide detailed protocols for key evaluative experiments. The objective is to offer researchers and drug development professionals a comprehensive resource, grounding mechanistic claims in authoritative data and providing practical, field-proven insights into the evaluation of these promising compounds.

I. Synthetic Strategies: Building the Thiophene Core

The synthesis of polysubstituted thiophene-2-carboxamide derivatives is often achieved through efficient cyclization strategies. A common and effective method involves the reaction of versatile thiocarbamoyl compounds with α-halogenated reagents.[3] This approach is advantageous due to its capacity to produce a wide array of substituted thiophenes with relative ease of workup and generation of cleaner products.[3]

A representative synthetic pathway involves the condensation of an N-aryl-2-chloroacetamide with various functionalized thiocarbamoyl precursors in the presence of a base, such as sodium ethoxide or methoxide, in a suitable solvent.[3][5] This one-pot method allows for the direct construction of the decorated thiophene ring, yielding derivatives with substituents at the 3-position (e.g., hydroxyl, methyl, or amino groups) that are crucial for modulating biological activity.[3]

Caption: Generalized workflow for the synthesis of thiophene-2-carboxamide analogs.

II. Comparative Analysis of Biological Activities

The functionalization of the thiophene-2-carboxamide scaffold gives rise to a diverse array of biological effects. The nature and position of substituents play a critical role in determining the potency and selectivity of these analogs.

A. Antimicrobial Activity

Thiophene-2-carboxamide derivatives have demonstrated significant potential as antibacterial agents, with efficacy against both Gram-positive and Gram-negative pathogens.[3] Structure-activity relationship (SAR) studies reveal that the substituent at the 3-position of the thiophene ring is a key determinant of antibacterial potency.

A comparative study of 3-substituted analogs showed that 3-amino thiophene-2-carboxamides (Series 7a-c ) displayed higher antibacterial activity than the corresponding 3-hydroxy (Series 3a-c ) and 3-methyl (Series 5a-c ) derivatives.[3] In general, the investigated compounds were more active against Gram-positive strains like Staphylococcus aureus and Bacillus subtilis.[3]

Specifically, the introduction of a methoxy group on an adjacent aryl ring further enhanced activity. The amino-substituted analog 7b showed excellent activity against P. aeruginosa, S. aureus, and B. subtilis, with inhibition zones of 20 mm, 20 mm, and 19 mm, respectively.[3] Similarly, the hydroxy-substituted analog 3b , also bearing a methoxy group, was highly effective against B. subtilis and P. aeruginosa.[3]

In another study, N-(4-methylpyridin-2-yl)thiophene-2-carboxamide analogs were synthesized and tested against extended-spectrum β-lactamase (ESBL)-producing Escherichia coli.[6][7] Compounds 4a and 4c from this series showed the highest activity, demonstrating the potential of these scaffolds to combat resistant bacterial strains.[6] Molecular docking studies suggested these compounds bind effectively within the active site of the β-lactamase enzyme.[6]

Analog Series	Key Substituent	Target Organisms	Observed Activity (Compared to other analogs)	Reference
Series 7a-c	3-Amino	S. aureus, B. subtilis, E. coli, P. aeruginosa	Highest antibacterial activity (inhibition up to 86.9%)	[3]
Series 3a-c	3-Hydroxy	S. aureus, B. subtilis, P. aeruginosa	Moderate activity (inhibition up to 78.3%)	[3]
Series 5a-c	3-Methyl	S. aureus, B. subtilis	Lowest activity	[3]
Analogs 4a, 4c	N-(4-methylpyridin-2-yl)	ESBL-producing E. coli	Highest activity in its series; potent inhibition	[6]

B. Anticancer Activity

The thiophene carboxamide scaffold is a promising pharmacophore for the development of novel anticancer agents.[1] Analogs have demonstrated cytotoxicity against a range of cancer cell lines, including breast (MCF-7), colon (HT-29), liver (HepG2, Hep3B), and melanoma (A375).[1][4][8]

One study synthesized thiophene carboxamide derivatives as biomimetics of the tubulin inhibitor Combretastatin A-4 (CA-4).[4] Among the series, compounds 2b and 2e were the most potent against the Hep3B liver cancer cell line, with IC₅₀ values of 5.46 µM and 12.58 µM, respectively.[4][9] These compounds were shown to disrupt the formation of 3D cancer cell spheroids and molecular docking confirmed their interaction with the colchicine-binding site of tubulin.[4][9]

Another series of novel thiophene carboxamide compounds, including MB-D2 and MB-D4 , exhibited significant cytotoxic effects against A375, HT-29, and MCF-7 cancer cells.[1] The compound MB-D2 was particularly effective, reducing HT-29 cell viability to 30.6% at 100 µM and inducing apoptosis through caspase-3/7 activation and mitochondrial depolarization, with high selectivity for cancer cells over normal cells.[1]

Analog	Cancer Cell Line(s)	IC₅₀ / % Viability	Proposed Mechanism	Reference
Compound 2b	Hep3B (Liver)	IC₅₀ = 5.46 µM	Tubulin polymerization inhibition	[4]
Compound 2e	Hep3B (Liver)	IC₅₀ = 12.58 µM	Tubulin polymerization inhibition	[4]
Compound 7f	HT-29 (Colon), MCF-7 (Breast)	IC₅₀ = 2.18 µM (HT-29), 4.25 µM (MCF-7)	PI3Kα enzyme inhibition	[8]
MB-D2	HT-29 (Colon), A375 (Melanoma)	30.6% viability @ 100 µM (HT-29)	Caspase-3/7 activation, mitochondrial depolarization	[1]
MB-D4	HT-29 (Colon), MCF-7 (Breast)	51% viability @ 75 µM (HT-29)	Cytotoxicity	[1]

C. Antioxidant Activity

The capacity to scavenge free radicals is another important biological property of thiophene-2-carboxamide derivatives. The antioxidant potential is typically evaluated using methods like the ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical cation scavenging assay.[3]

Consistent with the trend observed in antibacterial activity, the 3-amino substituted analogs (7a-c ) demonstrated the highest antioxidant activity, with inhibition percentages ranging from 46.9% to 62.0%.[3] The 3-hydroxy derivatives (3a-c ) showed moderate activity (28.4%–54.9%), while the 3-methyl analogs (5a-c ) exhibited the lowest antioxidant capacity (12.0%–22.9%).[3] The most active compound, 7a , showed 62.0% inhibition, which is comparable to the standard antioxidant, ascorbic acid (88.44%).[3] This suggests that an electron-donating amino group at the 3-position significantly enhances the molecule's ability to neutralize free radicals.

III. Experimental Protocols: A Guide to In Vitro Evaluation

To ensure scientific integrity, the protocols used to evaluate these compounds must be robust and reproducible. Here, we detail the methodologies for key assays.

A. In Vitro Cytotoxicity: MTS Assay

The MTS assay is a colorimetric method used to determine the number of viable cells in proliferation or cytotoxicity assays. This protocol is crucial for screening anticancer potential.

Causality: The assay relies on the principle that viable, metabolically active cells contain dehydrogenase enzymes that reduce the MTS tetrazolium compound into a colored formazan product, which is soluble in the cell culture medium. The quantity of formazan, measured by absorbance, is directly proportional to the number of living cells.

Step-by-Step Protocol:

• Cell Seeding: Plate cancer cells (e.g., Hep3B, MCF-7) in a 96-well plate at a density of 5,000-10,000 cells/well. Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the thiophene-2-carboxamide analogs in the appropriate cell culture medium. Remove the old medium from the wells and add 100 µL of the diluted compounds. Include wells with untreated cells (negative control) and a known cytotoxic agent (positive control, e.g., doxorubicin).

• Incubation: Incubate the plate for 48-72 hours at 37°C and 5% CO₂. The incubation time is critical for observing the antiproliferative effects.

• MTS Reagent Addition: Add 20 µL of the MTS reagent solution to each well.

• Final Incubation: Incubate the plate for 1-4 hours at 37°C. This allows for the conversion of MTS to formazan by viable cells.

• Absorbance Measurement: Measure the absorbance of each well at 490 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the viability against the compound concentration to determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Caption: Step-by-step workflow for the MTS cytotoxicity assay.

B. Antimicrobial Susceptibility: Broth Microdilution (MIC Determination)

This method determines the Minimum Inhibitory Concentration (MIC), the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.

Causality: By exposing a standardized inoculum of bacteria to serial dilutions of the test compound, one can identify the precise concentration at which bacterial growth is inhibited. This is a quantitative measure of a compound's potency.

Step-by-Step Protocol:

• Compound Preparation: Dissolve the thiophene analogs in a suitable solvent (e.g., DMSO) and prepare a series of two-fold dilutions in a 96-well microtiter plate using sterile Mueller-Hinton Broth (MHB).

• Inoculum Preparation: Culture the bacterial strain (e.g., S. aureus, E. coli) overnight. Dilute the culture to achieve a final concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL in each well.

• Inoculation: Add the bacterial inoculum to each well containing the diluted compounds. Include a positive control (broth + inoculum, no compound) and a negative control (broth only).

• Incubation: Cover and incubate the plate at 37°C for 18-24 hours.

• MIC Determination: After incubation, visually inspect the wells for turbidity (bacterial growth). The MIC is the lowest concentration of the compound in which there is no visible growth. A microplate reader can also be used to measure optical density for a more quantitative result.

C. Antioxidant Potential: ABTS Radical Scavenging Assay

This assay measures the ability of a compound to scavenge the stable ABTS radical cation (ABTS•⁺).

Causality: The ABTS•⁺ radical has a characteristic blue-green color. In the presence of an antioxidant, which donates an electron or hydrogen atom, the radical is neutralized, and the color intensity decreases. The degree of color change is proportional to the antioxidant concentration.[3]

Step-by-Step Protocol:

• ABTS•⁺ Generation: Prepare the ABTS radical cation by reacting a 7 mM ABTS stock solution with 2.45 mM potassium persulfate. Allow the mixture to stand in the dark at room temperature for 12-16 hours before use.

• Radical Dilution: Dilute the ABTS•⁺ solution with ethanol to an absorbance of 0.70 (± 0.02) at 734 nm.

• Assay Reaction: Add a small volume of the test compound solution (at various concentrations) to the diluted ABTS•⁺ solution.

• Incubation: Allow the reaction to proceed for a set time (e.g., 6 minutes) at room temperature.

• Absorbance Measurement: Measure the absorbance of the solution at 734 nm.[3]

• Calculation: Calculate the percentage of inhibition of the ABTS•⁺ radical using the formula: [(Abs_control - Abs_sample) / Abs_control] x 100. Ascorbic acid is typically used as a positive control.[3]

IV. Conclusion and Future Directions

The thiophene-2-carboxamide scaffold is a remarkably versatile platform for the development of new therapeutic agents. This comparative analysis demonstrates that targeted modifications to this core structure can yield potent and selective analogs with significant antimicrobial, anticancer, and antioxidant activities.

Key Structure-Activity Insights:

• Electron-donating groups (e.g., -NH₂) at the 3-position of the thiophene ring consistently enhance antibacterial and antioxidant activities compared to hydroxyl or methyl groups.[3]

• Aryl substitutions on the carboxamide nitrogen or other positions of the thiophene ring are critical for tuning anticancer potency and the mechanism of action, leading to compounds that can inhibit key targets like tubulin or protein kinases.[1][4][8]

The experimental data clearly indicates that several analogs, such as the 3-amino derivatives for antimicrobial applications and the CA-4 biomimetics for oncology, warrant further investigation. Future research should focus on optimizing the pharmacokinetic properties of these lead compounds, conducting in vivo efficacy studies, and further elucidating their molecular mechanisms of action to pave the way for their potential clinical application.

References

• Metwally, M. A., et al. (2023). Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives. Scientific Reports. Available at: [Link]

• Biris, M.-R., et al. (2025). Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation. MDPI. Available at: [Link]

• Al-Ostath, A., et al. (2023). Antibacterial Efficacy of N-(4-methylpyridin-2-yl) Thiophene-2-Carboxamide Analogues against Extended-Spectrum-β-Lactamase Producing Clinical Strain of Escherichia coli ST 131. MDPI. Available at: [Link]

• Metwally, M. A., et al. (2023). Versatile thiophene 2-carboxamide derivatives. ResearchGate. Available at: [Link]

• Al-Ostath, A., et al. (2022). Anticancer Activity of Thiophene Carboxamide Derivatives as CA-4 Biomimetics: Synthesis, Biological Potency, 3D Spheroid Model, and Molecular Dynamics Simulation. Biomimetics. Available at: [Link]

• Gulipalli, K. C., et al. (2019). Synthesis and Anticancer Activity of Thiophene-2-carboxamide Derivatives and In Silico Docking Studies. ResearchGate. Available at: [Link]

• Al-Ostath, A., et al. (2023). Antibacterial Efficacy of N-(4-methylpyridin-2-yl) Thiophene-2-Carboxamide Analogues against Extended-Spectrum-β-Lactamase Producing Clinical Strain of Escherichia coli ST 131. ResearchGate. Available at: [Link]

• Zhou, H., et al. (2020). Benzothiophene-2-carboxamide derivatives as SENPs inhibitors with selectivity within SENPs family. European Journal of Medicinal Chemistry. Available at: [Link]

• Al-Ostath, A., et al. (2022). Anticancer Activity of Thiophene Carboxamide Derivatives as CA-4 Biomimetics: Synthesis, Biological Potency, 3D Spheroid Model, and Molecular Dynamics Simulation. ResearchGate. Available at: [Link]

• Metwally, M. A., et al. (2023). Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives. PubMed. Available at: [Link]

• Metwally, M. A., et al. (2023). Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives. ResearchGate. Available at: [Link]

• Ruiu, S., et al. (2019). Synthesis of novel 2-(1-adamantanylcarboxamido)thiophene derivatives. Selective cannabinoid type 2 (CB2) receptor agonists as potential agents for the treatment of skin inflammatory disease. PubMed. Available at: [Link]

• Al-Zahrani, F. M., et al. (2024). Synthesis and antimicrobial activity of thiophene-based heterocycles derived from thiophene-2-carbohydrazide. Future Medicinal Chemistry. Available at: [Link]

• Request PDF. (n.d.). Integrated experimental and in silico studies on thiophene carboxamide derivatives: synthesis, characterization, and biological evaluation. ResearchGate. Available at: [Link]

• Haidle, A. M., et al. (2014). Thiophene carboxamide inhibitors of JAK2 as potential treatments for myleoproliferative neoplasms. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

• Doltade, S. N. (n.d.). Synthesis of Thiophene and Their Pharmacological Activity. International Journal of Pharmaceutical Research and Applications. Available at: [Link]

• Request PDF. (n.d.). Synthesis, structural properties, and pharmacological evaluation of 2-(acylamino)thiophene-3-carboxamides and analogues thereof. ResearchGate. Available at: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. ijprajournal.com [ijprajournal.com]
• 3. Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Anticancer Activity of Thiophene Carboxamide Derivatives as CA-4 Biomimetics: Synthesis, Biological Potency, 3D Spheroid Model, and Molecular Dynamics Simulation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

A Researcher's Guide to Validating the Anticancer Activity of Thiophene-2-carboximidamide Analogs

Executive Summary: The thiophene scaffold is a cornerstone in medicinal chemistry, recognized for its versatile pharmacological activities.[1][2] This guide provides a comprehensive framework for researchers to systematically validate the anticancer potential of novel Thiophene-2-carboximidamide derivatives. We present a logical progression of experiments, from initial cytotoxicity screening to mechanistic elucidation, enabling a thorough comparison of a compound's efficacy across different cancer cell lines. This document emphasizes the causality behind experimental choices and provides detailed, field-tested protocols to ensure data integrity and reproducibility.

Introduction: The Promise of Thiophene-based Scaffolds

Thiophene and its derivatives have emerged as influential scaffolds in the search for more effective and less toxic cancer therapies.[3] Their structural versatility allows for modifications that can significantly impact biological activity, leading to compounds with potent anti-inflammatory, antimicrobial, and anticancer properties.[3][4] Numerous studies have highlighted the potential of thiophene derivatives to induce cancer cell death through mechanisms such as apoptosis induction, cell cycle arrest, and inhibition of key signaling pathways.[3][5][6]

This guide is designed for researchers in drug discovery and oncology, providing a robust, multi-faceted approach to:

• Quantify and compare the cytotoxic effects of Thiophene-2-carboximidamide derivatives across a panel of cancer cell lines.

• Elucidate the primary mechanisms of action, focusing on apoptosis and cell cycle disruption.

• Investigate the modulation of key protein markers involved in programmed cell death.

By following this structured validation pathway, researchers can generate a comprehensive data package to support the advancement of promising lead compounds.

Foundational Assays: Assessing and Comparing Cytotoxicity

The initial step in evaluating any potential anticancer agent is to determine its dose-dependent cytotoxic effect. This allows for the calculation of the half-maximal inhibitory concentration (IC50), a critical metric for comparing compound potency across different cell lines.

Principle of Cell Viability Assays

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a robust and widely accepted colorimetric method for assessing cell metabolic activity.[7] In viable cells, mitochondrial dehydrogenase enzymes cleave the yellow tetrazolium salt MTT into purple formazan crystals.[8] The amount of formazan produced is directly proportional to the number of living cells, allowing for a quantitative measure of cell viability after treatment.[9]

Causality of Choice : We begin with the MTT assay due to its high throughput, sensitivity, and reproducibility. It provides a reliable initial assessment of a compound's ability to inhibit cell proliferation or induce cell death, which is essential for guiding subsequent, more complex mechanistic studies.

Experimental Protocol: MTT Assay

This protocol is a standard starting point and may require optimization based on the specific cell lines used.

• Cell Plating:

  • Trypsinize and count cells, ensuring >90% viability via Trypan Blue exclusion.

  • Seed cells into a 96-well plate at a pre-determined optimal density (typically 5,000-10,000 cells/well) in 100 µL of complete culture medium.[10]

  • Rationale: Seeding density is critical. Too few cells will result in a weak signal, while too many can lead to contact inhibition and altered growth rates, skewing IC50 results.

  • Incubate the plate overnight (or for at least 6-12 hours) at 37°C, 5% CO2 to allow cells to attach and resume logarithmic growth.[8][11]

• Compound Treatment:

  • Prepare a series of dilutions of the Thiophene-2-carboximidamide compound in culture medium. A common starting range is 0.1 µM to 100 µM.

  • Carefully remove the old media and add 100 µL of the compound-containing media to the respective wells. Include vehicle-only (e.g., 0.1% DMSO) control wells.

  • Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • Add 10-20 µL of a 5 mg/mL MTT solution in sterile PBS to each well.[8][10]

  • Incubate for 2-4 hours at 37°C. During this time, visible purple precipitates will form in viable cells.[8]

• Formazan Solubilization and Measurement:

  • Carefully aspirate the medium without disturbing the formazan crystals.

  • Add 150 µL of a solubilization solvent (e.g., DMSO or a solution of 4 mM HCl, 0.1% NP40 in isopropanol) to each well.[10]

  • Cover the plate and place it on an orbital shaker for 15 minutes to ensure complete dissolution of the crystals.[7]

  • Read the absorbance at 570 nm (with an optional reference wavelength of 620-630 nm) using a microplate reader.[7][10]

Comparative Data Presentation

Summarize the calculated IC50 values in a clear, tabular format. This allows for at-a-glance comparison of the compound's potency against different cancer cell types.

Table 1: Hypothetical IC50 Values (µM) of a Thiophene Derivative after 48h Treatment

Cell Line	Cancer Type	IC50 (µM)
MCF-7	Breast Adenocarcinoma	5.25[12]
HepG2	Hepatocellular Carcinoma	0.72[12]
HT-29	Colorectal Adenocarcinoma	2.18[12]
A549	Lung Carcinoma	> 100
HEK-293T	Normal Embryonic Kidney	> 100

This table presents example data based on published results for similar compounds to illustrate differential sensitivity.[12]

Mechanistic Deep Dive: Unraveling the Mode of Action

Once cytotoxicity is established, the next critical step is to understand how the compound kills cancer cells. The two most common mechanisms for anticancer drugs are the induction of apoptosis (programmed cell death) and cell cycle arrest.

Investigating Apoptosis Induction

Apoptosis is a highly regulated process essential for eliminating damaged or unwanted cells. A key early event is the translocation of phosphatidylserine (PS) from the inner to the outer leaflet of the plasma membrane.

Causality of Choice : The Annexin V/Propidium Iodide (PI) assay is the gold standard for detecting apoptosis by flow cytometry.[13] Annexin V is a protein that binds with high affinity to PS in the presence of calcium, identifying early apoptotic cells. Propidium Iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live or early apoptotic cells, but can enter late-stage apoptotic and necrotic cells where membrane integrity is compromised.[13] This dual-staining method allows for the differentiation of viable, early apoptotic, late apoptotic, and necrotic cell populations.[14]

Experimental Protocol: Annexin V-FITC/PI Staining

• Cell Treatment and Harvesting:

  • Seed 1-2 million cells in a T25 flask or 6-well plate and treat with the Thiophene-2-carboximidamide derivative at its IC50 and 2x IC50 concentrations for 24-48 hours.[14]

  • Harvest both floating (apoptotic) and adherent cells. For adherent cells, use a gentle trypsinization method.[13][14]

  • Combine all cells and wash twice with cold PBS by centrifuging at ~500 x g for 5 minutes.[13]

• Staining:

  • Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1-5 x 10^6 cells/mL.[15]

  • Transfer 100 µL of the cell suspension to a flow cytometry tube.

  • Add 5 µL of FITC-conjugated Annexin V.[15]

  • Gently vortex and incubate for 10-15 minutes at room temperature in the dark.[15]

  • Add 5 µL of Propidium Iodide (PI) staining solution.[15]

  • Add 400 µL of 1X Binding Buffer to each tube.

• Flow Cytometry Analysis:

  • Analyze the samples by flow cytometry immediately (within 1 hour is recommended).[15]

  • The results will quadrant the cell population:

    • Lower-Left (Annexin V- / PI-): Live cells

    • Lower-Right (Annexin V+ / PI-): Early apoptotic cells

    • Upper-Right (Annexin V+ / PI+): Late apoptotic/necrotic cells

    • Upper-Left (Annexin V- / PI+): Necrotic cells/debris

Table 2: Hypothetical Apoptosis Induction in MCF-7 Cells

Treatment	% Viable Cells	% Early Apoptotic	% Late Apoptotic/Necrotic
Vehicle Control	95.2	2.5	2.3
Compound (IC50)	55.8	28.1	16.1
Compound (2x IC50)	25.4	45.3	29.3

Analyzing Cell Cycle Arrest

Many anticancer agents exert their effects by disrupting the normal progression of the cell cycle, leading to an accumulation of cells in a specific phase (G0/G1, S, or G2/M) and subsequent cell death.[5]

Causality of Choice : Propidium iodide (PI) staining followed by flow cytometry is a reliable method for analyzing DNA content and cell cycle distribution. PI is a stoichiometric dye, meaning it binds in proportion to the amount of DNA present.[16] Therefore, cells in the G2/M phase (with twice the DNA content) will exhibit approximately double the fluorescence intensity of cells in the G0/G1 phase.

Experimental Protocol: Propidium Iodide Staining

• Cell Preparation:

  • Treat cells as described for the apoptosis assay.

  • Harvest approximately 1-3 x 10^6 cells and wash with PBS.[16]

• Fixation:

  • Resuspend the cell pellet and add 4-5 mL of ice-cold 70% ethanol dropwise while gently vortexing.[16][17]

  • Rationale: Dropwise addition while vortexing is crucial to prevent cell clumping, which can lead to inaccurate data.[18]

  • Fix the cells for at least 1 hour on ice (or store at -20°C for several weeks).[16][18]

• Staining:

  • Centrifuge the fixed cells and wash twice with PBS to remove the ethanol.[18]

  • Resuspend the cell pellet in a PI staining solution containing RNase A.[18] A typical solution is 50 µg/mL PI and 100 µg/mL RNase A in PBS.[16][18]

  • Rationale: RNase A is essential because PI can also bind to double-stranded RNA; this step ensures that the signal is specific to DNA content.[16]

  • Incubate for 30 minutes at room temperature in the dark.[17]

• Flow Cytometry Analysis:

  • Analyze the samples on a flow cytometer, collecting data on a linear scale.[18]

  • Use pulse processing (e.g., plotting pulse width vs. pulse area) to gate out doublets and cell aggregates.[17][18]

Target Validation: Probing Key Signaling Pathways

To gain deeper insight, it is vital to investigate the molecular players involved. Western blotting allows for the detection and quantification of specific proteins, confirming the observations from flow cytometry assays.

Visualizing the Experimental Workflow

The overall validation process follows a logical sequence, starting from broad screening and progressively narrowing down to specific molecular mechanisms.

Caption: Experimental workflow for validating anticancer activity.

Protocol: Western Blotting for Apoptotic Markers

This protocol focuses on the intrinsic apoptosis pathway, which is commonly modulated by anticancer compounds.[19]

• Protein Extraction:

  • Treat cells with the compound as previously described.

  • Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Determine protein concentration using a BCA or Bradford assay.

• SDS-PAGE and Transfer:

  • Load equal amounts of protein (e.g., 20-40 µg) onto an SDS-polyacrylamide gel.[20][21]

  • Separate proteins by electrophoresis.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.[20]

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1-2 hours at room temperature to prevent non-specific antibody binding.[20][21]

  • Incubate the membrane with primary antibodies overnight at 4°C. Key targets include:

    • Bcl-2 (Anti-apoptotic): Its downregulation suggests a pro-apoptotic shift.[22]

    • Bax (Pro-apoptotic): Its upregulation promotes apoptosis.[22]

    • Cleaved Caspase-3: The presence of the cleaved (active) form is a hallmark of apoptosis execution.[19][22]

    • β-actin or GAPDH: Used as a loading control to ensure equal protein loading.

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[20][21]

• Detection:

  • Detect the protein bands using an enhanced chemiluminescence (ECL) reagent and image the blot.[20][21]

  • Quantify band intensities using densitometry software (e.g., ImageJ).

Visualizing the Intrinsic Apoptosis Pathway

Understanding the interplay of these proteins is crucial for interpreting Western blot results.

Caption: The intrinsic apoptosis pathway targeted by anticancer agents.

Comparative Analysis and Discussion

The true value of this validation framework lies in the synthesis of all generated data. By comparing the IC50 values (Table 1) with the mechanistic data (Table 2 and Western blot quantification), a comprehensive picture of the compound's activity emerges.

• Differential Sensitivity: Why is the compound highly effective in HepG2 and MCF-7 cells but not in A549 cells? This could be due to differences in drug metabolism, target protein expression, or the status of key signaling pathways (e.g., p53) in the different cell lines.

• Mechanism Confirmation: Does the degree of apoptosis correlate with the cytotoxicity observed? A strong correlation, supported by the upregulation of Bax, downregulation of Bcl-2, and the appearance of cleaved Caspase-3, provides robust evidence that apoptosis is the primary mode of cell death.

• Alternative Compounds: How does this derivative compare to other Thiophene-2-carboximidamide analogs or standard-of-care drugs (e.g., Doxorubicin)? This comparative analysis is crucial for lead candidate selection. Recent studies show that certain thiophene carboxamide derivatives can exhibit IC50 values in the low micromolar, and even sub-micromolar, range against cell lines like MCF-7.[1][23][24][25]

Conclusion

This guide outlines a systematic and logical workflow for validating the anticancer activity of Thiophene-2-carboximidamide derivatives. By integrating cytotoxicity screening with detailed mechanistic studies, researchers can build a compelling, evidence-based case for their lead compounds. This rigorous, multi-parametric approach ensures scientific integrity and provides the critical data necessary to compare compound performance objectively and guide future drug development efforts.

References

• Bio-Rad Antibodies. (n.d.). Propidium iodide staining of cells for cell cycle analysis protocol. Retrieved from [Link]

• University of Virginia School of Medicine. (n.d.). DNA Cell Cycle Analysis with PI. Flow Cytometry Core Facility. Retrieved from [Link]

• (n.d.). Cell Cycle Analysis by Propidium Iodide Staining. Retrieved from [Link]

• University of Virginia School of Medicine. (n.d.). DNA Content for Cell Cycle Analysis of Fixed Cells With Propidium Iodide. Flow Cytometry Core Facility. Retrieved from [Link]

• SciSpace. (n.d.). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Retrieved from [Link]

• Natarajan, S. (2013). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Bio-protocol, 3(6), e374.

• Bentham Science. (n.d.). A Review on Anticancer Activities of Thiophene and Its Analogs. Retrieved from [Link]

• MDPI. (2023). Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation. Retrieved from [Link]

• de Oliveira, R. B., et al. (2020). Anticancer properties of thiophene derivatives in breast cancer MCF-7 cells. ResearchGate. Retrieved from [Link]

• Fu, X., et al. (2016). Western blot analysis for Bax, Bcl-2 and cleaved caspase 3 in vivo. Bio-protocol, 6(23), e2052.
• Metwally, M. A., et al. (2023).

• MDPI. (2022). Anticancer Activity of Thiophene Carboxamide Derivatives as CA-4 Biomimetics: Synthesis, Biological Potency, 3D Spheroid Model, and Molecular Dynamics Simulation. Retrieved from [Link]

• ResearchGate. (2001). Synthesis of thiophene-2-carboxamidines containing 2-amino-thiazoles and their biological evaluation as urokinase inhibitors. Retrieved from [Link]

• ACS Omega. (2019). Thiophene Derivatives as New Anticancer Agents and Their Therapeutic Delivery Using Folate Receptor-Targeting Nanocarriers. Retrieved from [Link]

• ResearchGate. (n.d.). MTT Proliferation Assay Protocol. Retrieved from [Link]

• Liu, Z. H., et al. (2019). Western Blot Analysis of Bcl-2, Bax, Cytochrome C, Caspase-9, Caspase-3 Expression. Bio-protocol, 9(12), e3275.
• Wang, Y., et al. (2024). Exploring the potential of thiophene derivatives as dual inhibitors of β-tubulin and Wnt/β-catenin pathways for gastrointestinal cancers in vitro. European Journal of Medicinal Chemistry, 271, 116399.
• National Center for Biotechnology Information. (2013). Cell Viability Assays. In Assay Guidance Manual.

• ResearchGate. (n.d.). Versatile thiophene 2-carboxamide derivatives. Retrieved from [Link]

• (n.d.). MTT Cell Assay Protocol. Retrieved from [Link]

• ResearchGate. (2019). Synthesis and Anticancer Activity of Thiophene-2-carboxamide Derivatives and In Silico Docking Studies. Retrieved from [Link]

• Archna, et al. (2020). Thiophene-based derivatives as anticancer agents: An overview on decade's work. Bioorganic Chemistry, 102, 104083.

• Metwally, M. A., et al. (2023). Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives. PubMed. Retrieved from [Link]

• Amawi, H., et al. (2022). Anticancer Activity of Thiophene Carboxamide Derivatives as CA-4 Biomimetics: Synthesis, Biological Potency, 3D Spheroid Model, and Molecular Dynamics Simulation. PubMed. Retrieved from [Link]

• ResearchGate. (2022). Anticancer Activity of Thiophene Carboxamide Derivatives as CA-4 Biomimetics: Synthesis, Biological Potency, 3D Spheroid Model, and Molecular Dynamics Simulation. Retrieved from [Link]

• Bio-Rad Antibodies. (n.d.). Analysis by Western Blotting - Apoptosis. Retrieved from [Link]

• ResearchGate. (n.d.). Western blot analysis of the caspase-3 protein activation, Bax, Bcl-2,.... Retrieved from [Link]

• ResearchGate. (n.d.). Western blot assay of Bcl-2, Bax, and cleaved caspase-3 expression of.... Retrieved from [Link]

Sources

• 1. Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation | MDPI [mdpi.com]
• 2. Thiophene-based derivatives as anticancer agents: An overview on decade's work. | Semantic Scholar [semanticscholar.org]
• 3. benthamscience.com [benthamscience.com]
• 4. Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Exploring the potential of thiophene derivatives as dual inhibitors of β-tubulin and Wnt/β-catenin pathways for gastrointestinal cancers in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 7. MTT assay protocol | Abcam [abcam.com]
• 8. atcc.org [atcc.org]
• 9. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. texaschildrens.org [texaschildrens.org]
• 12. researchgate.net [researchgate.net]
• 13. scispace.com [scispace.com]
• 14. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 15. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - HK [thermofisher.com]
• 16. vet.cornell.edu [vet.cornell.edu]
• 17. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 18. ucl.ac.uk [ucl.ac.uk]
• 19. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 20. bio-protocol.org [bio-protocol.org]
• 21. bio-protocol.org [bio-protocol.org]
• 22. researchgate.net [researchgate.net]
• 23. mdpi.com [mdpi.com]
• 24. Anticancer Activity of Thiophene Carboxamide Derivatives as CA-4 Biomimetics: Synthesis, Biological Potency, 3D Spheroid Model, and Molecular Dynamics Simulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. researchgate.net [researchgate.net]

The Two Faces of Efficacy: A Comparative Guide to Thiophene-2-carboximidamide Derivatives In Vitro and In Vivo

In the landscape of modern drug discovery, the journey of a therapeutic candidate from the laboratory bench to clinical application is a rigorous and often unpredictable path. A crucial stage in this journey is the transition from in vitro (in a controlled laboratory environment) to in vivo (in a living organism) testing. This guide provides a comprehensive comparison of the efficacy of Thiophene-2-carboximidamide derivatives, a promising class of compounds with diverse pharmacological activities, in these two distinct testing paradigms. By examining the experimental data and understanding the underlying biological complexities, researchers, scientists, and drug development professionals can gain a deeper appreciation for the nuances of preclinical drug evaluation.

Thiophene-based compounds have garnered significant attention due to their versatile therapeutic potential, exhibiting anticancer, anti-inflammatory, and antimicrobial properties.[1][2][3] The thiophene ring, a five-membered aromatic heterocycle containing a sulfur atom, serves as a privileged scaffold in medicinal chemistry, allowing for diverse chemical modifications to optimize biological activity.[4][5] Thiophene-2-carboximidamide derivatives, in particular, have emerged as a focal point of research, demonstrating potent effects in various in vitro assays. However, the translation of this promising in vitro activity to tangible in vivo efficacy is a critical hurdle that determines the ultimate therapeutic viability of these compounds.

In Vitro Efficacy: A World of Controlled Promise

In vitro studies offer a controlled and high-throughput environment to assess the direct biological activity of Thiophene-2-carboximidamide derivatives. These experiments are fundamental for elucidating mechanisms of action, determining potency, and identifying lead compounds for further development.

Anticancer Activity: Targeting the Cellular Machinery of Malignancy

A significant body of research has focused on the anticancer properties of thiophene-2-carboxamide derivatives. In vitro studies using various human cancer cell lines have demonstrated their ability to inhibit cell proliferation, induce apoptosis (programmed cell death), and arrest the cell cycle. For instance, certain derivatives have shown potent cytotoxic effects against breast cancer (MCF-7), liver cancer (HepG2), and colon cancer (HT-29) cell lines, with IC50 values (the concentration of a drug that is required for 50% inhibition in vitro) often in the low micromolar range.[4][6]

The mechanisms underlying these anticancer effects are diverse. Some derivatives have been identified as potent inhibitors of key enzymes involved in cancer progression, such as phosphoinositide 3-kinase (PI3Kα), protein tyrosine phosphatase 1B (PTP1B), and vascular endothelial growth factor receptor 2 (VEGFR-2).[4][7] Inhibition of these pathways can disrupt crucial cellular processes like cell growth, survival, and angiogenesis (the formation of new blood vessels that supply tumors).

Anti-inflammatory Action: Quelling the Fires of Inflammation

Chronic inflammation is a hallmark of numerous diseases, and Thiophene-2-carboximidamide derivatives have shown potential as anti-inflammatory agents in in vitro models. Their efficacy is often evaluated by their ability to inhibit pro-inflammatory enzymes like cyclooxygenase (COX) and lipoxygenase (LOX).[3][7] These enzymes are responsible for the production of prostaglandins and leukotrienes, respectively, which are key mediators of the inflammatory response. The ability of these derivatives to modulate these pathways underscores their potential for treating inflammatory conditions.

Data Snapshot: In Vitro Efficacy of Thiophene-2-carboxamide Derivatives

Derivative Class	Target/Assay	Cell Line(s)	Reported IC50/Activity	Reference(s)
Phenyl-substituted	Cytotoxicity	MCF-7, K562, HepG2, MDA-MB-231	Potent inhibitory activity	[6]
Anthraquinone-fused	Antiproliferative	K562	Submicromolar to low micromolar	[8]
Variously substituted	VEGFR-2 Inhibition	-	Nanomolar IC50 values	[4]
JAK2 Inhibitors	p-STAT5 Inhibition	-	Effective inhibition
P2Y14 Antagonists	Receptor Binding	-	Subnanomolar IC50 (0.40 nM)	[1]

In Vivo Efficacy: The Complexities of a Living System

While in vitro studies provide invaluable initial data, the true test of a drug candidate lies in its performance within a living organism. In vivo studies, typically conducted in animal models, introduce a host of complex physiological factors that can significantly influence a compound's efficacy, including absorption, distribution, metabolism, and excretion (ADME), as well as potential off-target effects and toxicity.

Data on the in vivo efficacy of Thiophene-2-carboximidamide derivatives is more limited compared to the wealth of in vitro studies. However, the available evidence suggests a promising, albeit complex, picture.

Anticancer Potential in Animal Models

Some thiophene carboxamide derivatives have demonstrated antiproliferative effects in in vivo cancer models. For example, the derivative JCI-20679 has been reported to have in vivo antiproliferative effects, suggesting that its in vitro activity against mitochondrial complex I translates to a therapeutic benefit in a living system.[4] Furthermore, certain JAK2 inhibitor derivatives performed well in an acute pharmacokinetic/pharmacodynamic (PK/PD) model, demonstrating their ability to inhibit the target in a living organism. These studies highlight the potential of these compounds to shrink tumors and inhibit their growth in a more physiologically relevant context.

Anti-inflammatory Effects in Disease Models

The anti-inflammatory potential of these derivatives has also been explored in vivo. A notable example is a 4-amide-thiophene-2-carboxyl derivative, compound 39, which exhibited a remarkable anti-inflammatory effect in a mouse model of inflammatory bowel disease (IBD) even at low doses.[1] This finding is particularly significant as it demonstrates the translation of potent in vitro P2Y14 receptor antagonism to a tangible therapeutic outcome in a complex disease model.

Bridging the Gap: Why In Vitro and In Vivo Results Can Differ

The discrepancies often observed between in vitro and in vivo results are a well-known challenge in drug development. Several factors contribute to this "in vitro-in vivo" gap:

• Pharmacokinetics (ADME): A compound that is highly potent in a petri dish may be poorly absorbed, rapidly metabolized, or quickly excreted in a living organism, preventing it from reaching its target at a therapeutic concentration.

• Bioavailability: The fraction of an administered drug that reaches the systemic circulation can be limited by factors such as poor solubility and first-pass metabolism in the liver.

• Toxicity and Off-Target Effects: A compound may exhibit unforeseen toxicity or interact with other biological targets in a living system, leading to adverse effects that are not apparent in isolated cell cultures.

• The Tumor Microenvironment: In the case of cancer, the complex interplay between tumor cells, stromal cells, immune cells, and the extracellular matrix can influence drug response in ways that are not replicated in 2D cell culture.

Experimental Methodologies: A Glimpse into the Scientist's Toolkit

To ensure the scientific integrity of efficacy studies, rigorous and well-validated experimental protocols are essential.

In Vitro Cytotoxicity Assay (MTT Assay)

This common colorimetric assay is used to assess the metabolic activity of cells and, by extension, their viability and proliferation.

Protocol:

• Cell Seeding: Cancer cells are seeded in 96-well plates at a specific density and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with various concentrations of the Thiophene-2-carboximidamide derivative for a defined period (e.g., 48 or 72 hours).

• MTT Addition: A solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is added to each well.

• Formazan Solubilization: Living cells with active mitochondrial reductases convert the yellow MTT to purple formazan crystals. A solubilizing agent (e.g., DMSO) is added to dissolve these crystals.

• Absorbance Measurement: The absorbance of the formazan solution is measured using a microplate reader at a specific wavelength (e.g., 570 nm). The absorbance is directly proportional to the number of viable cells.

• IC50 Calculation: The concentration of the compound that causes a 50% reduction in cell viability (IC50) is calculated from the dose-response curve.

Experimental Workflow for In Vitro Cytotoxicity Testing

Caption: Workflow of an in vitro MTT assay for cytotoxicity.

In Vivo Tumor Xenograft Model

This widely used animal model is employed to evaluate the anticancer efficacy of a compound in a living organism.

Protocol:

• Cell Implantation: Human cancer cells are subcutaneously injected into immunocompromised mice (e.g., nude or SCID mice).

• Tumor Growth: The tumors are allowed to grow to a palpable size.

• Compound Administration: The mice are then treated with the Thiophene-2-carboximidamide derivative or a vehicle control via a specific route (e.g., oral gavage, intraperitoneal injection) and at a defined dosing schedule.

• Tumor Measurement: Tumor volume is measured regularly (e.g., twice a week) using calipers.

• Monitoring: The body weight and overall health of the mice are monitored throughout the study.

• Endpoint: The study is terminated when the tumors in the control group reach a certain size, or at a predetermined time point.

• Analysis: The tumor growth inhibition (TGI) is calculated by comparing the tumor volumes in the treated group to the control group.

Logical Flow of In Vivo Anticancer Efficacy Study

Caption: Key stages of an in vivo tumor xenograft study.

Conclusion: A Synthesized Perspective for Future Research

The comparative analysis of Thiophene-2-carboximidamide derivatives in vitro and in vivo underscores a fundamental principle of drug discovery: while in vitro assays are indispensable for initial screening and mechanistic studies, in vivo evaluation is the crucible in which the true therapeutic potential of a compound is forged. The promising anticancer and anti-inflammatory activities observed in cell-based assays provide a strong rationale for the continued investigation of this chemical class.

The limited but encouraging in vivo data serves as a critical proof-of-concept, demonstrating that these molecules can exert their biological effects in a complex living system. However, the path forward requires a concerted effort to bridge the "in vitro-in vivo" gap. Future research should focus on:

• Optimizing Pharmacokinetic Properties: Medicinal chemistry efforts should aim to improve the ADME profiles of lead compounds to enhance their bioavailability and therapeutic window.

• Comprehensive Preclinical Evaluation: A broader range of in vivo models, including orthotopic and patient-derived xenograft (PDX) models, will provide a more clinically relevant assessment of efficacy.

• Biomarker Discovery: Identifying biomarkers that can predict a response to these derivatives will be crucial for patient stratification in future clinical trials.

By embracing a holistic approach that integrates both in vitro and in vivo data, the scientific community can unlock the full therapeutic potential of Thiophene-2-carboximidamide derivatives and pave the way for the development of novel and effective treatments for a range of human diseases.

References

• Discovery of a Series of 4-Amide-thiophene-2-carboxyl Derivatives as Highly Potent P2Y14 Receptor Antagonists for Inflammatory Bowel Disease Treatment. PubMed. Available at: [Link]

• Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation. MDPI. Available at: [Link]

• Synthesis, Pharmacological Evaluation, and In-Silico Studies of Thiophene Derivatives. ResearchGate. Available at: [Link]

• Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives. National Institutes of Health. Available at: [Link]

• Synthesis, Pharmacological Evaluation, and In-Silico Studies of Thiophene Derivatives. Asian Journal of Pharmaceutical and Clinical Research. Available at: [Link]

• Thiophene carboxamide inhibitors of JAK2 as potential treatments for myleoproliferative neoplasms. PubMed. Available at: [Link]

• Thiophene-2-carboxamide derivatives of anthraquinone: A new potent antitumor chemotype. ScienceDirect. Available at: [Link]

• Synthesis, Pharmacological Evaluation, and In-Silico Studies of Thiophene Derivatives. ResearchGate. Available at: [Link]

• A Review on Anticancer Activities of Thiophene and Its Analogs. Bentham Science. Available at: [Link]

• Anticancer Activity of Thiophene Carboxamide Derivatives as CA-4 Biomimetics: Synthesis, Biological Potency, 3D Spheroid Model, and Molecular Dynamics Simulation. National Institutes of Health. Available at: [Link]

• Thiophene-Based Compounds with Potential Anti-Inflammatory Activity. National Institutes of Health. Available at: [Link]

• Thiophene Derivatives as New Anticancer Agents and Their Therapeutic Delivery Using Folate Receptor-Targeting Nanocarriers. ACS Publications. Available at: [Link]

• Synthesis and Anticancer Activity of Thiophene-2-carboxamide Derivatives and In Silico Docking Studies. RCSI Journals Platform. Available at: [Link]

• Integrated experimental and in silico studies on thiophene carboxamide derivatives: synthesis, characterization, and biological evaluation. ResearchGate. Available at: [Link]

• Versatile thiophene 2-carboxamide derivatives. ResearchGate. Available at: [Link]

• In Vitro and In Vivo Anti-Breast Cancer Activities of Some Newly Synthesized 5-(thiophen-2-yl)thieno-[2,3-d]pyrimidin-4-one Candidates. MDPI. Available at: [Link]

• Thiophene-Based Compounds with Potential Anti-Inflammatory Activity. PubMed. Available at: [Link]

• Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation. PubMed. Available at: [Link]

• Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. National Institutes of Health. Available at: [Link]

Sources

• 1. Discovery of a Series of 4-Amide-thiophene-2-carboxyl Derivatives as Highly Potent P2Y14 Receptor Antagonists for Inflammatory Bowel Disease Treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Thiophene-Based Compounds with Potential Anti-Inflammatory Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Synthesis and Anticancer Activity of Thiophene-2-carboxamide Derivatives and In Silico Docking Studies - Gulipalli - Russian Journal of General Chemistry [journals.rcsi.science]
• 6. Thiophene-Based Compounds with Potential Anti-Inflammatory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Thiophene-2-carboxamide derivatives of anthraquinone: A new potent antitumor chemotype - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Thiophene carboxamide inhibitors of JAK2 as potential treatments for myleoproliferative neoplasms - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Characterizing Off-Target Effects of Thiophene-2-carboximidamide-Based Inhibitors in Cellular Models

Abstract

The thiophene-2-carboximidamide scaffold is a cornerstone in the development of highly potent and selective inhibitors targeting neuronal nitric oxide synthase (nNOS), a key enzyme implicated in neurodegenerative diseases and certain cancers like melanoma.[1][2] While medicinal chemistry efforts have produced compounds with impressive nanomolar potency and high selectivity for nNOS over its endothelial (eNOS) and inducible (iNOS) isoforms, a comprehensive understanding of their cellular behavior requires rigorous investigation beyond the primary target.[1] This guide provides an in-depth, technically-focused comparison of modern experimental strategies for identifying and validating the off-target effects of this important inhibitor class. We will delve into the causality behind experimental design, present self-validating protocols, and synthesize data to offer a holistic framework for researchers in drug development.

Introduction: The Selectivity vs. Off-Target Conundrum

Thiophene-2-carboximidamide derivatives have been engineered to act as bioisosteres of the guanidinium group in L-arginine, the natural substrate for nitric oxide synthases.[2] This mimicry allows them to bind tightly within the nNOS active site, leading to potent inhibition.[2] Advanced strategies, such as creating "double-headed" inhibitors, have yielded compounds with over 500-fold selectivity for nNOS versus eNOS, a critical feature for avoiding cardiovascular side effects associated with eNOS inhibition.[1][3]

However, high enzymatic selectivity does not guarantee a clean cellular profile. Once a compound enters the complex milieu of a cell, it can interact with a multitude of proteins, or "off-targets," leading to unintended biological consequences, toxicity, or misleading phenotypic results.[4][5] Therefore, a proactive, multi-pronged approach to off-target profiling is not just a regulatory hurdle but a fundamental component of robust drug discovery. This guide will compare and contrast three orthogonal, high-value methodologies for this purpose.

Comparative Analysis of Off-Target Screening Platforms

The selection of an off-target screening strategy is a critical decision driven by the need to balance breadth (the number of potential targets assessed) with biological relevance (whether the interaction occurs in a live cell). We will compare three gold-standard approaches: broad-panel biochemical kinase screening, unbiased proteome-wide thermal shift assays, and functional cytotoxic profiling.

Methodology	Principle	Primary Output	Strengths	Limitations
Biochemical Kinase Profiling	Measures direct inhibition of a large panel of purified, recombinant kinases in an in vitro setting.[6][7]	Percent inhibition at a fixed concentration; IC50/Ki values for identified "hits".[8]	Comprehensive: Can screen against >500 kinases, covering a large fraction of the human kinome.[9][10] Quantitative: Provides precise potency data (IC50) for direct interactions.[8]	Acellular: Lacks biological context; does not account for cell permeability, efflux pumps, or intracellular ATP concentrations.[8] Biased: Limited to the kinases on the panel; will not identify non-kinase off-targets.
Cellular Thermal Shift Assay (CETSA®)	Based on the principle of ligand-induced thermal stabilization of target proteins within intact cells or cell lysates.[11][12]	A "thermal shift" (ΔTm), indicating the change in a protein's melting temperature upon compound binding.	Physiologically Relevant: Confirms direct target engagement in a native cellular environment.[12][13] Unbiased (with MS): Can identify novel and unexpected off-targets across the entire soluble proteome.[12]	Semi-Quantitative: Does not directly measure inhibitory activity. Technically Demanding: Proteome-wide analysis requires sophisticated mass spectrometry.
Cytotoxicity Assays	Measures the overall impact of a compound on cell health, viability, or proliferation.[14][15]	A dose-response curve yielding an EC50 or GI50 value, representing the concentration for 50% effect.	Functional Readout: Provides a holistic view of the compound's ultimate biological impact.[4] High-Throughput: Easily automated for screening across multiple cell lines and conditions.[16]	Non-Specific: Does not identify the specific molecular target(s) responsible for the observed toxicity.[4] Confounding Factors: Results can be influenced by assay type (e.g., metabolic vs. membrane integrity).[15]

Insight from the Field: A tiered approach is most effective. A broad kinase screen can quickly flag promiscuous compounds. CETSA then provides the crucial link, confirming which of these interactions, if any, occur within the cell. Finally, cytotoxicity assays determine if the observed on- and off-target engagement translates to a functional cellular outcome.

Experimental Deep Dive: Protocols & Rationale

Protocol 1: Broad-Panel Kinase Selectivity Screen

Kinases are a frequent source of off-target effects for ATP-competitive inhibitors. Given that NOS enzymes are not kinases, any interaction with a kinase is, by definition, an off-target effect. Commercial services are the most efficient means to conduct this screen.[8][9][10]

Objective: To quantify the inhibitory activity of a Thiophene-2-carboximidamide-based nNOS inhibitor against a broad panel of human kinases.

Step-by-Step Methodology:

• Compound Preparation: Prepare a 10 mM stock solution of the test compound (e.g., Compound 14 from Li, H. et al., J. Med. Chem. 2014[1]) in 100% DMSO. Dilute to 100X the final desired screening concentration in 100% DMSO.

• Service Provider Engagement:

  • Select a provider offering a large kinase panel (e.g., >400 kinases).[9][10]

  • Specify a primary screen at a single, high concentration (e.g., 10 µM) to maximize the chances of finding interactions.

  • Request that the assay be run at or near the Km for ATP, as this provides the most accurate measure of intrinsic inhibitor potency.[7]

• Data Analysis & Follow-up:

  • The primary output will be percent inhibition (%-Inh) at 10 µM. Set a threshold for significance (e.g., >50% inhibition).

  • For any kinases exceeding this threshold, commission a secondary dose-response experiment to determine the IC50 value. This confirms the initial hit and provides a quantitative measure of potency.

Causality and Trustworthiness: Using a high compound concentration in the primary screen acts as a stringent test for promiscuity. Following up with IC50 determination is a self-validating step; it confirms the initial hit and distinguishes potent off-target binders from weak, non-specific inhibitors.

Protocol 2: Unbiased Off-Target Profiling with CETSA-MS

This protocol confirms that a compound engages its intended target (nNOS) in a cellular context and simultaneously identifies other proteins that are stabilized, revealing potential off-targets.[12]

Objective: To identify all intracellular protein targets of a Thiophene-2-carboximidamide-based inhibitor in an intact cellular model (e.g., SK-MEL-28 human melanoma cells, which overexpress nNOS[17]).

Workflow Diagram:

Caption: On- and off-target signaling pathways of TCI-nNOSi.

Conclusion & Best Practices

The characterization of off-target effects is a critical exercise in understanding the true mechanism of action of a selective inhibitor. For the Thiophene-2-carboximidamide class of nNOS inhibitors, a multi-tiered strategy provides the most comprehensive and reliable data.

• Best Practice 1: Embrace Orthogonal Methods. Do not rely on a single technique. The combination of broad biochemical screening, in-cell target engagement, and functional cellular assays provides a self-validating system for identifying and prioritizing off-target effects.

• Best Practice 2: Use Target-Negative Controls. Comparing activity in cell lines with high and low expression of the primary target (nNOS) is essential for deconvoluting on-target versus off-target driven phenotypic effects.

• Best Practice 3: Prioritize Cellular Engagement. An in vitro interaction is only a potential liability. Techniques like CETSA that confirm binding in a physiological context are paramount for focusing efforts on the most relevant off-targets.

By following this rigorous, evidence-based approach, researchers can build a comprehensive safety and selectivity profile, enabling more informed decisions in the development of Thiophene-2-carboximidamide-based therapeutics.

References

• Promega Corporation. Kinase Selectivity Profiling Services. (promega.com)

• Pharmaron. Kinase Panel Profiling Services. (pharmaron.com)

• Du, J. et al. (2022). Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Bio-protocol, 12(16), e4502.

• Enzo Life Sciences. Cytotoxicity Assays | Life Science Applications. (enzolifesciences.com)

• Reaction Biology. Kinase Panel Screening Services. (reactionbiology.com)

• Adan, A. et al. (2024). Cytotoxicity assays for cancer drug screening: methodological insights and considerations for reliable assessment in drug discovery. ResearchGate.

• BPS Bioscience. Kinase Screening and Profiling Services. (bpsbioscience.com)

• AssayQuant. Activity-Based Kinase Selectivity and Profiling Services. (assayquant.com)

• Alfa Cytology. In Vitro Cytotoxicity Assay. (alfa-cytology.com)

• NorthEast BioLab. Cell Cytotoxicity Assay, Cell Toxicity Assay. (northeastbiolab.com)

• Kosheeka. In Vitro Cytotoxicity Assays: Applications in Drug Discovery. (kosheeka.com)

• BenchChem. Application Notes and Protocols for Cellular Thermal Shift Assay (CETSA) with GSK3368715. (benchchem.com)

• Almqvist, H. et al. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. Methods in Molecular Biology, 1439, 237-51.

• Shaw, J. et al. (2018). Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. ACS Chemical Biology, 13(9), 2652-2661.

• Jafari, R. et al. (2014). The cellular thermal shift assay for evaluating drug target interactions in cells. Nature Protocols, 9(9), 2100-22.

• Holscher, T. et al. (2015). Development Of Nitric Oxide Synthase Inhibitors for Neurodegeneration and Neuropathic Pain. Progress in Medicinal Chemistry, 54, 1-100.

• BenchChem. An In-depth Technical Guide to 2-Amidinothiophene Hydrochloride (Thiophene-2-carboximidamide hydrochloride). (benchchem.com)

• Metwally, M. et al. (2023). Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives. Scientific Reports, 13(1), 2947.

• Stanc, I. et al. (2024). Versatile thiophene 2-carboxamide derivatives. ResearchGate.

• Wang, Y. et al. (2022). Discovery of a novel thiophene carboxamide analogue as a highly potent and selective sphingomyelin synthase 2 inhibitor for dry eye disease therapy. Acta Pharmaceutica Sinica B, 12(6), 2686-2701.

• Al-Dies, A. et al. (2021). Investigation of Thermolysis Products of Some N-Arylthiophene-2-carboxamidoximes by Analytical and Spectroscopic Analyses. ResearchGate.

• Nelson, R. et al. (1997). Inhibition of neuronal nitric oxide synthase increases aggressive behavior in mice. Molecular Medicine, 3(9), 610-6.

• Cumpstey, I. (2013). Arginine-Based Inhibitors of Nitric Oxide Synthase: Therapeutic Potential and Challenges. Oxidative Medicine and Cellular Longevity, 2013, 723465.

• Cheng, H. et al. (2022). Targeting Neuronal Nitric Oxide Synthase (nNOS) as a Novel Approach to Enhancing the Anti-Melanoma Activity of Immune Checkpoint Inhibitors. International Journal of Molecular Sciences, 23(24), 15993.

• Synapse. What are NOS inhibitors and how do they work?. (synapse.patsnap.com)

• Li, H. et al. (2014). Potent and selective double-headed thiophene-2-carboximidamide inhibitors of neuronal nitric oxide synthase for the treatment of melanoma. Journal of Medicinal Chemistry, 57(5), 2293-303.

• Li, H. et al. (2014). Potent and Selective Double-Headed Thiophene-2-carboximidamide Inhibitors of Neuronal Nitric Oxide Synthase for the Treatment of Melanoma. Journal of Medicinal Chemistry, 57(5), 2293-2303.

• Chen, D. et al. (2022). Discovery of novel thiophene-3-carboxamide derivatives as potential VEGFR-2 inhibitors with anti-angiogenic properties. European Journal of Medicinal Chemistry, 243, 114755.

• Al-Ghorbani, M. et al. (2023). Antibacterial Efficacy of N-(4-methylpyridin-2-yl) Thiophene-2-Carboxamide Analogues against Extended-Spectrum-β-Lactamase Producing Clinical Strain of Escherichia coli ST 131. Molecules, 28(7), 3097.

Sources

• 1. Potent and selective double-headed thiophene-2-carboximidamide inhibitors of neuronal nitric oxide synthase for the treatment of melanoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Potent and Selective Double-Headed Thiophene-2-carboximidamide Inhibitors of Neuronal Nitric Oxide Synthase for the Treatment of Melanoma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. What are NOS inhibitors and how do they work? [synapse.patsnap.com]
• 4. nebiolab.com [nebiolab.com]
• 5. Development Of Nitric Oxide Synthase Inhibitors for Neurodegeneration and Neuropathic Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 6. bpsbioscience.com [bpsbioscience.com]
• 7. assayquant.com [assayquant.com]
• 8. Kinase Selectivity Profiling Services [promega.com]
• 9. pharmaron.com [pharmaron.com]
• 10. reactionbiology.com [reactionbiology.com]
• 11. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. opentrons.com [opentrons.com]
• 15. researchgate.net [researchgate.net]
• 16. In Vitro Cytotoxicity Testing for Cancer Drug Development - Alfa Cytology [alfacytology.com]
• 17. Targeting Neuronal Nitric Oxide Synthase (nNOS) as a Novel Approach to Enhancing the Anti-Melanoma Activity of Immune Checkpoint Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Biophysical Methods for Validating Thiophene-2-carboximidamide Binding to Neuronal Nitric Oxide Synthase

A Senior Application Scientist's Guide to Confirming Target Engagement in Drug Discovery

In the landscape of modern drug discovery, particularly for complex neurological and oncological indications, the selective inhibition of neuronal nitric oxide synthase (nNOS) presents a significant therapeutic opportunity.[1][2][3] Overproduction of nitric oxide by nNOS is implicated in a range of pathologies, making it a critical target.[1] Among the promising classes of nNOS inhibitors are thiophene-2-carboximidamides, which have shown potential for improved pharmacological profiles compared to other inhibitor classes.[1][4] However, realizing their therapeutic potential hinges on the rigorous, quantitative confirmation of their binding to the nNOS active site.

This guide provides a comparative analysis of biophysical techniques for validating the binding of a lead compound, Thiophene-2-carboximidamide, to nNOS. As a Senior Application Scientist, my focus extends beyond mere protocol recitation to elucidate the underlying principles and strategic considerations that guide experimental design and data interpretation. We will delve into the gold-standard technique, Isothermal Titration Calorimetry (ITC), and contrast its capabilities with two powerful alternatives: Surface Plasmon Resonance (SPR) and the Thermal Shift Assay (TSA).

The Gold Standard: Isothermal Titration Calorimetry (ITC)

ITC stands as a cornerstone technique in drug discovery for its ability to provide a complete thermodynamic profile of a binding interaction in a single, label-free experiment.[5][6][7] It directly measures the heat released or absorbed during the binding event, allowing for the determination of the binding affinity (KD), stoichiometry (n), and the enthalpy (ΔH) and entropy (ΔS) of binding.[5]

The "Why" Behind the ITC Experiment: Causality in Experimental Choices

The choice of ITC as the primary validation method is driven by its capacity to deliver unambiguous, in-solution binding data without the need for protein immobilization or labeling, which can sometimes introduce artifacts.[5] The thermodynamic data generated by ITC offers deep insights into the molecular forces driving the interaction, which is invaluable for structure-activity relationship (SAR) studies and lead optimization.[6][7]

A Self-Validating Protocol for Thiophene-2-carboximidamide and nNOS Binding

A successful ITC experiment is a self-validating system. The consistency of the raw data, the quality of the fit to a binding model, and the reasonableness of the thermodynamic parameters all contribute to the confidence in the results.

Experimental Workflow for ITC

Caption: Conceptual overview of ITC, SPR, and TSA methodologies.

Strategic Application of Each Technique

• ITC: Best suited for the detailed thermodynamic characterization of a small number of high-priority compounds, such as lead candidates. It provides the most comprehensive understanding of the binding event.

• SPR: An excellent choice for screening campaigns and for obtaining kinetic information (kon and koff rates), which can be crucial for understanding the duration of the drug's effect. It can be used to study the binding of calmodulin to nNOS. [8][9]* TSA: A cost-effective, high-throughput method ideal for primary screening of large compound libraries to identify initial hits. [10]It's also valuable for optimizing buffer conditions to enhance protein stability for other biophysical or structural studies. [11][12]

Conclusion

Confirming the binding of Thiophene-2-carboximidamide to nNOS is a critical step in its development as a potential therapeutic. While Isothermal Titration Calorimetry provides the most detailed and unambiguous characterization of the binding thermodynamics, a multi-faceted approach employing complementary techniques like Surface Plasmon Resonance and Thermal Shift Assays offers a more comprehensive and efficient strategy. By understanding the strengths and limitations of each method, researchers can make informed decisions to accelerate their drug discovery programs, moving from initial hits to optimized leads with a higher degree of confidence.

References

• Alderton, W. K., Cooper, C. E., & Knowles, R. G. (2001). Nitric oxide synthases: structure, function and inhibition. Biochemical Journal, 357(Pt 3), 593–615.
• Brugna, M., et al. (2020). Recommended procedure for proper data collection and analysis in isothermal titration calorimetry experiments. NECTAR COST Action.
• Cinelli, M. A., et al. (2018). Potent and Selective Double-Headed Thiophene-2-carboximidamide Inhibitors of Neuronal Nitric Oxide Synthase for the Treatment of Melanoma. Journal of Medicinal Chemistry, 61(21), 9696–9711.
• Malvern Panalytical. (2019). Best Practices for Isothermal Titration Calorimetry to study binding interactions - Part 1.
• Malvern Panalytical. (2019). Best Practices for Isothermal Titration Calorimetry to study binding interactions – Part 3.
• Creative Proteomics. Isothermal Titration Calorimetry: Understanding Protein-Ligand and Protein-Protein Interactions.
• AFFINImeter. (2016). 5 Tips to optimize your ITC experiments for kinetic analysis.
• Li, H., et al. (2019). The Structural Basis for Isoform Selective Nitric Oxide Synthase Inhibition by Thiophene-2-Carboximidamides. Biochemistry, 58(2), 113-123.
• Förstermann, U., & Sessa, W. C. (2012). Nitric oxide synthases: regulation and function. European Heart Journal, 33(7), 829–837.
• Poulos, T. L. (2018). Structural Basis for Isoform Selective Nitric Oxide Synthase Inhibition by Thiophene-2-carboximidamides. Biochemistry, 57(41), 5889–5897.
• Ji, H., et al. (2009). Development Of Nitric Oxide Synthase Inhibitors for Neurodegeneration and Neuropathic Pain. Journal of Medicinal Chemistry, 52(24), 7798–7813.
• Wang, Y., & Marsden, P. A. (1995). Nitric oxide synthases: gene structure and regulation. Advances in Pharmacology, 34, 71–90.
• ResearchGate. (2018).
• Center for Macromolecular Interactions.
• Fischer, R., et al. (1996). Distinct Molecular Recognition of Calmodulin-Binding Sites in the Neuronal and Macrophage Nitric Oxide Synthases: A Surface Plasmon Resonance Study. Biochemistry, 35(49), 15747–15753.
• Wikipedia. Nitric oxide synthase.
• Ci, Y., et al. (2018). Application of ITC-Based Characterization of Thermodynamic and Kinetic Association of Ligands With Proteins in Drug Design. Frontiers in Molecular Biosciences, 5, 99.
• Fischer, R., et al. (2001). Application of different surface plasmon resonance biosensor chips to monitor the interaction of the CaM-binding site of nitric oxide synthase I and calmodulin.
• AFFINImeter. (2015).
• da Silva, R. S., & Ceron, C. S. (2016). Neuronal Nitric Oxide Synthase in Vascular Physiology and Diseases. Frontiers in Physiology, 7, 206.
• Malvern Panalytical. (2015). New Developments in Characterizing Protein-Small Molecule Interactions for Drug Discovery.
• Velazquez-Campoy, A., & Freire, E. (2006). Isothermal Titration Calorimetry to Characterize the Interaction between Label-free Biomolecules in Solution.
• ResearchGate. (2013). What is the alternative method to study ligand receptor binding experiment beyond radiolabelling?.
• Wikipedia. Thermal shift assay.
• ResearchGate. (2022). How can I measure binding affinity if I do not have an ITC?.
• Biology LibreTexts. (2025). 5.2: Techniques to Measure Binding.
• Duff, M. R., Jr, Grubbs, J., & Howell, E. E. (2011). Isothermal Titration Calorimetry for Measuring Macromolecule-Ligand Affinity. Journal of Visualized Experiments, (55), 3263.
• The Bumbling Biochemist. (2023). Overview of methods to measure biochemical binding affinity. YouTube.
• Charles River Labor
• protocols.io. (2012). Isothermal titration calorimetry to determine the association constants for a ligand bound simultaneously to two specific protein binding sites with different affinities.
• The Huck Institutes of the Life Sciences.
• Nuvisan.
• Yamauchi, Y., & Hiel, H. (2009). Surface plasmon resonance (SPR) analysis of binding interactions of proteins in inner-ear sensory epithelia. Methods in Molecular Biology, 493, 323–343.
• Thermo Fisher Scientific. Protein Thermal Shift technology.
• Axxam SpA. Thermal shift assays for early-stage drug discovery.
• Cytiva. (2022). Principles of surface plasmon resonance (SPR) used in Biacore™ systems. YouTube.
• Bonacina, F., et al. (2017). A New Surface Plasmon Resonance-Based Immunoassay for Rapid, Reproducible and Sensitive Quantification of Pentraxin-3 in Human Plasma. Journal of Visualized Experiments, (125), 55891.

Sources

• 1. The Structural Basis for Isoform Selective Nitric Oxide Synthase Inhibition by Thiophene-2-Carboximidamides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Potent and Selective Double-Headed Thiophene-2-carboximidamide Inhibitors of Neuronal Nitric Oxide Synthase for the Treatment of Melanoma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Isothermal Titration Calorimetry (ITC) | Center for Macromolecular Interactions [cmi.hms.harvard.edu]
• 6. Application of ITC-Based Characterization of Thermodynamic and Kinetic Association of Ligands With Proteins in Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 7. drugdiscoverytrends.com [drugdiscoverytrends.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Application of different surface plasmon resonance biosensor chips to monitor the interaction of the CaM-binding site of nitric oxide synthase I and calmodulin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. axxam.com [axxam.com]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. criver.com [criver.com]

A Comparative Guide to the Kinase Selectivity Profiling of Thiophene-2-carboximidamide

This guide provides a comprehensive framework for assessing the kinase selectivity of Thiophene-2-carboximidamide, a heterocyclic compound of interest in medicinal chemistry.[1] While derivatives of the broader thiophene class have shown varied biological activities, including kinase inhibition, a detailed public profile of Thiophene-2-carboximidamide against the human kinome is not extensively documented.[2][3] Therefore, this document serves as both a technical guide and a strategic blueprint for researchers aiming to characterize this compound's inhibitory profile, compare its performance, and interpret the resulting data in the context of drug development.

The central challenge in developing kinase inhibitors is achieving selectivity.[4] The human genome contains over 500 protein kinases, many of which share highly conserved ATP-binding sites.[5] Consequently, a small molecule designed to inhibit one kinase may inadvertently inhibit dozens of others, leading to off-target effects and potential toxicity.[6] Rigorous selectivity profiling is not merely a characterization step but a cornerstone of modern drug discovery, essential for building a comprehensive understanding of a compound's mechanism of action and therapeutic potential.[4][7]

Strategic Considerations for Kinase Selectivity Profiling

Before embarking on experimental work, it is crucial to define the goals of the profiling study. The choice of kinase panel and assay technology is dictated by the stage of the research program.

• Rationale for Panel Selection: For an initial investigation of a novel scaffold like Thiophene-2-carboximidamide, a broad kinome panel is recommended.[8] Commercial services offer panels covering hundreds of kinases, providing a comprehensive view of a compound's activity across the kinome.[9] This approach is invaluable for identifying both primary targets and potential off-targets early in the discovery process. If prior evidence suggested activity against a specific kinase family (e.g., tyrosine kinases), a more focused panel could be employed as a cost-effective alternative.

• Causality in Assay Choice: The selection of an appropriate assay format is critical for generating reliable and reproducible data.[5] Various methods exist, including:

  • Radiometric Assays: The historical gold standard, these assays measure the transfer of radiolabeled phosphate (³²P or ³³P) from ATP to a substrate.[10] They are highly sensitive but involve handling radioactive materials.

  • Fluorescence/Luminescence-Based Assays: These methods have become the industry standard for high-throughput screening. They typically measure the amount of ATP consumed during the kinase reaction by converting the resulting ADP back to ATP and detecting it with a luciferase/luciferin system (e.g., ADP-Glo™).[11] This format offers high sensitivity, a broad dynamic range, and is readily amenable to automation.

For this guide, we will focus on a luminescence-based assay due to its widespread adoption, robustness, and scalability.

Experimental Protocol: IC₅₀ Determination using a Luminescence-Based Kinase Assay

This protocol outlines a detailed methodology for determining the half-maximal inhibitory concentration (IC₅₀) of Thiophene-2-carboximidamide against a panel of kinases. The protocol is designed to be a self-validating system through the inclusion of appropriate controls.

Objective: To quantify the potency of Thiophene-2-carboximidamide against individual kinases in a dose-dependent manner.

Materials:

• Thiophene-2-carboximidamide (hydrochloride salt or free base)

• Dimethyl Sulfoxide (DMSO), Molecular Biology Grade

• Recombinant Human Kinases (from a commercial panel)

• Kinase-Specific Peptide Substrates

• ATP, Ultra-Pure

• Kinase Assay Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

• ADP-Glo™ Kinase Assay Kit (or equivalent)

• 384-well, low-volume, white assay plates

• Acoustic Liquid Handler or Serial Dilution-capable Pipettor

• Plate Luminometer

Step-by-Step Methodology:

• Compound Preparation and Plating:

  • Rationale: Creating a precise serial dilution is fundamental for generating a high-quality dose-response curve. Using an acoustic liquid handler minimizes volume transfer errors.

  • Prepare a 10 mM stock solution of Thiophene-2-carboximidamide in 100% DMSO.

  • Create a 10-point, 3-fold serial dilution series in DMSO. This will typically range from 10 mM down to ~0.5 µM.

  • Using an acoustic liquid handler, transfer ~50 nL of each dilution into the bottom of a 384-well assay plate.

  • Prepare control wells:

    • High Control (0% Inhibition): DMSO only.

    • Low Control (100% Inhibition): A known potent, broad-spectrum inhibitor (e.g., Staurosporine) at a high concentration (e.g., 10 µM).

• Kinase/Substrate Addition:

  • Rationale: A pre-incubation step allows the test compound to bind to the kinase before the reaction is initiated, ensuring that the measured inhibition reflects target engagement.

  • Prepare a 2X kinase/substrate solution in Kinase Assay Buffer. The optimal concentration of each kinase must be empirically determined to ensure the reaction remains in the linear range.[12]

  • Add 5 µL of the 2X kinase/substrate solution to each well containing the pre-spotted compounds.

  • Mix the plate gently and incubate for 15 minutes at room temperature.

• Initiation of Kinase Reaction:

  • Rationale: The ATP concentration is a critical variable. For comparative profiling, it is often set at or near the Michaelis constant (Kₘ) for each specific kinase to ensure that the resulting IC₅₀ value is a close approximation of the inhibitor's intrinsic affinity (Kᵢ).[13][14]

  • Prepare a 2X ATP solution in Kinase Assay Buffer. The final concentration should be at the Kₘ for the specific kinase being assayed.

  • Add 5 µL of the 2X ATP solution to all wells to start the reactions. The final reaction volume is now 10 µL.

  • Mix the plate and incubate at room temperature for 60 minutes.

• Signal Detection (ADP-Glo™ Workflow):

  • Rationale: This two-step process first stops the kinase reaction and then generates a stable luminescent signal proportional to the amount of ADP produced.

  • Add 10 µL of ADP-Glo™ Reagent to each well. This terminates the kinase reaction and depletes the remaining ATP. Incubate for 40 minutes at room temperature.

  • Add 20 µL of Kinase Detection Reagent to each well. This converts the ADP to ATP and generates a luminescent signal via a luciferase reaction. Incubate for 30 minutes at room temperature.

• Data Acquisition and Analysis:

  • Measure the luminescence of each well using a plate reader.

  • Normalize the data using the high and low controls: % Inhibition = 100 * (1 - (Signal_Compound - Signal_Low) / (Signal_High - Signal_Low))

  • Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.[11]

Data Visualization and Interpretation

Effective data visualization is key to interpreting complex selectivity profiles. A combination of quantitative tables and graphical representations provides the clearest picture of a compound's behavior.

Workflow for Kinase Selectivity Profiling

The following diagram illustrates the comprehensive workflow from compound preparation to data interpretation.

Caption: Experimental and analytical workflow for kinase selectivity profiling.

Quantitative Data Summary (Hypothetical Data)

To illustrate how results would be presented, the table below shows hypothetical IC₅₀ values for Thiophene-2-carboximidamide against a small, representative kinase panel, compared to a known inhibitor.

Kinase Target	Kinase Family	Thiophene-2-carboximidamide IC₅₀ (nM)	Comparator Compound IC₅₀ (nM)	Comparator Identity
JNK1	CMGC	150	1,320[3]	Thiophene Carboxamide Analog
p38α	CMGC	>10,000	>25,000[3]	Thiophene Carboxamide Analog
ABL1	Tyrosine Kinase	8,500	38[15]	Imatinib
SRC	Tyrosine Kinase	2,200	20[15]	Imatinib
ROCK1	AGC	950	5,600[15]	Fasudil
ROCK2	AGC	1,100	4,200[15]	Fasudil
CDK2	CMGC	>10,000	-	-
EGFR	Tyrosine Kinase	7,300	-	-

This data is illustrative and does not represent experimentally verified results for Thiophene-2-carboximidamide.

Interpreting Selectivity: S-Score and Gini Coefficient

Raw IC₅₀ values provide a measure of potency, but quantifying selectivity requires specific metrics.

• Selectivity Score (S-Score): This is a simple and widely used metric. It is calculated by dividing the number of kinases that an inhibitor binds to with a certain potency (e.g., IC₅₀ < 3 µM) by the total number of kinases tested.[13] A lower S-score indicates higher selectivity. For example, an S(3µM) of 0.01 means the compound inhibits 1% of the tested kinases at that threshold.

• Gini Coefficient: Borrowed from economics, this metric provides a more nuanced measure of selectivity by considering the distribution of potencies across the entire panel.[13] A Gini coefficient of 0 represents a completely non-selective compound (inhibiting all kinases equally), while a value approaching 1 indicates high selectivity for a small number of targets.

Comparative Analysis and Biological Context

A selectivity profile is most meaningful when placed in biological and comparative contexts.

Hypothetical Target Engagement in a Signaling Pathway

Based on the hypothetical data suggesting sub-micromolar activity against JNK1, Thiophene-2-carboximidamide could potentially modulate the JNK signaling pathway. This pathway is a critical regulator of cellular responses to stress, including inflammation and apoptosis.[3]

Caption: Hypothetical inhibition of the JNK signaling pathway.

Benchmarking Against Other Inhibitors

The ultimate goal is to understand if Thiophene-2-carboximidamide offers a superior selectivity profile compared to existing chemical matter.

• Comparison with Broad-Spectrum Inhibitors: Staurosporine is a notorious non-selective inhibitor. A profile showing that Thiophene-2-carboximidamide inhibits a much smaller subset of kinases than Staurosporine would be the first indication of useful selectivity.

• Comparison with Selective Inhibitors: If Thiophene-2-carboximidamide is found to potently inhibit a specific kinase (e.g., JNK1), its profile should be compared to known JNK inhibitors. The key question is whether it avoids off-targets that plague other compounds in that class. For instance, our hypothetical data shows high selectivity against the closely related p38α MAPK, which would be a desirable feature.[3]

Conclusion and Future Directions

This guide provides a robust framework for the systematic evaluation of Thiophene-2-carboximidamide's kinase selectivity. By employing a high-quality biochemical assay, analyzing the data with established selectivity metrics, and placing the results within a biological and comparative context, researchers can build a comprehensive profile of this compound.

A favorable selectivity profile from these in vitro assays is a critical first step.[5] Subsequent validation should include:

• Cellular Target Engagement Assays: Confirming that the compound inhibits the target kinase inside a living cell (e.g., by measuring the phosphorylation of a downstream substrate).[3][13]

• Phenotypic Screening: Assessing the compound's effect in disease-relevant cellular models.

• In Vivo Efficacy and Safety Studies: Evaluating the compound's performance in animal models to understand its pharmacokinetics, pharmacodynamics, and overall safety profile.[5]

Through this rigorous, multi-faceted approach, the true therapeutic potential of Thiophene-2-carboximidamide as a selective kinase inhibitor can be thoroughly and accurately determined.

References

• Reaction Biology. (2024, July 2). Step-by-Step Guide to Kinase Inhibitor Development. Reaction Biology. [Link]

• Roskoski, R. Jr. (2022). Trends in kinase drug discovery: targets, indications and inhibitor design. BIOCEV. [Link]

• Zhang, Y., et al. (2023). An Updated Review on Developing Small Molecule Kinase Inhibitors Using Computer-Aided Drug Design Approaches. National Institutes of Health (NIH). [Link]

• Smyth, L. A., & Collins, I. (2009). Measuring and interpreting the selectivity of protein kinase inhibitors. National Institutes of Health (NIH). [Link]

• Licht-Murava, A., et al. (2018, May 30). Sequence-Based Protein Kinase Inhibition: Applications for Drug Development. Taylor & Francis Online. [Link]

• Cambridge Healthtech Institute. (2016). Kinase Inhibitor Chemistry. Cambridge Healthtech Institute. [Link]

• Wang, L., et al. (2015). Computational analysis of kinase inhibitor selectivity using structural knowledge. Bioinformatics, Oxford Academic. [Link]

• Smyth, L. A., & Collins, I. (2009). Measuring and interpreting the selectivity of protein kinase inhibitors. PubMed. [Link]

• Hu, Y., & Stump, M. (2012). Targeted Kinase Selectivity from Kinase Profiling Data. National Institutes of Health (NIH). [Link]

• Adriaenssens, E. (2023, September 23). In vitro kinase assay. Protocols.io. [Link]

• Denic, V., & Yu, H. (2022, September 1). In vitro kinase assay. Bio-protocol. [Link]

• Reaction Biology. (2023, October). Kinase Selectivity Panels. Reaction Biology. [Link]

• Smyth, L. A., & Collins, I. (2009). Measuring and interpreting the selectivity of protein kinase inhibitors. ResearchGate. [Link]

• Uitdehaag, J. C., et al. (2012). A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets. PubMed Central. [Link]

• Inglese, J., et al. (2012, May 1). Assay Development for Protein Kinase Enzymes. National Center for Biotechnology Information (NCBI). [Link]

• Li, H., et al. (2014). Potent and Selective Double-Headed Thiophene-2-carboximidamide Inhibitors of Neuronal Nitric Oxide Synthase for the Treatment of Melanoma. National Institutes of Health (NIH). [Link]

• Adams, J. A. (2017, May 26). Assaying Protein Kinase Activity with Radiolabeled ATP. National Institutes of Health (NIH). [Link]

• Metwally, A. A., et al. (2023, February 20). Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives. National Institutes of Health (NIH). [Link]

• ProQinase GmbH. (2018, April 26). IC 50 profiling against 320 protein kinases: Improving the accuracy of kinase inhibitor selectivity testing. ResearchGate. [Link]

• Liu, K., et al. (2022). Discovery of a novel thiophene carboxamide analogue as a highly potent and selective sphingomyelin synthase 2 inhibitor for dry eye disease therapy. National Institutes of Health (NIH). [Link]

• Metwally, A. A., et al. (2023). Versatile thiophene 2-carboxamide derivatives. ResearchGate. [Link]

• Li, H., et al. (2014, February 13). Potent and selective double-headed thiophene-2-carboximidamide inhibitors of neuronal nitric oxide synthase for the treatment of melanoma. PubMed. [Link]

• Lo-Riso, P., et al. (2012). Design, Synthesis, and Structure-Activity Relationship Studies of Thiophene-3-carboxamide Derivatives as Dual Inhibitors of the c-Jun N-Terminal Kinase. National Institutes of Health (NIH). [Link]

• Al-Hourani, B. J. (n.d.). Suggested mechanism for formation of thiophene‐2‐carboxylic acid (7), 2,2′‐thenil (8) and thiophene‐2‐carboxamide (9). ResearchGate. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design, Synthesis, and Structure-Activity Relationship Studies of Thiophene- 3-carboxamide Derivatives as Dual Inhibitors of the c-Jun N-Terminal Kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. reactionbiology.com [reactionbiology.com]
• 6. An Updated Review on Developing Small Molecule Kinase Inhibitors Using Computer-Aided Drug Design Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Measuring and interpreting the selectivity of protein kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Kinase Selectivity Profiling System: General Panel Protocol [promega.kr]
• 9. reactionbiology.com [reactionbiology.com]
• 10. Assaying Protein Kinase Activity with Radiolabeled ATP - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Assay Development for Protein Kinase Enzymes - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. Measuring and interpreting the selectivity of protein kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. biocev.lf1.cuni.cz [biocev.lf1.cuni.cz]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Disposal of Thiophene-2-carboximidamide

As drug discovery and development pipelines advance, the synthesis and handling of novel chemical entities become routine. However, the lifecycle of these compounds extends beyond their use in experiments; it culminates in their safe and compliant disposal. Thiophene-2-carboximidamide, a heterocyclic compound often used as a building block in medicinal chemistry, requires careful management at the end of its experimental life. This guide provides a detailed, field-tested protocol for its proper disposal, ensuring the safety of laboratory personnel and environmental integrity.

Part 1: Hazard Profile and Essential Safety Protocols

Before any disposal procedure, a thorough understanding of the compound's inherent risks is paramount. Thiophene-2-carboximidamide, particularly in its common hydrochloride salt form, is classified as a hazardous substance.[1] Its primary risks are not acute toxicity but its irritant properties.

Core Hazards:

• Serious Eye Irritation (H319): Direct contact can cause significant eye damage.[1][2]

• Skin Irritation (H315): Prolonged or repeated contact can lead to skin irritation.[1][2]

• Respiratory Irritation (H335): Inhalation of dust or aerosols may irritate the respiratory tract.[1][2]

These hazards necessitate stringent adherence to personal protective equipment (PPE) protocols. The causality is clear: the chemical's reactivity with biological tissues requires the creation of a physical barrier to prevent contact.

Table 1: Hazard Profile & PPE for Thiophene-2-carboximidamide Hydrochloride

Hazard Classification	GHS Code	Required Personal Protective Equipment (PPE)	Rationale
Serious Eye Irritation	H319	Chemical safety goggles (EN 166 standard) or a face shield.	Prevents contact with mucous membranes of the eyes during handling and potential splashes.
Skin Irritation	H315	Nitrile protective gloves and a lab coat.	Prevents direct skin contact, which can cause irritation.

| Respiratory Irritation | H335 | Use in a well-ventilated area or chemical fume hood. If dust is generated, a NIOSH/MSHA or EN 149 approved respirator is required.[2] | Minimizes inhalation of airborne particles, protecting the respiratory system. |

Part 2: The Core Disposal Protocol: A Self-Validating Workflow

The disposal of Thiophene-2-carboximidamide is not a mere suggestion but a regulated process. The guiding principle is to treat it as a hazardous chemical waste and ensure it is transferred to an approved disposal facility.[1][3][4] Under no circumstances should this chemical be disposed of down the drain or in regular trash.[1][4]

Experimental Protocol: Step-by-Step Waste Management

• Waste Segregation (The Critical First Step):

  • Rationale: Thiophene-2-carboximidamide is incompatible with bases and reducing agents.[1][2] Mixing with these substances can lead to hazardous reactions. Furthermore, as an amide, it can react exothermically with acids.[5] Segregation is a self-validating step; it prevents unintended reactions by isolating the chemical waste.

  • Procedure: Designate a specific, clearly labeled waste container for Thiophene-2-carboximidamide and structurally similar compounds. Do not mix this waste stream with acidic, basic, or reducing agent wastes.[6]

• Containerization:

  • Rationale: The waste container must be robust and chemically compatible to prevent leaks and degradation.

  • Procedure: Use a high-density polyethylene (HDPE) or glass container with a tightly fitting screw cap.[6] Ensure the container is in good condition, free from cracks or residue on the outside. The container should only be filled to 80% capacity to allow for vapor expansion.

• Accurate Labeling:

  • Rationale: Proper labeling communicates the container's contents and hazards to everyone in the lab and to the waste disposal personnel, ensuring safe handling throughout the disposal chain.

  • Procedure: Affix a hazardous waste label to the container. The label must include:

    • The full chemical name: "Thiophene-2-carboximidamide" (or its hydrochloride salt).

    • The concentration and quantity.

    • The words "Hazardous Waste".

    • Appropriate hazard pictograms (e.g., irritant).

    • The date the waste was first added to the container.

• Interim Storage:

  • Rationale: Safe storage prevents accidents and exposure while awaiting collection.

  • Procedure: Store the sealed waste container in a designated, well-ventilated satellite accumulation area, preferably within a chemical fume hood or a ventilated cabinet. The storage area should have secondary containment (e.g., a chemical-resistant tray) to contain potential spills.

• Final Disposal:

  • Rationale: The ultimate disposal must comply with all environmental regulations to prevent ecological harm.

  • Procedure: Arrange for the collection of the waste container by your institution's certified hazardous waste management provider. Chemical waste generators must consult local, regional, and national hazardous waste regulations to ensure complete and accurate classification and disposal.[1][4]

Visualization of the Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of Thiophene-2-carboximidamide waste.

Sources

• 1. fishersci.com [fishersci.com]
• 2. fishersci.ie [fishersci.ie]
• 3. aksci.com [aksci.com]
• 4. fishersci.com [fishersci.com]
• 5. calpaclab.com [calpaclab.com]
• 6. rtong.people.ust.hk [rtong.people.ust.hk]